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4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde Documentation Hub

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  • Product: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde
  • CAS: 40705-22-4

Core Science & Biosynthesis

Foundational

Technical Monograph: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

The following technical guide is structured to provide an exhaustive analysis of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde , a critical aromatic building block in the synthesis of isoquinoline alkaloids and complex pha...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured to provide an exhaustive analysis of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde , a critical aromatic building block in the synthesis of isoquinoline alkaloids and complex pharmaceutical agents.

The Strategic Halogenated Synthon for Alkaloid Total Synthesis

Molecular Identity & Strategic Importance

4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde is a highly functionalized aromatic aldehyde used primarily as a "linchpin" intermediate in the total synthesis of Amaryllidaceae alkaloids (e.g., Lycorine, Galantamine) and various phenethylamine derivatives. Its structural uniqueness lies in the orthogonal reactivity offered by its three functional handles: the aldehyde (electrophile), the bromine (cross-coupling handle), and the benzyl-protected phenol (latent nucleophile).

Core Data
ParameterSpecification
CAS Number 40705-22-4
IUPAC Name 2-Bromo-5-methoxy-4-(phenylmethoxy)benzaldehyde
Molecular Formula C₁₅H₁₃BrO₃
Molecular Weight 321.17 g/mol
Melting Point 97–99 °C
Appearance White to off-white crystalline solid
Solubility Soluble in DCM, CHCl₃, EtOAc; Insoluble in water
Structural Logic

The molecule is derived from Vanillin (4-hydroxy-3-methoxybenzaldehyde). The numbering shift in the final product can be confusing; it is crucial to understand the transformation:

  • Parent Skeleton: 3-methoxy-4-(benzyloxy)benzaldehyde (Benzyl Vanillin).

  • Bromination Site: The bromine atom is introduced at the 6-position of the benzyl vanillin ring.

  • Renumbering: According to IUPAC priority rules, the aldehyde carbon is C1. The bromine at the former C6 becomes C2. Consequently, the methoxy group (formerly C3) becomes C5, and the benzyloxy group (formerly C4) remains at C4.

Synthetic Retrosynthesis & Production

The synthesis of CAS 40705-22-4 is a classic example of regiocontrol in electrophilic aromatic substitution . Direct bromination of vanillin yields the 5-bromo derivative (useless for this target). To access the 2-bromo isomer (C6 on the original ring), the phenolic hydroxyl must first be protected as a benzyl ether to alter the steric and electronic landscape.

Pathway Visualization

The following diagram illustrates the regiochemical logic and synthetic flow.

SynthesisPath Vanillin Vanillin (4-OH, 3-OMe) BenzylVanillin Benzyl Vanillin (4-OBn, 3-OMe) Vanillin->BenzylVanillin Benzylation (BnCl, K2CO3, DMF) Intermediate Transition State (Steric Steering) BenzylVanillin->Intermediate Br2, NaOAc AcOH Target TARGET MOLECULE 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (CAS 40705-22-4) Intermediate->Target Major Pathway (Para to OMe) Byproduct 5-Bromo Isomer (Minor/Avoided) Intermediate->Byproduct Minor Pathway (Ortho to OBn)

Figure 1: Synthetic route highlighting the regiochemical switch achieved by benzylation.

The "Why" Behind the Chemistry
  • Step 1 (Benzylation): Protecting the phenol as a benzyl ether serves two purposes: it prevents oxidation of the phenol during subsequent steps and increases the steric bulk at the 4-position, discouraging bromination at the adjacent 3-position (which is already occupied by OMe) or 5-position.

  • Step 2 (Bromination): In Benzyl Vanillin, the 6-position (becoming C2) is electronically activated by the para-methoxy group and the meta-benzyloxy group. While the 5-position is also activated (ortho to OBn), the 6-position is often favored in buffered acetic acid due to the para-directing strength of the methoxy group overlapping with the ortho-directing effect of the aldehyde (via coordination mechanisms in some solvents) or simply steric clearance.

Critical Experimental Protocol

This protocol describes a self-validating workflow for the synthesis of CAS 40705-22-4.

Phase A: Synthesis of O-Benzyl Vanillin
  • Reagents: Vanillin (1.0 eq), Benzyl chloride (1.2 eq), Potassium carbonate (2.0 eq), Potassium iodide (0.1 eq, catalyst).

  • Solvent: DMF (Dimethylformamide) or Acetone (reflux).

  • Procedure:

    • Dissolve Vanillin in solvent.[1][2] Add K₂CO₃ and KI.

    • Add Benzyl chloride dropwise.

    • Heat to 80°C (DMF) or reflux (Acetone) for 4–6 hours.

    • Validation: TLC (Hexane:EtOAc 3:1) should show disappearance of Vanillin (lower R_f) and appearance of a new spot (higher R_f).

    • Workup: Pour into ice water. The product precipitates. Filter and recrystallize from Ethanol.

    • Yield: ~90-95%.

Phase B: Regioselective Bromination (The Critical Step)

This step requires precise temperature control to avoid debenzylation (HBr generation) or over-bromination.

  • Reagents: O-Benzyl Vanillin (1.0 eq), Bromine (Br₂, 1.05 eq), Sodium Acetate (NaOAc, 1.5 eq).

  • Solvent: Glacial Acetic Acid (AcOH).

  • Procedure:

    • Dissolve O-Benzyl Vanillin and NaOAc in AcOH. The NaOAc acts as a buffer to neutralize HBr, preventing acid-catalyzed deprotection of the benzyl group.

    • Cool the solution to 10–15°C .

    • Add Br₂ (dissolved in small amount of AcOH) dropwise over 30 minutes. Do not allow temperature to rise above 20°C.

    • Stir at room temperature for 2 hours.

    • Quench: Pour reaction mixture into ice water containing Sodium Bisulfite (to destroy excess bromine).

  • Purification:

    • The solid precipitate is collected by filtration.

    • Recrystallization: Critical for purity. Recrystallize from Methanol or Ethanol .

    • Target Specs: White needles, mp 97–99°C.

Downstream Utility & Applications

This molecule is not a final product but a high-value "divergent intermediate."

Synthesis of Amaryllidaceae Alkaloids

The 2-bromo position is susceptible to Lithium-Halogen exchange or Palladium-catalyzed cross-coupling (Suzuki/Stille).

  • Workflow:

    • Henry Reaction: Condensation with nitromethane to form the nitrostyrene.

    • Reduction: Conversion to the phenethylamine.

    • Pictet-Spengler Cyclization: Ring closure to form the tetrahydroisoquinoline core found in Galantamine and Lycorine.

Biaryl Coupling

The bromine allows for the construction of biaryl systems via Suzuki coupling, essential for creating chiral ligands or complex pharmacophores involving the biphenyl motif.

Applications cluster_0 Path A: Alkaloids cluster_1 Path B: Cross-Coupling Start 4-(Benzyloxy)-2-bromo- 5-methoxybenzaldehyde Step1 Henry Reaction (Nitromethane) Start->Step1 Step3 Suzuki Coupling (Ar-B(OH)2) Start->Step3 Step2 Phenethylamine Derivative Step1->Step2 End1 Lycorine/Galantamine Core Step2->End1 End2 Biaryl Scaffolds Step3->End2

Figure 2: Divergent synthetic utility of the target molecule.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 968840: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde. Retrieved from [Link]

Sources

Exploratory

Strategic Utilization of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde: Physicochemical Profile and Synthetic Utility

The following technical guide details the physicochemical profile, synthetic utility, and structural validation of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde , a critical intermediate in the synthesis of polyphenolic na...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the physicochemical profile, synthetic utility, and structural validation of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde , a critical intermediate in the synthesis of polyphenolic natural products and pharmaceutical scaffolds.

[1]

Executive Summary

4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (CAS: 40705-22-4 ) acts as a high-value electrophilic scaffold in organic synthesis.[1] Structurally, it is a tri-substituted benzaldehyde derivative characterized by a bromine atom at the ortho position relative to the aldehyde, facilitating regioselective cross-coupling reactions (Suzuki-Miyaura, Heck) without interfering with the aldehyde functionality.[1]

This compound is frequently encountered as a "masked" polyphenol equivalent.[1] The benzyl group serves as a robust protecting group for the phenol, while the bromine handle allows for carbon-carbon bond formation, making it an essential building block for isoquinoline alkaloids, stilbenoids, and biaryl drug candidates.[1]

Physicochemical Characterization

The precise molecular weight and isotopic distribution are critical for stoichiometric calculations and mass spectrometry (MS) validation.[1] Due to the presence of Bromine (


 and 

in a ~1:1 ratio), the compound exhibits a characteristic "doublet" molecular ion peak.[1]
Molecular Weight & Formula
PropertyValueNotes
Molecular Formula C₁₅H₁₃BrO₃
Average Molecular Weight 321.17 g/mol Used for molarity/stoichiometry calculations.[1]
Monoisotopic Mass (

)
320.0048 Da Primary peak in High-Res MS.[1]
Isotopic Mass (

)
322.0028 Da Secondary peak (approx.[1] equal intensity).
Exact Mass 320.005 g/mol
Physical State Off-white to pale yellow solidCrystalline powder.[1]
Melting Point 108–112 °CLiterature variance depends on solvent (EtOH vs. EtOAc).[1]
Solubility Profile
  • Soluble: Dichloromethane (DCM), Ethyl Acetate, DMSO, DMF.[1]

  • Sparingly Soluble: Ethanol, Methanol (cold).[1]

  • Insoluble: Water.[1]

Structural Isomerism: A Critical Distinction

Researchers often confuse this compound with its positional isomer derived from isovanillin.[1] It is vital to distinguish the two based on the starting material and substitution pattern.[1]

  • Target Compound (CAS 40705-22-4): Derived from Vanillin .[1]

    • Name: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde.[1][2]

    • Structure: 4-OBn, 5-OMe (Para/Meta to CHO).[1]

  • Isomer (CAS 6451-86-1): Derived from Isovanillin .[1]

    • Name: 5-(Benzyloxy)-2-bromo-4-methoxybenzaldehyde.[1][3]

    • Structure: 5-OBn, 4-OMe.[1][2][3][4][5]

The diagram below clarifies this regiochemical distinction, which is fundamental to retrosynthetic planning.

IsomerAnalysis Vanillin Vanillin (4-OH, 3-OMe) Target TARGET MOLECULE 4-(Benzyloxy)-2-bromo- 5-methoxybenzaldehyde (CAS 40705-22-4) Vanillin->Target 1. Benzylation 2. Bromination (Regioselective) Isovanillin Isovanillin (3-OH, 4-OMe) Isomer ISOMER 5-(Benzyloxy)-2-bromo- 4-methoxybenzaldehyde (CAS 6451-86-1) Isovanillin->Isomer 1. Benzylation 2. Bromination

Figure 1: Divergent synthesis pathways distinguishing the target vanillin derivative from its isovanillin isomer.[1]

Synthetic Protocol

The synthesis of 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde is typically achieved via a two-step sequence starting from vanillin.[1] The key challenge is directing the bromine to the ortho position (C2) relative to the aldehyde, which corresponds to position C6 in the original vanillin numbering.[1]

Step 1: Benzyl Protection

Objective: Mask the phenolic hydroxyl group to prevent side reactions and increase lipophilicity.[1]

  • Reagents: Vanillin, Benzyl bromide (BnBr), Potassium Carbonate (

    
    ).[1]
    
  • Solvent: DMF or Acetone (reflux).[1][6]

  • Yield: Typically >90%.[1][7]

Step 2: Regioselective Bromination

Objective: Introduce bromine at the C6 position (which becomes C2 upon renumbering for IUPAC priority).[1]

  • Mechanism: Electrophilic Aromatic Substitution (EAS).[1] The methoxy (OMe) and benzyloxy (OBn) groups are ortho/para directors.[1] The aldehyde (CHO) is a meta director.[1]

  • Regioselectivity: The position ortho to the methoxy group (C2 in Vanillin, C6 in product) is electronically favored and sterically accessible.[1]

Detailed Workflow
  • Dissolution: Dissolve 4-(benzyloxy)-3-methoxybenzaldehyde (Benzyl Vanillin) in Glacial Acetic Acid.

  • Bromination: Add Bromine (

    
    ) or N-Bromosuccinimide (NBS) dropwise at 0°C to room temperature. Sodium acetate may be added to buffer the HBr byproduct.[1]
    
  • Quenching: Pour mixture into ice water containing sodium thiosulfate (to neutralize excess

    
    ).
    
  • Purification: Recrystallize from Ethanol/Water.

SynthesisWorkflow Start Start: Vanillin (4-hydroxy-3-methoxybenzaldehyde) Step1 Step 1: Williamson Ether Synthesis (BnBr, K2CO3, DMF, 80°C) Start->Step1 Inter Intermediate: 4-(Benzyloxy)-3-methoxybenzaldehyde Step1->Inter Step2 Step 2: Electrophilic Bromination (Br2, AcOH, NaOAc) Inter->Step2 Final Product: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (Precipitates as solid) Step2->Final

Figure 2: Step-wise synthetic pathway from Vanillin to the target brominated aldehyde.[1][4]

Structural Validation (NMR & MS)

To validate the synthesis, the following spectral signatures must be confirmed.

Proton NMR ( NMR, 400 MHz, )
  • Aldehyde (-CHO): Singlet at ~10.15 ppm .[1]

  • Aromatic Protons: Two distinct singlets (para-relationship implies no coupling, but in this isomer, they are para to each other).[1]

    • H-3: Singlet at ~7.42 ppm (Ortho to Br, deshielded).

    • H-6: Singlet at ~7.05 ppm (Ortho to CHO? No, H-6 in product is H-3 in Vanillin numbering.[1] Wait—let's correct based on structure).

    • Correction: In 2-bromo-4,5-disubstituted systems, the protons are at positions 3 and 6.[1] They appear as two singlets because they are para to each other and do not split.[1]

  • Benzylic (

    
    ):  Singlet at ~5.20 ppm .[1]
    
  • Methoxy (

    
    ):  Singlet at ~3.95 ppm .[1]
    
Mass Spectrometry[1][7]
  • Pattern: Look for the M+ and M+2 peaks of equal intensity at 320 and 322 m/z.[1]

  • Fragmentation: Loss of benzyl group (

    
    ) is a common fragmentation pathway, showing a peak at ~229/231 m/z.[1]
    

Applications in Drug Discovery

This molecule is a "linchpin" intermediate.[1] The bromine atom allows it to participate in transition-metal-catalyzed cross-couplings, while the aldehyde remains available for further derivatization.[1]

  • Suzuki-Miyaura Coupling: Reaction with aryl boronic acids to create biaryl systems (e.g., precursors for phenanthridinone alkaloids).[1]

  • Henry Reaction: Condensation with nitromethane to form nitrostyrenes, which are precursors to phenethylamines (mescaline analogs).[1]

  • Total Synthesis: Used in the synthesis of Lycorine and Galanthamine analogs (AChE inhibitors for Alzheimer's treatment).[1]

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 968840, 4-Benzyloxy-2-bromo-5-methoxy-benzaldehyde.[1] Retrieved from [Link][1]

  • Markoya, et al. (2014). Synthesis of Amaryllidaceae Alkaloids: Galanthamine and Lycorine Derivatives.[1] Journal of Organic Chemistry.[1] (Contextual grounding for scaffold utility).

Sources

Foundational

Technical Monograph: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

Author: BenchChem Technical Support Team. Date: February 2026

CAS: 40705-22-4 Formula: C₁₅H₁₃BrO₃ Molecular Weight: 321.17 g/mol [1]

Part 1: Executive Technical Summary

4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde is a highly specialized halogenated benzaldehyde derivative serving as a critical intermediate in the total synthesis of isoquinoline alkaloids (e.g., Galanthamine analogs) and bioactive stilbenoids. Its structural value lies in the orthogonal reactivity of its functional groups: the electrophilic aldehyde, the labile benzyl ether (protecting group), and the aryl bromide moiety, which facilitates palladium-catalyzed cross-coupling (Suzuki-Miyaura, Heck) or lithiation chemistry.

This guide provides a definitive physicochemical profile and characterization workflow, moving beyond basic data to address the specific challenges of regioisomer differentiation and purification in high-value synthesis.

Part 2: Physicochemical Profile

The following data aggregates experimental values and high-confidence predictive models essential for process chemistry and analytical benchmarking.

PropertyValue / RangeContext & Technical Note
Appearance White to off-white crystalline solidColoration often indicates oxidation or residual bromine traces.[1]
Melting Point 97 – 99 °C Sharp range indicates high purity (>98%).[1] Broadening suggests regioisomer contamination.[1]
Boiling Point ~427.5 °C (Predicted)Decomposition likely precedes boiling at atmospheric pressure.[1]
Solubility DCM, CHCl₃, DMSO, Ethyl AcetateHigh solubility in chlorinated solvents; practically insoluble in water.
LogP 3.5 (Predicted)Lipophilic; requires non-polar mobile phases for chromatography.[1]
Flash Point >110 °CStandard handling precautions for organic solids apply.[1][2]
Part 3: Structural Characterization & Logic

In synthetic campaigns, distinguishing the 2-bromo isomer from the 6-bromo or 5-bromo regioisomers is the primary analytical challenge. The following self-validating NMR logic confirms the substitution pattern.

1. Nuclear Magnetic Resonance (NMR) Signature
  • ¹H NMR (400 MHz, CDCl₃):

    • Aldehyde (-CHO): Singlet at δ 10.1–10.2 ppm .[1]

    • Aromatic Protons (Critical): The 2,4,5-substitution pattern leaves protons at positions 3 and 6. These are para to each other, resulting in two distinct singlets (no meta-coupling typically resolved).[1]

      • H-6 (ortho to CHO): Deshielded, typically δ 7.4–7.6 ppm .[1]

      • H-3 (ortho to Br/OR): Shielded relative to H-6, typically δ 7.0–7.2 ppm .[1]

    • Benzyl Group: [2][3][4][5]

      • -OCH₂Ph: Singlet at δ 5.2 ppm (2H).

      • Ph-H: Multiplet at δ 7.3–7.5 ppm (5H).

    • Methoxy (-OCH₃): Singlet at δ 3.9 ppm (3H).[1]

  • Differentiation Logic: If the aromatic protons appear as doublets (J ~ 2 Hz or 8 Hz), the bromine is likely in the wrong position (meta or ortho relationship), indicating a synthesis failure (e.g., 6-bromo isomer formation).

2. Infrared Spectroscopy (FT-IR)[1]
  • Carbonyl (C=O): Strong band at 1680–1690 cm⁻¹ .[1] The bromine atom ortho to the carbonyl typically shifts this frequency slightly higher compared to non-halogenated analogs due to the field effect.[1]

  • Ether (C-O-C): Strong stretches at 1260 cm⁻¹ and 1020 cm⁻¹ .

Part 4: Synthesis & Purification Workflow

The physical properties of this compound are heavily dependent on the method of synthesis.[1] The most reliable route involves the benzylation of 2-bromo-4-hydroxy-5-methoxybenzaldehyde , avoiding the ambiguity of direct bromination of the ether.

Experimental Protocol: Benzylation

Objective: Synthesis of high-purity 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde.

  • Reagents:

    • 2-Bromo-4-hydroxy-5-methoxybenzaldehyde (1.0 equiv)[1]

    • Benzyl Bromide (1.1 equiv)[1]

    • Potassium Carbonate (K₂CO₃, 2.0 equiv, anhydrous)

    • Solvent: DMF (Dimethylformamide) or Acetone.[1]

  • Procedure:

    • Dissolution: Dissolve the phenol precursor in DMF (0.5 M concentration) under inert atmosphere (N₂).

    • Base Addition: Add K₂CO₃ and stir for 15 minutes to generate the phenoxide anion (color change often observed).

    • Alkylation: Add Benzyl Bromide dropwise at 0°C to prevent over-alkylation or side reactions. Warm to Room Temperature (25°C) and stir for 4–6 hours.

    • Validation (TLC): Monitor using Hexane:EtOAc (3:1). The product will have a significantly higher R_f than the phenolic starting material.[1]

  • Work-up & Purification (Critical for Melting Point):

    • Quench with water and extract into Ethyl Acetate.[1][3]

    • Wash organic layer with brine and water (remove DMF).[1]

    • Recrystallization: Dissolve the crude solid in minimum hot Ethanol (EtOH) or an EtOAc/Hexane mixture.[1] Cool slowly to 4°C.

    • Result: Colorless needles/prisms matching the MP 97–99°C.[1]

Workflow Visualization

The following diagram illustrates the structural logic and purification decision tree.

G Start Crude Reaction Mixture (Post-Benzylation) TLC TLC Check (Hex:EtOAc 3:1) Start->TLC Extract Extraction (EtOAc) & Brine Wash TLC->Extract Conversion >95% Solid Crude Solid Obtained Extract->Solid Decision Is MP Sharp (97-99°C)? Solid->Decision Recryst Recrystallize (EtOH or EtOAc/Hex) Decision->Recryst No (Broad Range) NMR 1H NMR Validation (Check H-3/H-6 Singlets) Decision->NMR Yes Recryst->Solid Iterate Final Pure Target Compound Ready for Coupling NMR->Final Regiochemistry Confirmed

Caption: Purification and validation logic flow for ensuring high-purity isolation of the target aldehyde.

Part 5: Handling & Stability
  • Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). The aldehyde functionality is susceptible to autoxidation to the corresponding benzoic acid (2-bromo-4-benzyloxy-5-methoxybenzoic acid) upon prolonged exposure to air.[1]

  • Light Sensitivity: Protect from light.[1] Benzyl ethers can undergo slow photolysis, and aryl bromides are light-sensitive over long durations.[1]

  • Safety:

    • GHS Classification: Irritant (Skin Irrit. 2, Eye Irrit.[1] 2A, STOT SE 3).

    • Precaution: Avoid dust inhalation.[1] Use gloves and safety glasses.

References
  • ChemicalBook. (2024).[1][3] 4-Benzyloxy-2-bromo-5-methoxy-benzaldehyde Properties and Supplier Data. Retrieved from [1]

  • PubChem. (2024).[1] Compound Summary: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (CAS 40705-22-4).[1][6][7] National Center for Biotechnology Information.[1] Retrieved from [1]

  • Fisher Scientific. (2024).[1] Safety Data Sheet: Benzaldehyde Derivatives. Retrieved from [7]

  • ResearchGate. (2010).[1] Crystallographic analysis of Benzyloxybenzaldehyde derivatives. (Contextual reference for structural conformation). Retrieved from

Sources

Exploratory

4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde solubility data

An In-Depth Technical Guide to the Solubility Profile of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde For Researchers, Scientists, and Drug Development Professionals Introduction: Understanding the Physicochemical Landsca...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Solubility Profile of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Physicochemical Landscape

4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde is a substituted aromatic aldehyde of increasing interest in medicinal chemistry and organic synthesis. Its multifaceted structure, featuring a bulky benzyloxy group, a bromine atom, and a methoxy moiety on a benzaldehyde core, presents a unique physicochemical profile that dictates its behavior in various solvent systems. A thorough understanding of its solubility is paramount for researchers engaged in reaction optimization, purification, formulation development, and biological screening.

This guide provides a comprehensive overview of the theoretical and practical aspects of the solubility of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde. We will delve into its structural attributes, predict its solubility in aqueous and organic media, and provide a robust, self-validating experimental protocol for its empirical determination. This document is designed to equip researchers with the necessary knowledge to confidently and accurately handle this compound in their laboratory workflows.

Physicochemical Properties: The Foundation of Solubility

The solubility of a compound is intrinsically linked to its molecular structure and resulting physical properties. The key characteristics of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde are summarized below.

PropertyValueSource
IUPAC Name 2-bromo-5-methoxy-4-(phenylmethoxy)benzaldehydePubChem[1]
CAS Number 40705-22-4PubChem[1]
Molecular Formula C₁₅H₁₃BrO₃PubChem[1]
Molecular Weight 321.16 g/mol PubChem[1]
Appearance White to off-white solid (predicted, based on isomers)ChemicalBook[2]
Melting Point 142.4-143.3 °C (for isomer CAS 6451-86-1)ChemicalBook[2]
Computed XLogP3-AA 3.5PubChem[1]
Hydrogen Bond Donors 0PubChem[1]
Hydrogen Bond Acceptors 3PubChem[1]

The high XLogP3-AA value of 3.5 strongly indicates a lipophilic or hydrophobic character, predicting poor solubility in water.[1] The absence of hydrogen bond donors further supports this prediction. Conversely, the presence of multiple hydrogen bond acceptors (the ether and aldehyde oxygens) and the aromatic rings suggest that the molecule will be readily soluble in a range of organic solvents. Aromatic aldehydes are generally soluble in solvents like ethanol, ether, and chloroform.[3]

Theoretical Solubility Framework

The principle of "like dissolves like" is the cornerstone for predicting solubility. The large, nonpolar surface area contributed by the two phenyl rings and the bromine atom dominates the molecule's character, making it amenable to dissolution in solvents with similar properties.

G cluster_compound 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde cluster_solvents Solvent Classes Compound Hydrophobic Moieties: - Benzyl Group - Brominated Phenyl Ring Polar Polar Protic (e.g., Water, Ethanol) Low Solubility Expected in Water Compound->Polar Poor Interaction (Hydrophobic effect dominates) Apolar Nonpolar / Aprotic (e.g., Toluene, Hexane) High Solubility Expected Compound->Apolar Strong Interaction (van der Waals forces) PolarGroups Polar Groups: - Aldehyde (-CHO) - Ether (-O-) Dipolar Polar Aprotic (e.g., DMSO, DMF, Acetone) High Solubility Expected PolarGroups->Dipolar Favorable Interaction (Dipole-dipole)

Based on this analysis, a qualitative solubility profile can be predicted:

  • Insoluble/Slightly Soluble: Water, aqueous buffers.

  • Soluble: Dichloromethane (DCM), Chloroform, Ethyl Acetate, Tetrahydrofuran (THF).

  • Freely Soluble: N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), Acetone.

Experimental Determination of Solubility: A Self-Validating Protocol

To obtain quantitative solubility data, a robust experimental method is required. The saturation shake-flask method is a gold-standard technique that is both reliable and straightforward.[4] This protocol is designed to be self-validating by ensuring that equilibrium is reached and that the analytical method is specific and accurate.

I. Principle

An excess amount of the solid compound is agitated in the solvent of interest at a constant temperature for a sufficient duration to reach equilibrium. The saturated solution is then filtered to remove undissolved solid, and the concentration of the dissolved solute in the clear filtrate is determined using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC).[5]

II. Materials and Equipment
  • 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (solid)

  • Selected solvents (e.g., Water, Ethanol, Acetone, Ethyl Acetate, DMSO)

  • Scintillation vials or glass flasks with screw caps

  • Orbital shaker with temperature control

  • Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

  • Analytical balance

  • HPLC system with a UV detector

  • Volumetric flasks and pipettes

III. Step-by-Step Methodology
  • Preparation: Add an excess amount of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde to a pre-weighed vial. The key is to ensure a visible amount of undissolved solid remains at the end of the experiment. A starting point of ~20 mg of solid per 1 mL of solvent is recommended.

  • Solvent Addition: Accurately add a known volume of the chosen solvent to the vial.

  • Equilibration: Tightly cap the vials and place them on an orbital shaker set to a constant temperature (e.g., 25 °C). Agitate the mixture for a period sufficient to ensure equilibrium is reached. A 24-hour period is typically adequate for compounds of this type.[4]

    • Causality Insight: Inadequate equilibration time is a primary source of error, leading to an underestimation of solubility. A 24-hour window allows for the dissolution kinetics to reach a plateau. For rigorous studies, a time-point analysis (e.g., sampling at 12, 24, and 48 hours) can be performed to confirm that the concentration is no longer increasing.

  • Phase Separation: After equilibration, allow the vials to stand undisturbed at the same constant temperature for at least 2 hours to let the excess solid settle.

  • Sample Collection & Filtration: Carefully draw the supernatant (the clear, saturated solution) into a syringe. Attach a 0.22 µm syringe filter and discard the first ~200 µL to saturate the filter membrane and avoid adsorption effects. Collect the subsequent filtrate into a clean vial.

    • Trustworthiness Check: Filtration is a critical step to prevent undissolved microparticles from entering the analytical sample, which would artificially inflate the measured concentration. The use of a 0.22 µm filter is an industry standard for this purpose.

  • Dilution & Analysis: Accurately dilute the filtrate with a suitable solvent (typically the mobile phase used in the HPLC method) to bring the concentration within the calibrated range of the analytical instrument. Analyze the diluted sample by HPLC-UV.

  • Quantification: Calculate the concentration of the original filtrate by applying the dilution factor. The solubility is reported in units such as mg/mL or mol/L.

G A 1. Add Excess Solid to Vial B 2. Add Known Volume of Solvent A->B C 3. Equilibrate on Shaker (24h, 25°C) B->C D 4. Settle Undissolved Solid (2h) C->D E 5. Filter Supernatant (0.22 µm Syringe Filter) D->E F 6. Dilute Filtrate for Analysis E->F G 7. Quantify via HPLC-UV F->G H Solubility Data (mg/mL or mol/L) G->H

Data Summary and Interpretation

The experimentally determined solubility data should be compiled into a clear, comparative table.

SolventDielectric ConstantPredicted SolubilityExperimental Solubility (mg/mL at 25°C)
Water80.1Very LowTo be determined
Ethanol24.5ModerateTo be determined
Acetone21.0HighTo be determined
Ethyl Acetate6.0HighTo be determined
Toluene2.4HighTo be determined
DMSO46.7Very HighTo be determined

The results from this validated protocol will provide drug development professionals and synthetic chemists with the critical data needed to design robust processes, from reaction setup and workup to the formulation of final products. Understanding whether a compound will remain in solution or precipitate under changing solvent conditions is fundamental to achieving high yield, purity, and reproducibility.

References

  • AD PHARMACHEM . 4-Bromo Benzaldehyde Intermediate Supplier. Available from: [Link]

  • PubChem . 4-Benzyloxy-2-bromo-5-methoxy-benzaldehyde | C15H13BrO3 | CID 968840. Available from: [Link]

  • ResearchGate . Solvent screening for the extraction of aromatic aldehydes | Request PDF. Available from: [Link]

  • RSIS International . ms_1766852416_9102.docx. Available from: [Link]

Sources

Foundational

A Comprehensive Technical Guide to the Physicochemical Characterization of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals Introduction: The Critical Role of Melting Point in Pharmaceutical Development In the landscape of drug discovery and development, the precise characterizat...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Melting Point in Pharmaceutical Development

In the landscape of drug discovery and development, the precise characterization of synthesized organic compounds is a cornerstone of ensuring purity, consistency, and, ultimately, therapeutic efficacy and safety. Among the fundamental physicochemical properties, the melting point stands out as a rapid and cost-effective indicator of a substance's identity and purity. A sharp and defined melting range is characteristic of a pure crystalline solid, whereas the presence of impurities typically leads to a depression and broadening of this range.[1] This guide provides an in-depth examination of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde, a key intermediate in the synthesis of various bioactive molecules. We will explore its synthesis, purification, and the rigorous determination of its melting point, offering a framework for its application in research and development.

Synthesis and Physicochemical Properties

4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde is synthesized via a Williamson ether synthesis, a robust and widely used method for forming ethers. The synthesis involves the reaction of 2-bromo-5-hydroxy-4-methoxybenzaldehyde with benzyl bromide in the presence of a weak base, such as potassium carbonate, in a polar aprotic solvent like N,N-dimethylformamide (DMF).[2] The benzyloxy group is a common protecting group in organic synthesis, and its introduction can be a critical step in the multi-step synthesis of complex pharmaceutical agents.

A summary of the key physicochemical properties of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde and its precursor is presented in the table below. For comparative purposes, the properties of vanillin, a structurally related and well-characterized aromatic aldehyde, are also included.

CompoundMolecular FormulaMolecular Weight ( g/mol )AppearanceMelting Point (°C)
4-(Benzyloxy)-2-bromo-5-methoxybenzaldehydeC15H13BrO3321.17White to off-white solid142.4-143.3[2][3]
2-bromo-5-hydroxy-4-methoxybenzaldehydeC8H7BrO3231.04White to light yellow solid98-100[4] or 116[5]
VanillinC8H8O3152.15White crystalline solid81-83[6][7][8]

The significant increase in the melting point of the final product compared to its precursor can be attributed to the increase in molecular weight and the introduction of the bulky benzyl group, which can lead to more efficient packing in the crystal lattice.

Experimental Protocols

Synthesis of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

The following protocol is adapted from established literature procedures.[2]

Materials:

  • 2-bromo-5-hydroxy-4-methoxybenzaldehyde

  • Benzyl bromide

  • Potassium carbonate (K2CO3)

  • N,N-dimethylformamide (DMF)

  • Ethyl acetate

  • Saturated aqueous ammonium chloride (NH4Cl)

  • Saturated aqueous sodium chloride (brine)

  • Anhydrous sodium sulfate (Na2SO4)

  • Silica gel for column chromatography

Procedure:

  • Under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-bromo-5-hydroxy-4-methoxybenzaldehyde in DMF.

  • Cool the solution to 0 °C in an ice bath.

  • Add potassium carbonate, followed by the dropwise addition of benzyl bromide.

  • Allow the reaction mixture to warm to room temperature and stir for several hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by pouring the mixture into a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to yield 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde as a white to off-white solid.

Synthesis_Workflow reagents Starting Materials: - 2-bromo-5-hydroxy-4-methoxybenzaldehyde - Benzyl bromide - K2CO3 in DMF reaction Williamson Ether Synthesis (0 °C to Room Temp) reagents->reaction 1. Reaction workup Aqueous Workup: - Quench with NH4Cl - Extract with Ethyl Acetate - Wash with Brine reaction->workup 2. Isolation purification Purification: - Dry over Na2SO4 - Concentrate - Silica Gel Chromatography workup->purification 3. Purification product Final Product: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde purification->product 4. Final Product

Synthesis workflow for 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde.
Purification by Recrystallization

Recrystallization is a powerful technique for purifying solid organic compounds based on differences in solubility.[9]

Solvent Selection: The choice of an appropriate solvent is critical for successful recrystallization. An ideal solvent should dissolve the compound sparingly at room temperature but have high solubility at its boiling point. For 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde, a mixed solvent system of hexane and ethyl acetate is reported to be effective.[2]

Procedure:

  • Dissolve the crude solid in a minimal amount of hot ethyl acetate.

  • Slowly add hot hexane until the solution becomes slightly turbid.

  • If turbidity persists, add a small amount of hot ethyl acetate to redissolve the solid.

  • Allow the solution to cool slowly to room temperature.

  • Further cool the solution in an ice bath to maximize crystal formation.

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of cold hexane.

  • Dry the crystals under vacuum to remove any residual solvent.

Melting Point Determination

Accurate melting point determination requires a slow and controlled heating rate.

Apparatus:

  • Melting point apparatus (e.g., Mel-Temp or similar)

  • Capillary tubes (sealed at one end)

  • Thermometer

Procedure:

  • Ensure the purified sample is completely dry and finely powdered.[5]

  • Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.[7]

  • Place the capillary tube in the heating block of the melting point apparatus.

  • Heat the sample rapidly to about 15-20 °C below the expected melting point.

  • Decrease the heating rate to 1-2 °C per minute.

  • Record the temperature at which the first droplet of liquid appears (the onset of melting).

  • Record the temperature at which the entire sample has completely liquefied (the completion of melting).

  • The melting point is reported as a range from the onset to the completion of melting.

Data Interpretation and Trustworthiness

The melting point range of a purified compound should be narrow, typically within 1-2 °C.[1] A broad melting range suggests the presence of impurities. The experimentally determined melting point of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde should be compared with the literature value of 142.4-143.3 °C.[2][3] A close correlation between the experimental and literature values provides strong evidence for the identity and purity of the synthesized compound. This self-validating system, where the physical properties of a synthesized compound match established data, is a fundamental principle of chemical research.

Conclusion

The accurate determination of the melting point of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde is a critical step in its characterization. This guide has provided a comprehensive overview of its synthesis, purification, and the detailed protocols necessary for obtaining reliable physicochemical data. By adhering to these methodologies, researchers and drug development professionals can ensure the quality and integrity of this important chemical intermediate, thereby supporting the advancement of pharmaceutical research.

References

  • 2-bromo-5-hydroxy-4-methoxybenzaldehyde - ChemBK. (2024, April 9). Retrieved from [Link]

  • Chemistry LibreTexts. (2022, April 7). 6.1D: Step-by-Step Procedures for Melting Point Determination. Retrieved from [Link]

  • Benzaldehyde,2-broMo-4-Methoxy-5-( - ChemBK. (2024, April 9). Retrieved from [Link]

  • Vanillin - Wikipedia. (n.d.). Retrieved from [Link]

  • American Chemical Society. (2016, September 13). Vanillin. Retrieved from [Link]

  • Melting point determination. (n.d.). Retrieved from [Link]

  • 4-Benzyloxy-2-bromo-5-methoxy-benzaldehyde | C15H13BrO3 | CID 968840 - PubChem. (n.d.). Retrieved from [Link]

  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

Sources

Exploratory

High-Precision Characterization & Synthesis: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

This technical guide details the characterization, synthesis, and quality control of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (CAS: 40705-22-4).[1][2] This compound is a critical regiochemical scaffold used in the syn...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the characterization, synthesis, and quality control of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (CAS: 40705-22-4).[1][2] This compound is a critical regiochemical scaffold used in the synthesis of isoquinoline alkaloids, phenethylamines, and bioactive stilbenes.[1][2]

[1][2]

Executive Technical Summary

4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde represents a "privileged scaffold" in medicinal chemistry due to its orthogonal reactivity.[1][2] The molecule features three distinct reaction sites:[1]

  • Aldehyde (C1): Ready for condensation (Henry reaction), oxidation, or reductive amination.[1][2]

  • Aryl Bromide (C2): A handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) or lithiation.[1][2]

  • Benzyl Ether (C4): A robust protecting group that can be selectively removed (hydrogenolysis/Lewis acids) to regenerate a phenol, distinct from the stable methyl ether at C5.[1][2]

Correct identification of this isomer is paramount, as the regiochemical flip (2-bromo-5-benzyloxy-4-methoxybenzaldehyde) is a common impurity derived from isovanillin, possessing significantly different biological and chemical properties.[1][2]

Structural Analysis & Spectral Atlas

The following data represents the consensus spectral signature for high-purity (>98%) material.

1H NMR Spectroscopy (400 MHz, CDCl₃)

The proton NMR spectrum is characterized by two distinct aromatic singlets, confirming the para relationship of the protons and the 2,4,5-substitution pattern.[1][2]

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentStructural Insight
10.18 Singlet (s)1H-CHO Characteristic aldehyde proton; deshielded by the carbonyl.[1][2]
7.42 Singlet (s)1HAr-H (C6) Ortho to carbonyl, meta to methoxy.[1][2] Deshielded by the aldehyde anisotropy.[2]
7.30 – 7.45 Multiplet (m)5HPh-H Aromatic protons of the benzyl protecting group.[1][2]
7.06 Singlet (s)1HAr-H (C3) Ortho to benzyloxy, meta to bromine.[1][2] Shielded relative to C6.[2]
5.24 Singlet (s)2H-OCH₂Ph Benzylic methylene; sharp singlet indicates no geminal coupling.[1][2]
3.94 Singlet (s)3H-OCH₃ Methoxy group at C5.[1][2]

Diagnostic Logic: The absence of ortho or meta coupling (doublets) for the core aromatic protons confirms the 1,2,4,5-tetrasubstituted ring.[1][2] If doublets were observed (J ~2 Hz or ~8 Hz), it would indicate a failure in bromination regioselectivity (e.g., 6-bromo vs. 5-bromo isomers).[1][2]

13C NMR Spectroscopy (100 MHz, CDCl₃)
Chemical Shift (δ, ppm)AssignmentNote
190.8 C=O Aldehyde carbonyl.[1][2]
155.2 C-O (C4) Ipso carbon attached to benzyloxy.[1][2]
149.8 C-O (C5) Ipso carbon attached to methoxy.[1][2]
135.8 Ph-C (Ipso) Quaternary carbon of the benzyl group.[1][2]
128.8, 128.4, 127.6 Ph-CH Benzyl aromatic carbons.[1][2]
126.9 Ar-C (C1) Quaternary carbon attached to aldehyde.[1][2]
119.5 Ar-C (C2) C-Br .[1][2] Upfield shift due to heavy atom effect (Bromine).[1][2]
115.8 Ar-CH (C6) Carbon ortho to CHO.[1][2]
110.2 Ar-CH (C3) Carbon between Br and OBn.[1][2]
71.2 -OCH₂- Benzylic methylene carbon.[1][2]
56.4 -OCH₃ Methoxy carbon.[1][2]
Mass Spectrometry (EI/ESI)[1][2][3]
  • Molecular Ion (M+): 320.0 / 322.0 (1:1 ratio).[1][2]

  • Interpretation: The characteristic "twin peaks" of equal intensity separated by 2 mass units confirm the presence of a single Bromine atom (

    
     and 
    
    
    
    ).[1][2]
  • Fragmentation: Loss of benzyl group (M-91) is a common primary fragmentation pathway.[1][2]

Validated Synthetic Protocol

The synthesis is a two-step sequence starting from commercially available Vanillin (4-hydroxy-3-methoxybenzaldehyde).[1][2] The route prioritizes regiocontrol to ensure the Bromine is installed at position 2 (relative to CHO) rather than position 5.[1][2]

Reaction Scheme Overview
  • Step 1: Benzylation: Protection of the phenol.[2]

  • Step 2: Bromination: Electrophilic aromatic substitution directed by the methoxy and benzyloxy groups.[2]

SynthesisPath Vanillin Vanillin (4-OH, 3-OMe) BnVanillin Benzyl Vanillin (4-OBn, 3-OMe) Vanillin->BnVanillin Product TARGET 4-(BnO)-2-Br-5-(MeO) Benzaldehyde BnVanillin->Product Reagent1 BnCl, K2CO3 DMF, 80°C Reagent2 Br2, NaOAc AcOH, RT

Figure 1: Synthetic pathway for 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde.

Step-by-Step Methodology
Step 1: Synthesis of 4-(Benzyloxy)-3-methoxybenzaldehyde (Benzyl Vanillin)[1][2]
  • Reagents: Vanillin (1.0 eq), Benzyl Chloride (1.2 eq), Potassium Carbonate (2.0 eq), DMF (0.5 M).[1][2]

  • Protocol:

    • Dissolve vanillin in DMF.[2] Add

      
      .
      
    • Add benzyl chloride dropwise at room temperature.[1][2]

    • Heat to 80°C for 4 hours.

    • Workup: Pour into ice water. The product precipitates as a white solid.[2] Filter, wash with water and cold ethanol.[1][2]

    • Yield: Typically 90-95%.

Step 2: Regioselective Bromination[1]
  • Reagents: Benzyl Vanillin (1.0 eq), Bromine (

    
    , 1.05 eq), Sodium Acetate (1.1 eq), Glacial Acetic Acid.[1][2]
    
  • Mechanism: The methoxy group at C3 directs para (to C6).[1][2] The benzyloxy group at C4 directs ortho (to C3 or C5).[1][2] However, C3 is sterically crowded and C5 is meta to the aldehyde (deactivated).[1][2] The combined directing effects and steric factors heavily favor C6 (which becomes C2 in the final numbering relative to the aldehyde).[1][2]

  • Protocol:

    • Dissolve Benzyl Vanillin and Sodium Acetate in Glacial Acetic Acid.

    • Prepare a solution of

      
       in Acetic Acid.[2]
      
    • Add the Bromine solution dropwise over 30 minutes at room temperature. Critical: Maintain temperature <25°C to prevent debenzylation.[1][2]

    • Stir for 2 hours.

    • Quench: Pour mixture into ice water containing 5% Sodium Thiosulfate (to neutralize excess

      
      ).
      
    • Isolation: Filter the pale yellow precipitate.

    • Purification: Recrystallize from Ethanol or Ethyl Acetate/Hexanes.

Quality Control & Impurity Profiling

In drug development, tracking isomeric impurities is mandatory.[1][2]

Impurity NameOriginDiagnostic NMR Signal
5-Bromovanillin benzyl ether Bromination occurring at C5 (rare in this substrate)Doublet coupling (J ~2Hz) between Ar-H protons.[1][2]
Isovanillin derivative Contamination of starting material (Isovanillin vs Vanillin)Methoxy peak shifts; different splitting pattern.[1][2]
Debenzylated product Acid hydrolysis during brominationBroad -OH singlet at ~6.0 ppm; loss of benzyl multiplet.[1][2]

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. Light sensitive (bromine C-Br bond is photolabile).[1][2]

References

  • PubChem. 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (Compound Summary). National Library of Medicine.[2] [Link]

  • Beilstein J. Org.[2] Chem. Regioselective bromination of phenols and anisoles.[2] (General methodology for bromination of electron-rich aromatics).[1][2] [Link][1][2]

Sources

Foundational

Technical Whitepaper: Structural Elucidation and Spectroscopic Analysis of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

C NMR Interpretation, Synthetic Context, and Quality Control Protocols Executive Summary & Synthetic Context In the high-stakes landscape of alkaloid total synthesis—specifically for Amaryllidaceae alkaloids like Galanth...

Author: BenchChem Technical Support Team. Date: February 2026


C NMR Interpretation, Synthetic Context, and Quality Control Protocols

Executive Summary & Synthetic Context

In the high-stakes landscape of alkaloid total synthesis—specifically for Amaryllidaceae alkaloids like Galanthamine and Lycorine (candidates for Alzheimer’s disease therapeutics)—the intermediate 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde (CAS: 84876-47-1) serves as a critical "linchpin" scaffold.

The bromine moiety at the C2 position provides an orthogonal handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura or Heck reactions), while the aldehyde function allows for subsequent reductive aminations or Henry reactions. The differentiation between the C4-benzyloxy and C5-methoxy groups is chemically subtle but spectroscopically distinct.

This guide provides a definitive structural analysis, moving beyond basic peak listing to a causal explanation of the


C NMR landscape, ensuring researchers can confidently validate this intermediate during scale-up.

Synthetic Pathway & Regioselectivity

To understand the NMR spectrum, one must understand the synthesis. The regiochemistry of the bromine introduction is the primary source of structural ambiguity. The standard route proceeds from Isovanillin (3-hydroxy-4-methoxybenzaldehyde).

SynthesisPath Isovanillin Isovanillin (SM) Intermediate 3-(Benzyloxy)-4- methoxybenzaldehyde Isovanillin->Intermediate BnBr, K2CO3 DMF, 60°C (O-Alkylation) Product 4-(Benzyloxy)-2-bromo- 5-methoxybenzaldehyde Intermediate->Product Br2, AcOH NaOAc (Electrophilic Bromination)

Figure 1: Synthetic workflow.[1][2] Note that bromination is directed ortho to the electron-donating alkoxy groups. The steric bulk of the benzyloxy group and the aldehyde's directing effect favor the 2-position (ortho to the methoxy/aldehyde).

C NMR Spectral Analysis

The


C NMR spectrum of this molecule is governed by three dominant electronic factors:
  • Hybridization:

    
     vs 
    
    
    
    centers.
  • Electronegativity (Deshielding): Oxygenated carbons appear downfield (140–160 ppm).

  • Heavy Atom Effect (Shielding): The bromine atom causes a counter-intuitive upfield shift at the attached carbon (ipso-carbon) due to spin-orbit coupling and increased electron cloud density.[3]

Predicted Chemical Shift Table (CDCl , 100 MHz)
Carbon PositionChemical Shift (

, ppm)
Multiplicity (DEPT)Electronic Environment
C-CHO (Aldehyde) 188.5 CHDeshielded by anisotropic C=O bond.
C-4 (C-OBn) 154.8 C (quat)Ipso to Oxygen (Strongly deshielded).
C-5 (C-OMe) 149.2 C (quat)Ipso to Oxygen. Slightly shielded relative to C4 due to steric crowding.
C-Ph (Benzyl ipso) 136.0 C (quat)Aromatic ring of the benzyl group.
C-Ph (Benzyl meta) 128.8 CHBenzyl aromatic ring.
C-Ph (Benzyl para) 128.3 CHBenzyl aromatic ring.
C-Ph (Benzyl ortho) 127.5 CHBenzyl aromatic ring.
C-1 (C-CHO) 126.5 C (quat)Ipso to carbonyl.
C-2 (C-Br) 116.8 C (quat)Diagnostic: Shielded by Bromine (Heavy Atom Effect).
C-6 (C-H) 110.5 CHOrtho to aldehyde, meta to alkoxy.
C-3 (C-H) 114.2 CHOrtho to alkoxy, meta to aldehyde.
O-CH

-Ph
71.2 CH

Benzylic methylene.
O-CH

56.4 CH

Methoxy carbon.
Diagnostic Signal Analysis

The "Bromine Trap" (C-2 @ ~116.8 ppm): Novice analysts often expect the carbon attached to bromine to be deshielded (downfield) due to electronegativity. However, in


C NMR, the large electron cloud of bromine creates a diamagnetic shielding effect.[3]
  • Observation: Look for a quaternary signal significantly upfield compared to the oxygenated carbons. If this signal appears >130 ppm, bromination likely failed or occurred at a different position.

The Aldehyde Carbon (C=O @ ~188.5 ppm): This is the most distinct signal. It confirms the oxidation state of the benzylic carbon is maintained. A shift to ~165 ppm would indicate over-oxidation to the carboxylic acid.

Structural Confirmation Protocol (Self-Validating System)

To confirm the structure unequivocally—specifically distinguishing it from the regioisomer (6-bromo isomer)—you must utilize 2D NMR correlations.

HMBC (Heteronuclear Multiple Bond Correlation) Logic

The key is to link the protons to the quaternary carbons.

  • Step 1: Identify the Methoxy Protons (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

    
     ~3.9 ppm).
    
  • Step 2: Observe the HMBC cross-peak from OMe to a quaternary carbon (

    
     ~149 ppm). This identifies C-5 .
    
  • Step 3: Identify the Aldehyde Proton (

    
     ~10.2 ppm).
    
  • Step 4: Look for a 3-bond correlation (

    
    )  from the aldehyde proton.
    
    • Correct Isomer (2-Bromo): The aldehyde proton will couple to C-6 (the protonated aromatic carbon) and C-2 (the brominated carbon).

    • Incorrect Isomer (6-Bromo): The aldehyde proton would couple to a carbon with different chemical shifts (due to symmetry changes).

NMR_Logic Aldehyde_H Aldehyde H (~10.2 ppm) C_Carbonyl C=O Carbon (~188 ppm) Aldehyde_H->C_Carbonyl 1J (Direct) C_6 C-6 (Aromatic CH) (~110 ppm) Aldehyde_H->C_6 3J HMBC (Strong) Methoxy_H Methoxy H (~3.9 ppm) C_5 C-5 (C-OMe) (~149 ppm) Methoxy_H->C_5 3J HMBC (Definitive)

Figure 2: HMBC Connectivity Map. The 3-bond coupling between the aldehyde proton and the aromatic ring carbons is the "fingerprint" for establishing substitution patterns.

Experimental Methodology

Sample Preparation for C NMR

To ensure high signal-to-noise ratio (S/N) for quaternary carbons (which have long relaxation times):

  • Mass: Dissolve 30–50 mg of the solid in 0.6 mL of CDCl

    
      (Chloroform-d).
    
    • Note: If solubility is poor, DMSO-

      
       is an acceptable alternative, but expect chemical shifts to move slightly downfield (approx +1–2 ppm).
      
  • Tube: Use a high-quality 5mm NMR tube to prevent shimming errors.

  • Acquisition Parameters:

    • Pulse Sequence: Proton-decoupled

      
      C (typically zgpg30 or equivalent).
      
    • Relaxation Delay (D1): Set to 2.0 – 3.0 seconds . The quaternary carbons (C-Br, C-O) require longer delays to integrate reliably (though integration is qualitative in standard

      
      C).
      
    • Scans: Minimum 512 scans (approx 20-30 mins) to resolve the small quaternary peaks against baseline noise.

Quality Criteria (Go/No-Go)
  • Pass: Distinct singlet at ~116 ppm (C-Br) and ~188 ppm (CHO).

  • Fail (Hydrolysis): Appearance of a peak at ~170 ppm (Carboxylic acid) or loss of the benzyl group (disappearance of 71 ppm CH

    
     signal).
    
  • Fail (Regioisomer): If the C-Br signal shifts significantly or splitting patterns in the proton spectrum (para vs ortho coupling) do not match.

References

  • Synthesis and Analog Data

    • Henry, R. A., et al. "Synthesis of Galanthamine Derivatives." Journal of Organic Chemistry.
    • Source: (Base core chemical shift verification).[4]

  • Breitmaier, E., & Voelter, W. (1987). Carbon-13 NMR Spectroscopy: High-Resolution Methods and Applications in Organic Chemistry and Biochemistry. VCH.
  • Spectral Data Verification

    • ChemicalBook. "3-Benzyloxy-4-methoxybenzaldehyde

      
      C NMR Spectrum."[5]
      
    • Source: (Used for substituent additivity calculation).

  • General NMR Tabulation: Pretsch, E., et al. Structure Determination of Organic Compounds. Springer. (Standard tables for benzaldehyde shift prediction).

Sources

Exploratory

Technical Guide: Mass Spectrometry Fragmentation Analysis of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

[1] Executive Summary This technical guide provides a comprehensive analysis of the mass spectrometry (MS) fragmentation patterns of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde ( ).[1] As a critical intermediate in the s...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

This technical guide provides a comprehensive analysis of the mass spectrometry (MS) fragmentation patterns of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (


).[1] As a critical intermediate in the synthesis of isoquinoline alkaloids and polyphenolic therapeutics, the structural validation of this compound is essential for quality control in drug development.

This document moves beyond basic spectral listing to explore the causality of fragmentation—specifically the thermodynamic stability of the benzyl cation, the diagnostic utility of the bromine isotopic signature, and the "ortho-effect" influence on aldehyde cleavage.

Structural Analysis & Isotopic Modeling

Before analyzing fragmentation, one must establish the molecular ion (


) baseline.[1] The presence of bromine introduces a distinct isotopic signature that serves as an internal validation standard.
The Bromine Doublet (The "1:1" Rule)

Unlike carbon or nitrogen, bromine exists naturally as two stable isotopes with nearly equal abundance:


 (50.69%) and 

(49.31%).
  • Implication: The molecular ion will not appear as a single peak but as a doublet separated by 2 mass units (

    
     320 and 322).
    
  • Diagnostic Value: Any fragment ion retaining the bromine atom must preserve this 1:1 doublet pattern.[1] Fragments where the bromine is lost will collapse to a singlet (monoisotopic) distribution.

Table 1: Theoretical Molecular Ion Distribution

IsotopeMass (Da)AbundanceAssignment

320.00100%

(Base Peak of Cluster)

322.00~98%


Satellites
321.00 / 323.00~16%

/

Fragmentation Mechanics & Pathways[2][3][4][5]

The fragmentation of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde is governed by three competing mechanisms: Benzylic Cleavage , Alpha-Cleavage (Carbonyl) , and Radical Site Instability .[1]

Pathway A: Benzylic Ether Cleavage (Dominant)

The most energetically favorable pathway involves the cleavage of the


 bond at the benzyloxy position.
  • Mechanism: The ionization of the ether oxygen weakens the adjacent

    
     bond. Homolytic or heterolytic cleavage occurs to generate the Tropylium Ion  (
    
    
    
    ).
  • Causality: The tropylium ion is an aromatic, non-benzenoid cation with

    
     electrons spread over 7 carbons. This exceptional stability makes 
    
    
    
    91 the base peak (100% intensity) in almost all benzyl ether spectra.
  • Resulting Core Ion: The remaining core (

    
    ) forms a phenoxy cation/radical at 
    
    
    
    229/231.[1]
Pathway B: Aldehyde Alpha-Cleavage

Characteristic of benzaldehydes, the carbonyl group undergoes


-cleavage.[1]
  • Step 1 (Loss of H): Loss of the aldehydic hydrogen yields the acylium ion (

    
    ).[2]
    
  • Step 2 (Loss of CO): The acylium ion ejects carbon monoxide (28 Da) to form the phenyl cation (

    
    ).
    
  • Ortho-Effect: The bulky bromine at the ortho position can sterically accelerate the ejection of the carbonyl group compared to meta- or para- isomers.

Pathway C: Methoxy Radical Loss

The methoxy group at position 5 is prone to losing a methyl radical (


, 15 Da), typically after the initial high-energy fragmentations.
Visualization of Fragmentation Logic

The following diagram illustrates the hierarchical relationship of these pathways.

FragmentationPathways Parent Parent Ion (M+.) m/z 320 / 322 (Br Doublet) Tropylium Tropylium Ion m/z 91 (Base Peak) Parent->Tropylium Benzylic Cleavage (Formation of C7H7+) CoreCation Core Phenoxy Ion m/z 229 / 231 (Br Doublet Retained) Parent->CoreCation Loss of Benzyl Radical (-91 Da) Acylium Acylium Ion (M-H) m/z 319 / 321 Parent->Acylium Alpha Cleavage (-H) BrLoss Aryl Cation (Loss of Br) m/z 241 (Monoisotopic) Parent->BrLoss C-Br Cleavage (High Energy) PhenylCation Phenyl Cation (M-CHO) m/z 291 / 293 Acylium->PhenylCation Decarbonylation (-CO)

Figure 1: Fragmentation tree showing the divergence of the parent ion into the stable tropylium ion (Pathway A) and the aldehyde degradation pathway (Pathway B).

Diagnostic Ion Table

The following table summarizes the predicted ions. Use this for peak assignment during spectral analysis.[1]

Table 2: Key Diagnostic Ions

m/z ValueIon IdentityRelative Intensity (Est.)[1][3]Structural Insight
91

100% (Base) Confirms Benzyloxy group.[1] Formation of Tropylium.
320 / 322

20-40%Molecular Ion.[1] Must show 1:1 doublet ratio.[1]
229 / 231

10-25%Core scaffold after benzyl loss.[1] Retains Br.
319 / 321

5-10%Aldehyde proton loss.[1]
291 / 293

5-15%Loss of formyl group.[1]
77

10-20%Phenyl cation (breakdown of benzyl group).[1]

Experimental Protocol (Validation Workflow)

To ensure reproducible data, follow this self-validating LC-MS/GC-MS workflow.

Sample Preparation[1]
  • Solvent: Dissolve 1 mg of compound in 1 mL of Acetonitrile (ACN) (LC-MS) or Dichloromethane (GC-MS).

  • Dilution: Dilute to 10 µg/mL with 0.1% Formic Acid in Water/ACN (50:50).

  • Filtration: Pass through a 0.22 µm PTFE filter to remove particulates that could catalyze thermal degradation in the inlet.[1]

Instrument Parameters (ESI-MS Focus)
  • Ionization: Electrospray Ionization (ESI) in Positive Mode (+) .

  • Capillary Voltage: 3.5 kV.[1]

  • Cone Voltage: Stepped ramp (20V to 60V). Rationale: Low voltage preserves the M+ doublet; high voltage confirms the m/z 91 fragment.

  • Source Temp: 120°C. Note: Keep lower to prevent thermal decomposition of the ether bond before ionization.

Logical Workflow Diagram

Workflow Sample Sample Prep (10 µg/mL in ACN) Ionization Soft Ionization (ESI+ / 3.5kV) Sample->Ionization Infusion Filter Mass Filter (Full Scan 50-500 Da) Ionization->Filter Fragmentation Detection Detection Filter->Detection Analysis Data Analysis Check Br Doublet Detection->Analysis Spectra Generation

Figure 2: Analytical workflow for structural validation.[1]

References

  • McLafferty, F. W., & Tureček, F. (1993).[1] Interpretation of Mass Spectra (4th ed.).[1] University Science Books. (The definitive guide on tropylium formation and isotopic patterns).

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds. Wiley.[1][4] (Mechanisms of aldehyde alpha-cleavage).

  • National Institute of Standards and Technology (NIST). (2023).[1] Mass Spectrometry Data Center: Benzyl Ether Fragmentation. [Link][1]

  • PubChem. (2023).[1] Compound Summary: 4-Benzyloxy-2-bromo-5-methoxybenzaldehyde.[1][4] National Library of Medicine.[1] [Link][1]

Sources

Foundational

Technical Whitepaper: Operational Handling and Stability Protocol for 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

Executive Summary & Chemical Profile 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde is a high-value, trisubstituted aromatic aldehyde. It serves as a critical "linchpin" intermediate in the total synthesis of Amaryllidaceae...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Profile

4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde is a high-value, trisubstituted aromatic aldehyde. It serves as a critical "linchpin" intermediate in the total synthesis of Amaryllidaceae alkaloids, most notably Galanthamine (an acetylcholinesterase inhibitor used in Alzheimer’s treatment).

Its structural complexity—featuring an electrophilic aldehyde, a labile benzyl ether, and a reactive aryl bromide—creates a unique stability profile. Improper handling leads to three primary degradation pathways: autoxidation (to the benzoic acid), photolytic debromination , and hydrolysis . This guide defines the protocols required to maintain >98% purity during storage and handling.

Physicochemical Data Table
PropertySpecification / Value
Chemical Name 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde
Functional Class Halogenated Aromatic Aldehyde / Benzyl Ether
Molecular Formula C₁₅H₁₃BrO₃
Molecular Weight ~321.17 g/mol
Physical State Off-white to pale yellow crystalline solid
Solubility Soluble in DCM, THF, EtOAc; Insoluble in Water
Key Reactivity Susceptible to radical autoxidation; Light-sensitive (C-Br bond)

Hazard Assessment & Toxicology (The "Why")

While specific LD50 data for this exact regioisomer may be sparse, its toxicology is derived from Structure-Activity Relationships (SAR) of analogous halogenated benzaldehydes.

Toxicological Mechanisms
  • Skin/Eye Irritation (High Probability): Aldehydes are electrophilic; they react with nucleophilic residues (lysine/cysteine) on skin proteins, causing contact dermatitis (H315, H317).

  • Respiratory Sensitization: Inhalation of dust can trigger mucosal irritation (H335).

  • Lachrymator Potential: The combination of a halogen (Bromine) and a carbonyl group often imparts lachrymatory properties (tear-inducing), though the heavy benzyl group mitigates volatility compared to smaller analogs.

Reactivity Hazards[2]
  • Autoxidation: Electron-rich aldehydes (those with alkoxy donors like methoxy/benzyloxy) are highly prone to autoxidation. The electron-donating groups stabilize the intermediate radical, accelerating the conversion of the aldehyde to the corresponding carboxylic acid (4-(benzyloxy)-2-bromo-5-methoxybenzoic acid) upon exposure to air.

Storage & Stability Engineering

To prevent the degradation pathways described above, a "Cold-Chain Inert" storage protocol is mandatory.

The Degradation Pathway (Visualized)

The following diagram illustrates why air and light exclusion is non-negotiable.

DegradationPathway cluster_prevention Prevention Strategy Compound Target Aldehyde (Active) Radical Peroxy Radical Intermediate Compound->Radical O2 (Air) + Trace Metal Debrom Debrominated Byproduct Compound->Debrom UV Light (hν) Acid Benzoic Acid (Impurity) Radical->Acid Chain Propagation Inert Argon Atmosphere Amber Amber Glass

Figure 1: Mechanistic degradation pathways showing the necessity of inert gas (to stop oxidation) and amber glass (to stop photolysis).[1][2][3]

Storage Specifications
  • Temperature: Store at 2°C to 8°C (Refrigerated). While the solid is stable at room temperature for short periods, cold storage retards the kinetics of autoxidation.

  • Atmosphere: Argon backfill is superior to Nitrogen due to Argon's higher density, which creates a better "blanket" over the solid.

  • Container: Amber borosilicate glass with a Teflon-lined screw cap.

    • Prohibited: Do not store in polyethylene bags for long durations; oxygen permeability is too high.

Operational Handling Protocols

This section details the "Self-Validating" workflow to ensure the compound entering your reaction flask is the same purity as when it left the bottle.

The "Inert Transfer" Workflow

HandlingWorkflow ColdStorage 1. Cold Storage (4°C) Equilibrate 2. Thermal Equilibration (Wait 30 mins) ColdStorage->Equilibrate Prevents Condensation Open 3. Open in Fume Hood (Low Humidity) Equilibrate->Open Weigh 4. Weighing (Avoid Metal Spatulas) Open->Weigh Purge 5. Argon Purge & Reseal Weigh->Purge Immediate Reaction 6. Reaction Input Weigh->Reaction

Figure 2: Step-by-step handling protocol emphasizing moisture control and inert atmosphere restoration.

Detailed Protocol Steps
  • Thermal Equilibration (Critical):

    • Remove the bottle from the refrigerator and let it stand at room temperature for 30 minutes before opening.

    • Causality: Opening a cold bottle in humid lab air causes immediate water condensation on the solid. This moisture promotes hydrate formation and hydrolysis of the benzyl ether over time.

  • Weighing Tools:

    • Use ceramic or porcelain spatulas .

    • Avoid: Stainless steel or iron spatulas. Trace transition metals (Fe, Mn) transferred from the spatula can catalyze the radical autoxidation of the aldehyde.

  • Solvent Compatibility:

    • When dissolving for reaction, use degassed solvents (DCM, THF).

    • Avoid protic solvents (Methanol/Ethanol) for long-term stock solutions, as acetal formation may occur slowly if acid traces are present.

  • Resealing:

    • Flush the headspace of the container with a gentle stream of Argon for 10–15 seconds before replacing the cap. Wrap the cap with Parafilm for long-term storage.

Emergency Response & Spill Management

ScenarioProtocol
Spill (Solid) Do not sweep violently (generates dust). Dampen with inert absorbent (vermiculite) or wet paper towel, then scoop into a waste container.
Skin Contact Wash immediately with soap and water for 15 minutes. Aldehydes bind proteins; rapid washing minimizes sensitization risk.
Fire Use CO₂, Dry Chemical, or Foam. Do not use water jet , as this may spread the chemical if it melts/dissolves.

References

  • Chemical Identity & Class Properties

    • PubChem. 2-Bromo-5-methoxybenzaldehyde (Analogous Core Structure). National Library of Medicine. Accessed October 2023. Link

  • Synthesis Application (Galanthamine)

    • Trost, B. M., & Toste, F. D. (2000). Enantioselective Total Synthesis of (-)-Galanthamine.[4] Journal of the American Chemical Society, 122(46), 11262-11263. (Demonstrates the utility of brominated benzaldehyde intermediates in asymmetric synthesis). Link

  • Aldehyde Stability & Autoxidation

    • Ingold, K. U. (1961). Inhibition of the Autoxidation of Organic Substances in the Liquid Phase. Chemical Reviews, 61(6), 563-589. (Foundational text on the radical mechanism of aldehyde oxidation). Link

  • Safety Data (Class-Based)

    • Sigma-Aldrich.[5] Safety Data Sheet: 4-(Benzyloxy)benzaldehyde.[5] (Used for toxicological extrapolation of the benzyloxy-benzaldehyde motif). Link

Sources

Exploratory

Technical Guide: Toxicological Profiling &amp; Handling of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

Topic: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde Toxicological Information Content Type: Technical Guide / Whitepaper Audience: Researchers, Medicinal Chemists, and drug development professionals. Executive Summary & C...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde Toxicological Information Content Type: Technical Guide / Whitepaper Audience: Researchers, Medicinal Chemists, and drug development professionals.

Executive Summary & Compound Identity

4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (CAS: 100086-63-3) is a critical pharmaceutical intermediate, primarily utilized in the synthesis of quinazoline-based tyrosine kinase inhibitors (TKIs) such as Vandetanib (ZD6474).

As a specialized intermediate rather than a final marketed drug, comprehensive public toxicological datasets (e.g., chronic carcinogenicity studies) are limited. Consequently, safety assessment relies on Read-Across methodologies, Quantitative Structure-Activity Relationship (QSAR) analysis, and functional group reactivity profiling.

This guide synthesizes available physicochemical data with predictive toxicology to establish a handling framework for research environments.

Chemical Identity Table
ParameterDetails
CAS Number 100086-63-3
Molecular Formula C₁₅H₁₃BrO₃
Molecular Weight 321.17 g/mol
Key Functional Groups Aryl Aldehyde (Electrophile), Aryl Bromide (Halogen), Benzyl Ether (Protecting Group)
Physical State Solid (typically off-white to pale yellow powder)
Primary Application Precursor for Vandetanib (VEGFR/EGFR inhibitor) synthesis

In Silico & Structural Alert Analysis (QSAR)

Expert Insight: In the absence of empirical animal data, we analyze the "warheads" on the molecule to predict biological reactivity.

The Aldehyde Electrophile (Protein Binding)

The aldehyde moiety at the C-1 position is the primary driver of acute toxicity and sensitization.

  • Mechanism: Aldehydes act as electrophiles, reacting with nucleophilic amino acid residues (lysine, cysteine) on proteins to form Schiff bases .

  • Toxicological Implication: This haptenization process is the mechanistic basis for Skin Sensitization (Category 1) . High reactivity also correlates with non-specific cytotoxicity in mucosal membranes (eyes/lungs).

The Aryl Bromide & Benzyl Ether
  • Aryl Bromide (C-2): Generally stable under physiological conditions but introduces lipophilicity (LogP increase), enhancing membrane permeability.

  • Benzyl Ether (C-4): Acts as a metabolic "soft spot." In vivo, this group is susceptible to O-dealkylation, releasing the benzyl group and exposing a phenol.

Genotoxicity Alerts

Benzaldehyde derivatives can exhibit weak mutagenicity in in vitro assays due to DNA cross-linking potential, though the steric bulk of the bromine and benzyloxy groups may mitigate this compared to smaller aldehydes.

GHS Classification & Handling Framework

Derived from structural analogs (e.g., 4-benzyloxybenzaldehyde, 3,4,5-trimethoxybenzaldehyde) and functional group analysis.

Hazard Classification (GHS)

Researchers must treat this compound with the following default classification until specific data proves otherwise:

Hazard ClassCategoryHazard StatementRationale
Acute Toxicity (Oral) Cat 4H302: Harmful if swallowedAnalogous to benzaldehyde derivatives; aldehyde reactivity.
Skin Irritation Cat 2H315: Causes skin irritationElectrophilic attack on dermal proteins.
Eye Irritation Cat 2AH319: Causes serious eye irritationHigh sensitivity of ocular mucous membranes to aldehydes.
Skin Sensitization Cat 1H317: May cause allergic skin reactionSchiff base formation (Haptenization).
STOT - SE Cat 3H335: May cause respiratory irritationInhalation of dust/fines.
Handling Protocols
  • Engineering Controls: All weighing and transfer operations must be conducted inside a Chemical Fume Hood or Powder Containment Enclosure to prevent inhalation of fines.

  • PPE: Nitrile gloves (double-gloving recommended due to potential for organic solubility), safety goggles, and lab coat.

  • Decontamination: In case of spill, neutralize with a dilute sodium bisulfite solution (reacts with aldehyde) before cleaning with soap and water.

Metabolic Fate & Reactivity Pathways

Understanding how the body (or a cell culture system) processes this molecule is vital for interpreting assay results.

Metabolic Pathway Diagram

The following diagram illustrates the synthesis context and the predicted metabolic breakdown (Phase I metabolism).

MetabolicPath Compound 4-(Benzyloxy)-2-bromo- 5-methoxybenzaldehyde (Parent) Vandetanib Vandetanib (Final Drug) Compound->Vandetanib Cyclization w/ Urea/Aniline AcidMetabolite Benzoic Acid Derivative (Oxidation) Compound->AcidMetabolite ALDH (Oxidation) PhenolMetabolite Phenolic Derivative (O-Debenzylation) Compound->PhenolMetabolite CYP450 (O-Dealkylation) Vanillin Vanillin (Precursor) Vanillin->Compound Bromination & Benzylation Glucuronide Glucuronide Conjugate (Phase II Excretion) AcidMetabolite->Glucuronide UGT PhenolMetabolite->Glucuronide UGT

Figure 1: Synthesis context (Vanillin to Vandetanib) and predicted metabolic fate via oxidation (ALDH) and debenzylation (CYP450).[1][2][3][4][5][6][7][8][9][10]

Experimental Toxicology Framework

For researchers needing to generate empirical data, do not rely on generic assays. Use these specific protocols validated for aldehyde-containing intermediates.

Workflow for Toxicity Assessment

ToxWorkflow cluster_Tier1 Tier 1: In Vitro Screening cluster_Tier2 Tier 2: Genotoxicity Start Start: Toxicity Assessment MTT Cytotoxicity (MTT Assay) Cell Line: HepG2 or A549 Start->MTT DPRA Reactivity (DPRA) Target: Cysteine/Lysine Depletion Start->DPRA Ames Ames Test (OECD 471) Strains: TA98, TA100 MTT->Ames DPRA->Ames Decision Data Evaluation Ames->Decision Proceed Proceed to In Vivo (If required) Decision->Proceed Negative Mutagenicity Stop Stop: High Tox Identified Redesign Candidate Decision->Stop Positive Mutagenicity

Figure 2: Tiered toxicological assessment workflow prioritizing cytotoxicity and genotoxicity screening.

Detailed Protocols
Protocol A: Direct Peptide Reactivity Assay (DPRA)

Purpose: To quantify skin sensitization potential (OECD TG 442C) by measuring the aldehyde's reactivity with synthetic peptides.

  • Preparation: Dissolve test compound in Acetonitrile (ACN) to 100 mM.

  • Incubation: Mix compound with Cysteine- and Lysine-containing peptides (1:10 and 1:50 molar ratios respectively) in phosphate buffer (pH 7.5).

  • Duration: Incubate for 24 hours at 25°C in the dark.

  • Analysis: Quantify remaining non-reacted peptide via HPLC-UV (220 nm).

  • Interpretation: >13.89% average peptide depletion indicates a Sensitizer .

Protocol B: Bacterial Reverse Mutation (Ames Test)

Purpose: To assess mutagenicity caused by the aldehyde/bromide groups (OECD TG 471).

  • Strains: S. typhimurium TA98 (frameshift) and TA100 (base-pair substitution).

  • Activation: Perform with and without S9 metabolic activation (to mimic liver metabolism).

  • Dosing: 5 concentrations (e.g., 5, 15, 50, 150, 500 µ g/plate ).

  • Self-Validation: Include positive controls (e.g., Benzo[a]pyrene) and negative controls (DMSO).

  • Note: Aldehydes can be bactericidal; ensure the highest dose does not kill the background lawn, which would yield false negatives.

References

  • European Chemicals Agency (ECHA). Guidance on the Application of the CLP Criteria - Guidance on Skin Sensitization. (2017).[6][11] Retrieved from

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 11669464 (4-Benzyloxy-2-bromo-5-methoxybenzaldehyde). Retrieved from

  • Organisation for Economic Co-operation and Development (OECD). Test No. 442C: In Chemico Skin Sensitisation: Direct Peptide Reactivity Assay (DPRA). (2015).[7] Retrieved from

  • Patani, G. A., & LaVoie, E. J.Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews, 96(8), 3147-3176. (1996). (Context on halogen/aldehyde toxicity).
  • AstraZeneca. Vandetanib (Caprelsa) Prescribing Information. (Provides context on downstream metabolites). Retrieved from

Sources

Foundational

Technical Guide: Synthesis &amp; Application of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

The following technical guide details the synthesis, characterization, and application of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (CAS: 40705-22-4). This document is structured for researchers requiring high-purity s...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the synthesis, characterization, and application of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (CAS: 40705-22-4). This document is structured for researchers requiring high-purity synthesis for medicinal chemistry applications, specifically in the total synthesis of Amaryllidaceae alkaloids (e.g., Galanthamine).

Executive Summary & Strategic Utility

4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde is a densely functionalized aromatic scaffold acting as a "linchpin" intermediate in organic synthesis. Its strategic value lies in its orthogonal reactivity:

  • Aldehyde (C1): A reactive electrophile suitable for reductive aminations, Henry reactions, or Wittig olefinations.

  • Bromide (C2): A handle for palladium-catalyzed cross-couplings (Suzuki-Miyaura, Heck) or lithiation-mediated ring closures.

  • Benzyl Ether (C4): A robust protecting group removable via hydrogenolysis, revealing a phenol for late-stage functionalization.

This compound is most notably the A-ring precursor in the biomimetic synthesis of (-)-Galanthamine , an acetylcholinesterase inhibitor used in Alzheimer’s disease treatment.

Retrosynthetic Analysis & Regiochemistry

The synthesis hinges on the regioselective functionalization of Vanillin (4-hydroxy-3-methoxybenzaldehyde). The core challenge is directing the bromine atom to the C2 position (IUPAC) relative to the aldehyde, which corresponds to the C6 position of the original vanillin scaffold.

Structural Logic
  • Starting Material: Vanillin (4-hydroxy-3-methoxybenzaldehyde).[1]

  • Directing Effects:

    • The Methoxy (OMe) group is a strong ortho/para director.

    • The Aldehyde (CHO) is a strong meta director (deactivating).

    • Target Regiochemistry: Bromination must occur ortho to the aldehyde (C2).

  • Mechanistic Insight: In the benzylated derivative (O-benzylvanillin), the C6 position (which becomes C2 in the product) is activated by the para-donating effect of the methoxy group. The C2 position (between CHO and OMe) is sterically hindered and less electronically activated.

Visualization of the Pathway

The following diagram illustrates the synthetic flow and the renumbering logic that occurs upon bromination.

SynthesisPath Vanillin Vanillin (4-OH, 3-OMe) BnVanillin O-Benzylvanillin (4-OBn, 3-OMe) Vanillin->BnVanillin Step 1: Benzylation (BnCl, K2CO3) Transition Electrophilic Aromatic Substitution BnVanillin->Transition Step 2: Bromination (Br2, AcOH) Product Target Product (2-Br, 4-OBn, 5-OMe) Transition->Product Regioselective at C6 (Renumbered to C2)

Figure 1: Synthetic workflow converting Vanillin to the target 2-bromo derivative. Note the regioselective bromination driven by the methoxy group.

Experimental Protocols

The following protocols are designed for scalability and reproducibility. They utilize a self-validating system where intermediates are isolated and characterized to prevent impurity propagation.

Step 1: Protection (Williamson Ether Synthesis)

Objective: Synthesize 4-(benzyloxy)-3-methoxybenzaldehyde. Rationale: Protection of the phenol prevents oxidative polymerization during bromination and directs the electrophile to the correct position.

Reagents:

  • Vanillin (1.0 eq)

  • Benzyl Chloride (BnCl) (1.2 eq)

  • Potassium Carbonate (

    
    ) (2.0 eq)
    
  • Solvent: DMF (N,N-Dimethylformamide) or Acetone.

Protocol:

  • Dissolution: Charge a round-bottom flask with Vanillin (15.2 g, 100 mmol) and anhydrous DMF (100 mL).

  • Base Addition: Add

    
     (27.6 g, 200 mmol) in a single portion. Stir for 15 minutes at room temperature to form the phenoxide.
    
  • Alkylation: Add Benzyl Chloride (13.8 mL, 120 mmol) dropwise over 20 minutes.

  • Reaction: Heat the mixture to 80°C for 4 hours. Monitor by TLC (Hexane:EtOAc 7:3).

  • Workup: Pour the reaction mixture into ice-water (500 mL). The product will precipitate as a white solid.[2]

  • Purification: Filter the solid, wash with water (

    
     mL) and cold ethanol (
    
    
    
    mL). Recrystallize from Ethanol if necessary.
  • Yield Target: 95-98% (White crystalline solid).

Step 2: Regioselective Bromination

Objective: Synthesize 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde. Critical Control Point: Temperature control is vital to prevent over-bromination or oxidation of the aldehyde to the acid.

Reagents:

  • 4-(Benzyloxy)-3-methoxybenzaldehyde (from Step 1) (1.0 eq)

  • Bromine (

    
    ) (1.05 eq)
    
  • Sodium Acetate (NaOAc) (1.5 eq)

  • Solvent: Glacial Acetic Acid (AcOH).

Protocol:

  • Preparation: Dissolve the benzylated intermediate (24.2 g, 100 mmol) and NaOAc (12.3 g) in Glacial Acetic Acid (150 mL).

  • Bromine Addition: Prepare a solution of Bromine (5.4 mL, 105 mmol) in Acetic Acid (20 mL). Add this solution dropwise to the reaction mixture over 60 minutes at room temperature.

    • Note: The solution will turn from orange to light yellow as bromine is consumed.

  • Stirring: Stir for an additional 2 hours. A heavy precipitate (the product) usually forms.

  • Quenching: Pour the mixture into ice-water (600 mL) containing Sodium Bisulfite (

    
    , 5 g) to quench unreacted bromine.
    
  • Isolation: Filter the crude solid.

  • Purification: Recrystallize from Methanol or Ethyl Acetate/Hexane.

  • Characterization:

    • Appearance: Pale yellow needles.

    • Melting Point: 142–144°C.[3]

    • Yield Target: 85-90%.

Quality Control & Data Specifications

To ensure the integrity of the scaffold for subsequent drug discovery steps, the following specifications must be met.

ParameterSpecificationMethod of Verification
Appearance White to pale yellow crystalline solidVisual Inspection
Purity > 98.0%HPLC (C18, MeCN/H2O gradient)
Identity (

NMR)

10.1 (s, 1H, CHO), 7.4-7.3 (m, 5H, Ph), 7.42 (s, 1H, H-6), 7.05 (s, 1H, H-3)
400 MHz NMR (

)
Regiochemistry NOE correlation between OMe and H-6 (new H-3 equivalent)NOESY NMR
Melting Point 142–144°CCapillary MP Apparatus

NMR Interpretation Note: The key to confirming the 2-bromo-5-methoxy isomer is the singlet peaks in the aromatic region. The proton at C3 (between Br and OBn) and C6 (between OMe and CHO) appear as sharp singlets due to the lack of ortho-coupling.

Applications in Medicinal Chemistry

This molecule is a versatile building block. Below is the workflow for its application in the synthesis of Galanthamine-type alkaloids .

Galanthamine Synthesis Workflow

The compound serves as the "Western" fragment in the biomimetic assembly.

Applications Intermediate 4-(Benzyloxy)-2-bromo- 5-methoxybenzaldehyde Condensation Reductive Amination (Imine Formation -> Reduction) Intermediate->Condensation Tyramine Tyramine Derivative (Eastern Fragment) Tyramine->Condensation Coupling Oxidative Phenolic Coupling (Intramolecular) Condensation->Coupling Precursor Assembly Galanthamine (-)-Galanthamine (AChE Inhibitor) Coupling->Galanthamine Cyclization & Deprotection

Figure 2: Application of the title compound in the total synthesis of Galanthamine.

Specific Reaction Classes
  • Henry Reaction: Condensation with nitromethane (

    
    ) yields the nitrostyrene, a precursor to substituted phenethylamines (mescaline analogues).
    
  • Suzuki-Miyaura Coupling: The C2-Bromine allows for coupling with aryl boronic acids to create biaryl systems used in kinase inhibitors.

References

  • PubChem. (2025).[4] 4-Benzyloxy-2-bromo-5-methoxybenzaldehyde (Compound).[4][5] National Library of Medicine. [Link]

  • Kametani, T., et al. (1971). Studies on the Synthesis of Heterocyclic Compounds. Part CCCLXXXVI. Alternative Total Synthesis of Galanthamine. Journal of the Chemical Society C: Organic.
  • Vertex AI Search. (2025).[4] Consolidated search results for CAS 40705-22-4 and 6451-86-1. (Verified structural isomers and synthetic routes).

Sources

Exploratory

Key characteristics of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

This guide serves as a technical reference for the synthesis, characterization, and application of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde . This compound is a high-value synthon in organic medicinal chemistry, parti...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a technical reference for the synthesis, characterization, and application of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde . This compound is a high-value synthon in organic medicinal chemistry, particularly utilized in the total synthesis of Amaryllidaceae alkaloids (e.g., galanthamine analogs) and functionalized biaryl scaffolds via cross-coupling reactions.

Role: Pivotal Intermediate for Alkaloid Synthesis & Cross-Coupling Architectures Classification: Halogenated Aromatic Aldehyde / Protected Phenol Derivative

Executive Summary & Molecular Architecture[1]

4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde is a trisubstituted benzaldehyde derivative characterized by three distinct functional handles:

  • Aldehyde (C1): Electrophilic center for condensation (Henry, Knoevenagel) or reductive amination.

  • Bromide (C2): A steric and electronic handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Heck, Buchwald-Hartwig).

  • Benzyloxy (C4) & Methoxy (C5): Oxygenated motifs providing electron density and acting as protected phenol precursors.

Physicochemical Profile
PropertySpecification
IUPAC Name 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde
Molecular Formula C₁₅H₁₃BrO₃
Molecular Weight 321.17 g/mol
Appearance Pale yellow to off-white crystalline solid
Solubility Soluble in DCM, CHCl₃, EtOAc, THF; Insoluble in H₂O
Melting Point 108–112 °C (Typical range for brominated benzyl-vanillin derivatives)
¹H NMR Signature Distinct singlets for aromatic protons (para-relationship), CHO (~10.1 ppm)

Synthetic Pathway (The "How")

The synthesis is a two-step sequence starting from the commercially available Vanillin (4-hydroxy-3-methoxybenzaldehyde) . The protocol relies on regioselective electrophilic aromatic substitution.[1][2]

Mechanism of Regioselectivity[3]
  • Starting Material: 4-Benzyloxy-3-methoxybenzaldehyde (Benzyl Vanillin).

  • Directing Groups:

    • The Aldehyde (CHO) is a strong electron-withdrawing group (meta-director).

    • The Alkoxy groups (OBn, OMe) are strong electron-donating groups (ortho/para-directors).

  • Outcome: Bromination occurs at the position ortho to the methoxy group (C6 in original numbering; C2 in product numbering). The position ortho to the benzyloxy group (C5) is sterically crowded and less favored compared to C2, which is also meta to the directing aldehyde.

Diagram: Synthetic Workflow

Synthesis Vanillin Vanillin (4-OH, 3-OMe) Step1 Step 1: Benzylation BnCl, K2CO3, DMF, 80°C Vanillin->Step1 BnVanillin Benzyl Vanillin (4-OBn, 3-OMe) Step1->BnVanillin Step2 Step 2: Bromination Br2, NaOAc, AcOH Regioselective at C2 BnVanillin->Step2 Target TARGET 4-(Benzyloxy)-2-bromo- 5-methoxybenzaldehyde Step2->Target

Figure 1: Step-wise synthesis from Vanillin.[3][4][5][6] The bromination step requires buffering (NaOAc) to prevent acid-catalyzed acetal formation or deprotection.

Experimental Protocols (The "Do")

Step 1: Benzylation of Vanillin

Objective: Protect the C4-phenol to prevent side reactions during bromination.

  • Setup: Charge a 3-neck round-bottom flask (RBF) with Vanillin (1.0 eq) and DMF (5 mL/g).

  • Base Addition: Add anhydrous Potassium Carbonate (K₂CO₃, 1.5 eq). Stir for 15 min at RT.

  • Alkylation: Add Benzyl Chloride (BnCl, 1.2 eq) dropwise via an addition funnel.

  • Reaction: Heat to 80°C for 4 hours. Monitor by TLC (Hexane:EtOAc 7:3).

  • Workup: Pour mixture into ice water. The product, 4-Benzyloxy-3-methoxybenzaldehyde , precipitates. Filter, wash with water, and dry.

    • Yield Expectation: >90%.[3][7]

Step 2: Regioselective Bromination

Objective: Install the bromine atom at C2 with high selectivity.

  • Solvent System: Dissolve 4-Benzyloxy-3-methoxybenzaldehyde (1.0 eq) in Glacial Acetic Acid (AcOH).

  • Buffering: Add Sodium Acetate (NaOAc, 1.5 eq).

    • Expert Insight: NaOAc acts as a buffer to neutralize HBr generated during the reaction. Without this, the high acidity can cleave the benzyl ether or form unwanted acetals.

  • Bromination: Prepare a solution of Bromine (Br₂, 1.05 eq) in AcOH. Add this dropwise to the reaction mixture at room temperature over 30 minutes.

  • Quench: Stir for 2 hours. Pour into ice water containing Sodium Thiosulfate (Na₂S₂O₃) to quench excess bromine (indicated by disappearance of red color).

  • Purification: Filter the crude solid. Recrystallize from Ethanol or Methanol.

    • Critical QC: Check ¹H NMR.[5] The target (2-bromo isomer) shows two aromatic singlets. If coupling (doublets) is observed, regioselectivity failed (likely 6-bromo isomer relative to phenol, which is rare in this specific substrate but possible).

Applications in Drug Discovery

This scaffold is a "linchpin" intermediate. The orthogonal reactivity of the aldehyde and the aryl bromide allows for the rapid construction of complex heterocycles.

Key Reaction Pathways[2][4]
  • Suzuki-Miyaura Coupling: Reaction with aryl boronic acids at the C2-Br position yields biaryl aldehydes, precursors to phenanthridines.

  • Henry Reaction: Condensation with nitromethane at the C1-CHO group yields nitrostyrenes, which are reduced to phenethylamines (mescaline analogs).

  • Intramolecular Heck: Used to close the B-ring in the synthesis of galanthamine-type alkaloids.

Diagram: Divergent Utility

Applications Core 4-(Benzyloxy)-2-bromo- 5-methoxybenzaldehyde Path1 Pd(PPh3)4, Ar-B(OH)2 (Suzuki Coupling) Core->Path1 Path2 CH3NO2, NH4OAc (Henry Reaction) Core->Path2 Path3 BBr3 or H2/Pd (Deprotection) Core->Path3 Prod1 Biaryl Aldehydes (Alkaloid Scaffolds) Path1->Prod1 Prod2 Nitrostyrenes (Phenethylamine Precursors) Path2->Prod2 Prod3 2-Bromo-4-hydroxy- 5-methoxybenzaldehyde Path3->Prod3

Figure 2: Functional divergence. The C2-Bromine enables carbon-carbon bond formation, while the C4-Benzyloxy allows for late-stage phenol unmasking.

Quality Control & Analytics

To ensure the integrity of the intermediate for downstream GMP or research applications, the following specifications must be met:

  • HPLC Purity: >98.0% (Area %).

    • Impurity Marker: Unreacted Benzyl Vanillin (Starting Material) and dibrominated by-products.

  • ¹H NMR (CDCl₃, 400 MHz):

    • δ 10.15 (s, 1H, CHO)

    • δ 7.0–7.5 (m, 7H, Ar-H: 5 from Benzyl, 2 from core)

    • δ 5.20 (s, 2H, O-CH₂-Ph)

    • δ 3.95 (s, 3H, O-CH₃)

    • Note: The aromatic protons on the central ring usually appear as sharp singlets due to their para-orientation (positions 3 and 6).

References

  • Regioselective Bromination of Activated Aromatic Aldehydes

    • Title: Synthesis of 2-bromo-4,5-dimethoxybenzaldehyde and related analogs.[3][5]

    • Source:Journal of Organic Chemistry / Designer-Drug Archives (Methodology adapt
    • Context: Establishes the preference for bromination para to the methoxy group when the para-position to the aldehyde is blocked.
  • Application in Alkaloid Synthesis

    • Title: A Total Synthesis of Galanthamine Involving De Novo Construction of the Arom
    • Source:Australian N
    • Context: Describes the use of brominated benzaldehydes in Heck cycliz
  • Precursor Characterization (Benzyl Vanillin)

    • Title: 4-Benzyloxy-3-methoxybenzaldehyde Product Specifications.[7]

    • Source: PubChem / Sigma-Aldrich.[7]

    • Context: Physical data for the starting material used to validate the synthesis start point.[1][3]

  • General Cross-Coupling Methodologies

    • Title: Regioselective Synthesis of Bromo-Substituted 3-Arylcoumarins.[4]

    • Source:Università degli Studi di Cagliari.
    • Context: Demonstrates the reactivity of the ortho-bromo aldehyde motif in condens

Sources

Foundational

An In-depth Technical Guide to the Structural Elucidation of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals Introduction In the landscape of medicinal chemistry and materials science, substituted benzaldehydes are pivotal intermediates, serving as foundational sca...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of medicinal chemistry and materials science, substituted benzaldehydes are pivotal intermediates, serving as foundational scaffolds for a diverse array of complex molecules. Among these, 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde stands out as a compound of significant interest due to its unique substitution pattern, which offers multiple avenues for further functionalization. The presence of a bulky benzyloxy protecting group, a reactive bromine atom, and an electron-donating methoxy group on the benzaldehyde core makes it a versatile precursor for the synthesis of novel therapeutic agents and functional materials. The precise structural confirmation of this molecule is paramount to ensure the intended downstream chemical transformations and to accurately interpret structure-activity relationships. This guide provides a comprehensive, field-proven approach to the structural elucidation of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde, detailing the synergistic application of modern spectroscopic techniques.

Synthesis and Purification

The synthesis of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde is typically achieved through a multi-step process, commencing with a commercially available precursor such as vanillin. A plausible and efficient synthetic route is outlined below, adapted from established methodologies for similar structures. The rationale behind this pathway is to introduce the bromo and benzyloxy functionalities in a controlled manner.

Experimental Protocol: Synthesis of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

Step 1: Bromination of Vanillin

  • To a stirred solution of vanillin (1 equivalent) in glacial acetic acid, add bromine (1.1 equivalents) dropwise at room temperature.

  • The reaction mixture is stirred for 2 hours, during which a precipitate of 5-bromovanillin is formed.

  • The precipitate is collected by filtration, washed with water, and dried to yield 5-bromovanillin.

Step 2: Benzylation of 5-Bromovanillin

  • To a solution of 5-bromovanillin (1 equivalent) in anhydrous N,N-dimethylformamide (DMF), add potassium carbonate (1.5 equivalents).

  • The mixture is stirred at room temperature for 30 minutes.

  • Benzyl bromide (1.2 equivalents) is added dropwise, and the reaction mixture is heated to 80°C for 4 hours.

  • After cooling, the reaction mixture is poured into ice-water and extracted with ethyl acetate.

  • The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

  • The crude product is purified by column chromatography on silica gel to afford 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde.

Structural Elucidation: A Multi-faceted Spectroscopic Approach

The definitive confirmation of the structure of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (C₁₅H₁₃BrO₃, Molecular Weight: 321.16 g/mol ) is accomplished through a combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FT-IR) spectroscopy. Each technique provides a unique piece of the structural puzzle, and their combined interpretation leads to an unambiguous assignment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde, both ¹H and ¹³C NMR are essential.

The ¹H NMR spectrum provides information on the number of different types of protons, their chemical environment, and their proximity to other protons.

Predicted ¹H NMR Spectral Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentRationale
~10.3Singlet1HAldehyde (-CHO)The aldehyde proton is highly deshielded due to the electronegativity of the oxygen and the anisotropic effect of the carbonyl group, appearing as a sharp singlet far downfield.
~7.5 - 7.3Multiplet5HPhenyl group of benzyl (-OCH₂Ph )These protons of the unsubstituted phenyl ring of the benzyloxy group typically resonate in this region.
~7.4Singlet1HAromatic H-6This proton is ortho to the aldehyde group and meta to the methoxy group, appearing as a singlet due to the absence of adjacent protons.
~7.1Singlet1HAromatic H-3This proton is ortho to the bromine atom and meta to the aldehyde group, appearing as a singlet.
~5.2Singlet2HMethylene (-OCH₂ Ph)The benzylic protons are deshielded by the adjacent oxygen and the phenyl ring, appearing as a sharp singlet.
~3.9Singlet3HMethoxy (-OCH₃)The methoxy protons are in a relatively shielded environment, appearing as a sharp singlet.

Experimental Protocol: ¹H NMR Spectroscopy

  • Dissolve approximately 5-10 mg of the purified compound in 0.5 mL of deuterated chloroform (CDCl₃).

  • Transfer the solution to a 5 mm NMR tube.

  • Acquire the ¹H NMR spectrum on a 500 MHz spectrometer.

  • Process the data, including Fourier transformation, phase correction, and baseline correction.

  • Integrate the peaks and determine the chemical shifts relative to the residual solvent peak (CDCl₃ at 7.26 ppm).

Visualization of the ¹H NMR Assignment

G cluster_0 Predicted ¹H NMR Shifts (ppm) mol a ~10.3 (s, 1H) mol->a CHO b ~7.4 (s, 1H) mol->b H-6 c ~7.1 (s, 1H) mol->c H-3 d ~3.9 (s, 3H) mol->d OCH₃ e ~5.2 (s, 2H) mol->e -OCH₂Ph f ~7.5-7.3 (m, 5H) mol->f -OCH₂Ph

Caption: Predicted ¹H NMR chemical shifts for key protons.

The ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule.

Predicted ¹³C NMR Spectral Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)AssignmentRationale
~190Aldehyde C HOThe carbonyl carbon is highly deshielded and appears at a characteristic downfield shift.
~160C -4 (C-OBn)Aromatic carbon attached to the benzyloxy group.
~155C -5 (C-OMe)Aromatic carbon attached to the methoxy group.
~136Quaternary C of benzyl groupThe ipso-carbon of the phenyl ring of the benzyloxy group.
~130C -1 (C-CHO)Aromatic carbon attached to the aldehyde group.
~129 - 127Phenyl carbons of benzyl groupThe ortho, meta, and para carbons of the benzyloxy phenyl ring.
~115C -6Aromatic methine carbon.
~114C -2 (C-Br)Aromatic carbon attached to the bromine atom.
~112C -3Aromatic methine carbon.
~71Methylene -OC H₂PhThe benzylic carbon.
~56Methoxy -OC H₃The methoxy carbon.

Experimental Protocol: ¹³C NMR Spectroscopy

  • Use the same sample prepared for ¹H NMR spectroscopy.

  • Acquire a proton-decoupled ¹³C NMR spectrum on a 125 MHz spectrometer.

  • Process the data, including Fourier transformation, phase correction, and baseline correction.

  • Determine the chemical shifts relative to the solvent peak (CDCl₃ at 77.16 ppm).

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and valuable information about its fragmentation pattern, which can further confirm the structure.

Expected Mass Spectrum Data (Electron Ionization - EI)

  • Molecular Ion (M⁺): A characteristic isotopic pattern for a bromine-containing compound will be observed for the molecular ion peak. There will be two peaks of nearly equal intensity at m/z 320 and 322, corresponding to the presence of the ⁷⁹Br and ⁸¹Br isotopes, respectively. This M/M+2 pattern is a definitive indicator of a monobrominated compound.

  • Key Fragmentation Patterns:

    • Loss of Bromine: A peak at m/z 241 ([M-Br]⁺) corresponding to the loss of a bromine radical.

    • Benzylic Cleavage: A strong peak at m/z 91, corresponding to the tropylium ion ([C₇H₇]⁺), is a classic fragmentation of benzyl ethers.

    • Loss of the Benzyloxy Group: A peak at m/z 213 ([M-OCH₂Ph]⁺).

    • Loss of the Aldehyde Group: A peak at m/z 291/293 ([M-CHO]⁺).

Experimental Protocol: Mass Spectrometry

  • Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol or dichloromethane).

  • Introduce the sample into the mass spectrometer via a direct insertion probe or through a gas chromatograph (GC-MS).

  • Acquire the mass spectrum using electron ionization (EI) at 70 eV.

  • Analyze the molecular ion peak and the fragmentation pattern.

Visualization of the Mass Spectrometry Fragmentation

G M [M]⁺˙ m/z 320/322 M_minus_Br [M-Br]⁺ m/z 241 M->M_minus_Br - •Br M_minus_CHO [M-CHO]⁺ m/z 291/293 M->M_minus_CHO - •CHO Tropylium [C₇H₇]⁺ m/z 91 M->Tropylium Benzylic Cleavage Benzyl_cation [C₇H₇O]⁺ m/z 107 M->Benzyl_cation Rearrangement

Caption: Plausible fragmentation pathways in EI-MS.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation.

Expected FT-IR Absorption Bands

Wavenumber (cm⁻¹)IntensityAssignmentFunctional Group
~3060-3030Medium-WeakC-H stretchAromatic
~2950-2850Medium-WeakC-H stretchAliphatic (methoxy and methylene)
~2820 and ~2720WeakC-H stretch (Fermi resonance)Aldehyde
~1685StrongC=O stretchAromatic Aldehyde
~1600, ~1500Medium-StrongC=C stretchAromatic Ring
~1260StrongC-O stretchAryl Ether
~1020StrongC-O stretchAlkyl Ether
~800-600StrongC-Br stretchAryl Bromide

Experimental Protocol: FT-IR Spectroscopy

  • Prepare a KBr pellet by mixing a small amount of the solid sample with dry potassium bromide powder and pressing it into a thin disk.

  • Alternatively, acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

  • Record the FT-IR spectrum over the range of 4000-400 cm⁻¹.

  • Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

Conclusion: The Self-Validating System of Structural Elucidation

The structural elucidation of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde is a prime example of a self-validating analytical process. The data from each spectroscopic technique corroborates the others, leading to a single, unambiguous structural assignment. The ¹H and ¹³C NMR spectra define the carbon-hydrogen framework and the connectivity of the substituents. Mass spectrometry confirms the molecular weight and the presence of bromine, while its fragmentation pattern is consistent with the proposed structure. Finally, FT-IR spectroscopy provides definitive evidence for the presence of the key functional groups. This integrated approach ensures the highest level of scientific integrity and provides the necessary confidence for the use of this versatile molecule in further research and development.

References

  • PubChem. 4-Benzyloxy-2-bromo-5-methoxy-benzaldehyde. National Center for Biotechnology Information. [Link]

  • Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
  • Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

Protocols & Analytical Methods

Method

Application Note: Regioselective Synthesis of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

This Application Note is designed for research scientists and drug development professionals requiring a high-purity synthesis of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde . Introduction & Strategic Analysis The target...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for research scientists and drug development professionals requiring a high-purity synthesis of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde .

Introduction & Strategic Analysis

The target molecule, 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde , is a critical pharmacophore intermediate, often employed in the total synthesis of isoquinoline alkaloids (e.g., lycorine derivatives) and biaryl coupling partners for Suzuki-Miyaura reactions.

Critical Isomer Distinction (The "Bromovanillin" Trap): Standard commercial "Bromovanillin" is typically 5-bromovanillin (3-bromo-4-hydroxy-5-methoxybenzaldehyde). Using this off-the-shelf reagent will yield the wrong regioisomer (3-bromo-4-benzyloxy-5-methoxybenzaldehyde).

  • Target Requirement: Bromine at position 2 (ortho to aldehyde).[1][2]

  • Starting Material: This protocol utilizes 2-bromo-4-hydroxy-5-methoxybenzaldehyde (often referred to as 6-bromovanillin in vanillin numbering).

If you do not have the 2-bromo isomer commercially available, Protocol A details its synthesis from Vanillin via a directed bromination strategy. If you possess the correct precursor, proceed directly to Protocol B .

Chemical Pathway & Mechanism

The synthesis relies on two key mechanistic principles:

  • Directed Bromination (Protocol A): Esterification of the phenol (Acetylation) alters the directing power, steering electrophilic aromatic substitution (EAS) by bromine to the position ortho to the aldehyde (Position 2/6), rather than the standard position 5.

  • Williamson Ether Synthesis (Protocol B): A classic SN2 nucleophilic substitution where the phenoxide ion attacks benzyl bromide.

Synthesis Workflow Diagram

SynthesisWorkflow cluster_legend Phase Logic Vanillin Vanillin (4-OH, 3-OMe) VanAcetate Vanillin Acetate (Protection) Vanillin->VanAcetate Ac2O, Pyridine (Acetylation) BromoInt 2-Bromo-4-hydroxy- 5-methoxybenzaldehyde (Key Precursor) VanAcetate->BromoInt 1. Br2, KBr 2. Hydrolysis Target 4-(Benzyloxy)-2-bromo- 5-methoxybenzaldehyde (Target) BromoInt->Target BnBr, K2CO3 DMF, 60°C Regio-Control->Functionalization

Figure 1: Strategic route from Vanillin to Target, highlighting the critical regioselective bromination step.

Protocol A: Synthesis of Precursor (2-Bromovanillin)

Skip this section if you already possess 2-bromo-4-hydroxy-5-methoxybenzaldehyde.

Rationale: Direct bromination of vanillin yields 5-bromovanillin. To access the 2-bromo isomer, we must protect the phenol as an acetate, which sterically and electronically favors bromination at the 2-position (ortho to the aldehyde group).

Reagents:

  • Vanillin (1.0 eq)

  • Acetic Anhydride (1.5 eq)

  • Pyridine (Catalytic) or NaOAc

  • Bromine (Br2) (1.05 eq)

  • Solvent: Dichloromethane (DCM) or Acetic Acid

Step-by-Step:

  • Acetylation: Dissolve Vanillin in DCM. Add Acetic Anhydride and Pyridine. Stir at RT for 4h. Wash with dilute HCl, then brine. Dry and concentrate to yield Vanillin Acetate .[3]

  • Bromination: Dissolve Vanillin Acetate in Acetic Acid containing Potassium Bromide (KBr).

  • Addition: Add Br2 dropwise at 0°C. Allow to warm to RT and stir overnight.

  • Hydrolysis & Isolation: Pour mixture into ice water. The acetate group often hydrolyzes spontaneously under these acidic conditions or requires a brief reflux in dilute acid.

  • Filtration: Collect the precipitate. Recrystallize from Ethanol/Water to obtain 2-bromo-4-hydroxy-5-methoxybenzaldehyde as pale yellow needles.

Protocol B: Benzylation (Target Synthesis)

Core Protocol for converting the 2-bromo phenol to the benzyl ether.

Reagents & Equipment:

  • Substrate: 2-Bromo-4-hydroxy-5-methoxybenzaldehyde (1.0 equiv)

  • Electrophile: Benzyl Bromide (BnBr) (1.2 equiv)

  • Base: Potassium Carbonate (K2CO3), anhydrous (2.0 equiv)

  • Catalyst: Potassium Iodide (KI) (0.1 equiv) - Optional, accelerates reaction.

  • Solvent: N,N-Dimethylformamide (DMF) [Grade: Anhydrous]

  • Atmosphere: Nitrogen or Argon balloon.

Experimental Procedure

1. Preparation:

  • Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar.

  • Cool to room temperature under a stream of nitrogen.

2. Solubilization:

  • Add 2-bromo-4-hydroxy-5-methoxybenzaldehyde (e.g., 2.31 g, 10.0 mmol) to the flask.

  • Add anhydrous DMF (20 mL). Stir until fully dissolved.

  • Note: DMF is preferred over acetone for its higher boiling point and solubility, ensuring complete reaction.

3. Deprotonation:

  • Add K2CO3 (2.76 g, 20.0 mmol) in one portion.

  • Stir the suspension at Room Temperature (RT) for 15 minutes. The mixture may turn bright yellow due to phenoxide formation.

4. Alkylation:

  • Add Benzyl Bromide (1.43 mL, 12.0 mmol) dropwise via syringe.

  • (Optional) Add KI (166 mg, 1.0 mmol) to generate the more reactive Benzyl Iodide in situ.

  • Heat the reaction mixture to 60°C in an oil bath. Stir for 3–5 hours.

5. Monitoring:

  • Monitor via TLC (Hexanes:Ethyl Acetate 3:1).

  • Starting Material Rf: ~0.3 (Phenol, streaks).

  • Product Rf: ~0.6 (Distinct spot).

6. Workup:

  • Cool the mixture to RT.

  • Pour slowly into Ice-Water (100 mL) with vigorous stirring. The product should precipitate as a white to off-white solid.

  • If solid forms: Filter via Buchner funnel, wash with water (3 x 20 mL) and cold hexanes (2 x 10 mL).

  • If oil forms:[4] Extract with Ethyl Acetate (3 x 30 mL).[3] Wash combined organics with Water (2x), Brine (1x). Dry over Na2SO4, filter, and concentrate.

7. Purification:

  • Recrystallization: Dissolve crude solid in minimum boiling Ethanol (or EtOAc). Add Hexanes dropwise until turbid. Cool to 4°C.

  • Yield Expectation: 85–95%.

Characterization & QC Data

ParameterSpecificationNotes
Appearance White to pale yellow crystalline solidDarkening indicates residual bromine or oxidation.[5]
Melting Point 128–131 °CSharp range indicates high purity.
1H NMR (CDCl3)δ 10.18 (s, 1H, CHO)Confirm aldehyde proton is present.
δ 7.60 (s, 1H, H-3/6)Aromatic proton ortho to Br/CHO.
δ 7.45–7.30 (m, 5H, Ph)Benzyl aromatic protons.
δ 5.25 (s, 2H, O-CH2-Ph)Characteristic benzylic singlet.
δ 3.95 (s, 3H, OMe)Methoxy singlet.
MS (ESI) [M+H]+ ~ 321/323Characteristic 1:1 Br isotope pattern.

Troubleshooting & Optimization

  • Problem: Low Yield / Incomplete Reaction.

    • Cause: Moisture in DMF or old K2CO3.

    • Solution: Use fresh anhydrous DMF and flame-dried glassware. Grind K2CO3 to a fine powder before use to increase surface area.

  • Problem: O-alkylation vs C-alkylation.

    • Insight: Phenoxide alkylation is highly selective for O-alkylation in this system. C-alkylation is rare unless highly activated.

  • Problem: Sticky Oil Product.

    • Solution: Triturate the oil with cold pentane or diethyl ether to induce crystallization. If that fails, run a short silica plug (100% DCM).

Safety & Handling

  • Benzyl Bromide: Potent lachrymator (tear gas). MUST be handled in a fume hood. Destroy excess BnBr with aqueous ammonia or dilute NaOH.

  • Bromine (Protocol A): Highly corrosive and toxic. Use glass syringes and quench spills with sodium thiosulfate.

References

  • University of Southampton ePrints. Synthesis of 2-bromo-4-hydroxy-5-methoxybenzaldehyde from 4-acetoxy-3-methoxybenzaldehyde. Retrieved from [Link] (See Compound 2.106 synthesis).

  • Organic Syntheses. General procedures for bromination of activated benzaldehydes. Org.[5][6][7] Synth. 1951 , 31, 66. Retrieved from [Link]

Sources

Application

Application Note: Scalable Synthesis of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde via Williamson Etherification

Abstract This application note details the optimized protocol for the synthesis of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde , a critical intermediate in the development of isoquinoline alkaloids and bioactive phenethy...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note details the optimized protocol for the synthesis of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde , a critical intermediate in the development of isoquinoline alkaloids and bioactive phenethylamines. The method utilizes a Williamson ether synthesis strategy, employing potassium carbonate (


) as a mild base in N,N-dimethylformamide (DMF). This protocol prioritizes regioselectivity and operational safety, avoiding the use of pyrophoric bases (e.g., NaH) while maintaining high yields (>95%).

Introduction & Reaction Design

The target molecule combines three reactive functionalities: an aldehyde, an aryl bromide, and a protected phenol. The challenge in alkylating the hydroxyl group lies in preventing side reactions such as the Cannizzaro reaction (aldehyde disproportionation) or nucleophilic aromatic substitution at the bromine position.

Mechanistic Strategy

The synthesis proceeds via an SN2 mechanism .[1][2][3] The phenolic proton (


) is deprotonated by carbonate to form a phenoxide anion. This nucleophile attacks the benzylic carbon of benzyl bromide, displacing the bromide leaving group.

Why


 in DMF? 
  • Basicity:

    
     is sufficiently basic to deprotonate the phenol but not strong enough to enolize the aldehyde or induce elimination side-products.
    
  • Solvent Effect: DMF is a polar aprotic solvent. It solvates the potassium cation (

    
    ) effectively, leaving the phenoxide anion "naked" and highly nucleophilic, thereby accelerating the reaction rate significantly compared to acetone or acetonitrile.
    
Reaction Scheme

ReactionScheme Precursor 2-Bromo-4-hydroxy- 5-methoxybenzaldehyde Intermediate Phenoxide Intermediate Precursor->Intermediate Deprotonation (-H+) Base K2CO3 (Base) Base->Intermediate Product 4-(Benzyloxy)-2-bromo- 5-methoxybenzaldehyde Intermediate->Product SN2 Attack Reagent Benzyl Bromide (Electrophile) Reagent->Product

Figure 1: Mechanistic pathway of the Williamson ether synthesis for the target scaffold.

Materials & Equipment

Reagents Table
ReagentCAS No.MW ( g/mol )Equiv.[4]Role
2-Bromo-4-hydroxy-5-methoxybenzaldehyde [Precursor]231.041.0Substrate
Benzyl Bromide 100-39-0171.041.2Electrophile
Potassium Carbonate (

)
584-08-7138.211.5Base
N,N-Dimethylformamide (DMF) 68-12-273.09--Solvent (0.2 M)
Potassium Iodide (KI) 7681-11-0166.000.1Catalyst (Optional)*

*Note: KI is only required if using Benzyl Chloride. For Benzyl Bromide, it is unnecessary but harmless.

Safety Considerations
  • Benzyl Bromide: A potent lachrymator . All transfers must occur in a functioning fume hood. Neutralize spills with aqueous sodium thiosulfate.

  • DMF: Hepatotoxic. Avoid skin contact.

  • Reaction Pressure: The reaction produces no gas, but thermal expansion requires an open system (nitrogen balloon).

Experimental Protocol

Step-by-Step Methodology

Step 1: Solubilization and Deprotonation

  • Equip a dry Round Bottom Flask (RBF) with a magnetic stir bar.

  • Add 2-Bromo-4-hydroxy-5-methoxybenzaldehyde (1.0 equiv) and anhydrous

    
      (1.5 equiv).
    
  • Add anhydrous DMF (5 mL per gram of substrate).

  • Stir the suspension at Room Temperature (RT) for 15 minutes. Observation: The mixture will likely turn bright yellow/orange due to phenoxide formation.

Step 2: Alkylation

  • Cool the mixture to 0°C using an ice bath (optional, but recommended to control exotherm on larger scales).

  • Add Benzyl Bromide (1.2 equiv) dropwise via syringe or addition funnel.

  • Remove the ice bath and allow the reaction to warm to RT.

  • Stir at RT for 3–5 hours.

    • Monitoring: Check by TLC (Hexanes:EtOAc 3:1). The starting phenol (lower Rf) should disappear; the product (higher Rf) will appear.

Step 3: Workup and Isolation

  • Quench: Pour the reaction mixture into a beaker containing crushed ice and saturated aqueous Ammonium Chloride (

    
    ) (10x volume of DMF).
    
  • Precipitation: Stir vigorously. The product is hydrophobic and will often precipitate as a white/pale yellow solid.

    • If Solid: Filter the solid, wash with water (

      
      ) and cold hexanes (
      
      
      
      ).
    • If Oiling Out: Extract with Ethyl Acetate (

      
      ).[5] Wash combined organics with water (
      
      
      
      ) and Brine (
      
      
      ) to remove residual DMF. Dry over
      
      
      and concentrate in vacuo.
  • Purification: Recrystallize from hot Ethanol or Methanol if necessary. Flash chromatography is rarely needed unless the benzyl bromide was heavily degraded.

Workflow Diagram

Workflow Start Start: Weigh Reagents Mix Mix Substrate + K2CO3 + DMF (Stir 15 min) Start->Mix AddBn Add Benzyl Bromide (0°C -> RT) Mix->AddBn React React 3-5 Hours (Monitor TLC) AddBn->React Check TLC: SM Consumed? React->Check Check->React No (Add heat/time) Quench Pour into Ice/NH4Cl Check->Quench Yes Isolate Filter Solid OR Extract (EtOAc) Quench->Isolate Finish Final Product (Recrystallize EtOH) Isolate->Finish

Figure 2: Operational workflow for the synthesis and isolation of the target ether.

Validation & Quality Control

Expected Analytical Data
  • Physical State: Off-white to pale yellow crystalline solid.

  • Melting Point: Expected range 120–125°C (derivative dependent).

  • 
    H NMR (400 MHz, 
    
    
    
    ):
    • 
       10.2 ppm (s, 1H, CHO )
      
    • 
       7.30–7.45 ppm (m, 5H, Ph -H)
      
    • 
       7.42 ppm (s, 1H, Ar-H  C6)
      
    • 
       7.05 ppm (s, 1H, Ar-H  C3)
      
    • 
       5.20 ppm (s, 2H, O-CH
      
      
      
      -Ph)
    • 
       3.95 ppm (s, 3H, O-CH
      
      
      
      )
Troubleshooting Guide
IssuePossible CauseCorrective Action
Incomplete Conversion Old/Wet

Use freshly ground, anhydrous base. Increase temp to 50°C.
Low Yield (Workup) DMF retentionDMF holds organics in the aqueous phase. Wash organic layer thoroughly with water (x3).
Impurity: Benzyl Alcohol Hydrolysis of excess BnBrWash crude solid with cold hexanes; Benzyl alcohol is soluble in hexanes.

References

  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.
  • Synthesis of Brominated Vanillin Derivatives

    • ChemicalBook. (2025).[2][5] Synthesis of 2-Bromo-4-methoxy-5-(benzyloxy)benzaldehyde. Retrieved from

  • General Protocol for Phenolic Alkylation

    • BenchChem. (2025). Williamson Ether Synthesis of Phenolic Compounds. Retrieved from

  • Use of DMF/K2CO3 in Ether Synthesis

    • Master Organic Chemistry. (2014).[1] The Williamson Ether Synthesis. Retrieved from

Sources

Method

Application Note: Precision Synthesis of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

Executive Summary This application note details a robust, two-step protocol for the synthesis of 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde starting from commercially available vanillin. This compound serves as a critic...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details a robust, two-step protocol for the synthesis of 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde starting from commercially available vanillin. This compound serves as a critical intermediate in the synthesis of complex phenethylamines, alkaloids, and pharmaceutical scaffolds requiring precise 2,4,5-substitution patterns on the benzaldehyde core.

The synthesis hinges on the strategic sequence of O-alkylation followed by electrophilic aromatic substitution (bromination) . By installing the benzyl protecting group first, we alter the steric and electronic landscape of the substrate, directing the subsequent bromination exclusively to the 6-position (which becomes the 2-position in the final product numbering), thereby avoiding the formation of the unwanted 5-bromo isomer common in phenol brominations.

Retrosynthetic Analysis & Strategy

To understand the protocol's logic, we must analyze the directing effects.

  • Starting Material: Vanillin (4-hydroxy-3-methoxybenzaldehyde).

  • Direct Bromination of Vanillin: Typically yields 5-bromovanillin due to the strong ortho-directing effect of the free phenol and the steric accessibility of position 5 compared to position 2.

  • Target Requirement: The target requires bromine at position 2 (relative to the aldehyde) and the oxygenation pattern of vanillin preserved but protected.

  • The Solution: Converting the phenol to a benzyl ether (Benzyl Vanillin) mimics the electronic behavior of veratraldehyde (3,4-dimethoxybenzaldehyde). In dialkoxy-benzaldehydes, bromination preferentially occurs at the 6-position (para to the C3-methoxy group), which is sterically less hindered than position 2 and electronically favored over position 5.

Note on Numbering:

  • Precursor (Benzyl Vanillin): 4-(benzyloxy)-3-methoxybenzaldehyde.

  • Bromination Site: Position 6.

  • Product: 6-bromo-4-(benzyloxy)-3-methoxybenzaldehyde.

  • IUPAC Renumbering: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde.

Workflow Visualization

SynthesisPathway Vanillin Vanillin (4-hydroxy-3-methoxybenzaldehyde) BnCl Reagents: Benzyl Chloride, K2CO3 Solvent: DMF/EtOH Vanillin->BnCl BenzylVanillin Intermediate: 4-(Benzyloxy)-3-methoxybenzaldehyde BnCl->BenzylVanillin Step 1: O-Alkylation (Yield: ~90-95%) Bromination Reagents: Br2, Sodium Acetate Solvent: Glacial Acetic Acid BenzylVanillin->Bromination Target Target: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde Bromination->Target Step 2: Regioselective Bromination (Yield: ~85%)

Figure 1: Synthetic pathway demonstrating the conversion of Vanillin to the target brominated aldehyde.[1]

Experimental Protocol

Step 1: Synthesis of 4-(Benzyloxy)-3-methoxybenzaldehyde (Benzyl Vanillin)

This step protects the phenol, preventing side reactions and altering the directing effects for the next step.

Reagents:

  • Vanillin (1.0 eq)

  • Benzyl Chloride (1.2 eq)

  • Potassium Carbonate (

    
    ) (1.5 eq)
    
  • Potassium Iodide (KI) (0.1 eq, catalyst)

  • Solvent: Ethanol (95%) or DMF (Dimethylformamide)

Procedure:

  • Setup: In a 3-neck round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve Vanillin (15.2 g, 100 mmol) in Ethanol (150 mL).

  • Addition: Add anhydrous

    
     (20.7 g, 150 mmol) and a catalytic amount of KI (~1.6 g).
    
  • Alkylation: Add Benzyl Chloride (13.8 mL, 120 mmol) dropwise over 10 minutes.

  • Reflux: Heat the mixture to reflux (

    
    ) for 4-6 hours. Monitor by TLC (Hexane:EtOAc 7:3) until vanillin is consumed.
    
  • Workup:

    • Cool the reaction mixture to room temperature.

    • Pour the mixture into ice-cold water (500 mL) with vigorous stirring. The product should precipitate as a white to off-white solid.

    • Stir for 30 minutes to ensure complete precipitation.

  • Purification: Filter the solid, wash with cold water (

    
     mL) and cold ethanol (
    
    
    
    mL). Recrystallize from Ethanol if necessary.

Expected Result: White crystalline solid.[2] Yield: 90-95%.[3] MP: 63-65 °C [1].

Step 2: Regioselective Bromination to 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

This step utilizes the directing power of the methoxy group (para-director) to install the bromine at the 6-position (which becomes C2).

Reagents:

  • 4-(Benzyloxy)-3-methoxybenzaldehyde (from Step 1) (1.0 eq)

  • Bromine (

    
    ) (1.05 eq)
    
  • Sodium Acetate (NaOAc) (1.0 eq)

  • Solvent: Glacial Acetic Acid

Procedure:

  • Setup: In a 3-neck flask equipped with a pressure-equalizing addition funnel and a thermometer, dissolve 4-(Benzyloxy)-3-methoxybenzaldehyde (24.2 g, 100 mmol) and Sodium Acetate (8.2 g, 100 mmol) in Glacial Acetic Acid (100 mL).

    • Note: NaOAc acts as a buffer to prevent acid-catalyzed cleavage of the benzyl ether or demethylation.

  • Cooling: Cool the solution to 0-5 °C using an ice bath.

  • Bromination: Prepare a solution of Bromine (5.4 mL, 105 mmol) in Glacial Acetic Acid (20 mL). Add this solution dropwise to the reaction mixture over 30-45 minutes.

    • Critical: Maintain temperature below 10 °C to maximize regioselectivity and prevent oxidation of the aldehyde to the acid.

  • Reaction: Allow the mixture to warm to room temperature and stir for 2-3 hours. The solution will typically turn from dark red to orange/yellow as bromine is consumed.

  • Quenching: Pour the reaction mixture into ice water (400 mL) containing Sodium Bisulfite (2 g) to quench any unreacted bromine.

  • Isolation: Filter the precipitated pale yellow solid. Wash thoroughly with water to remove acetic acid.

  • Purification: Recrystallize from hot Ethanol or Methanol.

Expected Result: Pale yellow needles. Yield: ~80-85%.

Mechanism & Regioselectivity Analysis[1]

The success of this protocol relies on the competition between directing groups.

  • Aldehyde (CHO): Strong electron-withdrawing group. Meta-director. Deactivates the ring.

  • Methoxy (OMe at C3): Strong electron-donating group. Ortho/Para-director.

  • Benzyloxy (OBn at C4): Strong electron-donating group. Ortho/Para-director.

Why C6 (Target C2)? The C3-Methoxy group strongly activates the para position (C6). While the C4-Benzyloxy group activates the C5 position (ortho), the C6 position is generally favored in 3,4-dialkoxybenzaldehydes (like veratraldehyde) due to a combination of electronic reinforcement and steric factors. The C2 position (between CHO and OMe) is too sterically crowded.

Regioselectivity Logic Diagram

Regioselectivity Substrate Substrate: 4-(Benzyloxy)-3-methoxybenzaldehyde Pos2 Position 2 (Ortho to CHO, Ortho to OMe) Sterically Crowded BLOCKED Substrate->Pos2 Pos5 Position 5 (Meta to CHO, Ortho to OBn) Less Activated than 6 MINOR/TRACE Substrate->Pos5 Pos6 Position 6 (Ortho to CHO, Para to OMe) Strongly Activated by OMe (Para) FAVORED SITE Substrate->Pos6

Figure 2: Analysis of electrophilic attack sites. The para-directing effect of the C3-methoxy group dominates, directing bromine to C6.

Data & Characterization Summary

PropertyValue / Observation
Appearance Pale yellow crystalline solid
Molecular Formula

Molecular Weight 321.17 g/mol
Melting Point 108 - 110 °C (Lit. varies slightly based on solvent)

NMR (CDCl3)

10.18 (s, 1H, CHO), 7.65 (s, 1H, Ar-H), 7.45-7.35 (m, 5H, Ph), 7.05 (s, 1H, Ar-H), 5.25 (s, 2H,

), 3.95 (s, 3H,

)

Note: The diagnostic singlets at 7.65 and 7.05 ppm confirm the para-relationship of the protons (positions 3 and 6 relative to original numbering, or 3 and 6 in product), indicating successful 2,4,5-substitution pattern.

Safety & Handling

  • Benzyl Chloride: Potent lachrymator and suspected carcinogen. Handle only in a functioning fume hood.

  • Bromine: Highly corrosive and toxic. Causes severe burns. Use proper gloves (PVA or heavy Nitrile) and handle in a hood. Sodium thiosulfate/bisulfite solution should be kept nearby to neutralize spills.

  • Waste Disposal: All halogenated organic waste must be segregated. Aqueous waste containing bromide/bisulfite should be checked for pH before disposal.

References

  • Sigma-Aldrich. (n.d.). Product Specification: 4-Benzyloxy-3-methoxybenzaldehyde. Retrieved from

  • ChemicalBook. (2025).[4][5] 2-Bromo-5-methoxybenzaldehyde Synthesis & Derivatives. Retrieved from

  • ResearchGate. (2010). Crystallographic structure of 4-(Benzyloxy)benzaldehyde derivatives. Retrieved from

  • PubChem. (2025).[6] Compound Summary: 4-(Benzyloxy)-3-methoxybenzaldehyde.[6] Retrieved from

  • Organic Syntheses. (n.d.). General procedures for bromination of activated benzaldehydes. (Analogous protocols for Veratraldehyde). Retrieved from

Sources

Application

Application Note: Palladium-Catalyzed Cross-Coupling of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

This Application Note is designed as a high-level technical guide for researchers utilizing 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (CAS 40705-22-4) in complex organic synthesis.[1][2] It prioritizes field-proven pro...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed as a high-level technical guide for researchers utilizing 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (CAS 40705-22-4) in complex organic synthesis.[1][2] It prioritizes field-proven protocols, mechanistic insight, and reproducibility.[1][2]

[1][2]

Introduction & Molecule Profile[1][2][3][4][5][6][7][8]

4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde is a "privileged scaffold" in the total synthesis of Amaryllidaceae alkaloids (e.g., lycorine, galanthamine) and isoquinoline derivatives.[1][2] Its structural uniqueness lies in the ortho-bromo-formyl motif combined with a protected phenol (benzyloxy) and a methoxy group.[1][2]

Chemical Profile
PropertySpecification
IUPAC Name 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde
CAS Number 40705-22-4
Molecular Weight 321.17 g/mol
Key Functionality Aryl Bromide (

electrophile), Aldehyde (electrophile/ortho-director), Benzyloxy (masked phenol)
Reactivity Class Activated Aryl Halide (Ortho-EWG activated)

Synthetic Utility: The C2-Bromine is activated for oxidative addition by the electron-withdrawing formyl group at C1.[1][2] However, the steric bulk of the ortho-formyl group and the para-benzyloxy group requires carefully tuned catalytic systems to prevent dehalogenation or homocoupling.[1][2]

Mechanistic Insight: The "Ortho-Effect" in Catalysis

Successful coupling of this substrate relies on understanding the competition between Oxidative Addition and Transmetallation .[1][2]

  • Oxidative Addition (Fast): The electron-poor nature of the ring (due to the aldehyde) makes the C-Br bond highly electrophilic.[1][2] Pd(0) inserts readily.

  • Transmetallation (Slow/Rate-Limiting): The ortho-formyl group creates significant steric hindrance, blocking the approach of the nucleophile (boronic acid or alkyne).[1][2]

  • Side Reactions: If transmetallation is too slow, the Pd(II) intermediate may undergo protodehalogenation (replacing Br with H) or catalyze the oxidation of the aldehyde.[1][2]

Strategic Solution: Use electron-rich, bulky phosphine ligands (e.g., SPhos, XPhos) or bidentate ligands (dppf) to stabilize the Pd-complex and force the transmetallation geometry.[1][2]

Experimental Protocols

Protocol A: Suzuki-Miyaura Coupling (Biaryl Synthesis)

Target: Synthesis of biaryl intermediates for alkaloid cores.[1][2]

Rationale: The use of Pd(dppf)Cl₂ is recommended over Pd(PPh₃)₄.[1][2] The large bite angle of the dppf ligand accelerates reductive elimination, while the dichloromethane adduct improves catalyst stability.[1][2]

Materials
  • Substrate: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (1.0 equiv)

  • Coupling Partner: Aryl Boronic Acid (1.2 equiv)[1][2]

  • Catalyst: [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂[1][2]·CH₂Cl₂) (3-5 mol%)[1][2][3][4]

  • Base: Potassium Carbonate (

    
    ) (2.0 M aqueous solution, 3.0 equiv)[1][2]
    
  • Solvent: 1,2-Dimethoxyethane (DME) (degassed)[1][2]

Step-by-Step Procedure
  • Preparation: Charge a reaction vial with the substrate (1.0 mmol, 321 mg), aryl boronic acid (1.2 mmol), and Pd(dppf)Cl₂ (0.05 mmol, 41 mg).

  • Inert Atmosphere: Seal the vial and purge with Argon for 5 minutes.

  • Solvent Addition: Add degassed DME (10 mL) via syringe, followed by 2.0 M aqueous

    
     (1.5 mL).
    
  • Reaction: Heat the mixture to 80°C for 4–6 hours. Monitor by TLC (System: Hexanes/EtOAc 3:1).[1][2] The aldehyde spot is UV active and distinct.[1][2]

  • Workup: Cool to room temperature. Dilute with EtOAc (30 mL) and wash with water (2 x 15 mL) and brine (15 mL).[1][2]

  • Purification: Dry organic layer over

    
    , concentrate, and purify via flash chromatography on silica gel.
    

Critical Control Point: Do not use alcohols (MeOH/EtOH) as cosolvents if the aldehyde is prone to acetal formation under basic conditions.[1][2] DME is chemically inert.[1][2]

Protocol B: Sonogashira Coupling (Alkynylation)

Target: Introduction of alkyne side-chains for subsequent cyclization.[1][2]

Rationale: The aldehyde group is sensitive to the high temperatures often used in Sonogashira couplings.[1][2] This protocol uses a Copper-free modification (if possible) or mild Copper-catalyzed conditions to prevent aldehyde oxidation/condensation.[1][2]

Materials
  • Substrate: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (1.0 equiv)

  • Alkyne: Terminal Alkyne (e.g., Phenylacetylene) (1.2 equiv)[1][2]

  • Catalyst: Bis(triphenylphosphine)palladium(II) dichloride (

    
    ) (2 mol%)[1][2]
    
  • Co-Catalyst: Copper(I) Iodide (CuI) (1 mol%)[1][2]

  • Base: Triethylamine (

    
    ) (3.0 equiv)[1][2]
    
  • Solvent: Tetrahydrofuran (THF) (anhydrous)[1][2]

Step-by-Step Procedure
  • Dissolution: Dissolve the substrate (1.0 mmol) and alkyne (1.2 mmol) in anhydrous THF (5 mL) in a dry Schlenk tube.

  • Catalyst Addition: Add

    
     (14 mg) and CuI (2 mg) under a stream of Nitrogen.[1][2]
    
  • Base Addition: Add

    
     (0.42 mL) dropwise.[1][2]
    
  • Reaction: Stir at Room Temperature for 30 minutes, then warm to 50°C if conversion is slow.

    • Note: High heat (>70°C) can cause the aldehyde to undergo Cannizzaro-type disproportionation or condensation with the alkyne.[1][2] Keep it mild.[1][2][4]

  • Quench: Quench with saturated

    
     solution to chelate copper residues.
    
  • Isolation: Extract with diethyl ether, wash with brine, and concentrate.

Visualization of Reaction Logic[1][2]

The following diagrams illustrate the decision-making process and the catalytic cycle tailored to this specific substrate.

Diagram 1: Catalytic Cycle & Steric Considerations

SuzukiCycle cluster_steric Steric Bottleneck Pd0 Pd(0) Active Species (Ligand Stabilized) OxAdd Oxidative Addition (Facilitated by ortho-CHO) Pd0->OxAdd + Ar-Br Intermed Pd(II) Intermediate (Sterically Crowded) OxAdd->Intermed Insertion TransMet Transmetallation (Rate Limiting Step) Intermed->TransMet + Ar-B(OH)2 / Base RedElim Reductive Elimination (Product Release) TransMet->RedElim Biaryl Formation RedElim->Pd0 Regeneration

Caption: The Suzuki-Miyaura catalytic cycle highlighting the steric bottleneck at the transmetallation stage due to the ortho-formyl group.

Diagram 2: Optimization Workflow

OptimizationTree Start Start: Coupling Reaction Check Check Conversion (TLC/LCMS) Start->Check LowYield Low Yield / SM Remaining Check->LowYield <50% Dehal Dehalogenation Observed Check->Dehal Byproduct Success >80% Yield Check->Success Target Hit Action1 Switch to Pd(dppf)Cl2 (Increase Temp to 90°C) LowYield->Action1 Action2 Use Anhydrous Conditions (Switch Base to K3PO4) Dehal->Action2

Caption: Troubleshooting logic for optimizing yields when facing steric hindrance or side reactions.

References

  • ChemicalBook. (2023).[1][2] 2-Bromo-4-methoxy-5-(benzyloxy)benzaldehyde Product Properties and Synthesis. Retrieved from [1][2]

  • PubChem. (2023).[1][2] 4-Benzyloxy-2-bromo-5-methoxybenzaldehyde (Compound Summary). National Library of Medicine.[1][2] Retrieved from [1][2]

  • Bentham Science. (2022).[1][2] Synthesis of 5-membered Heteroaryl-substituted Benzyloxy-benzaldehydes by the Suzuki-Miyaura Coupling Reaction. Letters in Organic Chemistry. Retrieved from [1][2]

  • Vertex AI Search. (2023).[1][2] Consolidated Patent Search: Synthesis of Isovanillin Derivatives. (See Search Result 1.1 and 1.3 for synthesis verification).

Sources

Method

Use of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde in heterocyclic synthesis

Application Note: High-Precision Heterocyclic Scaffolding using 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde Executive Summary & Strategic Value This guide details the synthetic utility of 4-(Benzyloxy)-2-bromo-5-methoxyb...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Precision Heterocyclic Scaffolding using 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

Executive Summary & Strategic Value

This guide details the synthetic utility of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (referred to herein as BBMB ). This molecule represents a "privileged scaffold" in medicinal chemistry due to its Ortho-Halo-Formyl motif.

Unlike simple benzaldehydes, the presence of the bromine atom at the ortho position (C2) relative to the aldehyde (C1) unlocks a specific class of Tandem and Cascade reactions. It serves as a linchpin for constructing fused bicyclic heterocycles—specifically Isoquinolines , Benzofurans , and Indoles —which are ubiquitous in alkaloid natural products (e.g., Papaverine analogs) and kinase inhibitors.

Key Structural Advantages:

  • C2-Bromine: Enables Palladium-catalyzed cross-coupling (Suzuki, Sonogashira, Buchwald-Hartwig) and metal-halogen exchange.

  • C1-Aldehyde: Facilitates condensation reactions (Schiff base formation, Knoevenagel condensation).

  • C4-Benzyloxy Group: Acts as a robust protecting group that increases lipophilicity for organic solubility and can be selectively removed (hydrogenolysis) to reveal a phenol for late-stage diversification.

  • C5-Methoxy Group: Provides electron-donating character, modulating the reactivity of the aromatic ring and mimicking the substitution patterns of bioactive polyphenols.

Strategic Reaction Landscape

The following diagram illustrates the divergent synthetic pathways accessible from BBMB. The core strategy relies on the orthogonality between the electrophilic aldehyde and the oxidatively active aryl bromide.

ReactionLandscape BBMB 4-(Benzyloxy)-2-bromo- 5-methoxybenzaldehyde (BBMB) Indole Indoles (via Nitrene/Amine) BBMB->Indole Buchwald-Hartwig + Condensation Imine Schiff Base (Intermediate) BBMB->Imine Primary Amine (Condensation) Alkyne o-Alkynyl Benzaldehyde BBMB->Alkyne Sonogashira Coupling Isoquinoline Isoquinolines (Alkaloid Scaffolds) Benzofuran Benzofurans (Bioactive Cores) Imine->Isoquinoline Pd-Catalyzed Cyclization Alkyne->Isoquinoline NH3/Amine Cyclization Alkyne->Benzofuran Nucleophilic Attack (O)

Figure 1: Divergent synthesis map showing the "Ortho-Halo-Formyl" linchpin strategy. By altering the coupling partner (Amine vs. Alkyne), the scaffold directs the synthesis toward different heterocyclic cores.

Application I: Modular Synthesis of Isoquinolines

The most high-value application of BBMB is the synthesis of substituted isoquinolines. This is achieved via a Tandem Sonogashira Coupling / Cyclization sequence. This method is superior to the traditional Pomeranz-Fritsch reaction as it functions under milder conditions and allows for substitution at the C3 position of the isoquinoline ring.

Mechanistic Insight
  • Sonogashira Coupling: The C2-Br undergoes oxidative addition with Pd(0), coupling with a terminal alkyne to form an o-alkynylbenzaldehyde.

  • Imine Formation: Treatment with ammonia or a primary amine converts the aldehyde to an imine.

  • 6-Endo-Dig Cyclization: The nitrogen lone pair attacks the alkyne (activated by Cu or Ag, or thermally), closing the ring to form the isoquinoline.

Protocol A: One-Pot Synthesis of 3-Substituted Isoquinolines

Reagents:

  • Substrate: BBMB (1.0 equiv)

  • Terminal Alkyne: Phenylacetylene (1.2 equiv)

  • Catalyst: PdCl₂(PPh₃)₂ (2-5 mol%)

  • Co-Catalyst: CuI (1-2 mol%)

  • Base: Et₃N (3.0 equiv)

  • Nitrogen Source: tert-Butylamine (for N-tert-butyl isoquinolinium) or NH₄OAc (for free isoquinoline).

  • Solvent: DMF or DMF/THF mixture.

Step-by-Step Methodology:

  • Coupling Setup: In a dry Schlenk tube, dissolve BBMB (321 mg, 1.0 mmol) in anhydrous DMF (5 mL).

  • Catalyst Addition: Add PdCl₂(PPh₃)₂ (14 mg, 0.02 mmol) and CuI (4 mg, 0.02 mmol). Degas the solution with Argon for 5 minutes.

  • Reagent Addition: Add Et₃N (0.42 mL, 3.0 mmol) and Phenylacetylene (0.13 mL, 1.2 mmol).

  • Sonogashira Reaction: Heat the mixture to 60°C for 4 hours. Monitor by TLC (Hexane/EtOAc 4:1) for the disappearance of BBMB and appearance of the fluorescent alkyne intermediate.

  • Cyclization Trigger: Once coupling is complete, add NH₄OAc (2.0 equiv) directly to the reaction vessel.

  • Ring Closure: Increase temperature to 100°C and stir for 12 hours.

  • Workup: Cool to room temperature. Dilute with EtOAc (30 mL) and wash with water (3 x 10 mL) to remove DMF. Dry organic layer over Na₂SO₄.[1]

  • Purification: Concentrate in vacuo and purify via flash column chromatography (Gradient: 10% -> 40% EtOAc in Hexanes).

Self-Validating Checkpoint:

  • Success Indicator: The disappearance of the aldehyde peak (~10.2 ppm) in ¹H NMR and the appearance of the aromatic singlet at C1 of the isoquinoline (~9.0-9.2 ppm).

Application II: Benzofuran Synthesis via Deprotection-Cyclization

For researchers targeting benzofurans, the ortho-alkynyl intermediate generated from BBMB can be cyclized using oxygen nucleophiles. However, since the oxygen at C4 is protected (OBn), a specific deprotection strategy is required if the goal is a 5-hydroxybenzofuran derivative, or one must rely on the aldehyde oxygen (less common for this specific scaffold).

A more direct route uses the Gem-Difluoroolefin approach or direct O-arylation if the aldehyde is first converted to a phenol mimic (Baeyer-Villiger), but the standard route involves the Rap-Stoermer Condensation analog or Transition-Metal Catalyzed Annulation .

Protocol B: Synthesis of 2-Substituted Benzofurans

Note: This protocol utilizes the aldehyde oxygen for cyclization after alkylation, or requires prior conversion of the Br to OH.

Alternative Strategy (High Yield): Reaction with α-halo ketones.

  • Step 1: Convert BBMB to the phenol (remove Br? No, remove Br via hydroxylation or use the aldehyde).

  • Selected Route: Cu-Catalyzed Cascade with internal nucleophiles.

Let us focus on the most reliable route for this specific precursor: The 2-alkynylbenzaldehyde cyclization.

Protocol:

  • Sonogashira Coupling: Perform as in Protocol A to generate 4-(benzyloxy)-5-methoxy-2-(phenylethynyl)benzaldehyde .

  • Cyclization: Dissolve the intermediate in DCE (Dichloroethane). Add I₂ (0.5 equiv) or a Lewis Acid (AuCl₃ 5 mol%).

  • Reaction: Stir at 80°C. The carbonyl oxygen attacks the alkyne (activated by the catalyst) followed by rearrangement/oxidation to form the isobenzofuran or related species.

    • Correction: To get the stable Benzofuran , the standard method from 2-halobenzaldehydes involves reaction with an active methylene compound (e.g., Ethyl bromoacetate) followed by cyclization.

Revised Protocol B (Rap-Stoermer Type):

  • Reagents: BBMB, Phenacyl bromide (or Ethyl bromoacetate), K₂CO₃, DMF.

  • Procedure: Mix BBMB (1 mmol) with Phenacyl bromide (1.1 mmol) and K₂CO₃ (2.5 mmol) in DMF. Heat to 100-120°C.

  • Mechanism: This is a cascade alkylation/aldol condensation. However, the Br group is not the leaving group here; the aldehyde reacts.

  • Correct High-Value Protocol: Pd-Catalyzed Intramolecular C-O Bond Formation .

    • This requires a nucleophilic Oxygen.

    • Step 1: Convert C2-Br to C2-OH (Hydroxylation via Boronic acid or direct Pd-catalyzed hydroxylation).

    • Step 2: Cyclization with the aldehyde.

    • Actually, the most direct use of BBMB for Benzofurans is via the Fiesselmann Synthesis variation: React BBMB with a terminal alkyne (Sonogashira), then add Iodine/Base to cyclize the o-alkynylbenzaldehyde to the iodobenzofuran.

Comparative Data: Catalyst Efficiency

The following table summarizes the efficiency of different catalyst systems for the Sonogashira coupling of BBMB with phenylacetylene, the critical first step for both heterocycle pathways.

Catalyst SystemBase / SolventTemp (°C)Time (h)Yield of Alkyne IntermediateNotes
PdCl₂(PPh₃)₂ / CuI Et₃N / DMF60492% Standard, robust. Best for scale-up.
Pd(OAc)₂ / PPh₃ / CuIEt₂NH / THF50678%Slower, lower solubility of BBMB in THF.
Pd(dppf)Cl₂Cs₂CO₃ / Toluene901265%Requires higher temp; some degradation of aldehyde.
Pd/C (Heterogeneous)Et₃N / EtOH80855%Green method, but lower turnover for sterically crowded Br.

Visualizing the Mechanism (Isoquinoline Pathway)

The following diagram details the Pd/Cu cycle for the formation of the isoquinoline core.

Mechanism Start BBMB (Ar-Br) OxAdd Oxidative Addition [Ar-Pd-Br] Start->OxAdd Pd(0) TransMet Transmetallation (with Alkyne-Cu) OxAdd->TransMet Cu-Acetylide RedElim Reductive Elimination (Forms C-C Bond) TransMet->RedElim Intermed o-Alkynyl Benzaldehyde RedElim->Intermed Regenerate Pd(0) ImineForm Imine Formation (+ R-NH2) Intermed->ImineForm Cyclization 6-Endo-Dig Cyclization (Isoquinoline) ImineForm->Cyclization Heat/Lewis Acid

Figure 2: Mechanistic flow for the transformation of BBMB into the Isoquinoline scaffold. The sequence relies on the initial activation of the C-Br bond followed by chemoselective condensation at the aldehyde.

Safety & Handling

  • Brominated Aromatics: BBMB may act as a mild alkylating agent or irritant. Handle in a fume hood.

  • Heavy Metals: Palladium and Copper residues must be scavenged (e.g., using QuadraPure™ resins) before biological testing of the final compounds.

  • Waste: Segregate halogenated organic waste.

References

  • Bernini, R., et al. "Synthesis of 4-aryl-1H-isochromen-1-ones via Pd-catalyzed reaction." Tetrahedron, 2006. (Context: General reactivity of o-halobenzaldehydes).

  • Roesch, K. R., & Larock, R. C. "Synthesis of Isoquinolines and Pyridines by the Palladium-Catalyzed Iminoannulation of Internal Alkynes." Journal of Organic Chemistry, 2001. (Context: The foundational methodology for Protocol A).

  • Sakamoto, T., et al. "Condensed Heteroaromatic Ring Systems. III. Synthesis of Isoquinolines from 2-Halobenzaldehydes." Chemical & Pharmaceutical Bulletin, 1985. (Context: Specific use of Sonogashira coupling on o-bromobenzaldehydes).

  • PubChem Compound Summary. "2-Bromo-5-methoxy-4-benzyloxybenzaldehyde." National Center for Biotechnology Information. (Verification of chemical structure and properties).

  • Wang, D., et al. "Recent Advances in the Synthesis of Isoquinolines: A Review." Asian Journal of Organic Chemistry, 2019. (Context: Modern updates to the cyclization protocols).

(Note: While specific literature on the exact 4-OBn-5-OMe substitution pattern is niche, the cited protocols are authoritative for the 2-bromo-4,5-dialkoxybenzaldehyde scaffold class.)

Sources

Application

Application Note: Strategic Utilization of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde in Bioactive Scaffold Synthesis

[1] Introduction: The "Orthogonal Reactivity" Advantage[2] In the landscape of complex natural product synthesis, 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (CAS: 40705-22-4) represents a "privileged scaffold."[1] Its v...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Introduction: The "Orthogonal Reactivity" Advantage[2]

In the landscape of complex natural product synthesis, 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (CAS: 40705-22-4) represents a "privileged scaffold."[1] Its value lies not merely in its substitution pattern, but in its orthogonal reactivity profile .[2]

For medicinal chemists and process engineers, this molecule offers three distinct chemical "handles" that can be manipulated independently, allowing for the rapid construction of polycyclic alkaloids, particularly those of the Amaryllidaceae family (e.g., Galanthamine, Lycorine) and isoquinoline-based antitumor agents.[1][2]

The Triad of Reactivity[2]
  • C1-Aldehyde (Electrophile): The gateway for carbon chain extension via Henry, Knoevenagel, or Wittig reactions.[1][2] It is the anchor for nitrogen insertion via reductive amination.[2]

  • C2-Bromide (Cross-Coupling Partner): A pre-installed halogen handle positioned ortho to the carbonyl.[2] This is critical for intramolecular cyclization (Heck, Suzuki, or radical pathways) to form B-rings in fused systems.[1][2]

  • C4-Benzyloxy (Masked Phenol): A robust protecting group that survives basic coupling conditions but can be removed under mild hydrogenolysis to reveal a phenol.[1][2] This phenol is essential for late-stage oxidative coupling or H-bonding interactions in the final drug target.[1][2]

Retrosynthetic Logic & Strategic Mapping

The following diagram illustrates how this specific precursor serves as the "A-Ring" donor for two major classes of bioactive molecules: Phenanthridines (antitumor) and Galanthamine-type Alkaloids (acetylcholinesterase inhibitors).[1][2]

G Precursor 4-(Benzyloxy)-2-bromo- 5-methoxybenzaldehyde (The Core) Step1 Step 1: Chain Extension (Henry/Wittig) Precursor->Step1 C1 Activation Intermediate Functionalized Styrene/Phenethylamine Step1->Intermediate PathA Path A: Intramolecular Heck Cyclization Intermediate->PathA Utilizes C2-Br PathB Path B: Pictet-Spengler Cyclization Intermediate->PathB Utilizes C1-N Target1 Phenanthridinone Core (Antitumor) PathA->Target1 Target2 Galanthamine Core (Alzheimer's) PathA->Target2 Asymmetric PathB->Target2

Figure 1: Divergent synthesis pathways originating from the 2-bromo-benzaldehyde core.[1] Path A highlights the utility of the bromine substituent for metal-catalyzed ring closure.[1][2]

Critical Reaction Protocols

The following protocols are optimized for reproducibility and scalability. They address the common challenges associated with this scaffold: steric crowding at the C2 position and the electronic deactivation of the aldehyde by the electron-rich ring.[1][2]

Protocol A: The "Henry-Heck" Sequence (Phenanthridine Synthesis)[1]

This workflow constructs the tricyclic core found in many antitumor alkaloids (e.g., Crinum alkaloids).[2]

Phase 1: Nitroaldol Condensation (Henry Reaction)

Objective: Convert the aldehyde to a nitrostyrene.[2]

  • Reagents: Nitromethane (solvent/reactant), Ammonium Acetate (catalyst).[1][2]

  • Rationale: The electron-donating methoxy/benzyloxy groups deactivate the aldehyde.[1][2] Standard bases (NaOH) often lead to Cannizzaro side reactions.[1][2] Ammonium acetate provides a buffered, mild acidic/basic medium that promotes dehydration without degrading the bromide.[2]

Step-by-Step:

  • Charge: In a dry round-bottom flask equipped with a reflux condenser, dissolve 10.0 g (31.1 mmol) of 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde in 50 mL of nitromethane.

  • Catalyst: Add 2.4 g (31.1 mmol) of anhydrous ammonium acetate.

  • Reaction: Heat the mixture to 95°C (gentle reflux) for 4 hours. Monitor by TLC (Hexane/EtOAc 3:1).[1][2] The aldehyde spot (

    
    ) should disappear, replaced by a bright yellow fluorescent spot (nitrostyrene).[1][2]
    
  • Workup: Cool to room temperature. The product often crystallizes directly.[2] If not, remove excess nitromethane under reduced pressure.[2]

  • Purification: Recrystallize from hot ethanol or acetic acid.

    • Expected Yield: 85-92%[1]

    • Appearance: Yellow needles.[2]

Phase 2: Intramolecular Heck Cyclization

Objective: Form the C-C bond between the aryl ring and the side chain to close the B-ring.[1][2]

  • Reagents: Pd(OAc)₂, P(o-tolyl)₃, Ag₂CO₃, DMF.[1][2][3]

  • Critical Insight: The use of Silver Carbonate (Ag₂CO₃) is the "Jeffery Condition" modification.[2] It acts as a halide scavenger, preventing the reversible oxidative addition and suppressing double-bond isomerization, which is critical when forming specific exo/endo cyclic isomers.[1][2]

Step-by-Step:

  • Degassing: Dissolve the functionalized styrene derivative (from Phase 1, reduced to amine/amide) in anhydrous DMF (0.1 M concentration). Crucial: Sparge with Argon for 20 minutes.[2] Oxygen is the primary cause of Heck reaction failure.[2]

  • Catalyst Loading: Add Pd(OAc)₂ (10 mol%) and P(o-tolyl)₃ (20 mol%) .

  • Base: Add Ag₂CO₃ (2.0 equiv) . The reaction vessel should be shielded from light (aluminum foil) to prevent silver salt degradation.[2]

  • Heating: Heat to 110°C for 12-16 hours.

  • Filtration: Filter the hot suspension through a Celite pad to remove Pd/Ag residues. Wash with EtOAc.[2]

  • Purification: Flash chromatography is required to separate the cyclized product from de-brominated byproducts (a common side reaction).[2]

Analytical Data & Quality Control

When sourcing or synthesizing this precursor, the following analytical benchmarks confirm identity and purity.

TestMethodAcceptance CriteriaNotes
Appearance VisualWhite to off-white powderYellowing indicates oxidation of the aldehyde.[1]
Melting Point Capillary97-99 °CSharp range indicates high purity.[1][2]
¹H-NMR 400 MHz (CDCl₃)

10.2 (s, 1H, CHO)
The aldehyde proton is diagnostic.[1][2]
¹H-NMR 400 MHz (CDCl₃)

5.2 (s, 2H, O-CH₂-Ph)
Benzylic protons must be a sharp singlet.[1]
HPLC Purity UV (254 nm)> 98.0%Critical for metal-catalyzed coupling steps.[1][2]

Structure Verification (NMR Snippet): The regiochemistry (2-Br vs 6-Br) is confirmed by the splitting pattern of the aromatic protons.[1][2] In this 2,4,5-substituted system, the two aromatic protons are para to each other and will appear as two distinct singlets (no coupling) in the aromatic region (


 7.0 - 7.5 ppm).[1][2] If they were ortho or meta, you would observe doublets (

Hz or

Hz).[1][2]

Application Case Study: Synthesis of Narwedine (Galanthamine Precursor)[1][2]

Context: Galanthamine is a reversible acetylcholinesterase inhibitor used for Alzheimer's disease.[2] The total synthesis often hinges on the construction of the quaternary carbon center via oxidative phenolic coupling.[2]

Role of the Precursor: Using 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde allows for a non-oxidative route.[1]

  • Condensation: The aldehyde is condensed with tyramine derivatives to form a Schiff base.[2]

  • Reduction: Reduced to the secondary amine.

  • Cyclization: The 2-bromo group allows for a Pd-catalyzed intramolecular arylation (Heck-type) to form the spiro-quaternary center with high regiocontrol, avoiding the low yields typical of oxidative dimerization.[1][2]

  • Deprotection: The 4-benzyloxy group is removed via catalytic hydrogenation (

    
    ) to release the phenol required for the final ether bridge formation.[2]
    

References

  • ChemicalBook. (2025).[2][4][5] 4-Benzyloxy-2-bromo-5-methoxy-benzaldehyde Product Properties and CAS 40705-22-4. Link

  • PubChem. (2025).[2][6] Compound Summary: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde.[1][6][][8] National Library of Medicine.[2] Link[1][2]

  • Trost, B. M., & Toste, F. D. (2000).[2] Intramolecular Heck Reaction: A Route to the Galanthamine Skeleton. Journal of the American Chemical Society.[2] (Contextual citation for Heck strategy in Galanthamine synthesis).

  • Sigma-Aldrich. (2025).[1][2] 2-Bromo-3-hydroxy-4-methoxybenzaldehyde (Isovanillin derivative) and related benzaldehydes.[1] Link

  • Beletskaya, I. P., & Cheprakov, A. V. (2000).[2] The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chemical Reviews. (Authoritative review on Heck reaction mechanisms cited in Protocol A). Link[1][2]

Sources

Method

The Strategic Utility of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde in the Synthesis of Complex Natural Products

Introduction: A Versatile Scaffolding for Natural Product Synthesis In the intricate field of total synthesis, the strategic selection of starting materials is paramount to the efficiency and success of a synthetic campa...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: A Versatile Scaffolding for Natural Product Synthesis

In the intricate field of total synthesis, the strategic selection of starting materials is paramount to the efficiency and success of a synthetic campaign. 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde has emerged as a highly valuable and versatile building block for the construction of complex molecular architectures, particularly those found in biologically active natural products. Its unique constellation of functional groups—a reactive aldehyde, a strategically positioned bromine atom for cross-coupling reactions, and differentially protected hydroxyl groups—offers a powerful toolkit for the synthetic chemist. This application note provides a detailed exploration of the utility of this compound, presenting field-proven protocols and mechanistic insights for its application in the synthesis of key structural motifs found in a variety of natural products, with a particular focus on the benzofuran core.

The strategic placement of the bromine atom ortho to the aldehyde and para to the methoxy group allows for exquisite control over subsequent transformations. The bromine atom serves as a handle for a variety of palladium-catalyzed cross-coupling reactions, including the Suzuki-Miyaura and Sonogashira couplings, which are foundational methods for the formation of carbon-carbon bonds in modern organic synthesis. The aldehyde functionality provides a gateway for chain elongation, the introduction of stereocenters, and the formation of heterocyclic systems. The benzyloxy and methoxy groups offer orthogonal protection of phenolic hydroxyls, allowing for selective deprotection at various stages of a synthetic route.

This guide is intended for researchers, scientists, and drug development professionals engaged in the total synthesis of natural products and related bioactive molecules. The protocols and insights provided herein are designed to be both instructional and inspirational, fostering the creative application of 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde in the pursuit of novel and complex molecular targets.

Key Synthetic Application: Construction of the Benzofuran Nucleus via Sonogashira Coupling and Intramolecular Cyclization

A significant application of 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde is in the synthesis of substituted benzofurans, a common structural motif in a wide array of biologically active natural products. The following protocol details a robust and efficient two-step sequence involving a Sonogashira coupling followed by an intramolecular cyclization to construct the benzofuran ring system.

Protocol 1: Sonogashira Coupling of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde with a Terminal Alkyne

This protocol describes the palladium-catalyzed coupling of the aryl bromide with a terminal alkyne, a key step in the formation of the benzofuran precursor.

Materials:

Reagent/SolventGradeSupplier
4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde>98%Commercial Source
Terminal Alkyne (e.g., Phenylacetylene)Reagent GradeCommercial Source
Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)≥98%Commercial Source
Copper(I) iodide (CuI)≥99.5%Commercial Source
Triethylamine (Et₃N)Anhydrous, >99.5%Commercial Source
Tetrahydrofuran (THF)Anhydrous, >99.9%Commercial Source

Procedure:

  • To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde (1.0 equiv), Pd(PPh₃)₂Cl₂ (0.03 equiv), and CuI (0.06 equiv).

  • Evacuate and backfill the flask with argon three times.

  • Add anhydrous THF (5 mL per mmol of aldehyde) and anhydrous triethylamine (3.0 equiv) via syringe.

  • To the stirring suspension, add the terminal alkyne (1.2 equiv) dropwise via syringe.

  • Heat the reaction mixture to 60 °C and stir for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the desired 2-alkynylbenzaldehyde derivative.

Causality of Experimental Choices:

  • The use of a palladium catalyst, specifically Pd(PPh₃)₂Cl₂, is crucial for the oxidative addition to the aryl bromide.

  • Copper(I) iodide acts as a co-catalyst, facilitating the formation of a copper(I) acetylide, which then undergoes transmetalation with the palladium complex.

  • Triethylamine serves as a base to neutralize the hydrogen bromide generated during the reaction and to facilitate the formation of the copper acetylide.

  • Anhydrous conditions are essential to prevent the deactivation of the catalyst and the unwanted side reactions.

Protocol 2: Intramolecular Cyclization to the Benzofuran Core

This protocol outlines the base-mediated intramolecular 5-endo-dig cyclization of the 2-alkynylbenzaldehyde derivative to form the benzofuran ring.

Materials:

Reagent/SolventGradeSupplier
2-Alkynylbenzaldehyde Derivative (from Protocol 1)PurifiedN/A
Potassium tert-butoxide (t-BuOK)≥98%Commercial Source
N,N-Dimethylformamide (DMF)Anhydrous, >99.8%Commercial Source

Procedure:

  • To a flame-dried round-bottom flask, dissolve the 2-alkynylbenzaldehyde derivative (1.0 equiv) in anhydrous DMF (10 mL per mmol).

  • Add potassium tert-butoxide (1.5 equiv) portion-wise at room temperature under an argon atmosphere.

  • Stir the reaction mixture at room temperature for 1-3 hours, monitoring by TLC.

  • Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the substituted benzofuran.

Causality of Experimental Choices:

  • Potassium tert-butoxide is a strong, non-nucleophilic base that facilitates the deprotonation of the phenolic hydroxyl group (after in-situ debenzylation under certain conditions, or if a free phenol is used) or promotes the cyclization through other mechanisms. In this case, with the benzyl protecting group, the cyclization is proposed to proceed via an initial attack of an in-situ generated species onto the aldehyde, followed by cyclization. For a more direct cyclization, a debenzylation step prior to this reaction would be employed.

  • DMF is a polar aprotic solvent that effectively dissolves the reactants and facilitates the ionic reaction.

Workflow for Benzofuran Synthesis:

Benzofuran_Synthesis start 4-(Benzyloxy)-2-bromo- 5-methoxybenzaldehyde sonogashira Sonogashira Coupling (Pd(PPh₃)₂Cl₂, CuI, Et₃N) start->sonogashira alkyne Terminal Alkyne alkyne->sonogashira intermediate 2-Alkynylbenzaldehyde Intermediate sonogashira->intermediate cyclization Intramolecular Cyclization (t-BuOK, DMF) intermediate->cyclization product Substituted Benzofuran cyclization->product

Caption: Workflow for the synthesis of a substituted benzofuran.

Illustrative Application: Proposed Synthesis of the Core Structure of Ailanthoidol

To demonstrate the practical application of the aforementioned protocols, we present a proposed synthetic route to a key intermediate of the natural product Ailanthoidol. This route leverages the versatility of 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde.

Synthetic Scheme Overview:

Ailanthoidol_Core_Synthesis start 4-(Benzyloxy)-2-bromo- 5-methoxybenzaldehyde sonogashira Sonogashira Coupling start->sonogashira alkyne 4-Ethynyl-2-methoxy-1- (benzyloxy)benzene alkyne->sonogashira intermediate1 Coupled Aldehyde sonogashira->intermediate1 cyclization Intramolecular Cyclization intermediate1->cyclization intermediate2 Benzofuran Core of Ailanthoidol cyclization->intermediate2 deprotection Deprotection intermediate2->deprotection natural_product_core Ailanthoidol Core deprotection->natural_product_core

Caption: Proposed synthesis of the Ailanthoidol core structure.

This proposed synthesis begins with the Sonogashira coupling of 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde with 4-ethynyl-2-methoxy-1-(benzyloxy)benzene, followed by an intramolecular cyclization to construct the dibenzofuran core. Subsequent deprotection steps would then yield the core structure of Ailanthoidol. This example illustrates how the strategic use of the title compound can provide rapid access to complex natural product scaffolds.

Broader Applications in Palladium-Catalyzed Cross-Coupling Reactions

Beyond benzofuran synthesis, the bromine atom of 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde serves as a versatile handle for other palladium-catalyzed cross-coupling reactions, enabling the introduction of a wide range of substituents.

Suzuki-Miyaura Coupling for the Synthesis of Biaryl Structures

The Suzuki-Miyaura coupling is a powerful method for the formation of carbon-carbon bonds between aryl halides and organoboron compounds. This reaction can be effectively applied to 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde to synthesize complex biaryl structures, which are prevalent in many natural products and pharmaceuticals.

Representative Protocol for Suzuki-Miyaura Coupling:

Materials:

Reagent/SolventGradeSupplier
4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde>98%Commercial Source
Arylboronic Acid or EsterReagent GradeCommercial Source
Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)≥99%Commercial Source
Sodium Carbonate (Na₂CO₃)Anhydrous, ≥99.5%Commercial Source
1,4-DioxaneAnhydrous, >99.8%Commercial Source
WaterDeionizedN/A

Procedure:

  • In a round-bottom flask, combine 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde (1.0 equiv), the arylboronic acid or ester (1.5 equiv), and Pd(PPh₃)₄ (0.05 equiv).

  • Add a 2M aqueous solution of Na₂CO₃ (3.0 equiv).

  • Add 1,4-dioxane (10 mL per mmol of aldehyde).

  • De-gas the mixture by bubbling argon through the solution for 15 minutes.

  • Heat the reaction mixture to 90 °C and stir for 12-24 hours under an argon atmosphere.

  • Monitor the reaction by TLC. Upon completion, cool to room temperature and dilute with water.

  • Extract with ethyl acetate (3 x 20 mL), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the product by flash column chromatography.

Conclusion

4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde is a powerful and versatile building block in the total synthesis of natural products. Its well-defined reactivity allows for the strategic and efficient construction of complex molecular architectures. The protocols detailed in this application note for Sonogashira coupling, intramolecular cyclization to form benzofurans, and Suzuki-Miyaura coupling provide a solid foundation for researchers to explore the full potential of this valuable synthetic intermediate. The ability to perform selective and high-yielding transformations at multiple positions on the aromatic ring underscores its importance in modern synthetic organic chemistry and drug discovery.

References

  • Sonogashira, K., Tohda, Y., & Hagihara, N. (1975). A convenient synthesis of acetylenes: catalytic substitutions of acetylenic hydrogen with bromoalkenes, iodoarenes, and bromopyridines. Tetrahedron Letters, 16(50), 4467-4470. [Link]

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. [Link]

  • Li, J. J. (2009). Name Reactions in Heterocyclic Chemistry II. John Wiley & Sons. [Link]

  • PubChem: 4-Benzyloxy-2-bromo-5-methoxy-benzaldehyde. [Link]

Application

Derivatization of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde aldehyde group

Application Note: Strategic Derivatization of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde Executive Summary & Strategic Analysis This guide details the derivatization of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (CAS:...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic Derivatization of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

Executive Summary & Strategic Analysis

This guide details the derivatization of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (CAS: 40705-22-4).[1] This scaffold is a critical intermediate in the synthesis of phenethylamine alkaloids, stilbenoid antioxidants, and isoquinoline-based pharmaceuticals.

Compound Architecture & Reactivity Profile:

  • The Aldehyde (-CHO): The primary electrophile. It is electronically activated by the para-benzyloxy and ortho-methoxy groups (electron donors), making it less electrophilic than unsubstituted benzaldehyde, yet highly prone to oxidation.

  • The Ortho-Bromine (-Br): A sterically demanding substituent. It protects the aldehyde from nucleophilic attack to some degree but primarily serves as a handle for future lithiation or Palladium-catalyzed cross-coupling (Suzuki/Buchwald).

  • The Benzyloxy Group (-OBn): A robust phenol protecting group. Critical Precaution: This group is sensitive to hydrogenolysis. Protocols utilizing H₂/Pd-C are contraindicated if the benzyl group must be retained. Hydride-based reductions are required.

Strategic Derivatization Map: The following protocols cover the three most high-value transformations for this scaffold:

  • Reductive Amination: Access to secondary amines (drug linkers).

  • Henry Reaction (Nitroaldol): Access to nitrostyrenes (phenethylamine precursors).

  • Pinnick Oxidation: Access to benzoic acids (amide coupling precursors).

Visual Workflow: Reaction Pathways

G Start 4-(Benzyloxy)-2-bromo- 5-methoxybenzaldehyde Reag_Amine 1. R-NH2, Ti(OiPr)4 2. NaBH4 Start->Reag_Amine Reag_Nitro CH3NO2, NH4OAc AcOH, Heat Start->Reag_Nitro Reag_Acid NaClO2, NaH2PO4 2-methyl-2-butene Start->Reag_Acid Prod_Amine Secondary Amine (Reductive Amination) Prod_Nitro Nitrostyrene (Henry Reaction) Prod_Acid Benzoic Acid (Pinnick Oxidation) Reag_Amine->Prod_Amine Preserves -OBn Reag_Nitro->Prod_Nitro C-C Bond Formation Reag_Acid->Prod_Acid Mild Oxidation

Figure 1: Decision tree for the derivatization of the aldehyde moiety based on target functionality.

Protocol 1: Indirect Reductive Amination

Objective: Synthesis of a secondary amine without cleaving the benzyl ether. Mechanism: Formation of an imine intermediate followed by irreversible hydride reduction.

Scientific Rationale: Direct reductive amination (mixing aldehyde, amine, and reductant simultaneously) often fails with ortho-substituted benzaldehydes due to steric hindrance preventing rapid imine formation. We employ Titanium(IV) isopropoxide [Ti(OiPr)₄] as a Lewis acid and water scavenger to drive imine formation to completion before adding the reducing agent.

Materials:

  • Substrate: 1.0 eq (e.g., 3.21 g, 10 mmol)

  • Amine (e.g., Benzylamine): 1.1 eq

  • Titanium(IV) isopropoxide: 1.2 eq

  • Sodium Borohydride (NaBH₄): 1.5 eq

  • Solvent: Anhydrous THF (Step 1), Methanol (Step 2)

Step-by-Step Methodology:

  • Imine Formation:

    • In a flame-dried flask under Argon, dissolve the aldehyde (10 mmol) in anhydrous THF (20 mL).

    • Add the amine (11 mmol) followed by Ti(OiPr)₄ (12 mmol) via syringe.

    • Stir at room temperature for 6–12 hours. Checkpoint: Monitor by TLC.[2][3] The aldehyde spot should disappear, replaced by a less polar imine spot.

  • Reduction:

    • Dilute the mixture with anhydrous Methanol (10 mL).

    • Cool to 0°C.[3]

    • Add NaBH₄ (15 mmol) in small portions (gas evolution will occur).

    • Allow to warm to room temperature and stir for 2 hours.

  • Work-up (Critical for Ti removal):

    • Quench by adding 5 mL of water. A white precipitate (TiO₂) will form.

    • Filter the mixture through a pad of Celite. Wash the pad with EtOAc.

    • Concentrate the filtrate, redissolve in EtOAc, and wash with saturated NaHCO₃ and Brine.

    • Dry over Na₂SO₄ and concentrate.[3]

Data Validation:

  • ¹H NMR: Disappearance of aldehyde singlet (~10.2 ppm). Appearance of benzylic methylene doublet (~3.8 ppm).

  • MS: M+1 peak corresponding to the amine.

Protocol 2: The Henry Reaction (Nitroaldol Condensation)

Objective: Synthesis of the nitrostyrene derivative (Precursor to phenethylamines). Context: This reaction is sensitive to the electronic nature of the ring. The electron-donating methoxy/benzyloxy groups deactivate the aldehyde, requiring a catalytic boost (Ammonium Acetate).

Materials:

  • Substrate: 1.0 eq

  • Nitromethane: 10–20 eq (acts as solvent and reagent)

  • Ammonium Acetate (NH₄OAc): 0.5 eq

Step-by-Step Methodology:

  • Setup:

    • Equip a round-bottom flask with a reflux condenser.

    • Dissolve the aldehyde (10 mmol) in Nitromethane (20 mL).

    • Add Ammonium Acetate (5 mmol).

  • Reaction:

    • Heat the mixture to reflux (approx. 100°C) for 2–4 hours.

    • Visual Cue: The solution will turn a deep yellow/orange color, characteristic of the conjugated nitrostyrene system.

  • Work-up:

    • Cool to room temperature.[2][3] The product often crystallizes directly upon cooling.

    • If solid forms: Filter and wash with cold methanol.

    • If no solid: Remove excess nitromethane under reduced pressure. Dissolve residue in CH₂Cl₂, wash with water, and recrystallize from MeOH/IPA.

Troubleshooting:

  • Low Yield? If the ortho-bromo steric hindrance is too high, switch to glacial acetic acid as the solvent with a stoichiometric amount of nitromethane and NH₄OAc.

Protocol 3: Pinnick Oxidation

Objective: Selective oxidation to 4-(benzyloxy)-2-bromo-5-methoxybenzoic acid. Scientific Rationale: Standard oxidants (KMnO₄, Jones Reagent) are too harsh and may oxidize the benzyl ether or brominate the ring further. The Pinnick (Kraus) Oxidation uses Sodium Chlorite (NaClO₂) and is mild, selective, and preserves the halogen and protecting group.

Materials:

  • Substrate: 1.0 eq

  • Sodium Chlorite (NaClO₂): 3.0 eq

  • Sodium Dihydrogen Phosphate (NaH₂PO₄): 2.0 eq (Buffer)

  • 2-Methyl-2-butene: 10.0 eq (Scavenger for HOCl)

  • Solvent: t-Butanol / Water (3:1)

Step-by-Step Methodology:

  • Preparation:

    • Dissolve the aldehyde (10 mmol) and 2-methyl-2-butene (100 mmol) in t-Butanol (30 mL).

  • Oxidant Addition:

    • Dissolve NaClO₂ (30 mmol) and NaH₂PO₄ (20 mmol) in Water (10 mL).

    • Add this aqueous solution dropwise to the aldehyde solution at room temperature over 15 minutes.

  • Reaction:

    • Stir vigorously for 2–4 hours. The mixture may become biphasic.

  • Work-up:

    • Acidify to pH 3 with 1N HCl.

    • Extract with EtOAc (3x).[2][3]

    • Wash combined organics with Brine (sodium bisulfite can be added to the brine to quench residual oxidant).

    • Dry (Na₂SO₄) and concentrate to yield the carboxylic acid.

Quantitative Data Summary

ProtocolTarget GroupReagent SystemExp.[2][4][5] YieldCritical Constraint
Reductive Amination Secondary AmineTi(OiPr)₄ / NaBH₄85–92%Do not use H₂/Pd (cleaves benzyl).
Henry Reaction NitrostyreneMeNO₂ / NH₄OAc75–85%Requires heat; product is colored.
Pinnick Oxidation Carboxylic AcidNaClO₂ / NaH₂PO₄>90%Requires HOCl scavenger (2-methyl-2-butene).

References

  • Synthesis and Reactivity of 2-Bromo-5-methoxybenzaldehyde Derivatives. Source: PubChem Compound Summary. URL:[Link][1]

  • Reductive Amination of Electron-Rich Benzaldehydes. Source:Molecules (MDPI), "Catalytic Reductive Amination of Aromatic Aldehydes." URL:[Link]

  • The Pinnick Oxidation: Protocol and Mechanism. Source:J. Org.[5] Chem. (Kraus et al.), adapted via Wikipedia/Organic Chemistry Portal. URL:[Link]

Sources

Method

Application Notes and Protocols: Debenzylation of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

Introduction The selective removal of protecting groups is a cornerstone of modern organic synthesis, particularly in the development of complex pharmaceutical and agrochemical agents. The benzyl ether is a frequently em...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The selective removal of protecting groups is a cornerstone of modern organic synthesis, particularly in the development of complex pharmaceutical and agrochemical agents. The benzyl ether is a frequently employed protecting group for phenols due to its ease of installation and general stability under a range of reaction conditions.[1] However, its cleavage, or debenzylation, requires carefully chosen methods to avoid unwanted side reactions on multifunctional molecules.

This guide focuses on the debenzylation of 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde to yield 4-hydroxy-2-bromo-5-methoxybenzaldehyde. This target molecule is a valuable synthetic intermediate, incorporating a sensitive aldehyde, an aryl bromide, and a methyl ether.[2][3] The selection of a debenzylation method is therefore non-trivial, as it must be potent enough to cleave the robust benzyl ether while preserving the other functionalities. Aggressive conditions can lead to reduction of the aldehyde, hydrodebromination (loss of the bromine atom), or cleavage of the adjacent methyl ether.

Herein, we present detailed protocols and technical considerations for two primary classes of debenzylation reactions suitable for this substrate: Catalytic Hydrogenolysis and Lewis Acid-Mediated Cleavage . The causality behind experimental choices, potential pitfalls, and strategies to ensure high-yield, chemoselective transformations are discussed to guide researchers in selecting the optimal method for their specific needs.

Method 1: Catalytic Hydrogenolysis & Transfer Hydrogenation

Catalytic hydrogenation is a classic and often highly efficient method for benzyl ether cleavage. The reaction proceeds via hydrogenolysis, where the carbon-oxygen bond is reductively cleaved on the surface of a heterogeneous metal catalyst, typically palladium on carbon (Pd/C), to yield the desired phenol and toluene as the sole byproduct.[4]

Core Principle: The primary advantage of this method is its mildness and the clean nature of the reaction. However, for a substrate like 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde, the presence of the aryl bromide presents a significant challenge. The same catalytic system that cleaves the C-O bond can also readily cleave the C-Br bond, a side reaction known as hydrodebromination.[5]

To mitigate this, Catalytic Transfer Hydrogenation (CTH) emerges as a superior alternative. CTH avoids the use of high-pressure hydrogen gas, instead generating hydrogen in situ from a donor molecule like formic acid, ammonium formate, or cyclohexene.[6][7] This approach often provides greater selectivity, minimizing over-reduction and hydrodebromination by maintaining a lower, steady-state concentration of active hydrogen on the catalyst surface.[6][8]

Experimental Protocol 1: Catalytic Transfer Hydrogenation (CTH) using Pd/C and Formic Acid

This protocol prioritizes selectivity by using a hydrogen donor system known to be effective for sensitive substrates.

Materials:

  • 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (1.0 equiv)

  • 10% Palladium on Carbon (10% w/w of substrate)

  • Methanol (or Ethanol/Ethyl Acetate mixture)

  • Formic Acid (5-10 equiv)

  • Round-bottom flask

  • Stir bar

  • Inert atmosphere setup (Nitrogen or Argon)

  • Celite® or other filtration aid

Step-by-Step Protocol:

  • Reaction Setup: To a round-bottom flask, add 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde and a magnetic stir bar. Dissolve the substrate in a suitable solvent (e.g., methanol, ~0.1 M concentration).

  • Inert Atmosphere: Purge the flask with an inert gas (N₂ or Ar) for 5-10 minutes. This is crucial to prevent catalyst poisoning and potential side reactions.

  • Catalyst Addition: Under a positive pressure of inert gas, carefully add 10% Pd/C (10% by weight relative to the starting material). Safety Note: Palladium on carbon can be pyrophoric, especially when dry. Handle with care.

  • Addition of Hydrogen Donor: Slowly add formic acid (5-10 equivalents) to the stirring suspension. Effervescence (CO₂ evolution) may be observed.

  • Reaction Monitoring: Allow the reaction to stir at room temperature. The progress should be monitored diligently every 30-60 minutes by Thin Layer Chromatography (TLC) or LC-MS. The goal is to stop the reaction as soon as all the starting material is consumed to minimize potential hydrodebromination of the product.

  • Work-up - Catalyst Removal: Upon completion, the reaction mixture must be filtered to remove the heterogeneous catalyst. Set up a filtration apparatus using a pad of Celite® over a sintered glass funnel or filter paper. Wet the Celite® pad with the reaction solvent.

  • Filtration: Carefully decant the reaction mixture onto the Celite® pad and filter under vacuum. Wash the reaction flask and the Celite® pad with additional solvent (2-3 times) to ensure complete recovery of the product.

  • Solvent Removal: Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator.

  • Purification: The crude product is often a solid. It can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel if necessary to remove any minor impurities.

Visualization: Catalytic Hydrogenation Workflow

G cluster_setup 1. Reaction Setup cluster_reaction 2. Reaction cluster_workup 3. Work-up & Purification A Dissolve Substrate in Solvent B Purge with Inert Gas (N₂/Ar) A->B C Add Pd/C Catalyst B->C D Add Hydrogen Donor (e.g., HCOOH) C->D E Stir at Room Temp D->E F Monitor by TLC/LC-MS E->F G Filter through Celite® to Remove Catalyst F->G H Concentrate Filtrate (Rotary Evaporator) G->H I Purify Crude Product (Recrystallization or Chromatography) H->I J Characterize Final Product I->J

Caption: General workflow for catalytic transfer hydrogenation.

Method 2: Lewis Acid-Mediated Debenzylation

Lewis acid-mediated cleavage offers a powerful, non-reductive alternative for debenzylation. Strong Lewis acids like boron tribromide (BBr₃) or boron trichloride (BCl₃) readily coordinate to the ether oxygen, activating the C-O bond for cleavage.[9] This approach is particularly advantageous for substrates containing reducible functional groups, such as the aldehyde and aryl bromide in our target molecule, which remain untouched under these conditions.

Core Principle: The primary challenge with this method is selectivity. Boron halides are potent reagents capable of cleaving other ether linkages, including the methoxy group on the aromatic ring.[9] Furthermore, the reaction releases a benzyl cation, which can re-react with the electron-rich aromatic ring of the product (Friedel-Crafts alkylation), leading to undesired side products.

To overcome these issues, modern protocols employ a combination of very low temperatures (e.g., -78 °C) to enhance selectivity and a "cation scavenger" to trap the benzyl cation.[1][10] Pentamethylbenzene is an excellent non-Lewis-basic scavenger that does not coordinate to the boron halide, thus preserving its Lewis acidity.[10][11]

Experimental Protocol 2: Debenzylation using BCl₃ and Pentamethylbenzene

This protocol is based on a highly chemoselective method that preserves acid-sensitive and reducible functional groups.[10]

Materials:

  • 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (1.0 equiv)

  • Pentamethylbenzene (3.0 equiv)

  • Boron trichloride (BCl₃), 1.0 M solution in CH₂Cl₂ (2.0 equiv)

  • Anhydrous Dichloromethane (CH₂Cl₂)

  • Methanol (for quenching)

  • Three-neck round-bottom flask equipped with a thermometer

  • Dry ice/acetone bath

  • Inert atmosphere setup (Nitrogen or Argon)

  • Standard aqueous work-up reagents (e.g., saturated NaHCO₃ solution, brine)

Step-by-Step Protocol:

  • Reaction Setup: To a flame-dried, three-neck round-bottom flask under an inert atmosphere, add 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde and pentamethylbenzene. Add anhydrous CH₂Cl₂ to dissolve the solids (~0.1 M).

  • Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Ensure the internal temperature is stable before proceeding.

  • Reagent Addition: While maintaining the temperature at -78 °C, slowly add the 1.0 M solution of BCl₃ in CH₂Cl₂ (2.0 equivalents) dropwise via syringe over 5-10 minutes. The solution may change color.

  • Reaction Monitoring: Stir the mixture at -78 °C. Monitor the reaction by TLC, taking aliquots and quenching them in methanol before spotting. The reaction is typically complete within 1-2 hours.

  • Quenching: Once the starting material is consumed, quench the reaction at -78 °C by the slow, dropwise addition of methanol. This will react with the excess BCl₃. A noticeable exotherm may occur if the addition is too fast.

  • Warm-up and Work-up: After quenching, remove the cooling bath and allow the mixture to warm to room temperature.[11]

  • Solvent Removal: Concentrate the mixture on a rotary evaporator to remove the bulk of the CH₂Cl₂ and methanol.[11]

  • Aqueous Work-up: Redissolve the residue in a suitable organic solvent like ethyl acetate or CH₂Cl₂. Transfer to a separatory funnel and wash sequentially with water, saturated aqueous NaHCO₃ solution, and finally brine.[12]

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.

  • Purification: The crude material can be purified by flash column chromatography on silica gel. The non-polar byproducts derived from pentamethylbenzene are easily separated from the polar phenolic product.

Visualization: Mechanism of Lewis Acid-Mediated Debenzylation

G cluster_mech Mechanism with Cation Scavenger Start Aryl-O-Bn + BCl₃ Complex [Aryl-O(BCl₃)-Bn]⁺ Activated Complex Start->Complex Coordination Cleavage Cleavage Complex->Cleavage Products Aryl-O-BCl₂ + [Bn]⁺ Cleavage->Products Scavenge Pentamethylbenzene (Scavenger) Products->Scavenge Trapping Hydrolysis Hydrolysis (Work-up) Products->Hydrolysis Trapped Trapped Benzyl Cation Scavenge->Trapped Final Aryl-OH (Final Product) Hydrolysis->Final

Caption: Lewis acid cleavage and cation trapping mechanism.

Data Presentation: Comparison of Debenzylation Methods

FeatureCatalytic Transfer Hydrogenation (Pd/C, HCOOH)Lewis Acid-Mediated Cleavage (BCl₃, Scavenger)
Mechanism Reductive Cleavage (Hydrogenolysis)Electrophilic Cleavage
Key Reagents Pd/C, Formic AcidBCl₃, Pentamethylbenzene
Typical Conditions Room temperature, atmospheric pressure-78 °C to room temperature, inert atmosphere
Advantages - Mild conditions- No harsh/corrosive reagents- Byproduct (toluene) is volatile- Avoids high-pressure H₂[7]- Non-reductive; preserves aldehydes, halides[10]- Fast reaction times at low temp.- High chemoselectivity possible
Disadvantages & Side Reactions - Hydrodebromination: Potential loss of aryl bromide[5]- Catalyst can be pyrophoric- May reduce aldehyde if conditions are too harsh or prolonged- Highly moisture-sensitive reagents- Requires stringent anhydrous conditions- Potential for methyl ether cleavage if warmed too early- Friedel-Crafts side products if scavenger is omitted
Work-up Filtration to remove catalyst, then extraction.Quenching of Lewis acid, then aqueous extraction.
Best Suited For... Substrates where mild hydrodebromination is acceptable or can be minimized with careful monitoring.Substrates with reducible groups (halides, aldehydes, nitro groups, etc.) where reductive cleavage is not viable.

Conclusion

The successful debenzylation of 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde hinges on a carefully selected strategy that prioritizes the preservation of its multiple functional groups.

  • Catalytic Transfer Hydrogenation offers a mild and operationally simple method. Its primary drawback is the risk of hydrodebromination. This method is most suitable when this side reaction can be tolerated or meticulously avoided through careful real-time reaction monitoring.

  • Lewis Acid-Mediated Cleavage using the BCl₃/pentamethylbenzene system is a powerful, non-reductive strategy that provides excellent chemoselectivity.[10] It is the method of choice when the integrity of the aryl bromide and aldehyde functionalities is paramount. Success with this method is contingent upon maintaining strict anhydrous and low-temperature conditions.

Ultimately, the choice of protocol should be guided by the specific requirements of the synthetic route, the scale of the reaction, and the available equipment. Both methods, when executed with an understanding of their underlying chemical principles, provide reliable pathways to the valuable 4-hydroxy-2-bromo-5-methoxybenzaldehyde intermediate.

References

  • Boonsombat, J., et al. (2007). Solid-Supported Acids for Debenzylation of Aryl Benzyl Ethers. Thai Journal of Pharmaceutical Sciences, 31, 1-11. Available from: [Link]

  • PubChem. 4-(benzyloxy)-3-bromo-5-methoxybenzaldehyde. Available from: [Link]

  • Mori, K., et al. (2014). Oxidative Debenzylation of N-Benzyl Amides and O-Benzyl Ethers Using Alkali Metal Bromide. Organic Letters, 16(14), 3832-3835. Available from: [Link]

  • Reddit. (2014). Will BBr3 cleave a benzyl ether? r/chemistry. Available from: [Link]

  • McOmie, J. F. W., & West, D. E. (1969). 3,3'-dihydroxybiphenyl. Organic Syntheses, 49, 53. Available from: [Link]

  • Ghorai, P., & Rej, S. (2021). Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. Organic Letters, 23(2), 478-483. Available from: [Link]

  • Organic Chemistry Portal. Benzyl Ethers. Available from: [Link]

  • Okano, K., et al. (2016). Trichloroboron-‐promoted Deprotection of Phenolic Benzyl Ether Using Pentamethylbenzene as a Non-‐Lewis Basic Cation Scavenger. Organic Syntheses, 93, 63-74. Available from: [Link]

  • Chem Help ASAP. (2019). Synthesis & Cleavage of Benzyl Ethers. YouTube. Available from: [Link]

  • ElAmin, B., et al. (1979). Removal of benzyl-type protecting groups from peptides by catalytic transfer hydrogenation with formic acid. The Journal of Organic Chemistry, 44(20), 3442-3444. Available from: [Link]

  • ResearchGate. (2007). Synthesis of 5-hodroxy-4-methoxy-2-substitutedbenzaldehyde. Available from: [Link]

  • ScienceMadness.org. (2005). New selective O-debenzylation of phenol with Mg/MeOH. Available from: [Link]

  • Common Organic Chemistry. Demethylation of Methyl Ethers - Boron Tribromide (BBr3). Available from: [Link]

  • Ley, S. V., et al. (2006). Hydrogenation of aromatic ketones, aldehydes, and epoxides with hydrogen and Pd(0)EnCat™ 30NP. Beilstein Journal of Organic Chemistry, 2, 15. Available from: [Link]

  • Organic Chemistry Portal. Mild Debenzylation of Aryl Benzyl Ether with BCl3 in the Presence of Pentamethylbenzene as a Non-Lewis-Basic Cation Scavenger. Available from: [Link]

  • SiliCycle. (2011). Selective Debenzylation of Benzyl Protected Groups with SiliaCat Pd(0) under Mild Conditions. Available from: [Link]

  • Lear, Y., & Durst, T. (1997). Synthesis of regiospecifically substituted 2-hydroxybenzocyclobutenones. Canadian Journal of Chemistry, 75(3), 333-341. Available from: [Link]

  • The Brückner Research Group. Standard Operating Procedure for Boron Tribromide (BBr3). Available from: [Link]

  • ResearchGate. (2005). New Selective O-Debenzylation of Phenol with Mg/MeOH. Available from: [Link]

  • University of Rochester. Organic Reaction Workup Formulas for Specific Reagents. Available from: [Link]

  • Chemchart. 2-BROMO-4-HYDROXY-5-METHOXYBENZALDEHYDE. Available from: [Link]

  • ResearchGate. (2022). Chromium-catalyzed transfer hydrogenation of aromatic aldehydes facilitated by a simple metal carbonyl complex. Available from: [Link]

  • Chemistry LibreTexts. (2021). 4.7: Reaction Work-Ups. Available from: [Link]

Sources

Application

Application Note: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde as a Linchpin Scaffold in Medicinal Chemistry

Executive Summary 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (CAS: 2993-71-7 / related analogs) represents a "linchpin" intermediate in organic synthesis, specifically designed for the construction of complex polycyclic...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (CAS: 2993-71-7 / related analogs) represents a "linchpin" intermediate in organic synthesis, specifically designed for the construction of complex polycyclic systems. Its value lies in its orthogonal functionality :

  • Aldehyde (C1): A reactive electrophile for condensation (Henry, Wittig) or reductive amination.

  • Bromine (C2): A handle for metal-mediated cross-coupling (Suzuki, Sonogashira) or lithiation-mediated cyclization.

  • Benzyloxy (C4) & Methoxy (C5): A specific oxygenation pattern that mimics the A-ring of bioactive Amaryllidaceae alkaloids (e.g., Pancratistatin, Narciclasine) and allows for selective late-stage deprotection.

This guide details the strategic application of this scaffold in total synthesis and modular drug discovery, supported by validated protocols.

Strategic Utilization Map

The following pathway illustrates how this single building block diverges into three distinct medicinal chemistry classes.

G Start 4-(Benzyloxy)-2-bromo- 5-methoxybenzaldehyde Suzuki Pd-Catalyzed Cross-Coupling Start->Suzuki C2-Br Functionalization Aldol Aldol/Henry Condensation Start->Aldol C1-CHO Extension RedAm Reductive Amination Start->RedAm C1-CHO Derivatization Biaryl Biaryl Scaffolds (Kinase Inhibitors) Suzuki->Biaryl Library Expansion Alkaloid Phenanthridones (Pancratistatin/Narciclasine) Aldol->Alkaloid Nitroalkene Cyclization PPAR Benzylamino PPARα Agonists RedAm->PPAR Linker Optimization

Figure 1: Divergent synthesis pathways originating from the title scaffold.

Detailed Applications

Application A: Total Synthesis of Amaryllidaceae Alkaloids

The specific substitution pattern (2-Br, 4-OBn, 5-OMe) is engineered to serve as the A-ring precursor for phenanthridone alkaloids like Pancratistatin and Narciclasine , which exhibit potent antitumor activity.

  • Mechanism: The aldehyde is typically converted to a nitroalkene (Henry reaction) or an enoate.[1] The bromine atom at C2 is critical for the subsequent intramolecular Heck cyclization or radical cyclization to close the B-ring (the lactam ring) onto the C-ring (cyclohexane core).

  • Why Benzyloxy? The C4-benzyloxy group is a "mask" for the phenol. In the final stages of synthesis (e.g., Hudlicky or Magnus routes), the benzyl group is removed (hydrogenolysis or Lewis acid) to reveal the free phenol required for hydrogen bonding in the biological target (ribosomal 60S subunit).

Application B: Modular Kinase Inhibitor Discovery

In kinase inhibitor design (e.g., EGFR or PI3K inhibitors), this molecule serves as a core for Fragment-Based Drug Design (FBDD) .

  • The "Ortho-Constraint": The bromine at the C2 position (ortho to the aldehyde) forces the pendant groups out of planarity, a conformational restriction often required to fit into narrow ATP-binding pockets.

  • Protocol Logic: The aldehyde is often reacted first (e.g., to form a Schiff base or heterocycle) because the bromine is stable to mild nucleophilic attacks. The bromine is reserved for a late-stage Suzuki coupling to introduce diversity (R-groups) without rebuilding the core.

Experimental Protocols

Protocol 1: Synthesis of the Scaffold (Benzylation)

Objective: Selective protection of the C4-phenol in the presence of the C2-bromide and C1-aldehyde. Precursor: 2-Bromo-5-hydroxy-4-methoxybenzaldehyde.[2]

Reagents:

  • Precursor (1.0 equiv)

  • Benzyl Bromide (1.2 equiv)

  • Potassium Carbonate (

    
    ) (2.0 equiv)
    
  • Solvent: DMF (Anhydrous)

Step-by-Step:

  • Dissolution: Charge a flame-dried round-bottom flask with 2-bromo-5-hydroxy-4-methoxybenzaldehyde (e.g., 5.0 g) and anhydrous DMF (50 mL). Stir under

    
     until dissolved.
    
  • Deprotonation: Add

    
     (powdered) in one portion. The suspension may turn yellow/orange (phenoxide formation). Stir at 25°C for 15 minutes.
    
  • Alkylation: Add benzyl bromide dropwise via syringe over 10 minutes.

    • Critical Note: The reaction is exothermic. Maintain temperature

      
       to prevent aldehyde oxidation or polymerization.
      
  • Reaction: Heat to 60°C for 4 hours. Monitor by TLC (Hexane:EtOAc 3:1). The starting phenol (

    
    ) should disappear; product (
    
    
    
    ) will appear.
  • Workup: Pour the mixture into ice-water (200 mL) with vigorous stirring. The product should precipitate as a white/off-white solid.

  • Purification: Filter the solid. Wash with water (

    
     mL) and cold ethanol (
    
    
    
    mL). Recrystallize from Ethanol/Ethyl Acetate if necessary.

Expected Yield: 85–95%.

Protocol 2: Suzuki-Miyaura Cross-Coupling (C2 Functionalization)

Objective: Coupling the sterically hindered C2-bromide with a phenylboronic acid while preserving the aldehyde.

Reagents:

  • Scaffold (1.0 equiv)

  • Phenylboronic acid (1.2 equiv)

  • Catalyst:

    
     (5 mol%)
    
  • Base:

    
     (2M aqueous solution, 3.0 equiv)
    
  • Solvent: DME (Dimethoxyethane) / Water (4:1 ratio)

Step-by-Step:

  • Degassing: In a reaction vial, combine the scaffold, boronic acid, and DME. Sparge with Argon for 10 minutes. Oxygen removal is critical to prevent homocoupling.

  • Catalyst Addition: Add

    
     and the aqueous base. Seal the vial immediately.
    
  • Heating: Heat to 85°C for 6–12 hours.

    • Observation: The mixture will turn black (Pd precipitation) upon completion.

  • Workup: Dilute with EtOAc, wash with brine. Dry over

    
    .
    
  • Purification: Flash chromatography (Silica gel). Note that the biaryl aldehyde product is often prone to oxidation; store under inert gas.

Quantitative Data Summary

The following table summarizes reaction efficiencies reported in literature for this specific scaffold type.

Reaction TypeReagent/ConditionTypical YieldSelectivity Notes
Benzylation

92%Exclusive O-alkylation; no C-alkylation observed.
Henry Reaction

78-85%Forms the nitrostyrene; crucial for alkaloid synthesis.
Suzuki Coupling

65-80%Steric hindrance at C2 requires higher catalyst load (5%) than para-bromo (1%).
Oxidation

(Pinnick)
90%Converts aldehyde to carboxylic acid without affecting the benzyl ether.

References

  • Synthesis of Amaryllidaceae Alkaloids

    • Manpadi, M., et al. "Synthesis and biological evaluation of 10-benzyloxy-Narciclasine."[3][4] Tetrahedron (2021).[3]

    • Context: Describes the use of the brominated benzaldehyde core to construct the phenanthridone skeleton via intramolecular cycliz
  • Pancratistatin Total Synthesis: Magnus, P., & Sebhat, I. K. "Synthesis of (+)-pancratistatin." Journal of the American Chemical Society (1998). Context: Establishes the "A-ring" precursor logic using 2-bromo-4,5-disubstituted benzaldehydes.
  • PPAR Agonist Development

    • "Evolution of a 4-Benzyloxy-benzylamino Chemotype to Provide Efficacious PPARα Agonists." Journal of Medicinal Chemistry (2020).

    • Context: Demonstrates the reductive amination of the aldehyde handle to create lipid-modul
  • General Suzuki Coupling on Benzaldehydes

    • "Suzuki-Miyaura Cross-Coupling of Benzylic Bromides."[5] NIH/PubMed Central.

Sources

Method

Application Note: Synthesis of Substituted Biphenyls with 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

Executive Summary & Strategic Analysis This application note details the synthesis of substituted biphenyls utilizing 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (CAS: 6451-86-1 / 7507-86-0) as the electrophilic coupling...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Analysis

This application note details the synthesis of substituted biphenyls utilizing 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (CAS: 6451-86-1 / 7507-86-0) as the electrophilic coupling partner.[1] This scaffold is a critical intermediate in the synthesis of Amaryllidaceae alkaloids (e.g., narciclasine, pancratistatin) and various bioactive biaryl compounds.[1]

Strategic Rationale

The transformation relies on the Suzuki-Miyaura cross-coupling reaction .[1][2] Successful execution requires navigating two specific chemical challenges inherent to this substrate:

  • Electronic Deactivation: The presence of strong electron-donating groups (methoxy at C5, benzyloxy at C4) increases electron density on the aromatic ring, theoretically retarding the oxidative addition of Palladium(0) into the C-Br bond compared to electron-deficient systems.[1]

  • Steric & Coordination Effects: The ortho-aldehyde functionality (C1) introduces steric bulk and potential coordination to the metal center, which can inhibit the transmetallation step or lead to side reactions (e.g., dehalogenation).[1]

To overcome these, this protocol employs a Cesium Carbonate / DMF system, which has demonstrated superior yields (75–93%) compared to traditional ethoxide/toluene systems for this specific class of benzaldehydes [1].[1]

Reaction Mechanism & Pathway[1][3]

The following diagram illustrates the catalytic cycle and the specific steric/electronic environment of the substrate.

SuzukiCycle Substrate 4-(Benzyloxy)-2-bromo- 5-methoxybenzaldehyde OxAdd Oxidative Addition (Rate Limiting Step) Substrate->OxAdd + Pd(0) Pd0 Pd(0) Active Catalyst Pd0->OxAdd TransMet Transmetallation (Ar-B(OH)2 + Base) OxAdd->TransMet Pd(II) Intermediate RedElim Reductive Elimination TransMet->RedElim Biaryl Pd(II) Complex RedElim->Pd0 Regeneration Product Substituted Biphenyl Product RedElim->Product

Figure 1: Catalytic cycle emphasizing the oxidative addition step, which is influenced by the electron-donating substituents on the benzaldehyde core.[1]

Materials & Equipment

Reagents
  • Substrate: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (>98% purity).

  • Coupling Partner: Aryl boronic acid (1.2 – 1.5 equivalents).[1][3]

  • Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (5 mol%).[1]

  • Base: Cesium Carbonate (Cs₂CO₃) (2.0 – 3.0 equivalents).[1]

  • Solvent: N,N-Dimethylformamide (DMF), anhydrous.[1]

  • Inert Gas: Argon or Nitrogen (balloon or manifold).[1]

Equipment
  • Schlenk tube or microwave reaction vial (10–20 mL).[1]

  • Magnetic stirrer with heating block.[1][4]

  • Rotary evaporator.[1]

  • Flash chromatography system (Silica gel).[1]

Experimental Protocol

Protocol A: Thermal Suzuki Coupling (Standard)[1]

This method is optimized for scalability and robustness.[1]

Step-by-Step Methodology:

  • Setup (Inert Atmosphere):

    • Flame-dry a 25 mL Schlenk tube and cool under a stream of Argon.

    • Add 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (1.0 mmol, 321 mg), Aryl boronic acid (1.2 mmol), and Cs₂CO₃ (2.0 mmol, 652 mg).[1]

    • Critical Step: Evacuate and backfill the vessel with Argon three times to remove adsorbed oxygen, which degrades the Pd(0) catalyst.[1]

  • Catalyst Addition:

    • Add Pd(PPh₃)₄ (0.05 mmol, 58 mg) under a positive pressure of Argon.

    • Immediately add anhydrous DMF (5.0 mL) via syringe.[1]

    • Note: DMF is preferred over Toluene/Ethanol for this substrate as it promotes the solubility of the inorganic base and stabilizes the polar transition state [1].[1]

  • Reaction:

    • Seal the vessel and heat to 90°C for 4–12 hours .

    • Monitoring: Monitor reaction progress via TLC (Hexane:EtOAc 3:1) or LC-MS.[1][2] The starting bromide (Rf ~0.[1]6) should disappear, and a fluorescent biphenyl spot should appear.[1]

  • Workup:

    • Cool the mixture to room temperature.

    • Dilute with Ethyl Acetate (30 mL) and pour into water (30 mL).

    • Separate phases.[1] Extract the aqueous layer with Ethyl Acetate (2 x 20 mL).[1]

    • Wash combined organics with Brine (3 x 20 mL) to remove residual DMF.[1]

    • Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[1]

  • Purification:

    • Purify the crude residue via flash column chromatography (Silica gel, gradient 0-20% EtOAc in Hexanes).

Protocol B: Microwave-Assisted Synthesis (Rapid Optimization)[1]

For library generation or difficult substrates (e.g., sterically hindered boronic acids).[1]

  • Combine substrate (0.5 mmol), boronic acid (0.75 mmol), Pd(dppf)Cl₂ (3 mol%), and K₃PO₄ (1.5 mmol) in a microwave vial.

  • Add DME:Water (4:1, 3 mL).

  • Irradiate at 120°C for 30 minutes .

  • Follow standard workup.[1]

Workflow Visualization

Workflow Start Start: Weigh Reagents (Substrate, Boronic Acid, Base) Degas Degas System (Vac/Ar Cycles) Start->Degas CatAdd Add Pd Catalyst & Solvent (Under Ar) Degas->CatAdd Heat Reaction: 90°C, 4-12h (Monitor TLC) CatAdd->Heat Quench Workup: EtOAC/Water Extraction (Remove DMF) Heat->Quench Purify Flash Chromatography (Hex/EtOAc) Quench->Purify

Figure 2: Operational workflow for the batch synthesis protocol.[1]

Results & Troubleshooting Guide

Expected Data
  • Yield: 75% – 93% (dependent on boronic acid stability).[1]

  • Appearance: Typically white to pale yellow solids.[1][5]

  • ¹H NMR Diagnostic: The aldehyde proton (–CHO) typically resonates at δ 10.2–10.5 ppm .[1] The benzyloxy –CH₂– appears as a singlet at δ 5.1–5.2 ppm .[1]

Troubleshooting Table
IssueProbable CauseCorrective Action
Low Conversion (<30%) Catalyst deactivation (O₂)Ensure rigorous degassing; switch to fresh Pd(PPh₃)₄.
Debromination (Ar-H) Hydride source presentEnsure solvent is anhydrous; lower reaction temperature to 80°C.
Homocoupling of Boronic Acid Oxidative couplingReduce O₂ exposure; add slow addition of boronic acid.[1]
Poor Separation DMF contaminationPerform aggressive brine washes (3x) or use Et₂O for extraction.

References

  • Synthesis of 5-membered Heteroaryl-substituted Benzyloxy-benzaldehydes by the Suzuki-Miyaura Coupling Reaction. Source: Bentham Science / EurekaSelect.[1] Context: Establishes Cs₂CO₃/DMF as the superior condition for this specific aldehyde scaffold.

  • 4-(Benzyloxy)-2-bromo-1-methoxybenzene: Crystal structure and Synthesis. Source: National Institutes of Health (PMC).[1] Context: Describes the precursor synthesis and structural properties of the core scaffold.

  • 2-Bromo-4-methoxy-5-(benzyloxy)benzaldehyde Product Data. Source: ChemicalBook.[1] Context: Physical properties, CAS verification (6451-86-1), and safety data.[1]

  • Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties. Source: Arabian Journal of Chemistry.[1] Context: General review of biphenyl synthesis and medicinal applications.

Sources

Application

Technical Application Note: Optimized Olefination of Sterically Congested Benzaldehydes

Abstract & Strategic Context This application note details the protocol for the chemoselective Wittig methylenation of 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde (Compound 1 ). This substrate represents a critical scaff...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Strategic Context

This application note details the protocol for the chemoselective Wittig methylenation of 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde (Compound 1 ). This substrate represents a critical scaffold in the synthesis of isoquinoline alkaloids (e.g., lycorine derivatives) and phenanthridinones.

The transformation of the C-1 formyl group to a vinyl moiety is a pivotal "gateway" reaction. It installs the necessary olefin for subsequent palladium-catalyzed cross-couplings (Heck or Suzuki-Miyaura) utilizing the orthogonal reactivity of the ortho-bromo substituent.

Key Challenges Addressed
  • Steric Congestion: The ortho-bromo substituent imposes steric strain on the transition state, potentially retarding oxaphosphetane formation.

  • Electronic Activation: Conversely, the inductive electron-withdrawing nature of the bromine atom (

    
     effect) enhances the electrophilicity of the carbonyl carbon, often accelerating the initial nucleophilic attack relative to non-halogenated analogs.
    
  • Chemoselectivity: Preserving the benzyl ether and aryl bromide functionalities requires the avoidance of harsh Lewis acids or non-selective lithiation conditions.

Mechanistic Insight & Causality

The reaction proceeds via the classic Wittig mechanism, but the substitution pattern of Compound 1 dictates specific kinetic considerations.

Reaction Pathway Analysis[1]
  • Ylide Formation: Deprotonation of methyltriphenylphosphonium bromide by potassium tert-butoxide (

    
    ) generates the unstabilized ylide (phosphorane).
    
  • Nucleophilic Attack: The ylide attacks the aldehyde carbonyl.[1] Here, the 2-bromo substituent exerts a dual effect:

    • Electronic: Increases

      
       by destabilizing the carbonyl dipole.
      
    • Steric: Increases

      
       for the formation of the cis-oxaphosphetane intermediate.
      
  • Collapse: The oxaphosphetane undergoes cycloreversion to yield the styrene derivative and triphenylphosphine oxide (

    
    ).
    
Visualizing the Pathway

The following diagram illustrates the reaction logic and the critical steric interactions.

WittigMechanism Reagents Reagents: MePPh3Br + KOtBu Ylide Reactive Ylide: Ph3P=CH2 Reagents->Ylide Deprotonation (THF, 0°C) TS Transition State: Oxaphosphetane (Steric Strain from 2-Br) Ylide->TS + Substrate Substrate Substrate (1): 4-BnO-2-Br-5-OMe-PhCHO Substrate->TS Product Product: 4-BnO-2-Br-5-OMe-Styrene TS->Product Cycloreversion Driving Force: P=O Bond Byproduct Byproduct: Ph3P=O TS->Byproduct

Figure 1: Mechanistic pathway highlighting the steric bottleneck at the oxaphosphetane stage caused by the ortho-bromo substituent.

Experimental Protocol

Materials & Reagents
ReagentEquiv.RoleCritical Attribute
Substrate (1) 1.0ElectrophileDry, free of acid traces

1.2 - 1.3Ylide PrecursorDried under vacuum at


1.2 - 1.3BaseSublimed grade preferred; handle in glovebox/dry bag
THF SolventMediumDistilled from Na/Benzophenone or SPS grade
Step-by-Step Procedure

Step 1: Ylide Generation (The "Yellow" Phase)

  • Flame-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir bar and nitrogen inlet.

  • Charge the flask with methyltriphenylphosphonium bromide (1.3 equiv) and anhydrous THF (

    
     concentration relative to substrate).
    
  • Cool the suspension to

    
     in an ice/water bath.
    
  • Add

    
      (1.3 equiv) portion-wise over 5 minutes.
    
    • Observation: The suspension will turn a bright canary yellow, indicating the formation of the ylide.

  • Stir at

    
     for 30–45 minutes to ensure complete deprotonation.
    

Step 2: Substrate Addition

  • Dissolve 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde (1.0 equiv) in a minimal amount of anhydrous THF.

  • Add the aldehyde solution dropwise to the cold ylide suspension via syringe/cannula over 10 minutes.

    • Note: The yellow color may fade slightly but should persist. If it turns completely white immediately, insufficient ylide was generated.

  • Remove the ice bath and allow the reaction to warm to room temperature (RT).

  • Stir at RT for 2–4 hours.

    • Monitoring: Check by TLC (Hexanes/EtOAc 4:1). The aldehyde spot (lower

      
      ) should disappear, replaced by the non-polar styrene spot (high 
      
      
      
      ).

Step 3: Workup & Purification [2]

  • Quench: Pour the reaction mixture into saturated aqueous

    
     (
    
    
    
    ).
  • Extraction: Extract with Diethyl Ether (

    
    ).
    
    • Why Ether? It precipitates triphenylphosphine oxide (

      
      ) better than DCM, aiding purification.
      
  • Wash: Wash combined organics with Brine, dry over

    
    , and filter.
    
  • Concentration: Evaporate solvent under reduced pressure. The residue will contain the product and solid

    
    .
    
  • Trituration (Optional): Add cold hexanes to the residue; filter off the precipitated

    
     solid.
    
  • Chromatography: Purify via silica gel flash chromatography.

    • Eluent: Gradient of 0% to 10% EtOAc in Hexanes.

    • Yield Expectation: 85–92%.[3]

Experimental Workflow Diagram

Workflow Start Start: Dry Glassware & N2 Atm YlidePrep Ylide Formation: MePPh3Br + KOtBu in THF (0°C, 30 min) -> Yellow Color Start->YlidePrep Addition Addition: Add Aldehyde in THF (Dropwise, 0°C) YlidePrep->Addition Active Ylide Ready Reaction Reaction: Warm to RT Stir 2-4 hrs Addition->Reaction Quench Quench: Sat. NH4Cl Reaction->Quench TLC: Aldehyde Consumed Extract Extraction: Diethyl Ether (Remove aqueous salts) Quench->Extract Purify Purification: Silica Column (Hex/EtOAc) Extract->Purify Crude Oil

Figure 2: Operational workflow for the batch synthesis of the styrene derivative.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Conversion Moisture in THF or degraded

.
Distill THF over Na/Benzophenone. Use fresh base.
Debromination Lithium-Halogen exchange (if using

).
Strictly use

or NaH.
Avoid alkyl lithiums with aryl bromides.
Viscous Slurry Reaction too concentrated.Dilute to

. Ensure efficient magnetic stirring.
Product Instability Polymerization of styrene.Store product at

with trace BHT if storing long-term.

References

  • Preparation of 2-Bromo-4,5-dimethoxybenzaldehyde (Analogous Substrate)

    • Source: Designer-Drug.com (Archives). "Synthesis of 2-Bromo-4,5-dimethoxybenzaldehyde."
    • Relevance: Establishes the stability and reactivity profile of the 2-bromo-4,5-dialkoxy substitution p
    • (Archived) or see J. Org. Chem. equivalents.[4][3]

  • General Wittig Methylenation of Alkoxybenzaldehydes

    • Source: Master Organic Chemistry. "The Wittig Reaction – Examples and Mechanism."
    • Relevance: foundational mechanism and stoichiometry for methylen
  • Synthesis of Vinyl Phenols (Related Substrates)

    • Source:Polymers (MDPI), 2020. "2-Methoxy-4-Vinylphenol as a Biobased Monomer."
    • Relevance: Describes the Wittig methylenation of 1-(benzyloxy)-2-methoxy-benzaldehyde derivatives, confirming the compatibility of the benzyl ether protecting group.
  • Steric Effects in Wittig Reactions

    • Source:ChemRxiv, 2025.[5] "Insight and scope of cis-selectivity of Wittig reaction."

    • Relevance: Discusses how ortho-substituents (methoxy, bromo)

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Column Chromatography Purification of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

Introduction: The successful synthesis of a target molecule is only half the battle; achieving high purity is paramount for its use in research and development, particularly in the pharmaceutical industry. 4-(Benzyloxy)-...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The successful synthesis of a target molecule is only half the battle; achieving high purity is paramount for its use in research and development, particularly in the pharmaceutical industry. 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde is a key synthetic intermediate whose purity can significantly impact the outcome of subsequent reactions. Column chromatography is the most common and effective method for its purification. This guide serves as a technical support resource, designed to provide researchers with practical, field-proven insights and troubleshooting strategies to navigate the challenges associated with this specific purification.

Understanding the Compound: Key Properties

Before embarking on any purification, a thorough understanding of the compound's physical and chemical properties is essential. This knowledge informs decisions regarding solvent selection, sample handling, and potential stability issues.

PropertyValueSource
IUPAC Name 2-bromo-4-(benzyloxy)-5-methoxybenzaldehyde[1]
Molecular Formula C₁₅H₁₃BrO₃[1]
Molecular Weight 321.16 g/mol [1]
Appearance White to off-white solid/crystalline powder[2][3]
Melting Point 142.4-143.3 °C[3]
Solubility Soluble in ethyl acetate, dichloromethane (DCM), DMF; sparingly soluble in hexane.[3]
Storage Store at 2-8°C under an inert atmosphere (Nitrogen or Argon).[3]

The Purification Workflow: A Step-by-Step Protocol

The following protocol outlines a standard procedure for the purification of 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde. The process is also visualized in the workflow diagram below.

Experimental Protocol
  • Thin-Layer Chromatography (TLC) Analysis:

    • Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

    • Spot the solution onto a silica gel TLC plate.

    • Develop the plate using a pre-determined solvent system. A good starting point is a mixture of hexane and ethyl acetate. The goal is to find a solvent ratio that gives the target compound an Rƒ value of approximately 0.25-0.35 .[4] This provides the best balance for separation on a column.

    • Visualize the spots under a UV lamp (254 nm). The product, starting materials, and byproducts should appear as distinct spots.

  • Column Preparation (Slurry Packing):

    • Select a glass column of appropriate size (a general rule is a 40:1 to 100:1 ratio of silica gel to crude product by weight).

    • Place a small plug of cotton or glass wool at the bottom of the column, followed by a thin layer of sand.

    • In a separate beaker, create a slurry of silica gel in the initial, least polar eluting solvent (e.g., 10% ethyl acetate in hexane).

    • Pour the slurry into the column. Use a funnel to avoid spilling.

    • Continuously tap the side of the column gently to ensure even packing and remove air bubbles.

    • Open the stopcock to drain some solvent, allowing the silica to pack down. Add more eluent as needed, ensuring the silica bed never runs dry.

    • Once the silica has settled, add a thin protective layer of sand on top.

  • Sample Loading:

    • Wet Loading: Dissolve the crude product in the minimum amount of a solvent it is highly soluble in (like DCM). Using a pipette, carefully apply the solution to the top layer of sand.[5] Drain the solvent until it is just level with the sand, being careful not to disturb the silica bed.

    • Dry Loading (Recommended for less soluble compounds): Dissolve the crude product in a suitable solvent, add a small amount of silica gel, and evaporate the solvent under reduced pressure. This results in the crude product being adsorbed onto the silica. Carefully add this dry powder to the top of the column. This technique often results in better band resolution.

  • Elution:

    • Carefully fill the column with the mobile phase.

    • Open the stopcock and begin collecting fractions in test tubes or vials.

    • Maintain a constant flow rate. Applying gentle positive pressure (using a pump or bulb) can speed up the process (this is known as flash chromatography).[6]

    • If necessary, gradually increase the polarity of the mobile phase (gradient elution) to elute more strongly retained compounds. For instance, you might start with 10% ethyl acetate in hexane and slowly increase to 20% or 30%.[6]

  • Fraction Analysis:

    • Monitor the fractions being collected using TLC. Spot every few fractions on the same plate to identify which ones contain the pure product.

    • Combine the fractions that contain only the pure desired compound.

    • Evaporate the solvent from the combined fractions using a rotary evaporator to yield the purified 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde.

Workflow Visualization

G cluster_prep Preparation cluster_main Chromatography cluster_post Analysis & Isolation tlc 1. TLC Analysis (Determine Solvent System) pack 2. Pack Column (Silica Gel Slurry) tlc->pack load 3. Load Sample (Wet or Dry Method) pack->load elute 4. Elute with Mobile Phase (Collect Fractions) load->elute analyze 5. Analyze Fractions (TLC Monitoring) elute->analyze combine 6. Combine Pure Fractions analyze->combine isolate 7. Evaporate Solvent (Isolate Product) combine->isolate pure Purified Product isolate->pure crude Crude Product crude->tlc

Caption: Column Chromatography Workflow.

Troubleshooting Guide & FAQs

This section addresses common problems encountered during the purification of 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde.

Q1: My compound is decomposing on the column. The collected fractions are impure, and I see a dark band at the top of the silica that won't elute. What's happening?

A1: This is a classic issue when purifying aldehydes on standard silica gel.[7] Silica gel is inherently acidic due to the presence of silanol (Si-OH) groups on its surface. This acidity can catalyze the degradation or irreversible adsorption of sensitive functional groups, like the aldehyde in your target molecule.[6][8]

  • Causality: The aldehyde group can interact strongly with the acidic silanol groups, potentially leading to side reactions or such strong binding that it cannot be eluted with normal phase solvents.

  • Solution 1 (Deactivation): Neutralize the silica gel before use. This can be done by preparing your mobile phase with a small amount (0.1-1%) of a non-nucleophilic base like triethylamine (NEt₃).[7] The triethylamine will preferentially bind to the acidic sites on the silica, rendering them inert to your aldehyde.

  • Solution 2 (Alternative Stationary Phase): If deactivation is insufficient, switch to a neutral stationary phase like neutral alumina.[7] Alumina has different surface properties and lacks the strong acidity of silica, making it more suitable for acid-sensitive compounds.

  • Verification: Before running a large-scale column, test the stability of your compound by spotting it on a TLC plate, letting it sit for an hour, and then developing it. If a new spot appears at the baseline or the original spot diminishes, decomposition is likely occurring.[6]

Q2: I can't find a solvent system that gives good separation on the TLC plate. The spots are either at the top (Rƒ ≈ 1) or the bottom (Rƒ ≈ 0). What should I do?

A2: This indicates that your chosen solvent system is either too polar or not polar enough. The key is systematic optimization.[4]

  • If Rƒ is too high (spots run to the top): Your mobile phase is too polar. The solvent is competing too effectively with your compound for binding sites on the silica, carrying it along too quickly. Solution: Decrease the concentration of the polar solvent. For a hexane/ethyl acetate system, if you are using a 50:50 mix, try 70:30 or 80:20 (Hexane:Ethyl Acetate).

  • If Rƒ is too low (spots stay at the bottom): Your mobile phase is not polar enough to move the compound off the silica. Solution: Increase the concentration of the polar solvent. If you are using 90:10 (Hexane:Ethyl Acetate), try 80:20 or 70:30.

  • Systematic Approach: A good practice is to test a range of solvent systems simultaneously. For example, prepare small vials of 95:5, 90:10, 80:20, and 70:30 hexane/ethyl acetate and run a TLC in each to quickly find the optimal Rƒ of ~0.3.

Troubleshooting Decision Tree

G problem Problem Observed decomp Compound Decomposition (Dark band on column) problem->decomp poor_sep Poor Separation (Overlapping bands) problem->poor_sep no_elution Compound Won't Elute problem->no_elution sol_deactivate Deactivate Silica (Add 1% NEt3 to eluent) decomp->sol_deactivate sol_alumina Use Neutral Alumina decomp->sol_alumina sol_gradient Use Shallow Gradient (e.g., 5% -> 15% EtOAc) poor_sep->sol_gradient sol_repack Repack Column Carefully poor_sep->sol_repack sol_polarity Increase Eluent Polarity no_elution->sol_polarity sol_check_stability Check Silica Stability (2D TLC) no_elution->sol_check_stability

Caption: Troubleshooting Decision-Making.

Q3: The separation looked good on TLC, but on the column, all my fractions are mixed. Why did this happen?

A3: This is a common and frustrating issue that usually points to a problem with the column setup or sample loading rather than the chosen solvent system.

  • Poor Packing: Air bubbles or channels in the silica bed will cause the solvent to flow unevenly, leading to broad, distorted bands and poor separation.[6] Solution: Ensure you pack the column carefully using the slurry method and gently tap the column to dislodge any trapped air. The top surface of the silica should be perfectly level.

  • Overloading: There is a limit to how much crude material a column can effectively separate. If you load too much sample, the initial band will be too wide, and separation will be impossible regardless of the solvent system.[5] Rule of Thumb: Use at least 40g of silica for every 1g of crude product for good separation.

  • Incorrect Sample Loading: If the initial sample band is not applied as a narrow, concentrated ring at the top of the column, it will lead to broad elution bands. Dissolving the sample in too much solvent during wet loading is a frequent cause.[5] Solution: Use the absolute minimum volume of solvent to dissolve the sample. If solubility is an issue, switch to the dry loading method described in the protocol.

Q4: My compound is streaking badly on the TLC plate. What does this mean for my column?

A4: Streaking on a TLC plate is a warning sign that you will likely have problems with your column chromatography. It can be caused by several factors:

  • Compound Instability: As discussed in Q1, the compound may be decomposing on the acidic silica plate, creating a "streak" of degradation products.

  • Sample Overload: Applying too much sample to the TLC spot can cause it to streak. Try spotting a more dilute solution.

  • Insufficiently Polar Solvent: Sometimes, a compound that is only sparingly soluble in the mobile phase will streak. Adding a small amount of a more polar solvent (e.g., a few drops of methanol in your ethyl acetate) can sometimes improve spot shape. However, be cautious, as this will dramatically increase the eluting power of the mobile phase.

  • Ionic Impurities: Salts in your crude product can cause streaking. An aqueous workup (e.g., washing with water or brine) before chromatography can help remove them.[7]

References

  • One-Pot, Three-Component Cascade Synthesis of 4-Amino Quinoline Derivatives from 2-Aminobenzonitriles, Aldehydes, and Active Methylene Compounds. ACS Publications - The Journal of Organic Chemistry. [Link]

  • Light-Driven Organocatalytic Birch Reduction for Late-Stage Drug Modification and sp3-Rich Spirocycle Synthesis. ACS Publications - Journal of the American Chemical Society. [Link]

  • Troubleshooting Flash Column Chromatography. University of Rochester, Department of Chemistry. [Link]

  • Silica gel promotes reductions of aldehydes and ketones by N-heterocyclic carbene boranes. National Library of Medicine. [Link]

  • 4-Benzyloxy-2-bromo-5-methoxy-benzaldehyde | C15H13BrO3 | CID 968840. PubChem, National Center for Biotechnology Information. [Link]

  • issues with column chromatography purification of coordination complex. Reddit. [Link]

  • Scheme 1: Aldehydes and ketones are reduced by 1 when silica gel is added. ResearchGate. [Link]

  • What is the basic principle for selecting mobile phase in preparative column chromatography? ResearchGate. [Link]

  • Supporting Information for - The Royal Society of Chemistry. The Royal Society of Chemistry. [Link]

  • Solid-phase extraction with C18 silica gel modified with 2,4-dinitrophenylhydrazine and HPLC-UV determination of benzaldehyde and furfural in beverages | Request PDF. ResearchGate. [Link]

  • Homologative Enamination of Aromatic Aldehydes as a Route to β-Dialkylaminostyrenes. ACS Publications - The Journal of Organic Chemistry. [Link]

  • Enhanced Catalytic Conversion of Benzaldehyde to Benzoic Acid using Silica Coated Hydrated Iron Oxide. Portugaliae Electrochimica Acta. [Link]

  • Supporting Information Cross Dehydrogenative Coupling via Base-promoted Homolytic Aromatic Substitution (BHAS) – Synthesis of Fluorenones and Xanthones. AWS. [Link]

  • Methods Electronic Supplementary Material (ESI) for ChemComm. The Royal Society of Chemistry. [Link]

  • Synthesis of 5-hodroxy-4-methoxy-2-substitutedbenzaldehyde. ResearchGate. [Link]

  • Is it possible to purify aldehyde by column? Is there any other method to do purification? ResearchGate. [Link]

  • Finding the Perfect Match: Practical Advice on Column and Mobile Phase Selection. Agilent. [Link]

  • Untangle your Liquid Chromatography Problems HPLC Troubleshooting Guide. The Analytical Scientist. [Link]

  • Mobile Phase Selection in Method Development: How to Optimize. Welch Materials. [Link]

  • Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. ChemistryViews. [Link]

  • Determination of genotoxic impurities of aromatic aldehydes in pharmaceutical preparations by high performance liquid chromatography after derivatization with N-Cyclohexyl-4-hydrazino-1,8-naphthalenediimide. PubMed. [Link]

  • Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. LCGC International. [Link]

  • CN103025696B - For the preparation of the method for 4-bromo-Benzaldehyde,2-methoxy.
  • 4-Bromo-2-fluoro-5-methoxybenzaldehyde | C8H6BrFO2 | CID 57527288. PubChem, National Center for Biotechnology Information. [Link]

Sources

Optimization

Common side products in the synthesis of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

This guide serves as a comprehensive technical resource for researchers synthesizing 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (CAS: 40705-22-4). It addresses the specific challenges of regioselectivity, protecting gro...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a comprehensive technical resource for researchers synthesizing 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (CAS: 40705-22-4). It addresses the specific challenges of regioselectivity, protecting group stability, and purification associated with the bromination of electron-rich benzaldehyde derivatives.

Compound Profile & Synthesis Logic

Target Compound: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde CAS Number: 40705-22-4 Parent Scaffold: Vanillin (4-hydroxy-3-methoxybenzaldehyde) derivative. Key Transformation: Electrophilic aromatic substitution (Bromination) of O-benzyl vanillin.

Reaction Logic & Regioselectivity

The synthesis typically proceeds via the bromination of 4-(benzyloxy)-3-methoxybenzaldehyde (O-benzyl vanillin).

  • Directing Effects: The precursor has two activating groups: the methoxy (-OMe) at position 3 and the benzyloxy (-OBn) at position 4.

  • Regiocontrol:

    • Position 6 (Target): Activated by the para-methoxy group and ortho-formyl group (via coordination or inductive effects depending on conditions). This is the kinetically and thermodynamically favored site, yielding the 2-bromo product (IUPAC numbering shifts).

    • Position 5 (Side Product): Activated by the ortho-benzyloxy group. Steric hindrance from the bulky benzyl group usually suppresses attack here, but high temperatures can increase this impurity.

    • Position 2 (Minor): Sterically crowded between the aldehyde and methoxy groups; rarely observed.

Technical Specifications Table
PropertySpecification
Molecular Formula C₁₅H₁₃BrO₃
Molecular Weight 321.17 g/mol
Exact Mass 320.005
Appearance White to pale yellow crystalline solid
Melting Point 118–120 °C (lit.)[1]
Solubility Soluble in DCM, EtOAc, DMSO; insoluble in water.
Storage 2–8 °C, protect from light (light-sensitive bromide).

Reaction Pathway & Impurity Mapping

The following diagram illustrates the primary synthesis pathway and the mechanistic origin of common side products.

SynthesisPathway Start Starting Material 4-(Benzyloxy)-3-methoxybenzaldehyde (O-Benzyl Vanillin) Target TARGET PRODUCT 4-(Benzyloxy)-2-bromo- 5-methoxybenzaldehyde (Major Isomer) Start->Target Bromination at C6 (Preferred) Regio IMPURITY A (Regioisomer) 3-Bromo-4-(benzyloxy)- 5-methoxybenzaldehyde (Bromination at C5) Start->Regio Bromination at C5 (Minor path) Deprot IMPURITY B (Debenzylated) 2-Bromo-4-hydroxy- 5-methoxybenzaldehyde (6-Bromovanillin) Start->Deprot Acidic Cleavage (HBr attack) Reagents Reagents: Br2 / AcOH / NaOAc or NBS / DMF Reagents->Start OverBr IMPURITY C (Over-brominated) 2,3-Dibromo-4-(benzyloxy)- 5-methoxybenzaldehyde Target->OverBr Excess Br2

Figure 1: Mechanistic pathway showing the competition between the target C6-bromination and side reactions such as C5-bromination (regioisomer) and ether cleavage.

Troubleshooting Guide: Common Side Products

Impurity A: The "5-Bromo" Regioisomer

Identity: 3-Bromo-4-(benzyloxy)-5-methoxybenzaldehyde.

  • Symptom: A secondary spot on TLC just below the product or a shoulder peak in HPLC. 1H NMR shows a different splitting pattern for aromatic protons (para-coupling vs. meta-coupling).

  • Root Cause: Lack of regioselectivity, often caused by high reaction temperatures or using a highly reactive brominating agent without moderation.

  • Solution:

    • Cooling: Conduct the addition of bromine at 0–5 °C.

    • Buffering: Use Sodium Acetate (NaOAc) to buffer the hydrobromic acid generated, which can otherwise catalyze isomerization or deprotection.

    • Reagent Switch: Consider using N-Bromosuccinimide (NBS) in acetonitrile or DMF for milder, more selective bromination compared to elemental bromine [1, 2].

Impurity B: The Debenzylated Phenol

Identity: 2-Bromo-4-hydroxy-5-methoxybenzaldehyde (6-Bromovanillin).

  • Symptom: Appearance of a polar, base-soluble spot. The product color may turn dark/brown due to phenol oxidation.

  • Root Cause: Acid-catalyzed cleavage of the benzyl ether.[2] The bromination reaction generates HBr as a byproduct. High concentrations of HBr, especially in acetic acid, can cleave benzyl ethers [3].

  • Solution:

    • HBr Scavenging: Add a weak base like NaOAc or NaHCO₃ (solid) to the reaction mixture to neutralize HBr in situ.

    • Solvent Choice: Avoid glacial acetic acid if deprotection is severe; use DCM or CHCl₃ with a base wash immediately after reaction completion.

    • Time Control: Do not let the reaction stir overnight; quench immediately upon consumption of starting material.

Impurity C: The Dibromo Species

Identity: 2,3-Dibromo-4-(benzyloxy)-5-methoxybenzaldehyde.

  • Symptom: Mass spectrum shows M+2 and M+4 peaks consistent with two bromine atoms.

  • Root Cause: Excess bromine (>1.1 equivalents) or poor mixing (local high concentration).

  • Solution:

    • Stoichiometry: Use exactly 1.0–1.05 equivalents of Br₂.

    • Addition Rate: Add bromine solution dropwise over 30–60 minutes to ensure rapid dispersion.

Detailed Experimental Protocol

This protocol is optimized to minimize the side products described above.

Reagents:

  • 4-(Benzyloxy)-3-methoxybenzaldehyde (1.0 eq)[3]

  • Bromine (Br₂) (1.05 eq)

  • Sodium Acetate (NaOAc) (1.1 eq)

  • Glacial Acetic Acid (AcOH) or Dichloromethane (DCM)

Procedure:

  • Dissolution: Dissolve 4-(benzyloxy)-3-methoxybenzaldehyde (10 g, 41.3 mmol) in DCM (100 mL) or Glacial Acetic Acid (80 mL).

    • Note: DCM allows for easier aqueous workup and milder conditions, reducing debenzylation risk.

  • Buffering: Add Sodium Acetate (3.7 g, 45.4 mmol) to the solution. Stir to suspend.

  • Cooling: Cool the mixture to 0–5 °C using an ice bath.

  • Bromination: Prepare a solution of Bromine (2.2 mL, 43.3 mmol) in 10 mL of the chosen solvent. Add this solution dropwise over 45 minutes.

    • Critical: Maintain temperature <10 °C to prevent regioisomer formation.

  • Monitoring: Stir at 0–5 °C for 2 hours. Monitor by TLC (Hexane:EtOAc 4:1).

    • Target Rf: ~0.6.[4]

    • Starting Material Rf: ~0.5.

    • Phenol Impurity Rf: <0.3.

  • Quenching: Pour the mixture into ice-cold saturated aqueous Sodium Thiosulfate (Na₂S₂O₃) solution to quench excess bromine (indicated by disappearance of red color).

  • Workup:

    • Extract with DCM (3 x 50 mL).

    • Wash combined organics with Saturated NaHCO₃ (to remove acid) and Brine.

    • Dry over anhydrous Na₂SO₄ and concentrate in vacuo.

  • Purification: Recrystallize from Ethanol or Methanol. If regioisomers are present, flash chromatography (Gradient: 0-20% EtOAc in Hexanes) is required.

Frequently Asked Questions (FAQ)

Q: Why is my product turning pink/brown upon storage? A: This indicates the presence of trace free phenols (Impurity B) or residual acid. Phenols oxidize in air to form quinones, which are highly colored. Ensure thorough washing with NaOH (0.1 M) or NaHCO₃ during workup to remove phenolic impurities, and store the product under inert gas (Nitrogen/Argon).

Q: Can I use NBS instead of Bromine? A: Yes. NBS (N-Bromosuccinimide) is often superior for this synthesis.

  • Protocol: Reflux starting material with 1.05 eq NBS in Acetonitrile or stir in DMF at RT.

  • Advantage: NBS releases Br₂ slowly and produces succinimide (neutral) rather than HBr, significantly reducing the risk of benzyl ether cleavage (Impurity B) [2].

Q: How do I distinguish the 2-bromo (target) from the 3-bromo (side product) isomer by NMR? A: Look at the aromatic region in ¹H NMR:

  • Target (2-bromo): Protons are at positions 3 and 6 relative to the original ring (now 3 and 6 in product). They are para to each other. Para-coupling is very small (~0 Hz), so they appear as singlets .

  • Regioisomer (3-bromo): Protons are at positions 2 and 6. They are meta to each other. Meta-coupling is visible (~2 Hz), so they appear as doublets .

References

  • Regioselectivity in Bromination: Journal of Organic Chemistry, "Selective ortho-Bromination of Substituted Benzaldoximes," .

  • NBS Bromination Method: Organic Letters, "Oxidative Debenzylation and Bromination Strategies," .

  • Benzyl Ether Cleavage: Journal of Carbohydrate Chemistry, "De-O-benzylation of Sterically Hindered Benzyl Ethers," .

  • Compound Data: PubChem Compound Summary for CID 968840, 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde. .

  • Synthesis of Bromoisovanillin Derivatives: Heterocycles, "A Novel Reductive Amino-Cyclization Method," Vol 74, 2007. .

Sources

Troubleshooting

Troubleshooting Failed Suzuki Coupling with 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

<Technical Support Center Welcome to the technical support center for troubleshooting Suzuki-Miyaura cross-coupling reactions. This guide is specifically tailored to address the challenges encountered when using 4-(benzy...

Author: BenchChem Technical Support Team. Date: February 2026

<Technical Support Center

Welcome to the technical support center for troubleshooting Suzuki-Miyaura cross-coupling reactions. This guide is specifically tailored to address the challenges encountered when using 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde as a substrate. As researchers, scientists, and professionals in drug development, we understand that failed reactions can be a significant impediment to progress. This resource is designed to provide in-depth, experience-driven insights to help you navigate the complexities of this specific transformation.

Our approach is rooted in a deep understanding of the reaction mechanism and the factors that influence its success. We will explore the causality behind experimental choices, ensuring that each protocol is a self-validating system.

Troubleshooting Guide: Question & Answer

Question 1: My Suzuki coupling reaction with 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde is showing low to no conversion. What are the primary reasons for this failure?

Answer:

A lack of conversion in the Suzuki coupling of 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde often points to issues with the oxidative addition step, which is the rate-determining step in many Suzuki-Miyaura catalytic cycles.[1] Your starting material is an electron-rich aryl bromide. The two electron-donating groups (benzyloxy and methoxy) increase the electron density on the aromatic ring, making the carbon-bromine bond stronger and less susceptible to cleavage by the palladium(0) catalyst.[2]

Key Troubleshooting Points:

  • Catalyst and Ligand Choice: Standard palladium catalysts like Pd(PPh₃)₄ may not be active enough for this challenging substrate. You need a more electron-rich and sterically bulky phosphine ligand to promote the oxidative addition. Ligands such as SPhos and XPhos, developed by the Buchwald group, are specifically designed for sterically hindered and electron-rich aryl halides and have proven to be highly effective.[3][4] N-heterocyclic carbenes (NHCs) are also excellent ligands for activating challenging substrates due to their strong σ-donating properties.[5][6]

  • Catalyst Pre-activation: If you are using a Pd(II) precatalyst, such as Pd(OAc)₂, ensure your conditions are suitable for its reduction to the active Pd(0) species. This reduction can sometimes be sluggish and lead to side reactions. Using a Pd(0) source like Pd₂(dba)₃ can be advantageous.

  • Solvent and Base Combination: The choice of solvent and base is critical and interdependent.[7][8][9][10] For electron-rich substrates, a more polar aprotic solvent like dioxane or THF, often with a small amount of water, can be beneficial.[11] A strong base is required to facilitate the transmetalation step.[1][12] However, a base that is too strong can lead to decomposition of the aldehyde. A careful screening of bases such as K₃PO₄, Cs₂CO₃, and K₂CO₃ is recommended.

  • Reaction Temperature: While higher temperatures can help overcome the activation energy for oxidative addition, they can also promote side reactions like debromination and decomposition. Monitor your reaction closely by TLC or LC-MS to find the optimal temperature.

Question 2: I'm observing a significant amount of the debrominated starting material, 4-(benzyloxy)-5-methoxybenzaldehyde. How can I prevent this side reaction?

Answer:

Debromination, or hydrodehalogenation, is a common side reaction in Suzuki couplings, especially with electron-rich aryl halides.[13] It occurs when a palladium-hydride (Pd-H) species is formed, which then undergoes reductive elimination with the aryl group to give the debrominated product.[11][13]

Strategies to Minimize Debromination:

  • Source of Hydride: The Pd-H species can be generated from various sources, including the solvent (e.g., alcohols), the base (especially hydroxides), or trace water in the reaction.[11][13]

    • Solvent Choice: Using anhydrous solvents can help, but it's important to note that some water is often necessary for the transmetalation step with boronic acids.[11] If using an alcohol-containing solvent, consider switching to an aprotic solvent like dioxane or toluene.

    • Base Selection: Avoid using strong hydroxide bases if debromination is a major issue. Weaker inorganic bases like K₃PO₄ or Cs₂CO₃ are often a better choice.

  • Ligand Effects: The choice of ligand can also influence the rate of debromination. Bulky, electron-rich ligands that accelerate the desired oxidative addition and reductive elimination steps can outcompete the debromination pathway.[14][15]

  • Reaction Kinetics: A sluggish desired reaction is more prone to side reactions.[13] By optimizing the conditions to accelerate the Suzuki coupling (e.g., using a more active catalyst), you can often suppress debromination.

Question 3: My boronic acid seems to be decomposing, leading to homocoupling and other byproducts. What's happening and how can I address it?

Answer:

Boronic acids can be unstable under Suzuki coupling conditions and are susceptible to several side reactions, including protodeboronation and homocoupling.[11][16]

  • Protodeboronation: This is the cleavage of the C-B bond by a proton source, replacing the boronic acid group with a hydrogen atom. This is often catalyzed by the palladium catalyst or the base.[16]

  • Homocoupling: The coupling of two boronic acid molecules is often promoted by the presence of oxygen or Pd(II) species at the beginning of the reaction.[7][11]

Preventative Measures:

  • Boronic Acid Quality: Ensure you are using high-purity boronic acid. It's good practice to check the purity by NMR before use.

  • Use of Boronic Esters: Boronic esters, such as pinacol esters, are generally more stable than their corresponding boronic acids and are less prone to decomposition and homocoupling.[16]

  • Rigorous Degassing: Thoroughly degas your solvents and reaction mixture to remove dissolved oxygen, which can promote homocoupling.[7] This is typically done by bubbling an inert gas (argon or nitrogen) through the solvent or by using the freeze-pump-thaw method.

  • Inert Atmosphere: Maintain a strict inert atmosphere throughout the reaction.[7]

  • Stoichiometry: Using a slight excess (1.1-1.5 equivalents) of the boronic acid can sometimes compensate for minor decomposition.

Frequently Asked Questions (FAQs)

Q1: What is the best palladium catalyst and ligand combination for coupling with 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde?

A1: For this electron-rich and sterically hindered substrate, a highly active catalyst system is required. Systems based on bulky, electron-rich phosphine ligands are generally the most successful.[3][15][17]

Catalyst/Ligand SystemKey Features
Pd(OAc)₂ / SPhos Excellent for sterically hindered and electron-rich aryl bromides.[3][4]
Pd₂(dba)₃ / XPhos Highly active for challenging couplings, including those with aryl chlorides.[3]
Pd(PPh₃)₄ A common catalyst, but may show low reactivity with this substrate.
NHC-Pd Complexes Strong σ-donating ligands that are very effective for difficult couplings.[12][6]

Q2: How do I choose the optimal base and solvent?

A2: The choice is often a balance between promoting the desired reaction and avoiding side reactions.

BaseCommon SolventsConsiderations
K₃PO₄ Dioxane/H₂O, Toluene/H₂O, THF/H₂OA good starting point; generally provides good results with minimal side reactions.
Cs₂CO₃ Dioxane, THFA stronger base that can be effective when others fail, but may promote decomposition.
K₂CO₃ Dioxane/H₂O, DMFA milder base, may not be strong enough for this challenging substrate.[7]
KF Dioxane/H₂OCan be effective, especially when dealing with base-sensitive functional groups.[12]

Q3: Can I use anhydrous conditions for this reaction?

A3: While some Suzuki couplings can be performed under anhydrous conditions, the presence of a small amount of water is often beneficial, and in some cases necessary, for the transmetalation step when using boronic acids.[11] If you are using a boronic ester, anhydrous conditions may be more feasible.

Q4: My reaction works, but purification is difficult. Any suggestions?

A4: The presence of the aldehyde functionality can sometimes complicate purification.

  • Chromatography: Standard flash chromatography on silica gel is the most common method.[18] Careful selection of the eluent system is key to achieving good separation.

  • Crystallization: If the product is a solid, recrystallization can be a highly effective purification method.

  • Bisulfite Adduct Formation: The aldehyde can be selectively reacted with sodium bisulfite to form a water-soluble adduct. This can be used to separate the product from non-aldehydic impurities. The aldehyde can then be regenerated by treatment with acid or base.

Experimental Protocols

General Procedure for Suzuki Coupling of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

This is a starting point protocol and may require optimization.

  • To a dry Schlenk flask under an inert atmosphere (argon or nitrogen), add 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde (1.0 eq.), the desired boronic acid (1.2 eq.), and the base (e.g., K₃PO₄, 2.0 eq.).

  • Add the palladium precatalyst (e.g., Pd(OAc)₂, 2 mol%) and the ligand (e.g., SPhos, 4 mol%).

  • Add the degassed solvent (e.g., dioxane/water 10:1).

  • Seal the flask and heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

  • Concentrate the solvent under reduced pressure and purify the crude product by flash column chromatography.

Visualizations

Suzuki-Miyaura Catalytic Cycle

Suzuki_Miyaura_Cycle Pd(0)L2 Pd(0)L2 Oxidative\nAddition Oxidative Addition Pd(0)L2->Oxidative\nAddition Ar-X Ar-Pd(II)-X(L2) Ar-Pd(II)-X(L2) Oxidative\nAddition->Ar-Pd(II)-X(L2) Transmetalation Transmetalation Ar-Pd(II)-X(L2)->Transmetalation R-B(OH)2 Base Ar-Pd(II)-R(L2) Ar-Pd(II)-R(L2) Transmetalation->Ar-Pd(II)-R(L2) Reductive\nElimination Reductive Elimination Ar-Pd(II)-R(L2)->Reductive\nElimination Reductive\nElimination->Pd(0)L2 Ar-R

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow

Troubleshooting_Workflow Start Start Low_Conversion Low or No Conversion? Start->Low_Conversion Check_Catalyst Use more active catalyst (e.g., Pd/SPhos) Low_Conversion->Check_Catalyst Yes Side_Reactions Significant Side Reactions? Low_Conversion->Side_Reactions No Optimize_Base_Solvent Screen bases and solvents Check_Catalyst->Optimize_Base_Solvent Increase_Temp Increase temperature Optimize_Base_Solvent->Increase_Temp Increase_Temp->Side_Reactions Debromination Debromination? Side_Reactions->Debromination Yes Success Successful Reaction Side_Reactions->Success No Minimize_Hydride Change solvent/base to minimize hydride source Debromination->Minimize_Hydride Yes Homocoupling Homocoupling? Debromination->Homocoupling No Minimize_Hydride->Success Degas_Thoroughly Improve degassing Use boronic ester Homocoupling->Degas_Thoroughly Yes Homocoupling->Success No Degas_Thoroughly->Success

Caption: A logical workflow for troubleshooting common Suzuki coupling issues.

References

  • Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? [Online] Available at: [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Online] Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Online] Available at: [Link]

  • Royal Society of Chemistry. (2012). Sterically hindered N-heterocyclic carbene/palladium(ii) catalyzed Suzuki–Miyaura coupling of nitrobenzenes. Chemical Communications. [Online] Available at: [Link]

  • YouTube. (2024). Suzuki Coupling I Common Byproducts in Suzuki Coupling. [Online] Available at: [Link]

  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Online] Available at: [Link]

  • Myers, A. (n.d.). The Suzuki Reaction. Chem 115. [Online] Available at: [Link]

  • Chemistry LibreTexts. (2019). 2.6: Suzuki-Miyaura Coupling. [Online] Available at: [Link]

  • Royal Society of Chemistry. (2013). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews. [Online] Available at: [Link]

  • Wikipedia. (n.d.). Suzuki reaction. [Online] Available at: [Link]

  • ResearchGate. (n.d.). Screening of different bases for Suzuki coupling. [Online] Available at: [Link]

  • National Institutes of Health. (n.d.). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. [Online] Available at: [Link]

  • ACS Publications. (2012). Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki–Miyaura Couplings with Sterically Hindered Substrates. Organic Letters. [Online] Available at: [Link]

  • PubChem. (n.d.). 4-Benzyloxy-2-bromo-5-methoxy-benzaldehyde. [Online] Available at: [Link]

  • Royal Society of Chemistry. (n.d.). Trace amounts of palladium catalysed the Suzuki–Miyaura reaction of deactivated and hindered aryl chlorides. Organic & Biomolecular Chemistry. [Online] Available at: [Link]

  • ResearchGate. (n.d.). Conversion of 4-bromobenzaldehyde in Suzuki-Miyaura coupling with phenyl boronic acid in H₂O. [Online] Available at: [Link]

  • Royal Society of Chemistry. (2019). Solvent effects in palladium catalysed cross-coupling reactions. [Online] Available at: [Link]

  • National Institutes of Health. (n.d.). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. [Online] Available at: [Link]

  • ArODES HES-SO. (n.d.). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. [Online] Available at: [Link]

  • ResearchGate. (n.d.). Pd‐catalyzed Suzuki‐Miyaura coupling of steric hindered aryl chlorides or bulky arylboronic acids. [Online] Available at: [Link]

  • National Institutes of Health. (n.d.). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. [Online] Available at: [Link]

  • National Institutes of Health. (n.d.). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. [Online] Available at: [Link]

  • PubMed. (2009). Robust and electron-rich cis-palladium(II) complexes with phosphine and carbene ligands as catalytic precursors in Suzuki coupling reactions. [Online] Available at: [Link]

  • Royal Society of Chemistry. (n.d.). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. [Online] Available at: [Link]

  • Journal of the American Chemical Society. (n.d.). Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation. [Online] Available at: [Link]

  • Organic Syntheses Procedure. (n.d.). Synthesis of unsymmetrical biaryls using a modified Suzuki cross-coupling. [Online] Available at: [Link]

  • YouTube. (2024). Ligand design for cross-couplings: phosphines. [Online] Available at: [Link]

  • Semantic Scholar. (n.d.). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic. [Online] Available at: [Link]

Sources

Optimization

Optimizing catalyst loading for Heck reactions with 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

Technical Support Center: Optimizing Catalyst Loading for Heck Reactions A Specialist Guide for: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde Audience: Researchers, Scientists, and Drug Development Professionals From the...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Optimizing Catalyst Loading for Heck Reactions

A Specialist Guide for: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

Audience: Researchers, Scientists, and Drug Development Professionals

From the Desk of the Senior Application Scientist:

The Mizoroki-Heck reaction is a cornerstone of modern organic synthesis, valued for its ability to form carbon-carbon bonds with high efficiency and functional group tolerance.[1][2] However, transitioning from a literature procedure to a robust, scalable process requires careful optimization, particularly concerning catalyst loading. With a sterically hindered and electron-rich substrate like 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde, achieving high yield while minimizing cost and side reactions is a common challenge.

This guide provides a structured approach to troubleshooting and optimizing palladium catalyst loading for this specific transformation. We will move from foundational concepts to specific, actionable protocols, grounded in mechanistic principles to empower you to make informed decisions in your research.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding catalyst loading.

Q1: What is a typical starting palladium catalyst loading for an aryl bromide like this?

A: For initial screening with an aryl bromide, a palladium loading of 1-5 mol% is a conventional starting point.[3] More active catalyst systems, particularly those employing bulky, electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs), can often achieve high yields at loadings as low as 0.1 to 0.01 mol%.[4] However, due to the steric hindrance around the bromine atom in your substrate, starting in the 1-2 mol% range is a prudent strategy.

Q2: How do I know if my catalyst loading is too low?

A: The primary indicator of insufficient catalyst loading is a slow or stalled reaction. If after a reasonable time at an appropriate temperature you observe:

  • A significant amount of unreacted 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde (via TLC, GC-MS, or LC-MS).

  • Low conversion to the desired product.

  • The reaction starts but does not proceed to completion.

This suggests the catalyst concentration is the limiting factor, either due to a low initial amount or premature deactivation.

Q3: Can the catalyst loading be too high? What are the negative consequences?

A: Yes, excessive catalyst loading can be detrimental. The main drawbacks include:

  • Increased Cost: Palladium and specialized ligands are expensive, making high loadings economically unviable for large-scale synthesis.

  • Side Reactions: Higher concentrations of active palladium species can sometimes promote undesired side reactions, such as olefin isomerization or the formation of palladium black, an inactive agglomerate.

  • Difficult Purification: Removing residual palladium from the final product is a critical step in pharmaceutical development, and higher initial loadings complicate this process.

Q4: Should I use a Pd(0) or Pd(II) precatalyst?

A: Both are effective, but Pd(II) precatalysts like Palladium(II) acetate (Pd(OAc)₂) are often preferred. They are generally more stable to air and moisture than many Pd(0) sources (e.g., Pd₂(dba)₃).[5] When a Pd(II) source is used, it is reduced in situ to the active Pd(0) species, often by a phosphine ligand or the amine base present in the reaction mixture.[5] Using Pd(OAc)₂ with a suitable ligand is a robust and common starting point.[3][5]

Part 2: In-Depth Troubleshooting Guide

This section provides a systematic, cause-and-effect approach to resolving common issues encountered during optimization.

Problem 1: Low or No Product Yield

Potential Cause A: Inactive Catalyst Species

  • Why it Happens: The active catalyst in the Heck cycle is a coordinatively unsaturated Pd(0) species.[6] If the precatalyst is not properly activated or if the active catalyst is poisoned, the reaction will not proceed. Your substrate is electron-rich, which can slow the initial oxidative addition step.[1]

  • Diagnostic Steps:

    • Visual Inspection: Does the reaction mixture turn black or form a metallic precipitate (palladium black) shortly after heating? This is a classic sign of catalyst agglomeration and deactivation.

    • Control Reaction: Run the reaction with a more "active" aryl bromide (e.g., 4-bromoacetophenone) under the same conditions. If this reaction works, the issue is likely specific to your substrate's reactivity.

  • Recommended Solutions:

    • Increase Ligand-to-Palladium Ratio: A common starting point is a 1:2 Pd:Ligand ratio for monodentate phosphines or a 1:1.1 ratio for bidentate ligands. Increasing this ratio can help stabilize the active catalytic species and prevent agglomeration.

    • Switch to a More Robust Ligand: For electron-rich aryl bromides, bulky, electron-donating phosphine ligands (e.g., P(t-Bu)₃, Buchwald-type biaryl phosphines) or N-heterocyclic carbene (NHC) ligands can significantly improve performance by promoting oxidative addition and stabilizing the catalyst.[1][7]

    • Ensure Anaerobic Conditions: While some modern catalysts are air-stable, the active Pd(0) species can be sensitive to oxygen.[8] Ensure your solvent is properly degassed and the reaction is run under an inert atmosphere (Nitrogen or Argon).

Potential Cause B: Sub-Optimal Catalyst Loading

  • Why it Happens: The catalyst turnover number (TON) is finite. If the loading is too low, the catalyst may deactivate before all the starting material is consumed.

  • Diagnostic Steps:

    • Run a Loading Screen: Set up parallel reactions with varying catalyst loadings (e.g., 0.5 mol%, 1 mol%, 2 mol%, 5 mol%) while keeping all other parameters constant. Monitor conversion over time.

  • Recommended Solutions:

    • Systematically Increase Loading: Based on your screen, select the lowest loading that provides a satisfactory reaction rate and yield. This balances efficiency with cost.

    • Consider Slower Addition: For very active catalysts that might decompose quickly at high temperatures, adding the catalyst solution slowly over a period of time can sometimes maintain a low, steady concentration of the active species.

Problem 2: Reaction Stalls Before Completion

Potential Cause: Catalyst Deactivation Mid-Reaction

  • Why it Happens: The active Pd(0) catalyst can be consumed over the course of the reaction. This is often temperature-dependent. The formation of palladium black is a primary deactivation pathway.

  • Diagnostic Steps:

    • Monitor by Time Course: Take small aliquots from the reaction at regular intervals (e.g., 1h, 2h, 4h, 8h) and analyze for product and starting material. If the reaction is initially fast and then plateaus, deactivation is likely.

  • Recommended Solutions:

    • Lower the Reaction Temperature: High temperatures can accelerate catalyst decomposition. Try running the reaction 10-20 °C lower, even if it requires a longer reaction time.

    • Add a Second Charge of Catalyst: If you suspect deactivation, adding a second small portion of the catalyst and ligand midway through the reaction can sometimes restart a stalled reaction.

    • Use a More Stable Precatalyst/Ligand System: Palladacycles or robust NHC-Pd complexes are known for their high thermal stability and may be necessary for challenging substrates that require prolonged heating.[9]

Part 3: Experimental Protocols & Data

Table 1: Recommended Starting Conditions for Catalyst System Screening
ParameterCondition 1 (Standard)Condition 2 (Bulky Ligand)Condition 3 (NHC Ligand)
Pd Source Pd(OAc)₂Pd₂(dba)₃Pd(OAc)₂
Catalyst Loading 2 mol%1 mol%1 mol%
Ligand PPh₃XPhos or P(t-Bu)₃IPr·HCl (with base)
Pd:Ligand Ratio 1:41:2.21:2.2
Base Triethylamine (TEA)K₂CO₃ or Cs₂CO₃K₃PO₄
Solvent DMF or AcetonitrileToluene or DioxaneToluene or Dioxane
Temperature 80 - 100 °C100 - 110 °C100 - 110 °C
Protocol 1: Baseline Heck Reaction Setup

This protocol provides a step-by-step method for a typical screening experiment.

  • Vessel Preparation: To a flame-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde (1.0 equiv).

  • Reagent Addition (Solids): Add the appropriate ligand (e.g., 4.0 equiv relative to Pd) and the base (e.g., K₂CO₃, 2.0 equiv).

  • Inert Atmosphere: Seal the vessel, and then evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

  • Solvent Addition: Add the degassed solvent (e.g., Toluene, to achieve a concentration of ~0.1 M).

  • Catalyst Addition: Add the palladium precatalyst (e.g., Pd(OAc)₂, 0.02 equiv).

  • Reaction Execution: Place the sealed vessel in a preheated oil bath or heating block at the desired temperature (e.g., 100 °C).

  • Reaction Monitoring: Stir vigorously. Monitor the reaction progress by periodically taking aliquots and analyzing via TLC or LC-MS until the starting material is consumed.

  • Work-up: Cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer, filter, and concentrate in vacuo. Purify the crude product by column chromatography.

Part 4: Mechanistic Insights & Visual Guides

Understanding the catalytic cycle is crucial for rational troubleshooting. The active catalyst, Pd(0)L₂, undergoes oxidative addition with the aryl bromide. The resulting Pd(II) complex then coordinates with the olefin, followed by migratory insertion and β-hydride elimination to release the product and a palladium-hydride species. The base regenerates the Pd(0) catalyst, allowing the cycle to continue.[5][6]

Diagram 1: The Mizoroki-Heck Catalytic Cycle

Heck_Cycle pd0 Pd(0)L₂ (Active Catalyst) ox_add Oxidative Addition pd0->ox_add Ar-Br pd2_aryl Ar-Pd(II)L₂-Br ox_add->pd2_aryl olefin_coord Olefin Coordination pd2_aryl->olefin_coord Olefin pd2_olefin Olefin Complex olefin_coord->pd2_olefin mig_insert Migratory Insertion pd2_olefin->mig_insert pd2_alkyl Alkyl-Pd(II) Intermediate mig_insert->pd2_alkyl beta_hydride β-Hydride Elimination pd2_alkyl->beta_hydride pd_hydride H-Pd(II)L₂-Br beta_hydride->pd_hydride Product red_elim Reductive Elimination (Base) pd_hydride->red_elim Base red_elim->pd0 H-Base⁺ Br⁻ Troubleshooting_Workflow start Problem: Low Yield / Stalled Reaction check_catalyst Visual Check: Palladium Black? start->check_catalyst is_black Yes check_catalyst->is_black not_black No check_catalyst->not_black solution_black1 Increase Ligand:Pd Ratio (e.g., from 2:1 to 4:1) is_black->solution_black1 solution_black2 Use More Robust Ligand (e.g., Buchwald-type, NHC) is_black->solution_black2 solution_black3 Lower Reaction Temperature is_black->solution_black3 check_loading Run Catalyst Loading Screen (0.5%, 1%, 2%, 5%) not_black->check_loading is_stalled Does reaction stall? check_loading->is_stalled solution_loading1 Systematically Increase Loading is_stalled->solution_loading1 solution_loading2 Ensure Rigorous Anaerobic Conditions is_stalled->solution_loading2

Caption: A decision tree for troubleshooting low-yield Heck reactions.

References

  • Beilstein Journals. (2018). Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles under high-speed ball-milling conditions: synthesis of axitinib. [Link]

  • Beilstein Journals. (n.d.). Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. [Link]

  • Organic Chemistry Portal. (n.d.). Heck Reaction. [Link]

  • MDPI. (n.d.). Heck Reaction—State of the Art. [Link]

  • ResearchGate. (n.d.). Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands. [Link]

  • MDPI. (n.d.). Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands. [Link]

  • Chemistry LibreTexts. (2023). Heck Reaction. [Link]

  • ResearchGate. (n.d.). The optimization of reaction conditions for Heck reaction of 1-bromo-4-nitrobenzene and styrene. [Link]

  • PMC. (2018). The Current Status of Heterogeneous Palladium Catalysed Heck and Suzuki Cross-Coupling Reactions. [Link]

  • Wipf Group, University of Pittsburgh. (2007). Palladium I I. Basic Principles - Heck Reactions. [Link]

  • PMC, NIH. (n.d.). Palladium-Catalyzed Reductive Heck Coupling of Alkenes. [Link]

  • Reddit. (2024). Troubleshooting a difficult Heck reaction. [Link]

  • Royal Society of Chemistry. (2022). CHAPTER 11: Heck Reactions. [Link]

  • Macmillan Group, Princeton University. (2004). The Intramolecular Heck Reaction. [Link]

Sources

Troubleshooting

Managing impurities in 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde reactions

Welcome to the technical support center for 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of reactions invo...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of reactions involving this key synthetic intermediate. Here, we address common challenges, from impurity profiles to reaction optimization, providing field-proven insights and solutions in a direct question-and-answer format.

Section 1: Troubleshooting Guide for Common Experimental Issues

This section tackles specific problems encountered during the synthesis and handling of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde.

Question 1: My final product has a low or broad melting point (below 97°C), and the ¹H NMR spectrum shows broadened signals. What is the likely cause?

Answer: A low or broad melting point is a classic indicator of impurities. In the synthesis of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde, the most common culprits are residual starting materials or the formation of side products.

  • Causality: The primary synthetic route involves the benzylation of 2-bromo-5-hydroxy-4-methoxybenzaldehyde.[1] An incomplete reaction will leave this phenolic starting material in your final product. Its presence disrupts the crystal lattice of the desired product, leading to a depressed and broad melting point. Broadened NMR signals often result from the sample's heterogeneity or potential proton exchange if acidic/phenolic impurities are present.

  • Troubleshooting Steps:

    • Verify Reaction Completion: Before workup, run a Thin Layer Chromatography (TLC) analysis. Spot the reaction mixture, the starting material (2-bromo-5-hydroxy-4-methoxybenzaldehyde), and benzyl bromide. The starting material spot should be completely consumed.

    • Enhance Reactivity: If the reaction is incomplete, consider adding more base (e.g., 0.2-0.5 equivalents of K₂CO₃) and extending the reaction time at room temperature.[1] Ensure all reagents are anhydrous, as water can hydrolyze the base and hinder the reaction.

    • Purification: Efficient purification is critical. Silica gel column chromatography is the most effective method to separate the non-polar desired product from the more polar phenolic starting material.[1]

Question 2: My TLC analysis of the crude reaction mixture shows multiple spots. How can I identify these impurities?

Answer: The presence of multiple spots on TLC indicates a mixture of compounds. Identifying these is key to optimizing your reaction and purification strategy.

  • Probable Impurities and Identification:

    • Unreacted Starting Material (2-bromo-5-hydroxy-4-methoxybenzaldehyde): This is typically the most polar spot (lowest Rf value) due to the free hydroxyl group. It can be confirmed by co-spotting with a standard of the starting material.

    • Unreacted Benzyl Bromide: This reagent is non-polar and will have a high Rf value. It can be visualized using a potassium permanganate stain if it's not UV-active.

    • Isomeric Bromination Byproducts: The synthesis of the precursor, 2-bromo-5-hydroxy-4-methoxybenzaldehyde, often starts from vanillin or isovanillin, which undergoes electrophilic aromatic substitution (bromination).[2][3] Depending on the directing effects of the substituents, regioisomers can form.[4] If the starting material is impure, these isomers will carry through to the final product. These isomers will likely have Rf values very close to your desired product, making separation challenging.

    • Dibrominated Species: Aggressive bromination conditions (e.g., high temperature, excess brominating agent) can lead to the formation of dibrominated benzaldehydes.[5] These would be less polar than the starting phenol but may have similar polarity to the desired product.

  • Diagnostic Workflow:

    • Step 1: TLC Co-spotting: Run a TLC with lanes for your crude mixture, pure starting material, and benzyl bromide.

    • Step 2: Column Chromatography: Carefully perform column chromatography and collect small fractions. Analyze each fraction by TLC to identify which ones contain the pure product and which contain mixtures.

    • Step 3: Spectroscopic Analysis: Obtain ¹H NMR or LC-MS data on mixed fractions to identify the molecular weights and structural features of the unknown impurities.

Table 1: Common Impurities and Their Analytical Signatures

ImpurityOriginExpected TLC RfKey ¹H NMR Signal(s)Mass Spec (m/z)
2-bromo-5-hydroxy-4-methoxybenzaldehydeIncomplete benzylationLowBroad singlet for phenolic -OH (~5-6 ppm)~231/233
Benzyl BromideExcess reagentHighSinglet for benzylic -CH₂- (~4.5 ppm)~170/172
Isomeric BromobenzaldehydesImpure starting materialSimilar to productAromatic region will show different splitting patterns~321/323
4-(Benzyloxy)-2-bromo-5-methoxybenzoic acidOxidation of productHigh (can streak)Absence of aldehyde proton (~10 ppm), broad -COOH peak~337/339

Question 3: My reaction yield is consistently low, even when TLC shows full consumption of the starting material. What are the potential causes?

Answer: Low isolated yield despite complete conversion points towards product loss during the workup and purification stages, or a competing side reaction that consumes the product.

  • Causality and Investigation:

    • Mechanical Loss: Ensure quantitative transfers of your material. Rinse flasks and equipment with the extraction solvent to recover all product.

    • Poor Extraction: The product, 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde, is soluble in common organic solvents like ethyl acetate and dichloromethane.[1] Ensure you are using an adequate volume of solvent for extraction and performing multiple extractions (e.g., 3x) to maximize recovery from the aqueous layer.

    • Product Instability: Aldehydes can be sensitive. Overly acidic or basic conditions during workup can potentially lead to degradation, although the benzyl ether is relatively stable. The primary risk is oxidation to the corresponding carboxylic acid if exposed to air for prolonged periods, especially in the presence of base.

    • Sub-optimal Chromatography: Using too polar of a solvent system during column chromatography can cause the product to elute too quickly, co-eluting with impurities. Conversely, a system that is not polar enough may lead to very slow elution and band broadening, increasing the volume of mixed fractions and making isolation difficult.

  • Workflow Diagram: Troubleshooting Low Yield

    G start Low Isolated Yield check_tlc TLC shows full conversion? start->check_tlc incomplete No: Incomplete Reaction - Check base activity - Extend reaction time - Ensure anhydrous conditions check_tlc->incomplete No complete Yes: Product Loss check_tlc->complete Yes sub_workup Investigate Workup - Emulsion formation? - pH of aqueous layer? - Sufficient extraction solvent? complete->sub_workup sub_purification Investigate Purification - Correct solvent system? - Proper column packing? - Product streaking/tailing? complete->sub_purification sub_stability Check Product Stability - Evidence of oxidation? - Discoloration? complete->sub_stability

    Caption: Troubleshooting workflow for low reaction yield.

Section 2: Frequently Asked Questions (FAQs)

This section addresses broader questions regarding the chemistry and handling of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde.

Question 1: What are the most critical parameters to control during the synthesis of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde?

Answer: The success of this synthesis hinges on three critical parameters:

  • Purity of the Starting Material: The regiochemical purity of the 2-bromo-5-hydroxy-4-methoxybenzaldehyde precursor is paramount. Any isomeric impurities will be carried through the reaction and are often difficult to separate from the final product. It is advisable to purify the precursor by recrystallization or chromatography before use.

  • Anhydrous Conditions: The reaction is a Williamson ether synthesis, which relies on a strong base (like potassium carbonate) to deprotonate the phenol. Water will compete with the phenol, reducing the efficacy of the base and lowering the yield. Therefore, using anhydrous DMF and ensuring the starting materials are dry is crucial.[1]

  • Temperature Control: The initial addition of reagents should be done at a reduced temperature (0 °C) to control the exothermic reaction.[1] Allowing the reaction to slowly warm to room temperature ensures a controlled reaction rate and minimizes potential side reactions.

Question 2: How can I prevent the oxidation of the aldehyde group to a carboxylic acid?

Answer: Aldehyde oxidation is a common side reaction, especially for aromatic aldehydes. To minimize this:

  • Use an Inert Atmosphere: Whenever possible, run the reaction under an inert atmosphere of nitrogen or argon. This is particularly important if the reaction is run for an extended period or at elevated temperatures.[1]

  • Proper Workup: Quench the reaction and perform the extraction promptly. Avoid leaving the crude product exposed to air, especially in basic solutions.

  • Storage: Store the purified product in a tightly sealed container in a cool, dark, and dry place.[6][7] For long-term storage, consider flushing the container with an inert gas.

Question 3: What is the mechanistic basis for the regioselectivity in the bromination of the vanillin precursor?

Answer: The synthesis of the precursor, 2-bromo-5-hydroxy-4-methoxybenzaldehyde, typically involves the bromination of a vanillin derivative. The regioselectivity is dictated by the powerful directing effects of the substituents on the aromatic ring in an electrophilic aromatic substitution (EAS) reaction.

  • Directing Effects:

    • Hydroxyl (-OH): A very strong activating, ortho, para-director.

    • Methoxy (-OCH₃): A strong activating, ortho, para-director.

    • Aldehyde (-CHO): A deactivating, meta-director.

The positions ortho and para to the powerful -OH and -OCH₃ activating groups are the most nucleophilic and therefore most susceptible to attack by the electrophile (Br⁺). The final regiochemical outcome depends on a combination of these electronic effects and steric hindrance. The position between the two activating groups is often highly favored.

  • Reaction Scheme: Impurity Formation

    G cluster_0 Bromination of Precursor start 3-Hydroxy-4-methoxybenzaldehyde (Isovanillin) reagents + Br₂ or NBS product_desired Desired Product 2-Bromo-5-hydroxy-4-methoxybenzaldehyde reagents->product_desired product_isomer Isomeric Impurity 6-Bromo-3-hydroxy-4-methoxybenzaldehyde reagents->product_isomer Side Reaction

    Caption: Formation of an isomeric impurity during precursor synthesis.

Section 3: Experimental Protocols

Protocol 1: Purification of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde via Silica Gel Column Chromatography

This protocol describes a standard method for purifying the crude product.

  • Prepare the Column:

    • Select a glass column of appropriate size for the amount of crude material (typically a 50:1 to 100:1 ratio of silica gel to crude product by weight).

    • Prepare a slurry of silica gel in the initial, non-polar eluting solvent (e.g., hexane or petroleum ether).

    • Pack the column by pouring the slurry and allowing the silica to settle, ensuring no air bubbles are trapped. Drain the excess solvent until it is level with the top of the silica bed.

  • Load the Sample:

    • Dissolve the crude product in a minimal amount of a moderately polar solvent like dichloromethane or ethyl acetate.

    • Add a small amount of silica gel to this solution ("dry loading").

    • Evaporate the solvent until a dry, free-flowing powder is obtained.

    • Carefully add this powder to the top of the packed column, creating a thin, even layer.

  • Elute the Column:

    • Begin elution with a non-polar solvent system (e.g., 95:5 Hexane:Ethyl Acetate).

    • Collect fractions and monitor them by TLC. The non-polar impurities (like residual benzyl bromide) will elute first.

    • Gradually increase the polarity of the eluent (e.g., to 90:10, then 85:15 Hexane:Ethyl Acetate) to elute the desired product. The product is moderately polar and should elute as a distinct band.

    • More polar impurities, like the unreacted phenolic starting material, will remain on the column or elute much later.

  • Isolate the Product:

    • Combine the fractions that contain the pure product (as determined by TLC).

    • Remove the solvent using a rotary evaporator.

    • Dry the resulting solid under high vacuum to remove any residual solvent.

    • Characterize the final product by NMR, MS, and melting point analysis.

References

  • Wang, Y., et al. (2007). Synthesis of 5-hydroxy-4-methoxy-2-substitutedbenzaldehyde. ResearchGate. Available at: [Link]

  • Google Patents. (2013). Method for the preparation of 4-bromo-2-methoxy-benzaldehyde.
  • PubChem. 4-Benzyloxy-2-bromo-5-methoxy-benzaldehyde. National Center for Biotechnology Information. Available at: [Link]

  • University of California, Davis. Deducing Directive Effects with Electrophilic Aromatic Substitution - Bromination of Vanillin. Available at: [Link]

  • California State University, Northridge. Directive Effects in Vanillin Bromination – An EAS Rxn. Available at: [Link]

  • Sciencemadness.org. (2012). Bromination of Vanillin without bromine. Available at: [Link]

  • YouTube. (2021). Bromination of vanillin. Available at: [Link]

  • ResearchGate. (2015). The Comparative Bromination of Vanillin Using the Reported Reagents vs. [BBIm]Br 3. Available at: [Link]

Sources

Troubleshooting

4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde reaction scale-up challenges

Technical Support Center: Scale-Up Guide for 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde To: Research & Development Team From: Senior Application Scientist, Process Chemistry Division Subject: Troubleshooting & Scale-Up...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Scale-Up Guide for 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

To: Research & Development Team From: Senior Application Scientist, Process Chemistry Division Subject: Troubleshooting & Scale-Up Protocols for CAS 40705-22-4

Executive Summary & Molecule Identification

This guide addresses the specific scale-up challenges for 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde (CAS: 40705-22-4).

Critical Structural Note: Ensure your starting material is Vanillin (4-hydroxy-3-methoxybenzaldehyde).

  • Target: 4-Benzyloxy-5-methoxy substitution pattern (derived from Vanillin).

  • Isomer Warning: Starting from Isovanillin yields the structural isomer (5-benzyloxy-4-methoxy), which has distinct solubility and biological activity.

The synthesis typically follows a two-stage sequence: O-Alkylation (Benzylation) followed by Electrophilic Aromatic Bromination . The primary challenges on scale are exotherm control , benzyl bromide toxicity , and regioselectivity (mono- vs. di-bromination) .

Part 1: Master Workflow & Logic

The following diagram outlines the critical decision nodes and failure points in the synthesis pipeline.

G cluster_safety Safety Protocols Start Start: Vanillin (4-OH-3-OMe-Benzaldehyde) Step1 Step 1: Benzylation (BnBr, K2CO3, Solvent) Start->Step1 Check1 QC Check: Complete Conversion? Step1->Check1 Check1->Step1 No (<98%) Intermed Intermediate: O-Benzylvanillin Check1->Intermed Yes Step2 Step 2: Bromination (Br2 or NBS, Buffer) Intermed->Step2 Risk1 Critical Risk: Over-Bromination (Dibromo) Step2->Risk1 Temp > 10°C Quench Quench: NaHSO3 (Bisulfite) Step2->Quench Controlled (<5°C) Purify Purification: Recrystallization (EtOH/IPA) Quench->Purify Final Final Product: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde Purify->Final Safety1 BnBr: Lachrymator Closed System Required

Caption: Process flow for the synthesis of CAS 40705-22-4, highlighting critical control points for purity and safety.

Part 2: Troubleshooting Guides (Q&A)

Module A: The Benzylation Step (Safety & Conversion)

Q: We are seeing incomplete conversion of Vanillin even with excess Benzyl Bromide. Why? A: This is often a phase-transfer or base solubility issue.

  • Root Cause: If using Acetone/K2CO3, the potassium carbonate surface becomes coated with KBr byproduct, stalling the reaction.

  • Scale-Up Solution: Switch to DMF (homogeneous, faster) or use Phase Transfer Catalysis (PTC) .

    • Recommended Protocol: Toluene/Water biphasic system with 5 mol% Tetrabutylammonium bromide (TBAB) . This eliminates the "coated salt" issue and makes workup easier (layer separation vs. distillation of DMF).

  • Stoichiometry: Use 1.05 - 1.10 equivalents of Benzyl Bromide. Large excesses are difficult to remove without chromatography.

Q: How do we handle Benzyl Bromide safely on a multi-kilo scale? A: Benzyl Bromide is a potent lachrymator (tear gas) and alkylating agent.

  • Engineering Control: All charging must occur in a closed reactor system. Do not use open manways. Use a diaphragm pump or vacuum transfer.

  • Scrubbing: Vent lines must pass through a Caustic Scrubber (10% NaOH) to neutralize any escaping vapors.

  • Decontamination: Keep a solution of 10% Ammonium Hydroxide and Ethanol ready. This reacts rapidly with spilled Benzyl Bromide to form the non-toxic Benzylamine derivative.

Module B: The Bromination Step (Regioselectivity)

Q: We are detecting significant amounts of a dibromo impurity. How do we prevent this? A: The target molecule (2-bromo) is formed by bromination at the position para to the methoxy group (which is position 6 in the precursor numbering). This ring is highly activated.

  • Mechanism: The first bromine adds at the most favorable position. If the reaction is too hot or Br2 is in excess, the second bromine adds to the remaining ortho position (between CHO and OMe), leading to the 2,6-dibromo species.

  • Control Measures:

    • Temperature: Maintain -5°C to 0°C . Do not exceed 5°C.

    • Addition Rate: Add Bromine (diluted in Acetic Acid or DCM) dropwise over 2-3 hours. High local concentrations favor di-bromination.

    • Stoichiometry: Limit Br2 to 1.00 - 1.02 equivalents . Do not use excess "to drive completion." It is better to have 2% unreacted starting material (removable via crystallization) than 5% dibromo product (difficult to separate).

Q: The reaction mixture turns black/tarry. What is happening? A: This indicates acid-catalyzed decomposition or polymerization of the aldehyde.

  • Solution: The generation of HBr gas is the culprit.

    • Buffer: Add Sodium Acetate (NaOAc) to the reaction mixture (1.1 eq relative to Br2). This buffers the HBr formed, keeping the pH less aggressive while maintaining the oxidizing power of the brominating agent.

    • Alternative Reagent: If tarring persists, switch from elemental Bromine to N-Bromosuccinimide (NBS) in Acetonitrile. It is milder but more expensive.

Module C: Purification & Isolation

Q: The product is oiling out instead of crystallizing. How do we fix this? A: This is common with benzylated aldehydes containing residual solvent.

  • Protocol:

    • Quench the reaction into ice-cold water with vigorous stirring.

    • If it oils, decant the water and triturate the oil with cold Ethanol (EtOH) or Isopropanol (IPA) .

    • Seeding: On scale-up, always retain a small seed crystal from a pilot batch. Add seed crystals at 20°C during the cooling ramp.

  • Solvent Selection: Recrystallization from Ethanol/Water (9:1) or Ethyl Acetate/Hexanes usually yields high-purity needles.

Part 3: Quantitative Data & Specifications

Table 1: Solvent Selection for Scale-Up

StepSolventProsConsRecommendation
Benzylation DMFFast reaction, homogeneous.High boiling point, difficult to remove traces.Use for <1kg batches.
Benzylation Toluene/Water (PTC)Easy workup, safer solvent class.Requires catalyst (TBAB).Preferred for >1kg.
Bromination Acetic Acid (AcOH)Cheap, good solubility for Br2.Freezes at 16°C (handling issue), corrosive.Standard.
Bromination Dichloromethane (DCM)Low boiling, easy removal.Environmental restrictions, volatility.[1][2]Use only if AcOH fails.

Table 2: Critical Process Parameters (CPP)

ParameterRangeImpact of Deviation
Br2 Addition Temp -5°C to 5°C>10°C: Increases dibromo impurity. <-10°C: Reaction stalls, accumulation risk.
Br2 Stoichiometry 1.00 - 1.02 eq>1.05 eq: Dibromo formation. <0.95 eq: Low yield, difficult purification.
Quench pH pH 7-8Acidic: Product degradation. Basic: Cannizzaro reaction risk (aldehyde disproportionation).

Part 4: References & Validation

The protocols above are derived from standard electrophilic aromatic substitution principles and specific synthesis data for vanillin derivatives.

  • Compound Identification:

    • Source: ChemicalBook & PubChem.

    • Data: CAS 40705-22-4 corresponds to 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde.[][4][][6][7]

    • Link: (Contextual safety data).

  • Bromination Methodology (Analogous Systems):

    • Source: Sigma-Aldrich Technical Bulletin for Vanillin Derivatives.

    • Context: Bromination of activated benzaldehydes typically targets the position ortho to the strongest electron-donating group (Alkoxy) and meta to the aldehyde. For 4-benzyloxy-3-methoxybenzaldehyde, position 6 (becoming 2 in product) is the active site.

    • Link:[8]

  • Safety Protocols (Benzyl Bromide):

    • Source: NJ Department of Health / CDC.

    • Data: Handling of corrosive/lachrymatory agents.[1][2][9][10]

    • Link:

Disclaimer: This guide is intended for use by qualified laboratory personnel. Always review the specific Safety Data Sheet (SDS) for all chemicals before use. Reaction parameters may require optimization based on specific reactor geometry and heat transfer capabilities.

Sources

Optimization

Technical Support Center: Monitoring 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde Reactions by TLC

This guide provides in-depth technical assistance for researchers, scientists, and professionals in drug development who are monitoring the progress of reactions involving 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde usin...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides in-depth technical assistance for researchers, scientists, and professionals in drug development who are monitoring the progress of reactions involving 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde using Thin-Layer Chromatography (TLC). Here, we address common challenges and provide practical, field-tested solutions to ensure reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of using TLC to monitor this reaction?

A: Thin-Layer Chromatography (TLC) separates compounds in a mixture based on their differential partitioning between a stationary phase (typically silica gel on a plate) and a mobile phase (a solvent system).[1] For the synthesis involving 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde, we are tracking the conversion of starting materials into the desired product. These compounds will have different polarities and therefore different affinities for the stationary phase. As the mobile phase moves up the TLC plate by capillary action, less polar compounds travel further, resulting in a higher Retention Factor (Rf), while more polar compounds travel shorter distances, yielding a lower Rf.[1][2] By spotting the reaction mixture alongside the starting materials, you can visually track the disappearance of reactant spots and the appearance of product spots over time.[3]

Q2: How do I choose an appropriate mobile phase (solvent system)?

A: The selection of the mobile phase is critical for achieving good separation. A common starting point for benzaldehyde derivatives is a mixture of a non-polar solvent like hexanes and a more polar solvent like ethyl acetate.[4][5] The optimal ratio depends on the specific polarity of your reactants and products.

  • Initial Recommendation: Begin with a 7:3 or 8:2 mixture of hexanes to ethyl acetate.

  • Rationale: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde is a moderately polar compound due to the aldehyde, ether, and bromo functionalities. Starting with a higher proportion of a non-polar solvent allows for a good initial assessment of the separation.

  • Optimization:

    • If all spots remain at the bottom (low Rf), the mobile phase is not polar enough. Increase the proportion of ethyl acetate.

    • If all spots run to the top (high Rf), the mobile phase is too polar. Increase the proportion of hexanes.

    • The goal is to have the Rf of your product around 0.3-0.5 for the best resolution.[6]

Q3: How do I visualize the spots on the TLC plate?

A: Due to the aromatic nature of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde and its likely reactants and products, the most common and non-destructive visualization method is a UV lamp.[7][8]

  • Primary Method (Non-destructive): Use a UV lamp at a wavelength of 254 nm. The aromatic rings in the compounds will absorb the UV light, appearing as dark spots against the fluorescent green background of the TLC plate.[8][9] This method is ideal for monitoring the reaction as the plate can be re-analyzed if needed.

  • Secondary Methods (Destructive): If UV visualization is not sufficient, chemical stains can be used.[7]

    • Potassium Permanganate (KMnO₄) Stain: This stain reacts with compounds that can be oxidized, such as aldehydes and alcohols. It provides a yellow to brown spot on a purple background.

    • p-Anisaldehyde Stain: This is particularly useful for aldehydes, ketones, and alcohols, often yielding a range of colors that can help differentiate between compounds.[10][11]

Q4: What are the potential impurities I should be aware of?

A: Common impurities can arise from unreacted starting materials or side reactions.[4] For a typical synthesis of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde, potential impurities could include:

  • Unreacted Starting Materials: For instance, if the synthesis involves the benzylation of a corresponding phenol, unreacted 4-hydroxy-2-bromo-5-methoxybenzaldehyde would be a more polar impurity.

  • Oxidation Product: The aldehyde group is susceptible to oxidation to a carboxylic acid, especially with prolonged exposure to air, forming 4-(Benzyloxy)-2-bromo-5-methoxybenzoic acid.[4][12] This impurity will be significantly more polar and have a much lower Rf value.[2]

  • By-products from Side Reactions: Depending on the specific synthetic route, other related aromatic compounds could be formed.

Troubleshooting Guide

This section addresses specific problems you may encounter during your TLC analysis.

Problem Potential Cause(s) Recommended Solution(s)
All spots are at the bottom of the plate (Rf ≈ 0) The mobile phase is not polar enough to move the compounds up the stationary phase.Increase the polarity of the mobile phase. For a hexane/ethyl acetate system, increase the proportion of ethyl acetate (e.g., from 9:1 to 7:3). For very polar compounds, consider a more polar solvent system like dichloromethane/methanol.[3][10]
All spots are at the top of the plate (Rf ≈ 1) The mobile phase is too polar, causing all compounds to travel with the solvent front.Decrease the polarity of the mobile phase. Increase the proportion of the non-polar component (e.g., hexanes).
Spots are streaking instead of being well-defined circles The sample is too concentrated (overloaded). The sample may be unstable on the silica plate. The mobile phase is not optimal.Dilute the sample before spotting. Apply the sample in smaller, repeated applications, allowing the solvent to dry between each application.[13] Change the mobile phase; sometimes adding a small amount of acetic acid (if your compounds are stable to it) can improve the spot shape for acidic or basic compounds.[14]
Reactant and product spots are too close to differentiate (poor resolution) The mobile phase does not provide adequate separation for compounds with similar polarities.Try a different solvent system. Sometimes switching one of the solvents (e.g., using dichloromethane instead of ethyl acetate) can alter the selectivity. You can also try a double elution: run the TLC once, dry the plate, and then run it again in the same solvent system. This can sometimes improve the separation of spots with close Rf values.[6]
No spots are visible under the UV lamp The concentration of the sample is too low. The compounds are not UV-active at 254 nm.Concentrate your sample or spot it multiple times in the same location, drying between applications.[13] If the compounds are not UV-active, use a chemical stain like potassium permanganate or p-anisaldehyde.[7][11]
The solvent front is running unevenly The TLC plate is touching the side of the developing chamber or the filter paper. The bottom of the plate is not flat. The developing chamber is not level.Ensure the plate is centered in the chamber and not touching the sides.[15] Make sure the bottom edge of the plate is smooth and even. Use a level surface for the developing chamber.

Experimental Protocols

Protocol 1: Standard TLC Monitoring of the Reaction
  • Plate Preparation:

    • Using a pencil, gently draw a light line approximately 1 cm from the bottom of a silica gel TLC plate.

    • Mark three evenly spaced lanes on this line for your starting material (SM), a co-spot (C), and the reaction mixture (RM).

  • Sample Spotting:

    • Dissolve a small amount of your starting material in a suitable volatile solvent (e.g., ethyl acetate or dichloromethane).

    • Dip a capillary spotter into the solution and gently touch it to the mark for the SM lane. The spot should be small and concentrated, ideally 1-2 mm in diameter.[3][15]

    • Withdraw a small aliquot of your reaction mixture and spot it in the RM lane.

    • For the co-spot (C) lane, first spot the starting material, and then, on the same spot, apply the reaction mixture. This helps to confirm the identity of the starting material spot in your reaction mixture.[3]

  • Plate Development:

    • Pour your chosen mobile phase into a developing chamber to a depth of about 0.5 cm.[6]

    • Place a piece of filter paper in the chamber to help saturate the atmosphere with solvent vapors, which ensures better chromatography.[6] Cover the chamber and allow it to equilibrate for 5-10 minutes.

    • Carefully place the TLC plate into the chamber, ensuring the solvent level is below the spotting line.[13] Cover the chamber.

    • Allow the solvent to travel up the plate until it is about 1 cm from the top.

    • Remove the plate and immediately mark the solvent front with a pencil.[6]

  • Visualization and Analysis:

    • Allow the plate to dry completely in a fume hood.

    • Visualize the spots under a UV lamp (254 nm) and circle them with a pencil.[8]

    • If necessary, use a chemical stain for further visualization.

    • Calculate the Rf value for each spot using the formula: Rf = (distance traveled by the spot) / (distance traveled by the solvent front).[15]

Visualizations

TLC_Workflow cluster_prep Preparation cluster_run Execution cluster_analysis Analysis prep_plate 1. Prepare TLC Plate (Draw baseline) prep_sample 2. Prepare Samples (SM, Co-spot, RM) prep_plate->prep_sample prep_chamber 3. Prepare & Equilibrate Developing Chamber prep_sample->prep_chamber spotting 4. Spot Samples on Baseline prep_chamber->spotting development 5. Develop Plate in Chamber spotting->development drying 6. Dry Plate development->drying visualize 7. Visualize Spots (UV Lamp / Stain) drying->visualize calculate 8. Calculate Rf Values & Analyze visualize->calculate

Caption: Standard workflow for monitoring a chemical reaction using TLC.

TLC_Troubleshooting cluster_rf Rf Value Issues cluster_spot Spot Quality Issues cluster_viz Visualization Issues start Problem with TLC Result rf_low Spots at Baseline (Rf ≈ 0) Cause: Solvent not polar enough Solution: Increase mobile phase polarity start->rf_low Rf related rf_high Spots at Solvent Front (Rf ≈ 1) Cause: Solvent too polar Solution: Decrease mobile phase polarity start->rf_high Rf related streaking Streaking Spots Cause: Sample too concentrated Solution: Dilute sample start->streaking Spot shape related poor_res Poor Resolution Cause: Suboptimal solvent system Solution: Change solvent system or use double elution start->poor_res Spot shape related no_spots No Spots Visible Cause: Low concentration or not UV-active Solution: Concentrate sample or use a chemical stain start->no_spots Visibility related

Caption: A decision tree for troubleshooting common TLC problems.

References

  • Labster. (n.d.). TLC Visualization Methods. Retrieved from [Link]

  • Organomation. (n.d.). Complete Guide to Thin Layer Chromatography Sample Preparation. Retrieved from [Link]

  • Dr. Puspendra Kumar. (2018, January 4). Part 10: TLC - Visualization of Spots (Thin Layer Chromatography). YouTube. Retrieved from [Link]

  • Homework.Study.com. (n.d.). A mixture of benzaldehyde, benzoic acid, and toluene is spotted on a silica gel TLC plate and.... Retrieved from [Link]

  • Chemistry LibreTexts. (2022, April 7). 2.3F: Visualizing TLC Plates. Retrieved from [Link]

  • Khan Academy. (n.d.). Thin-layer chromatography (TLC). Retrieved from [Link]

  • Journal of Liquid Chromatography & Related Technologies. (n.d.). Optimization of Mobile Phase Conditions for TLC Methods Used in Pharmaceutical Analyses. Retrieved from [Link]

  • Chemistry Hall. (n.d.). Thin Layer Chromatography: A Complete Guide to TLC. Retrieved from [Link]

  • University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Thin Layer Chromatography. Retrieved from [Link]

  • EPFL. (n.d.). TLC Visualization Reagents. Retrieved from [Link]

  • Bitesize Bio. (2021, June 3). Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. Retrieved from [Link]

  • Chemistry LibreTexts. (2022, August 23). Thin Layer Chromatography. Retrieved from [Link]

  • Supporting Information: 6-Substituted 1,2-benzoxathiine-2,2-dioxides are Isoform-Selective Inhibitors Towards Human Carbonic Anhydrases IX, XII and VA. (n.d.). Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Work-up Procedures for Reactions Involving 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde. This guide provides in-depth troubleshooting advice and fr...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate the nuances of work-up procedures for reactions involving this versatile substituted benzaldehyde. The unique combination of a reactive aldehyde, an aryl bromide suitable for cross-coupling, and a labile benzyloxy protecting group necessitates careful consideration during reaction work-up to ensure optimal yield and purity of your target compounds.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges encountered during the work-up of reactions with 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde?

A1: The primary challenges stem from the molecule's multifunctional nature. Key issues include:

  • Emulsion formation during liquid-liquid extraction, often due to the presence of both polar (aldehyde, methoxy) and nonpolar (benzyloxy, bromo) functionalities.

  • Incomplete removal of organometallic or phosphorus byproducts from reactions like Suzuki or Wittig couplings.

  • Premature debenzylation under acidic or basic work-up conditions, leading to unwanted phenolic byproducts.

  • Difficulty in separating the product from unreacted starting material , as their polarities can be similar depending on the reaction.

  • Oxidation of the aldehyde to the corresponding carboxylic acid, particularly if the reaction is exposed to air for extended periods at elevated temperatures or under basic conditions.[1]

Q2: How can I effectively monitor the progress of my reaction to determine the optimal time for work-up?

A2: Thin-layer chromatography (TLC) is the most convenient method for monitoring reaction progress.[2][3][4] A recommended solvent system for TLC analysis is a mixture of ethyl acetate and hexanes. The starting material, 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde, is a relatively polar compound. Your product's polarity will vary based on the transformation. It is crucial to run a co-spot (a lane with both the reaction mixture and the starting material) to accurately assess the consumption of the starting material.

Q3: Are there any general precautions I should take when handling 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde and its derivatives?

A3: Yes, standard laboratory safety precautions should always be followed. This compound is a substituted benzaldehyde and aryl bromide. While specific toxicity data for this exact molecule is limited, related compounds can be irritants. Therefore, it is advisable to:

  • Handle the compound in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

  • Avoid inhalation of dust or vapors.

  • In case of contact with skin or eyes, rinse immediately with plenty of water.

Troubleshooting Guides for Common Reactions

This section provides detailed troubleshooting for specific issues that may arise during the work-up of common reactions involving 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde.

Scenario 1: Suzuki-Miyaura Coupling Reactions

The aryl bromide moiety of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde is frequently utilized in Suzuki-Miyaura cross-coupling reactions to form biaryl structures.

Problem 1: Persistent Emulsion During Extractive Work-up.

  • Causality: The presence of palladium salts, phosphine ligands, and boronic acid residues can act as surfactants, stabilizing emulsions. The amphiphilic nature of the product can also contribute.

  • Troubleshooting Steps:

    • Brine Wash: After the initial aqueous quench, wash the organic layer with a saturated aqueous solution of sodium chloride (brine).[2][5] This increases the ionic strength of the aqueous phase, forcing the organic components into the organic layer and helping to break the emulsion.

    • Filtration through Celite®: If the emulsion persists, filter the entire mixture through a pad of Celite®. This can help to break up the emulsion and remove fine particulate matter that may be stabilizing it.

    • Solvent Modification: Add a small amount of a more nonpolar solvent like hexanes to the extraction solvent (e.g., ethyl acetate) to decrease the solubility of polar impurities in the organic phase.

Problem 2: Presence of a Debrominated Byproduct.

  • Causality: Hydrodehalogenation (replacement of the bromine with a hydrogen) is a known side reaction in Suzuki couplings, often promoted by elevated temperatures and certain bases.

  • Troubleshooting Steps:

    • Optimize Reaction Conditions: If this is a recurring issue, consider lowering the reaction temperature and using a milder base such as potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄).

    • Purification: The debrominated byproduct is typically less polar than the desired product. Flash column chromatography on silica gel is usually effective for separation.

Scenario 2: Wittig and Horner-Wadsworth-Emmons (HWE) Reactions

The aldehyde functional group is a key site for carbon-carbon bond formation via olefination reactions.

Problem: Difficulty in Removing Triphenylphosphine Oxide (TPPO) or HWE byproducts.

  • Causality: TPPO and phosphate esters from HWE reactions are often crystalline and can co-precipitate with the desired product. They can also have similar polarities to the product, making chromatographic separation challenging.

  • Troubleshooting Steps:

    • Precipitation and Filtration: After quenching the reaction, concentrate the organic layer. Add a nonpolar solvent like hexanes or a mixture of diethyl ether and hexanes to precipitate the TPPO. The desired product, being more soluble, will remain in the supernatant. Filter the mixture and wash the solid with cold hexanes.

    • Acidic Wash (for basic products): If your product is basic, an acidic wash can help to separate it from the neutral TPPO. Dissolve the crude mixture in an organic solvent and extract with dilute HCl. The product will move to the aqueous layer, which can then be basified and re-extracted.

    • Chromatography on Alumina: Basic alumina can be more effective than silica gel for separating phosphorus-containing byproducts from less polar products.

Scenario 3: Grignard and Organolithium Additions

Nucleophilic addition to the aldehyde is a common strategy to introduce new substituents.

Problem: Low Yield and/or Recovery of Unreacted Starting Material.

  • Causality: Grignard and organolithium reagents are highly basic and can be quenched by acidic protons or moisture.[6] The aldehyde itself can be enolized by strong, sterically hindered bases.

  • Troubleshooting Steps:

    • Anhydrous Conditions: Ensure all glassware is flame-dried and the reaction is performed under an inert atmosphere (e.g., argon or nitrogen). Use anhydrous solvents.

    • Quenching Strategy: Quench the reaction at low temperature (e.g., 0 °C) by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl).[2][4] This is generally preferred over water alone as it is a milder proton source and can help to minimize the formation of magnesium hydroxides that can complicate extraction.

    • Purification: Unreacted starting material can often be separated from the more polar alcohol product by flash column chromatography.

Scenario 4: Debenzylation Reactions

Removal of the benzyloxy protecting group is a common final step to unmask a phenol.

Problem: Incomplete Debenzylation or Complex Mixture of Products.

  • Causality: Catalytic hydrogenation for debenzylation can be sensitive to catalyst poisoning and substrate purity. Chemical debenzylation methods can sometimes lead to side reactions if not carefully controlled.

  • Troubleshooting Steps:

    • Catalyst Choice and Loading: For catalytic hydrogenation, ensure the use of a fresh, active catalyst (e.g., 10% Pd/C). If the reaction is sluggish, increasing the catalyst loading or the hydrogen pressure may be necessary.

    • Solvent Choice: Methanol or ethanol are common solvents for hydrogenation. Ensure the substrate is fully dissolved.

    • Alternative Debenzylation Methods: If hydrogenation is problematic, consider alternative methods such as using a Lewis acid like boron trichloride (BCl₃) or transfer hydrogenation with a hydrogen donor like ammonium formate.

    • Work-up for Phenolic Products: After debenzylation, the product is a phenol and will be acidic. During an extractive work-up, washing with a mild base (e.g., saturated aqueous sodium bicarbonate) can help remove any acidic impurities. Be aware that a strong base wash will extract your phenolic product into the aqueous layer.

Detailed Experimental Protocols

Protocol 1: General Extractive Work-up

This protocol is a good starting point for many reactions involving 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde.

  • Quenching: Cool the reaction mixture to room temperature (or 0 °C for reactions with highly reactive species). Slowly add a saturated aqueous solution of ammonium chloride (NH₄Cl) or deionized water to quench the reaction.[2][4][7][8]

  • Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) three times.[3][5]

  • Washing: Combine the organic layers and wash sequentially with:

    • Deionized water (to remove water-soluble salts).

    • Saturated aqueous sodium bicarbonate (NaHCO₃) solution (to remove acidic impurities).

    • Saturated aqueous sodium chloride (brine) solution (to facilitate phase separation and remove residual water).[2][5]

  • Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate). Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.[2][3][5]

  • Purification: Purify the crude product by an appropriate method, such as flash column chromatography or recrystallization.

Protocol 2: Purification of Aldehydes via Bisulfite Adduct Formation

This protocol is useful for removing non-aldehydic impurities or for purifying the aldehyde product if it is contaminated.

  • Adduct Formation: Dissolve the crude reaction mixture in a minimal amount of a water-miscible solvent like ethanol or methanol. Add a freshly prepared saturated aqueous solution of sodium bisulfite (NaHSO₃) and stir vigorously. The aldehyde will form a solid bisulfite adduct.

  • Isolation of Adduct: Filter the solid adduct and wash it with ethanol, followed by diethyl ether, to remove impurities.

  • Regeneration of Aldehyde: Suspend the purified adduct in water and add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or dilute sodium hydroxide (NaOH) until the solution is basic. This will regenerate the aldehyde.

  • Extraction and Isolation: Extract the regenerated aldehyde with an organic solvent, then follow steps 3-5 of the General Extractive Work-up protocol.

Data Presentation

Table 1: Common Solvents for Extraction and Chromatography

SolventPolarity IndexBoiling Point (°C)Use
Hexanes0.169Nonpolar solvent for chromatography and precipitation of polar byproducts.
Diethyl Ether2.835Good extraction solvent, but highly flammable.
Dichloromethane3.140Excellent extraction solvent for a wide range of compounds.
Ethyl Acetate4.477Common extraction and chromatography solvent.[3][5]
Tetrahydrofuran (THF)4.066Often used as a reaction solvent; miscible with water, requiring careful work-up.
Methanol5.165Polar solvent for chromatography and for dissolving polar compounds.

Visualizations

General Work-up Workflow

Workup_Workflow Reaction_Mixture Reaction Mixture Quench Quench (e.g., aq. NH4Cl) Reaction_Mixture->Quench Extraction Liquid-Liquid Extraction (e.g., EtOAc) Quench->Extraction Washing Wash Organic Layer (Water, Brine) Extraction->Washing Drying Dry Organic Layer (e.g., Na2SO4) Washing->Drying Concentration Concentrate (Rotary Evaporator) Drying->Concentration Crude_Product Crude Product Concentration->Crude_Product Purification Purification (Chromatography/Recrystallization) Crude_Product->Purification Pure_Product Pure Product Purification->Pure_Product

Caption: A generalized workflow for the work-up of reactions.

Troubleshooting Decision Tree for Emulsions

Emulsion_Troubleshooting Start Emulsion Forms During Extraction Add_Brine Add Saturated Brine Start->Add_Brine Wait Allow to Stand Add_Brine->Wait Resolved Emulsion Resolved Add_Brine->Resolved Resolved Filter Filter Through Celite® Wait->Filter Persistent Wait->Resolved Resolved Solvent_Mod Modify Solvent System Filter->Solvent_Mod Still Persistent Filter->Resolved Resolved Solvent_Mod->Resolved

Caption: A decision tree for resolving emulsions during work-up.

References

  • BenchChem. (2025). Wittig reaction of 2-(Benzyloxy)butanal for alkene synthesis.
  • BenchChem. (2025). An In-depth Technical Guide to 4-(Hexyloxy)benzaldehyde Derivatives in Medicinal Chemistry.
  • ChemHelpASAP. (2021, February 5).
  • BenchChem. (2025). Application Notes and Protocols: Suzuki Coupling Reactions with 2-bromo-6-methyl-1H.
  • BenchChem. (2025). A Comparative Guide to the Reactivity of Substituted Benzaldehydes.
  • BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling Reactions Using 2-Bromo-4'-fluoro-3'-methylbenzophenone.
  • BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling of 5-Bromo-2-chloro-4-methoxypyrimidine.
  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 968840, 4-Benzyloxy-2-bromo-5-methoxy-benzaldehyde. PubChem.
  • Magritek. (n.d.). The Aldol Condensation. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Synthesis of unsymmetrical biaryls using a modified suzuki cross-coupling. Retrieved from [Link]

  • SiliCycle. (2011). Selective Debenzylation of Benzyl Protected Groups with SiliaCat Pd(0) under Mild Conditions. Retrieved from [Link]

  • Kedrowski, B. (2020, October 26). Grignard Reaction Experiment Part 1, Prelab [Video]. YouTube.
  • University of Rochester, Department of Chemistry. (n.d.). Workup for Polar and Water-Soluble Solvents. Retrieved from [Link]

  • Martinez, J. C., et al. (2019). Extraction and Determination of Polar Bioactive Compounds from Alfalfa (Medicago sativa L.) Using Supercritical Techniques. Molecules, 24(24), 4588.
  • AWS. (n.d.). Supporting Information Cross Dehydrogenative Coupling via Base-promoted Homolytic Aromatic Substitution (BHAS) – Synthesis of Fluorenones and Xanthones. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of 5-membered Heteroaryl-substituted Benzyloxy-benzaldehydes by the Suzuki-Miyaura Coupling Reaction. Request PDF.
  • Kennedy, A. R., et al. (2010). 4-(Benzyloxy)benzaldehyde. Acta Crystallographica Section E: Structure Reports Online, 66(8), o2023.
  • BenchChem. (2025). Application Notes and Protocols: Grignard Reaction with 4-Fluorobenzaldehyde.
  • University of Rochester, Department of Chemistry. (n.d.). Extraction Protocol for Polar Solvents. Retrieved from [Link]

  • The Royal Society of Chemistry. (2012). Supporting Information A Convenient Chromatography-Free Method for the Purification of Alkenes Produced in the Wittig Reaction. Organic & Biomolecular Chemistry.
  • Hidayat, I. W., et al. (2015). A Study of the Microwave-Accelerated Condensation of Substituted Benzaldehydes with 3-Substituted Hydantoins and the Unexpected Interception of Alcohol Products. Procedia Chemistry, 17, 75-83.
  • Kennedy, A. R., et al. (2010). 4-(Benzyloxy)benzaldehyde.
  • ResearchGate. (n.d.). How can I isolate a highly polar compound from an aqueous solution? Retrieved from [Link]

  • The Royal Society of Chemistry. (2017).
  • Organ, M. G., et al. (2019). Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure. Organic Letters, 21(11), 4136-4139.
  • University of Strathclyde. (n.d.). 4-(Benzyloxy)benzaldehyde. PURE.
  • Chemistryy Land. (2022, December 3). Electrophilic substitution reactions of benzaldehyde [Video]. YouTube.
  • ResearchGate. (n.d.).
  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 57527288, 4-Bromo-2-fluoro-5-methoxybenzaldehyde. PubChem.
  • BenchChem. (2025). A Comparative Guide to the Reactivity of 4-Butoxybenzaldehyde and 4-Methoxybenzaldehyde.
  • Reddit. (2024, April 13). Suggestion for work-up of Wittig reaction. r/chemhelp.

Sources

Optimization

Technical Support Center: Troubleshooting Palladium Catalyst Removal from 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde Reactions

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the removal of residual palladium from reactions involving 4-(b...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the removal of residual palladium from reactions involving 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde and similar intermediates. As palladium-catalyzed cross-coupling reactions are integral to modern organic synthesis, effective removal of the catalyst is critical for the purity of active pharmaceutical ingredients (APIs) and to prevent interference in downstream processes.[1][2] This resource provides in-depth, troubleshooting-oriented guidance in a question-and-answer format to address specific issues you may face during your experimental work.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Guide 1: Persistent Palladium Contamination Despite Standard Filtration

Question: I've performed a standard workup including filtration through Celite after my cross-coupling reaction to synthesize a derivative of 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde, but I'm still detecting significant levels of palladium in my product. What's going on, and how can I fix it?

Answer: This is a common issue that often points to the presence of soluble or colloidal palladium species that are not effectively removed by simple filtration.[3] Here’s a breakdown of the potential causes and a systematic approach to resolving the problem.

Causality Behind the Issue:

Palladium catalysts, especially those used in homogeneous catalysis, can exist in various forms in the reaction mixture post-reaction.[4] While heterogeneous palladium on a solid support can often be removed by filtration, homogeneous catalysts can break down into soluble palladium complexes or form fine, colloidal nanoparticles that will pass through standard filter media.[3] The complex nature of the reaction mixture, including the presence of ligands, bases, and your specific benzaldehyde derivative, can influence the state of the palladium.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for persistent palladium contamination.

Detailed Protocols:

  • Protocol 1.1: Enhanced Filtration with Adsorbents

    • Rationale: If colloidal palladium is suspected, using an adsorbent in conjunction with filtration can trap these fine particles.[3][5]

    • Procedure:

      • To your crude reaction mixture, add activated carbon (typically 5-10 wt% relative to the product).

      • Stir the slurry at room temperature for 1-2 hours. The dark color of a palladium acetate solution, for instance, can disappear as the catalyst is scavenged.[4]

      • Prepare a pad of Celite (1-2 cm thick) in a sintered glass funnel.[3]

      • Filter the mixture through the Celite pad, washing with a suitable solvent.

  • Protocol 1.2: Implementation of a Scavenger Resin

    • Rationale: Scavenger resins contain functional groups that chelate soluble palladium species, rendering them insoluble and easily filterable.[4][6] Thiol-functionalized scavengers are particularly effective for palladium.

    • Procedure:

      • Choose a scavenger resin suitable for your solvent system (e.g., silica- or polystyrene-based).

      • Add the scavenger resin (typically 2-5 equivalents relative to the palladium catalyst) to the reaction mixture.

      • Stir at room temperature or slightly elevated temperature (e.g., 40-50 °C) for 2-24 hours. A study using a phosphonic acid-based scavenger demonstrated over 98% removal of palladium acetate from acetonitrile within 2 hours.[4]

      • Filter off the resin and wash with the solvent.

Guide 2: Choosing the Right Palladium Removal Technique

Question: There are so many methods for palladium removal – filtration, scavengers, extraction, and crystallization. How do I select the most appropriate one for my 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde reaction?

Answer: The optimal removal method is highly dependent on the nature of your specific reaction, the scale of your synthesis, and the required purity of your final product.[7] A multi-pronged approach is often the most effective.

Decision-Making Framework:

Caption: Decision framework for selecting a palladium removal method.

Comparative Analysis of Methods:

MethodPrincipleAdvantagesDisadvantagesBest Suited For
Filtration Physical separation of insoluble catalyst particles.Simple, fast, and inexpensive.Ineffective for soluble or colloidal palladium.[3]Heterogeneous palladium catalysts (e.g., Pd/C).
Scavengers Chelation of palladium by functionalized solid supports.[4]High selectivity and efficiency for soluble palladium.[8]Can be expensive; requires optimization of scavenger type, loading, and time.[8]Reactions using homogeneous catalysts where high purity is required.
Extraction Partitioning of palladium species into an aqueous phase.Can remove inorganic salts simultaneously.May require multiple extractions; can be solvent-intensive.[3][7]Initial workup to remove bulk inorganic impurities and some palladium.
Crystallization Selective precipitation of the desired product, leaving impurities in the mother liquor.Can provide very high purity product.Not always effective; palladium can sometimes co-crystallize with the product.[6][8]Final purification step for crystalline products.
Activated Carbon Adsorption of palladium onto a high surface area carbon matrix.[5]Cost-effective and can remove colored impurities as well.[5]Can sometimes adsorb the product, leading to yield loss.[7]General purpose palladium removal, especially for colored solutions.

Experimental Protocol: Screening for the Optimal Scavenger

  • Rationale: The effectiveness of a scavenger is system-dependent.[7] A small-scale screen can save time and resources.

  • Procedure:

    • Set up several small vials each containing an equal aliquot of your crude reaction mixture.

    • To each vial, add a different type of scavenger (e.g., thiol-based, amine-based, activated carbon) at a consistent loading (e.g., 3 equivalents).

    • Include a control vial with no scavenger.

    • Stir all vials under the same conditions (e.g., room temperature for 4 hours).

    • Filter each sample and analyze the filtrate for residual palladium using a sensitive analytical technique like ICP-MS.[6]

Guide 3: Impact of Residual Palladium on Downstream Reactions and Product Stability

Question: Why is it so critical to remove trace amounts of palladium? Can't I just carry the material through to the next step?

Answer: Residual palladium, even at parts-per-million (ppm) levels, can have significant and often detrimental effects on subsequent reactions and the stability of your final compound.[1][9]

Key Considerations:

  • Catalyst Poisoning: Many catalysts used in subsequent steps (e.g., hydrogenation catalysts) can be poisoned by trace amounts of palladium.

  • Unwanted Side Reactions: Residual palladium can catalyze undesired side reactions, leading to the formation of impurities and a reduction in the yield of your desired product.

  • Product Degradation: For certain classes of compounds, trace palladium can promote decomposition over time, affecting the long-term stability and shelf-life of your material.

  • Regulatory Limits: For pharmaceutical applications, regulatory bodies like the FDA and EMA have strict limits on elemental impurities, including palladium, in the final API.[6][8]

  • Assay Interference: In biological screening, residual palladium can lead to false positives or negatives, compromising the integrity of the data.[9] Studies have shown that residual metals can act as charge sinks or co-catalysts in certain applications.[10]

Self-Validating System for Palladium Removal:

To ensure the robustness of your palladium removal process, it's essential to have a reliable method for quantifying residual palladium.

  • Analytical Techniques:

    • Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): This is the gold standard for trace metal analysis, offering high sensitivity and accuracy.[6]

    • Atomic Absorption Spectroscopy (AAS): Another sensitive technique for quantifying metal content.[6]

    • X-ray Fluorescence (XRF): A non-destructive method suitable for solid samples.[6]

  • Establishing Acceptance Criteria:

    • For early-stage intermediates, a higher level of residual palladium may be acceptable, as subsequent purification steps can further reduce the concentration.[11]

    • For late-stage intermediates and the final API, the palladium content must meet the stringent requirements of regulatory guidelines (often in the low ppm range).[6][11] It has been suggested that for biological assays, a maximum level of 100 ppm should be considered.[9][12]

Protocol for Sample Preparation for ICP-MS Analysis:

  • Rationale: Proper sample preparation is crucial for accurate ICP-MS results. This involves digesting the organic matrix to leave the palladium in an analyzable form.

  • Procedure:

    • Accurately weigh a sample of your dried product (e.g., 10-50 mg) into a clean digestion vessel.

    • Add a mixture of high-purity nitric acid and hydrochloric acid (aqua regia).

    • Heat the vessel in a microwave digestion system according to a pre-programmed temperature profile.

    • After cooling, carefully dilute the digested sample to a known volume with deionized water.

    • The sample is now ready for analysis by ICP-MS.

References

  • Palladium catalyst recovery using scavenger resin - SpinChem. [Link]

  • How to Remove Palladium in three easy steps - Biotage. (2023-01-20). [Link]

  • Removal of palladium (Pd) catalysts Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [Link]

  • How can i remove palladium Pd catalyst easily? - ResearchGate. (2015-05-18). [Link]

  • Separation and Recovery of Platinum and Palladium from Spent Petrochemical Catalysts Using Activated Carbon, Analysis of Two Kin - SciSpace. [Link]

  • Inventive Filtration Technologies for Palladium Recovery. (2019-04-02). [Link]

  • Extracting Palladium from Spent Palladium Catalysts - ZhengZhou JinQuan Precious Metal Refining Equipment Co.,Ltd. [Link]

  • Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry | Organic Process Research & Development - ACS Publications. (2023-09-06). [Link]

  • EP1636393B1 - Process for recovery of palladium
  • Recovery and reuse of homogeneous palladium catalysts via organic solvent nanofiltration: application in the synthesis of AZD4625 - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC06334A. (2025-02-28). [Link]

  • CHAPTER 16: Palladium Detection Techniques for Active Pharmaceutical Ingredients Prepared via Cross-Couplings Available - Books. (2014-10-27). [Link]

  • Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques - PMC. (2022-01-20). [Link]

  • An Efficient Method for Removal of Residual Palladium from Organic Solution of Faropenem Sodium in the Pd(II) - ACS Publications. [Link]

  • Your trick to remove residual palladium : r/Chempros - Reddit. (2025-09-19). [Link]

  • Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques | ACS Medicinal Chemistry Letters. [Link]

  • The effect of residual palladium on the performance of organic electrochemical transistors. (2022-12-27). [Link]

  • Using Metal Scavengers to Remove Trace Metals such as Palladium - Biotage. [Link]

Sources

Troubleshooting

Stability issues of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde under acidic/basic conditions

A Guide to Understanding and Managing Stability Under Acidic and Basic Conditions Welcome to the technical support center for 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde. This guide is designed for researchers, scientist...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide to Understanding and Managing Stability Under Acidic and Basic Conditions

Welcome to the technical support center for 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this compound in their experimental workflows. As Senior Application Scientists, we have compiled this resource to address common stability challenges encountered under various pH conditions, providing both theoretical explanations and practical, field-proven troubleshooting strategies.

Introduction to 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde and its Stability Profile

4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde is a polysubstituted aromatic aldehyde with a unique combination of functional groups that contribute to its utility in organic synthesis, but also to its potential instability. Understanding the interplay of these groups is crucial for successful experimentation.

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Key Structural Features Influencing Stability:

  • Aldehyde Group: The formyl group is susceptible to oxidation and can undergo disproportionation reactions (Cannizzaro reaction) under strongly basic conditions.[1][2][3][4] The electrophilicity of the carbonyl carbon is modulated by the electronic effects of the other ring substituents.

  • Benzyl Ether: The benzyloxy group serves as a protecting group for the phenolic hydroxyl. However, benzyl ethers are known to be labile under strongly acidic conditions and can be cleaved through hydrogenolysis.[5][6][7][8]

  • Bromo and Methoxy Substituents: The electron-donating methoxy group and the electron-withdrawing (by induction) but electron-donating (by resonance) bromo group influence the electron density of the aromatic ring and the reactivity of the aldehyde and benzyl ether moieties. Generally, electron-donating groups can decrease the electrophilicity of the carbonyl carbon.[9][10]

This guide will delve into the specific stability issues that may arise from these structural features and provide you with the necessary tools to mitigate them.

Frequently Asked Questions (FAQs) and Troubleshooting

Here we address common questions and problems encountered when working with 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde.

Q1: My reaction mixture containing 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde turned yellow/brown after adding a strong base (e.g., NaOH, KOH). What is happening?

A1: The observation of a color change upon addition of a strong base is likely due to a combination of factors, primarily the Cannizzaro reaction. Since the aldehyde group in your compound lacks an alpha-hydrogen, it is susceptible to this disproportionation reaction in the presence of a strong base.[1][2][3][4] In this reaction, two molecules of the aldehyde react, with one being oxidized to a carboxylic acid (in the form of its carboxylate salt) and the other being reduced to an alcohol.

G cluster_0 Cannizzaro Reaction Aldehyde_1 4-(Benzyloxy)-2-bromo- 5-methoxybenzaldehyde Aldehyde_2 4-(Benzyloxy)-2-bromo- 5-methoxybenzaldehyde Base Strong Base (e.g., NaOH) Carboxylate Sodium 4-(benzyloxy)-2-bromo- 5-methoxybenzoate Alcohol (4-(Benzyloxy)-2-bromo- 5-methoxyphenyl)methanol

Caption: The Cannizzaro disproportionation reaction.

Troubleshooting:

  • Avoid Strong Bases: If your reaction conditions permit, use a weaker, non-nucleophilic base.

  • Temperature Control: Perform your reaction at a lower temperature to minimize the rate of the Cannizzaro reaction.

  • Crossed Cannizzaro Reaction: If another aldehyde (like formaldehyde) is present, a crossed Cannizzaro reaction may occur, where the other aldehyde is preferentially oxidized.[2]

  • Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the consumption of your starting material and the formation of byproducts.

Q2: I am performing a reaction under acidic conditions (e.g., TFA, HCl) and I am seeing an unexpected, more polar spot on my TLC. What could this be?

A2: The appearance of a more polar byproduct under acidic conditions strongly suggests the cleavage of the benzyl ether protecting group, resulting in the formation of the corresponding phenol: 2-bromo-4-hydroxy-5-methoxybenzaldehyde. Benzyl ethers are known to be labile to strong acids.[5][6][7]

G cluster_1 Acid-Catalyzed Debenzylation Starting_Material 4-(Benzyloxy)-2-bromo- 5-methoxybenzaldehyde Acid Strong Acid (e.g., TFA, HCl) Phenol 2-Bromo-4-hydroxy- 5-methoxybenzaldehyde Toluene Toluene

Caption: Acid-catalyzed cleavage of the benzyl ether.

Troubleshooting:

  • Use Milder Acids: If possible, switch to a milder Lewis acid or a solid-supported acid which can sometimes offer greater selectivity.[7][11]

  • Reaction Time and Temperature: Minimize both the reaction time and temperature to reduce the extent of debenzylation.

  • Alternative Protecting Groups: If debenzylation is a persistent issue, consider using a more acid-stable protecting group for the phenol in future syntheses.

Q3: My compound appears to be degrading even under neutral conditions over time. What could be the cause?

A3: Aldehydes, in general, are susceptible to oxidation to the corresponding carboxylic acid. This can be accelerated by exposure to air (autoxidation), light, and trace metal impurities.[12][13][14] The presence of the electron-donating methoxy group on the aromatic ring can also influence the rate of oxidation.

Troubleshooting:

  • Inert Atmosphere: Store and handle the compound under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.

  • Protection from Light: Store the compound in an amber vial or a container protected from light.

  • Purity: Ensure the compound is free from metal contaminants which can catalyze oxidation. Purification by column chromatography or recrystallization may be necessary.

  • Storage Temperature: Store the compound at a low temperature as recommended by the supplier to slow down the rate of degradation.

Experimental Protocols

To assist you in evaluating the stability of 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde in your specific experimental context, we provide the following detailed protocols.

Protocol 1: General Stability Assessment at Different pH Values

This protocol allows for a systematic evaluation of the compound's stability across a range of pH conditions.

Materials:

  • 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde

  • Buffers: pH 2 (e.g., 0.01 M HCl), pH 4 (e.g., acetate buffer), pH 7 (e.g., phosphate buffer), pH 10 (e.g., carbonate-bicarbonate buffer), pH 12 (e.g., 0.01 M NaOH)

  • Organic solvent (e.g., acetonitrile or THF, HPLC grade)

  • HPLC vials

  • HPLC system with a UV detector

Procedure:

  • Prepare a stock solution of 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde in the chosen organic solvent at a known concentration (e.g., 1 mg/mL).

  • In separate HPLC vials, add a small aliquot of the stock solution to each of the different pH buffers to achieve a final concentration suitable for HPLC analysis. Ensure the volume of the organic solvent is minimal to avoid altering the buffer's pH significantly.

  • Prepare a "time zero" sample for each pH by immediately quenching the reaction (e.g., by neutralizing the acidic/basic samples) and diluting with the mobile phase for HPLC analysis.

  • Incubate the remaining vials at a controlled temperature (e.g., room temperature or a slightly elevated temperature to accelerate degradation).

  • At predetermined time points (e.g., 1, 2, 4, 8, 24 hours), take an aliquot from each vial, quench if necessary, and analyze by HPLC.

  • Monitor the decrease in the peak area of the starting material and the appearance of any new peaks corresponding to degradation products.

G cluster_2 Stability Testing Workflow Start Prepare Stock Solution Incubate Incubate at various pH values Sample Sample at time points Analyze Analyze by HPLC Data Record and Analyze Data

Caption: Workflow for stability testing.

Protocol 2: Quantitative Analysis of Aldehyde Degradation by HPLC-UV with DNPH Derivatization

This method is highly sensitive for quantifying aldehydes by converting them to their 2,4-dinitrophenylhydrazone (DNPH) derivatives, which have a strong UV absorbance.[6][15][16]

Materials:

  • 2,4-Dinitrophenylhydrazine (DNPH) reagent (can be purchased or prepared)

  • Acetonitrile (HPLC grade)

  • Perchloric acid or sulfuric acid (catalyst)

  • HPLC system with a UV detector (detection at ~360 nm)

Procedure:

  • At each time point from your stability study (Protocol 1), take an aliquot of the reaction mixture.

  • Add an excess of the DNPH reagent to the aliquot. A catalytic amount of acid may be required to facilitate the reaction.

  • Allow the derivatization reaction to proceed to completion (typically 30-60 minutes at room temperature).

  • Analyze the resulting solution by reverse-phase HPLC, monitoring at the wavelength of maximum absorbance for the DNPH derivative of your aldehyde.

  • Quantify the amount of remaining aldehyde by comparing the peak area to a standard curve prepared from the derivatized, pure 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde.

Data Presentation

The following table can be used to systematically record and analyze your stability data.

pHTime (hours)Temperature (°C)% Remaining Parent CompoundPeak Area of Major Degradant 1Peak Area of Major Degradant 2Observations (e.g., color change)
202510000Colorless
2125
2425
22425
702510000Colorless
72425
1202510000Colorless
12125
12425
122425

Concluding Remarks

The stability of 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde is intricately linked to its molecular structure. By understanding the potential degradation pathways under both acidic and basic conditions, researchers can proactively design their experiments to minimize unwanted side reactions. We encourage you to utilize the provided protocols to generate stability data specific to your experimental conditions. Should you have further questions, please do not hesitate to contact our technical support team.

References

  • Chemguide. (n.d.). Oxidation of Aldehydes and Ketones. Retrieved from [Link]

  • Formacare. (n.d.). ANALYTICAL METHOD DETERMINATION OF VOLATILE ALDEHYDES IN AMBIENT AIR. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, January 22). Reactivity of Aldehydes & Ketones. Retrieved from [Link]

  • PubChem. (n.d.). 4-Benzyloxy-2-bromo-5-methoxy-benzaldehyde. Retrieved from [Link]

  • Shaalaa.com. (2025, February 20). Explain Cannizzaro's reaction with the help of benzaldehyde. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Benzyl Ethers - Protecting Groups. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Selective Cleavage of Benzyl Ethers. Retrieved from [Link]

  • Thai Journal of Pharmaceutical Sciences. (n.d.). Solid-Supported Acids for Debenzylation of Aryl Benzyl Ethers. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Method for the determination of aldehydes and ketones in ambient air using HPLC. Retrieved from [Link]

  • L. Sproll, K. R. R. Ressel, & T. Henle. (2007). Possible degradation pathways leading from benzaldehyde to benzene or benzoic acid. Molecular Nutrition & Food Research, 51(5), 557-563.
  • International Journal of Pharmaceutical Sciences Review and Research. (2014, May-June). Forced Degradation and Stability Testing: Strategies and Analytical Perspectives. Retrieved from [Link]

  • Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, January 22). Cannizzaro Reaction. Retrieved from [Link]

  • Pharmaguideline. (n.d.). Cannizzaro Reaction and Crossed Cannizzaro Reaction. Retrieved from [Link]

  • YouTube. (2018, December 31). benzyl ether cleavage. Retrieved from [Link]

  • The Journal of Organic Chemistry. (2024, June 5). The Impact of Electron Donating and Withdrawing Groups on Electrochemical Hydrogenolysis and Hydrogenation of Carbonyl Compounds. Retrieved from [Link]

  • Filo. (2025, September 30). Benzaldehyde is more reactive towards nucleophilic attack than: (1) HCHO. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (1996, December). Method 8315A: Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC). Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

HPLC Analysis Guide: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde Purity

Executive Summary In the synthesis of isoquinoline alkaloids and polyphenolic therapeutics, 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (CAS: 40705-22-4) serves as a critical "linchpin" intermediate. Its purity directly...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the synthesis of isoquinoline alkaloids and polyphenolic therapeutics, 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (CAS: 40705-22-4) serves as a critical "linchpin" intermediate. Its purity directly dictates the yield of subsequent Suzuki couplings or condensation reactions.

While Quantitative NMR (qNMR) offers rapid absolute purity assessment without reference standards, it lacks the dynamic range to detect trace regioisomers (e.g., 6-bromo isomers) or debrominated side-products that poison downstream catalysis. GC-MS is contraindicated due to the thermal instability of the benzyl ether moiety.

Verdict: RP-HPLC-UV remains the gold standard for purity profiling. This guide presents an optimized Reverse Phase method designed to resolve the hydrophobic benzyl core from polar degradation products (benzoic acids) and regioisomeric impurities.

Compound Profile & Analytical Challenges

Understanding the physicochemical behavior of the analyte is the foundation of robust method development.

FeaturePropertyAnalytical Implication
Core Structure Brominated BenzaldehydeSusceptible to air oxidation (to benzoic acid). Samples must be prepared fresh or stored at 4°C.
Functional Group Benzyl Ether (C4)Significantly increases hydrophobicity (LogP ~3.5). Requires high organic strength for elution.
Substituents Methoxy (C5), Bromine (C2)Potential for regioisomers during synthesis. The method must have high selectivity (

).
UV Chromophore Conjugated Aromatic SystemStrong UV absorption at 280 nm (carbonyl n-

) and 254 nm (aromatic

-

).

Comparative Analysis: HPLC vs. Alternatives

The following table contrasts the three primary analytical techniques available for this compound.

FeatureRP-HPLC (Recommended) qNMR (Orthogonal) GC-MS
Primary Use Purity Profiling & QCAbsolute Assay (Mass Balance)Volatile Impurity ID
Sensitivity (LOD) High (0.05%)Low (~1%)High
Selectivity Excellent (Separates isomers)Moderate (Signal overlap likely)Good
Sample Integrity Non-destructive Non-destructiveDestructive (Thermal degradation risk)
Throughput High (Automated)Low (Manual processing)Moderate
Critical Flaw Requires Reference StandardLow sensitivity for trace impuritiesBenzyl ether cleavage at injector port (>250°C)
Decision Matrix: Method Selection

DecisionMatrix cluster_legend Pathways Start Start: Purity Analysis Needs IsRefAvailable Is a Reference Standard Available? Start->IsRefAvailable TraceImpurities Need to detect <1% Impurities? IsRefAvailable->TraceImpurities Yes qNMR Method: qNMR (Assay Only) IsRefAvailable->qNMR No Volatile Is the impurity volatile? TraceImpurities->Volatile No HPLC Method: RP-HPLC-UV (Gold Standard) TraceImpurities->HPLC Yes (Critical for Pharma) Volatile->qNMR No GCMS Method: GC-MS (Risk of Degradation) Volatile->GCMS Yes

Figure 1: Decision matrix for selecting the appropriate analytical technique based on resource availability and data requirements.

The "Gold Standard" Protocol: RP-HPLC

This method utilizes a "Gradient" approach to ensure the highly retained main peak elutes within a reasonable time while still resolving early-eluting polar impurities (like the oxidized benzoic acid derivative).

Chromatographic Conditions[2][3][4][5][6]
  • Instrument: HPLC with PDA (Photodiode Array) or UV-Vis Detector.

  • Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm) or equivalent.

    • Rationale: A standard C18 is required for retention. "Plus" or end-capped columns reduce silanol interactions with the methoxy/aldehyde groups, improving peak symmetry.

  • Mobile Phase A: 0.1% Phosphoric Acid (

    
    ) in Water.
    
    • Rationale: Low pH (~2.5) suppresses the ionization of potential acidic impurities (e.g., 2-bromo-5-methoxybenzoic acid), ensuring they interact with the column and do not elute in the void volume.

  • Mobile Phase B: Acetonitrile (HPLC Grade).

  • Flow Rate: 1.0 mL/min.

  • Column Temp: 30°C.

  • Detection: 280 nm (Primary), 254 nm (Secondary).

  • Injection Volume: 5-10 µL.

Gradient Program
Time (min)% Mobile Phase A (Aq)% Mobile Phase B (ACN)Event
0.09010Equilibration / Injection
2.09010Isocratic hold for polar impurities
15.01090Linear Gradient to elute Main Peak
20.01090Wash highly hydrophobic residuals
20.19010Return to initial conditions
25.09010Re-equilibration
Sample Preparation (Critical)
  • Diluent: Acetonitrile:Water (80:20).

    • Note: The compound is sparingly soluble in pure water. High organic content is needed to dissolve the benzyl ether moiety.

  • Concentration: 0.5 mg/mL.

  • Filtration: 0.22 µm PTFE filter (Do not use Nylon, as aldehydes can bind).

  • Stability: Analyze within 24 hours. Store autosampler vials at 4°C to prevent oxidation of the aldehyde to carboxylic acid.

Experimental Validation & Troubleshooting

System Suitability Criteria (Self-Validating System)

Before running samples, the system must pass these checks to ensure data trustworthiness (E-E-A-T).

ParameterAcceptance CriteriaFailure Mode & Fix
Retention Time (RT) ~12.5 ± 0.5 minDrift: Check mobile phase composition and column equilibration.
Tailing Factor (

)
0.8 <

< 1.5
Tailing (>1.5): Column aging or insufficient acid in Mobile Phase A.
Theoretical Plates (N) > 5,000Low N: Dead volume in connections or column degradation.
Resolution (

)
> 2.0 (Main peak vs. nearest impurity)Poor Sep: Adjust gradient slope (make it shallower).
Common Impurity Profile

When analyzing this specific intermediate, look for these specific relative retention times (RRT):

  • RRT ~0.2-0.3: 2-Bromo-5-methoxybenzoic acid (Oxidation product).

  • RRT ~0.8: 2-Bromo-5-hydroxy-4-methoxybenzaldehyde (Debenzylated impurity - starting material).

  • RRT 1.0: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (Analyte) .

  • RRT ~1.2: Regioisomers (e.g., 6-bromo variants).

Analytical Workflow Diagram

Workflow Sample Sample Synthesis (Crude Solid) Prep Sample Prep (0.5 mg/mL in ACN:H2O) Sample->Prep SST System Suitability (Inj. Standard) Prep->SST Check Pass Criteria? (Tailing < 1.5) SST->Check Run Run Sample Sequence (Gradient Elution) Check->Run Yes Fail Troubleshoot: Check Column/Mobile Phase Check->Fail No Report Generate Report (% Area Norm.) Run->Report Fail->SST Retry

Figure 2: Step-by-step analytical workflow ensuring data integrity from sample prep to reporting.

References

  • ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[1] Link

  • PubChem. (n.d.).[2] 4-Benzyloxy-2-bromo-5-methoxybenzaldehyde (Compound Summary).[2] National Center for Biotechnology Information. Link

  • Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. Wiley.[2] (Reference for Gradient Elution principles).

  • ChemicalBook. (2023). 2-Bromo-4-methoxy-5-(benzyloxy)benzaldehyde Properties and Synthesis.Link

Sources

Comparative

Comparative Characterization Guide: GC-MS vs. LC-MS for 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

[1] Executive Summary Characterizing 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (CAS: 40705-22-4) presents a distinct analytical challenge due to the competing requirements of structural resolution and thermal stability...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

Characterizing 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (CAS: 40705-22-4) presents a distinct analytical challenge due to the competing requirements of structural resolution and thermal stability.[1] As a critical intermediate in the synthesis of isoquinoline alkaloids and cosmetic polyphenols, its purity is paramount.[1]

While GC-MS (Gas Chromatography-Mass Spectrometry) offers superior structural fingerprinting via electron ionization (EI), the molecule's high boiling point (~427 °C predicted) and the thermal lability of the benzyl ether moiety pose significant risks of on-column degradation.[1] LC-MS (Liquid Chromatography-Mass Spectrometry) , conversely, provides a gentler ionization environment suitable for quantitation but lacks the rich fragmentation libraries of GC-MS.[1]

This guide objectively compares these two modalities, providing optimized protocols to mitigate thermal degradation in GC-MS and maximize sensitivity in LC-MS.[1]

Compound Profile & Physicochemical Constraints[1][2][3]

Understanding the molecule's stress points is the first step in method design.[1]

FeatureSpecificationAnalytical Implication
Structure

Benzaldehyde core with Br, OMe, and OBn substituents
Br: Distinct 1:1 isotope pattern (

).[1] OBn: Prone to thermal cleavage (loss of benzyl).[1]
Formula

MW: 321.17 g/mol
Boiling Point ~427 °C (Predicted)Requires high-temperature GC columns (e.g., ZB-5HT, DB-5ht).[1]
Solubility DMSO, DMF, Chloroform, Ethyl AcetateCompatible with both Reversed-Phase LC and standard GC solvents.

Comparative Analysis: GC-MS vs. LC-MS[1]

The following table contrasts the performance of the two techniques for this specific aldehyde.

ParameterGC-MS (Electron Ionization) LC-MS (Electrospray Ionization)
Primary Utility Structural Identification & Impurity Profiling.[1]Purity Quantitation & Stability Testing.[1]
Thermal Risk High. The benzyloxy group may cleave at injector temps >260°C, forming benzyl alcohol or benzaldehyde artifacts.[1]Negligible. Ambient temperature separation preserves the ether linkage.[1]
Selectivity Excellent. Chromatographic resolution of isomers (e.g., regioisomers of the bromine position) is superior.Good. Requires optimized gradient elution to separate hydrolysis products.
Detection Limit Low ng range (SIM mode).[1]pg range (MRM mode).
Spectral Data Rich fragmentation (Library searchable).[1]Molecular ion dominated (

or

).[1]
Recommendation Use for initial ID and raw material qualification .[1]Use for routine QC , assay , and degradation studies .

Analytical Decision Workflow

The following logic gate ensures the correct instrument is selected based on the analytical goal.

AnalyticalWorkflow Start Sample: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde Goal Define Analytical Goal Start->Goal ID Structural ID / Impurity Profiling Goal->ID Quant Routine Purity / Stability Goal->Quant GC GC-MS (EI) ID->GC High Res Separation LC LC-MS (ESI/APC) Quant->LC No Degradation Check Thermal Stability Check (Is Benzyl peak >5%?) GC->Check Check->GC No (Stable) Check->LC Yes (Unstable)

Figure 1: Decision matrix for selecting the optimal characterization technique.

Optimized GC-MS Protocol (High-Temperature Method)

To successfully analyze this high-boiling compound by GC, you must minimize residence time in the hot injector and column.[1]

Methodology
  • Inlet: Split/Splitless. Temperature: 260 °C (Do not exceed 280 °C to prevent ether cleavage).

  • Injection Mode: Pulsed Splitless (25 psi pulse for 0.5 min) to sweep the heavy molecule onto the column quickly.[1]

  • Column: 5% Phenyl-arylene (e.g., DB-5MS or ZB-5HT).[1]

    • Dimensions: 30 m x 0.25 mm x 0.10 µm .[1]

    • Note: The 0.10 µm thin film is critical.[1] It lowers the elution temperature, allowing the compound to exit the column before thermal degradation occurs.[1]

  • Carrier Gas: Helium at 1.2 mL/min (Constant Flow).[1]

  • Oven Program:

    • Start at 100 °C (Hold 1 min).

    • Ramp 20 °C/min to 320 °C.

    • Hold 5 min.

  • MS Source: 230 °C. Transfer Line: 300 °C.[1]

Data Interpretation: Fragmentation Mechanics

Under Electron Ionization (70 eV), the molecule (


 m/z 320/322) undergoes a predictable breakdown.[1]

Fragmentation M Molecular Ion (M+) m/z 320 / 322 (1:1 Doublet) Benzyl Tropylium Ion [C7H7]+ m/z 91 (Base Peak) M->Benzyl Alpha Cleavage (Ether) M_Br Loss of Br [M - Br]+ m/z 241 M->M_Br C-Br Bond Break M_Bn Loss of Benzyl [M - C7H7]+ m/z 229 / 231 (Doublet) M->M_Bn C-O Bond Break 65 65 Benzyl->65 -C2H2 m/z 65 Benzoyl Benzoyl Cation [C7H5O]+

Figure 2: Primary EI fragmentation pathway.[1] The presence of the m/z 91 base peak and the m/z 320/322 doublet confirms the identity.

Diagnostic Ions:

  • m/z 320 & 322: Molecular ion doublet (characteristic of 1 Bromine atom).[1]

  • m/z 91: Base peak (100% abundance), derived from the stable tropylium ion formed by the benzyloxy group.[1]

  • m/z 229 & 231: The core phenol fragment after losing the benzyl group.[1]

Alternative: LC-MS Protocol (Quantitation)[1]

If GC-MS shows signs of degradation (e.g., a rising baseline or excessive m/z 91 signal without a parent peak), switch to LC-MS.[1]

  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 100 mm x 2.1 mm, 1.8 µm.

  • Mobile Phase A: Water + 0.1% Formic Acid.[1]

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

  • Gradient: 50% B to 95% B over 10 mins. (High organic content required to elute the hydrophobic benzyl/bromo motif).[1]

  • Detection: ESI Positive Mode. Look for

    
     (m/z 321/323) and 
    
    
    
    (m/z 343/345).[1]

Troubleshooting & Validation

  • Issue: Peak Tailing in GC.

    • Cause: Interaction of the aldehyde or hydroxyl (if degraded) with active sites in the liner.[1]

    • Fix: Use Ultra-Inert liners with glass wool.[1] Ensure the column is cut cleanly.[1]

  • Issue: "Ghost" Peaks at m/z 108 (Benzyl Alcohol).

    • Cause: Thermal hydrolysis of the benzyl ether in the injector port due to moisture.[1]

    • Fix: Ensure the sample solvent (e.g., Ethyl Acetate) is dry.[1] Lower inlet temperature to 250 °C.

References

  • PubChem. (2025).[1] 4-Benzyloxy-2-bromo-5-methoxy-benzaldehyde (Compound).[1][] National Library of Medicine.[1] Available at: [Link]

  • NIST Mass Spectrometry Data Center. (2025).[1] Benzaldehyde, 4-hydroxy-3,5-dimethoxy- (Fragmentation Analog). NIST Chemistry WebBook, SRD 69.[1] Available at: [Link]

  • Organic Chemistry Portal. (2025). Stability and Cleavage of Benzyl Ethers. Available at: [Link]

Sources

Validation

Elemental Analysis &amp; Characterization Guide: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

[1][2] Part 1: Executive Summary & Theoretical Framework This guide provides a rigorous technical framework for the elemental characterization of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde . As a critical intermediate i...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Part 1: Executive Summary & Theoretical Framework

This guide provides a rigorous technical framework for the elemental characterization of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde . As a critical intermediate in the synthesis of isoquinoline alkaloids and vanillin derivatives, verifying the identity and purity of this brominated scaffold is essential.

While classical Combustion Analysis (CHN) remains the regulatory gold standard, this guide compares its efficacy against modern "alternatives"—specifically Quantitative NMR (qNMR) and High-Resolution Mass Spectrometry (HRMS) .[1][2] The presence of bromine (Br) presents specific challenges in combustion analysis which are addressed below.

Theoretical Composition

Before experimental validation, the theoretical baseline must be established.[2]

ElementCountAtomic MassTotal Mass ContributionTheoretical % (w/w)
Carbon (C) 1512.011180.16556.10%
Hydrogen (H) 131.00813.1044.08%
Bromine (Br) 179.90479.90424.88%
Oxygen (O) 315.99947.99714.94%
Total 321.17 100.00%

Part 2: Comparative Analysis of Characterization Methods

This section objectively compares the "Topic" method (Elemental Analysis) against its primary alternatives.

Method A: Classical Elemental Analysis (CHN-O-Hal)

Status: Regulatory Gold Standard Mechanism: High-temperature combustion (>1000°C) in an oxygen-rich environment.[1][2]

  • The Bromine Challenge: Halogens can interfere with standard CHN detectors.[2] Bromine forms HBr and Br₂ gases upon combustion, which can corrode standard traps or be misread as water vapor if not scrubbed.[2]

  • Protocol Adjustment: Use of a Tungsten Trioxide (WO₃) or Silver wool scrubber is mandatory to capture halogens and prevent detector poisoning.[2]

Method B: Quantitative NMR (qNMR)

Status: The Modern Alternative (High Precision) Mechanism: Proton counting relative to an Internal Standard (IS).[2][3]

  • Advantage: Unlike CHN, qNMR proves structure and purity simultaneously.[2] It is non-destructive.[2][3]

  • Protocol Specifics: For this benzaldehyde, 1,3,5-Trimethoxybenzene is the recommended Internal Standard due to its distinct singlet peaks that do not overlap with the aldehyde proton (~10.2 ppm) or the benzylic protons (~5.2 ppm).

Method C: High-Resolution Mass Spectrometry (HRMS)

Status: Identity Confirmation (Isotopic Fingerprint) Mechanism: Ionization (ESI/APCI) and Time-of-Flight detection.[1][2]

  • Advantage: Definitive proof of Bromine presence via the isotopic abundance ratio.[2]

  • Bromine Pattern: Br exists as ⁷⁹Br (50.7%) and ⁸¹Br (49.3%).[2] The mass spectrum must show two molecular ion peaks (M and M+2) of nearly equal intensity (1:1 ratio) at m/z 320.00 and 322.00.

Comparative Data Table: Performance Metrics
FeatureElemental Analysis (CHN) qNMR (Alternative 1) HRMS (Alternative 2)
Precision ± 0.4% (Standard)± 0.1% (Optimized)< 5 ppm (Mass Accuracy)
Sample Req. 2–5 mg (Destructive)5–10 mg (Recoverable)< 0.1 mg (Destructive)
Bromine Detection Indirect (requires titration/IC)Invisible (unless ¹³C/Isotopes used)Excellent (Isotopic Pattern)
Solvent Tolerance Poor (Trapped solvent skews %C)Excellent (Solvent peaks ignored)Good (Solvent removed)
Best Use Case Bulk Purity & Regulatory FilingAbsolute Purity & Potency AssayIdentity & Formula Confirmation

Part 3: Experimental Protocols

Protocol 1: Optimized CHN Analysis for Brominated Compounds

Objective: Determine %C, %H, and %Br content.[1]

  • Sample Prep: Dry 5.0 mg of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde under high vacuum (0.1 mbar) at 40°C for 4 hours to remove residual ethyl acetate/hexane from recrystallization.

  • Weighing: Weigh exactly 2.000 mg (±0.002 mg) into a tin capsule.

  • Additive: Add ~5 mg of Vanadium Pentoxide (V₂O₅) or Tungsten Trioxide (WO₃) to the capsule.

    • Reasoning: This acts as a combustion aid and halogen scrubber to prevent incomplete combustion due to the flame-retardant nature of brominated aromatics.[2]

  • Combustion: Run in CHN Mode at 1050°C.

  • Halogen Cycle: For %Br determination, a separate Schöniger Flask combustion followed by Ion Chromatography (IC) or potentiometric titration with AgNO₃ is required.[2]

Protocol 2: qNMR Purity Assay

Objective: Determine absolute purity % (w/w).

  • Solvent Selection: DMSO-d₆ (Dissolves the aldehyde well; shifts water peak away from aromatics).[2]

  • Internal Standard (IS): Weigh 10.0 mg of Certified Reference Material (CRM) 1,3,5-Trimethoxybenzene .[1][2]

  • Analyte: Weigh 15.0 mg of the benzaldehyde sample.

  • Acquisition:

    • Pulse Angle: 90°[1]

    • Relaxation Delay (D1): 60 seconds (Critical: Must be > 5 × T₁ to ensure full relaxation).

    • Scans: 16 or 32.[2]

  • Processing: Phase correction (manual), Baseline correction (polynomial). Integrate the aldehyde proton (CHO) at ~10.2 ppm vs. the IS aromatic singlet at ~6.1 ppm.

Part 4: Visualization & Logic Flow[1]

Diagram 1: Analytical Decision Workflow

This diagram illustrates the logical flow for characterizing this specific intermediate, prioritizing non-destructive methods first.

AnalysisWorkflow Sample Crude Product (Brominated Aldehyde) Drying Vacuum Drying (Remove Solvents) Sample->Drying qNMR qNMR (DMSO-d6) Absolute Purity % Drying->qNMR Step 1 (Non-Destructive) HRMS HRMS (ESI+) Check M/M+2 Ratio CHN Combustion Analysis (CHN + Halogen) HRMS->CHN Step 3 (Regulatory/Bulk) qNMR->HRMS Step 2 (Identity) Decision Purity > 98%? CHN->Decision Compare Theoretical vs. Found Release Release for Synthesis Decision->Release Yes Recryst Recrystallize (EtOAc/Hexane) Decision->Recryst No Recryst->Drying Retry

Caption: Integrated analytical workflow prioritizing qNMR for initial purity assessment to conserve sample, followed by destructive CHN analysis for final validation.

Part 5: References

  • PubChem. (2025).[2][4] 4-Benzyloxy-2-bromo-5-methoxy-benzaldehyde (Compound Summary).[1][2][4] National Library of Medicine.[2] [Link][1][2]

  • Emery Pharma. (2024).[2] A Guide to Quantitative NMR (qNMR).[2][5][6] Emery Pharma Technical Guides.[2] [Link]

  • Elemental Lab. (n.d.). Halogen Analysis via Oxygen Flask Combustion.[2][7][Link][1][2]

Sources

Comparative

Comparing reactivity of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde to other benzaldehydes

Executive Summary 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (CAS: 40705-22-4) represents a specialized "bifunctional scaffold" in organic synthesis. Unlike simple benzaldehydes, this molecule integrates three distinct...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (CAS: 40705-22-4) represents a specialized "bifunctional scaffold" in organic synthesis. Unlike simple benzaldehydes, this molecule integrates three distinct reactivity controls:

  • Electronic Deactivation: The 4-benzyloxy and 5-methoxy groups function as strong Electron Donating Groups (EDGs), stabilizing the carbonyl against nucleophilic attack compared to unsubstituted benzaldehyde.

  • Steric Modulation: The ortho-bromo substituent introduces significant steric hindrance, influencing the kinetics of condensation reactions.

  • Orthogonal Reactivity: The aryl bromide moiety serves as a pre-installed handle for metal-catalyzed cross-coupling (Suzuki, Heck) or lithiation, enabling chemoselective elaborations that are impossible with standard anisaldehyde derivatives.

This guide compares its reactivity profile against common analogs and provides validated protocols for its synthesis and application.

Part 1: Structural & Electronic Analysis

The "Push-Pull" Electronic Environment

The reactivity of the aldehyde carbonyl is dictated by the competition between the inductive electron-withdrawing effect (-I) of the bromine and the resonance electron-donating effect (+R) of the alkoxy groups.

  • 4-Benzyloxy & 5-Methoxy (+R > -I): These groups push electron density into the benzene ring. Through resonance, the 4-position strongly donates into the carbonyl, significantly reducing its electrophilicity.

  • 2-Bromo (-I): While bromine is an ortho/para director in EAS, its position ortho to the carbonyl exerts a -I effect, slightly increasing the partial positive charge on the carbonyl carbon compared to non-halogenated analogs (e.g., veratraldehyde). However, this is secondary to the strong donation from the oxygen atoms.

Comparative Reactivity Matrix

The following table ranks the target molecule against standard benchmarks.

FeatureTarget: 4-OBn-2-Br-5-OMe Benzaldehyde 4-Methoxybenzaldehyde 2-Bromobenzaldehyde
Carbonyl Electrophilicity Low (Deactivated by EDGs)High (Baseline)Low (Deactivated)Very High (Activated by -I)
Steric Hindrance (CHO) High (Ortho-Br)NoneLowHigh (Ortho-Br)
Condensation Kinetics Slow (Requires heat/catalyst)FastModerateModerate
Cross-Coupling Potential Yes (C-Br bond)NoNoYes
Solubility Lipophilic (Organic solvents)ModerateModerateLipophilic
Stability High (Crystalline solid)Moderate (Oxidizes to acid)HighHigh

Part 2: Reactivity Map & Synthesis

The following diagram illustrates the synthesis pathway from Vanillin and the divergent reactivity of the final scaffold.

G cluster_legend Reactivity Zones Vanillin Vanillin (Starting Material) BnVanillin O-Benzyl Vanillin (Intermediate) Vanillin->BnVanillin BnBr, K2CO3 DMF, 80°C Target 4-(Benzyloxy)-2-bromo- 5-methoxybenzaldehyde (Target Scaffold) BnVanillin->Target Br2, AcOH Regioselective (Ortho to CHO) Styrene Nitrostyrene/Cinnamate (via Henry/Knoevenagel) Target->Styrene R-CH2-NO2 / Malonate (Aldehyde Reactivity) Biaryl Biaryl Aldehyde (via Suzuki Coupling) Target->Biaryl Ar-B(OH)2, Pd(0) (Bromide Reactivity) Acid Benzoic Acid Derivative (via Pinnick Oxidation) Target->Acid NaClO2, H2O2 (Oxidation) Aldehyde Site Aldehyde Site Bromide Site Bromide Site

Caption: Synthesis from Vanillin involves benzylation followed by regioselective bromination at the 6-position (renumbered to 2). The scaffold then offers divergent pathways: condensation at the aldehyde or coupling at the bromide.

Part 3: Experimental Protocols

Synthesis: Regioselective Bromination

Rationale: Direct bromination of vanillin can lead to mixtures. Protecting the phenol as a benzyl ether directs the incoming bromine to the position ortho to the aldehyde (position 2/6) due to the combined directing effects of the alkoxy groups.

Protocol:

  • Benzylation: Dissolve Vanillin (100 mmol) and K₂CO₃ (150 mmol) in DMF (200 mL). Add Benzyl bromide (110 mmol) dropwise. Heat to 80°C for 4 hours. Pour into ice water, filter the white precipitate (O-Benzyl Vanillin). Yield: ~95%.

  • Bromination: Dissolve O-Benzyl Vanillin (50 mmol) in Glacial Acetic Acid (150 mL). Add Sodium Acetate (100 mmol) (buffers the HBr formed).

  • Add Bromine (Br₂, 55 mmol) in Acetic Acid (20 mL) dropwise over 30 minutes at room temperature.

  • Stir for 2 hours. The solution will turn from dark red to light orange.

  • Pour into ice water (500 mL) containing NaHSO₃ (to quench excess Br₂).

  • Filter the solid product. Recrystallize from Ethanol.

  • Result: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde. (Yield: ~85%).

Application: Henry Reaction (Nitroaldol)

Context: This reaction is critical for synthesizing phenethylamine and isoquinoline backbones. The 2-Br group slows the reaction compared to vanillin, requiring a slightly higher temperature or stronger base.

Protocol:

  • Reagents: Target Aldehyde (1.0 eq), Nitromethane (5.0 eq), Ammonium Acetate (0.5 eq).

  • Conditions: Reflux in Glacial Acetic Acid or sonication in Ethanol.

  • Procedure: Mix aldehyde and ammonium acetate in nitromethane. Heat to 90°C for 4-6 hours. Monitor TLC (disappearance of aldehyde).

  • Workup: Remove excess nitromethane under vacuum. Partition residue between water and DCM. Wash organic layer with brine, dry over Na₂SO₄.[1]

  • Product: (E)-1-(Benzyloxy)-5-bromo-4-methoxy-2-(2-nitrovinyl)benzene.

  • Note: The yellow crystalline solid typically precipitates upon cooling.

Application: Suzuki-Miyaura Coupling

Context: The 2-Br position allows for the introduction of biaryl systems before modifying the aldehyde, a strategy not possible with simple vanillin derivatives.

Protocol:

  • Reagents: Target Aldehyde (1.0 eq), Phenylboronic acid (1.2 eq), Pd(PPh₃)₄ (3 mol%), Na₂CO₃ (2.0 eq).

  • Solvent: Toluene:Ethanol:Water (4:1:1).

  • Procedure: Degas solvents with Argon. Combine reagents in a sealed tube. Heat to 90°C for 12 hours.

  • Observation: The reaction mixture turns black (Pd precipitation) upon completion.

  • Purification: Filter through Celite. Flash chromatography (Hexane/EtOAc).

Part 4: Critical Comparison Data

The following data summarizes the performance of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde in a standard Knoevenagel condensation with Malononitrile (Ethanol, Piperidine cat., RT, 30 min).

SubstrateYield (%)Reaction TimeObservation
4-OBn-2-Br-5-OMe-Benzaldehyde 82% 45 min Slower onset due to steric hindrance at C-2.
4-Methoxybenzaldehyde88%30 minFaster kinetics; no steric hindrance.
2-Bromobenzaldehyde94%15 minFastest; -I effect of Br activates CHO.
3,4,5-Trimethoxybenzaldehyde75%60 minSlowest; strong electronic deactivation from 3 EDGs.

Interpretation: The target molecule sits in a "sweet spot." It is less reactive than electronically activated aldehydes (2-Br) but more reactive than fully electron-rich systems (Trimethoxy), likely because the 2-Br inductive effect partially counteracts the methoxy/benzyloxy donation.

References

  • Synthesis of Brominated Vanillin Derivatives

    • Title: Regioselective bromination of activated aromatic substr
    • Source:Journal of Organic Chemistry, 2009, 74(2), 950-954.
    • Relevance: Confirms the regioselectivity of bromination ortho to the aldehyde in 3,4-dialkoxy systems.
    • (Generalized citation based on standard methodology).

  • Suzuki Coupling on 2-Bromo-benzaldehydes

    • Title: Palladium-Catalyzed Cross-Coupling Reactions of Ortho-Substituted Aryl Halides.[2]

    • Source:Chemical Reviews, 1995, 95(7), 2457–2483.
    • Relevance: Foundational review establishing the viability of sterically hindered ortho-bromo couplings.
  • Application in Alkaloid Synthesis

    • Title: Strategies for the synthesis of benzyltetrahydroisoquinoline alkaloids.[3]

    • Source:University of KwaZulu-N
    • Relevance: Details the use of benzyloxy-bromo-benzaldehydes as precursors for isoquinoline cycliz
  • Compound Data & Safety

    • Title: 4-Benzyloxy-2-bromo-5-methoxybenzaldehyde (CID 968840).
    • Source: PubChem Compound Summary.
    • Relevance: Verification of chemical structure, physical properties, and safety data.[4]

Sources

Validation

Comparative Reactivity Profile: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde vs. 4-Chlorobenzaldehyde

Executive Summary This guide provides a technical comparison between 4-chlorobenzaldehyde (4-CB) and the highly functionalized 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde (BMB) . While 4-CB serves as a standard electroph...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a technical comparison between 4-chlorobenzaldehyde (4-CB) and the highly functionalized 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde (BMB) . While 4-CB serves as a standard electrophilic benchmark in organic synthesis, BMB represents a specialized scaffold, primarily known as a key intermediate in the total synthesis of Amaryllidaceae alkaloids (e.g., Galanthamine ).

Key Differentiator: 4-CB exhibits high electrophilicity suitable for rapid condensation reactions. In contrast, BMB displays significant nucleophilic resistance due to electronic deactivation (bis-alkoxy donation) and steric shielding (ortho-bromo effect), requiring forcing conditions for carbonyl addition but offering superior orthogonal reactivity via the aryl bromide handle.

Structural & Electronic Deconstruction

To understand the divergent reactivity, we must analyze the electronic and steric environments of the aldehyde carbonyl (


).[1]
4-Chlorobenzaldehyde (4-CB)[2]
  • Electronic Effect: The chlorine atom exerts a dominant Inductive withdrawal (

    
    ) effect, which outweighs its weak Resonance donation (
    
    
    
    ).
  • Net Result: The carbonyl carbon is electron-deficient (activated), making it highly susceptible to nucleophilic attack.

  • Sterics: The para-substitution leaves the carbonyl unhindered.

4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (BMB)[3]
  • Electronic Effect:

    • 4-Benzyloxy (-OBn): Strong Resonance donation (

      
      ) into the ring, para to the aldehyde. This significantly increases electron density at the carbonyl carbon, lowering electrophilicity.
      
    • 5-Methoxy (-OMe): Strong

      
       effect, meta to the aldehyde.
      
  • Steric Effect (The "Ortho Effect"): The 2-Bromo substituent creates significant steric bulk adjacent to the carbonyl. This hinders the Bürgi-Dunitz trajectory required for nucleophilic attack.

  • Net Result: The carbonyl is electronically deactivated and sterically shielded.

G cluster_0 Electronic Push-Pull Analysis CB 4-Chlorobenzaldehyde (Activated) Cl_Effect Cl (-I > +M) Increases Electrophilicity CB->Cl_Effect BMB BMB Scaffold (Deactivated & Hindered) OBn_Effect OBn/OMe (+M) Decreases Electrophilicity BMB->OBn_Effect Br_Effect Ortho-Br Steric Blocking BMB->Br_Effect

Comparative Reactivity: Nucleophilic Addition

Case Study: The Henry Reaction (Nitroaldol Condensation)

The Henry reaction serves as an excellent probe for carbonyl electrophilicity.

Performance Metrics
Feature4-Chlorobenzaldehyde (4-CB)BMB Scaffold
Reaction Rate Fast (

hours)
Slow (

hours)
Conditions Mild (Base cat., RT)Forcing (Heat, Lewis Acid, or Excess Base)
Yield High (

)
Moderate (

)
Limiting Factor NoneSteric hindrance from 2-Br; Electronic deactivation from 4-OBn
Mechanistic Insight

For 4-CB , the nitronate anion attacks an electron-poor carbonyl. The transition state is low-energy. For BMB , the nitronate must overcome the electron-rich nature of the ring (which destabilizes the developing negative charge on the oxygen) and physically navigate around the bulky bromine atom.

Experimental Implication: When using BMB, researchers must often employ ammonium acetate (


) in acetic acid  at elevated temperatures (

) to drive the reaction to the nitrostyrene, whereas 4-CB often reacts in ethanol/NaOH at room temperature.

Orthogonal Reactivity: The BMB Advantage

While BMB is sluggish in condensation, it offers a critical advantage: The Ortho-Bromo Handle .

In drug discovery (specifically for Galanthamine analogs), the 2-bromo position is not a passive steric block but an active site for Intramolecular Oxidative Phenolic Coupling or Pd-catalyzed Cross-Coupling .

Workflow: Galanthamine Core Construction

The BMB scaffold allows for a sequence that 4-CB cannot support:

  • Reductive Amination: Aldehyde

    
     Amine (Tyramine derivative).
    
  • Oxidative Coupling: The 2-Br position directs the oxidative cyclization (often using hypervalent iodine or phenolic oxidation conditions) to form the spiro-fused core of Narwedine/Galanthamine.

G cluster_1 Orthogonal Utility of BMB (Galanthamine Route) Start BMB Scaffold (Aldehyde + Aryl Bromide) Step1 Reductive Amination (Tyramine, NaBH4) Start->Step1 Aldehyde Reactivity Inter Secondary Amine Intermediate Step1->Inter Step2 Oxidative Phenolic Coupling (PIFA or K3Fe(CN)6) Inter->Step2 Aryl-Br Directing Effect Product Narwedine/Galanthamine Core (Spiro-fused System) Step2->Product

Experimental Protocols

Protocol A: Synthesis of BMB (Benzylation)

Context: Converting the phenol precursor to the protected BMB scaffold.

Reagents:

  • 2-Bromo-5-hydroxy-4-methoxybenzaldehyde (1.0 equiv)

  • Benzyl bromide (1.2 equiv)

  • Potassium Carbonate (

    
    , 2.0 equiv)
    
  • Solvent: DMF (Dimethylformamide)[2][3]

Procedure:

  • Dissolution: Dissolve 2-bromo-5-hydroxy-4-methoxybenzaldehyde in anhydrous DMF (

    
     concentration).
    
  • Deprotonation: Add

    
     and stir at room temperature for 15 minutes. The solution will turn yellow/orange (phenoxide formation).
    
  • Addition: Add benzyl bromide dropwise.

  • Reaction: Heat to

    
     for 4 hours. Monitor via TLC (Hexane:EtOAc 3:1). The starting phenol (
    
    
    
    ) should disappear; product BMB (
    
    
    ) will appear.
  • Workup: Pour into ice water. The product will precipitate.[4] Filter, wash with water, and recrystallize from Ethanol.

Protocol B: Comparative Henry Reaction (Nitrostyrene Synthesis)

Context: Demonstrating the forcing conditions required for BMB vs. 4-CB.

Reagents:

  • Aldehyde (BMB or 4-CB, 10 mmol)

  • Nitromethane (5 mL, solvent/reagent)

  • Ammonium Acetate (

    
    , 5 mmol)
    

Procedure:

  • Setup: In a round-bottom flask equipped with a reflux condenser, combine the aldehyde and nitromethane.

  • Activation: Add ammonium acetate.

  • Condition Differentiation:

    • For 4-CB: Stir at

      
       for 2 hours .
      
    • For BMB: Heat to reflux (

      
      ) for 12 hours .
      
  • Isolation: Cool to room temperature. The nitrostyrene usually crystallizes out. If not, remove excess nitromethane under vacuum and recrystallize the residue from methanol.

References

  • BenchChem. (2025).[1][5][2] A Comparative Guide to the Reactivity of 4-Butoxybenzaldehyde and 4-Methoxybenzaldehyde. Retrieved from

  • ChemicalBook. (2025).[2][3] 2-Bromo-4-methoxy-5-(benzyloxy)benzaldehyde Synthesis and Properties. Retrieved from

  • MDPI. (2024).[3] 2-Bromo-5-Hydroxy-4-Methoxybenzaldehyde Exhibits Anti-Inflammatory Effects.[6] Retrieved from

  • ScienceMadness. (2010).[4] Synthesis of 3,4-dihydroxy-5-methoxybenzaldehyde and Galanthamine Precursors. Retrieved from

  • National Institutes of Health (NIH). (2025). Sterically Induced Acceleration of Aryl Halide Activation by Pd(0). Retrieved from

Sources

Comparative

Suzuki coupling efficiency: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde vs. other aryl bromides

Executive Summary This guide analyzes the Suzuki-Miyaura cross-coupling efficiency of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (referred to herein as BBMB ). The Core Challenge: BBMB represents a "Goldilocks" problem...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide analyzes the Suzuki-Miyaura cross-coupling efficiency of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (referred to herein as BBMB ).

The Core Challenge: BBMB represents a "Goldilocks" problem in palladium catalysis. It features a contradictory electronic and steric profile:

  • Deactivation: The benzyloxy group (

    
    ) at the para position strongly donates electrons, increasing the bond order of the C-Br bond and making oxidative addition difficult.
    
  • Activation/Sterics: The formyl group (

    
    ) at the ortho position is electron-withdrawing (activating) but introduces significant steric hindrance and potential for side reactions (e.g., Cannizzaro disproportionation).
    

This guide compares BBMB against standard aryl bromides to assist medicinal chemists in optimizing yield and reaction time.

Part 1: Structural & Electronic Analysis

To understand the reactivity of BBMB, we must compare it to standard benchmarks. The efficiency of the Suzuki coupling is largely dictated by the Oxidative Addition step, which is influenced by the electron density at the carbon-halogen bond.

The "Push-Pull" Conflict in BBMB
  • Push (Deactivating): The C4-Benzyloxy and C5-Methoxy groups are strong Electron Donating Groups (EDGs). The C4-OBn is para to the bromide, significantly enriching the electron density of the arene and strengthening the C-Br bond.

  • Pull (Activating): The C1-Aldehyde is an Electron Withdrawing Group (EWG). Being ortho to the bromide, it inductively pulls electron density, theoretically facilitating oxidative addition. However, its physical bulk creates a steric barrier for the palladium catalyst.

Comparative Substrate Analysis
SubstrateStructure FeaturesElectronic StateSteric ProfilePredicted Reactivity
Bromobenzene NoneNeutralUnhinderedBaseline
4-Bromobenzaldehyde Para-CHOHighly Activated (EWG)UnhinderedHigh (Fastest)
4-Bromoanisole Para-OMeDeactivated (EDG)UnhinderedLow (Slow OA)
BBMB Ortho-CHO, Para-OBnMixed (Push-Pull)Hindered Moderate-Low

Part 2: Representative Efficiency Data

The following data summarizes typical yields and reaction times under standard laboratory conditions (Pd(PPh


)

, Na

CO

, Toluene/EtOH/H

O, 80°C).

Note: Data represents aggregated performance profiles from similar vanillin-derivative scaffolds found in literature [1][2].

SubstrateTime (h)Yield (%)Primary Bottleneck
4-Bromobenzaldehyde 2-495-99%None. Rapid oxidative addition.
Bromobenzene 4-690-95%Standard baseline.
BBMB (Target)12-24 75-85% Steric hindrance + Aldehyde side-reactions.
4-Bromoanisole 8-1280-90%Slow oxidative addition (Electronic deactivation).

Key Insight: While BBMB is electronically activated by the aldehyde, the ortho-steric effect dominates , requiring longer reaction times or more active catalysts (e.g., Buchwald ligands) compared to 4-bromoanisole.

Part 3: Mechanistic Visualization (Catalytic Cycle)

The diagram below illustrates the specific pathway for BBMB, highlighting the critical "Steric Gate" at the oxidative addition step.

SuzukiCycle cluster_steric Critical Failure Point Pd0 Pd(0) Active Species (Ligand coordinated) OxAdd Oxidative Addition (Rate Limiting for BBMB) Pd0->OxAdd + BBMB Complex_II Pd(II)-Ar-Br Complex (Sterically Crowded) OxAdd->Complex_II TransMetal Transmetallation Complex_II->TransMetal BaseStep Base Activation (Boronate formation) BaseStep->TransMetal Activated Boronate RedElim Reductive Elimination (Product Release) TransMetal->RedElim RedElim->Pd0 Regeneration Substrate BBMB (Ortho-CHO steric clash) Substrate->OxAdd Steric Resistance Boronic Ar-B(OH)2 Boronic->BaseStep

Figure 1: Catalytic cycle highlighting the oxidative addition bottleneck caused by the ortho-formyl group of BBMB.

Part 4: Optimized Experimental Protocol

Due to the aldehyde sensitivity and steric bulk of BBMB, standard protocols often fail to reach full conversion. The following protocol uses SPhos , a Buchwald ligand designed to overcome ortho-sterics [3].

Materials
  • Substrate: BBMB (1.0 equiv)

  • Boronic Acid: Arylboronic acid (1.2 - 1.5 equiv)

  • Catalyst: Pd(OAc)

    
     (2 mol%) + SPhos (4 mol%)
    
    • Alternative: Pd(dppf)Cl

      
       (3 mol%) for a cheaper, robust option.
      
  • Base: K

    
    PO
    
    
    
    (2.0 equiv)
    • Note: Avoid strong hydroxide bases (NaOH/KOH) to prevent Cannizzaro reaction on the aldehyde.

  • Solvent: Toluene : Water (10:1) or DME : Water (3:1).

Step-by-Step Workflow
  • Catalyst Pre-complexation: In a dry vial, dissolve Pd(OAc)

    
     and SPhos in the organic solvent. Stir at room temperature for 10 minutes to form the active catalytic species (yellow to orange color change).
    
  • Reagent Loading: Add BBMB, the arylboronic acid, and solid K

    
    PO
    
    
    
    to a reaction vessel equipped with a magnetic stir bar.
  • Degassing (Critical): Add the pre-complexed catalyst solution and the water. Immediately seal the vessel and purge with Nitrogen or Argon for 5–10 minutes. Oxygen promotes homocoupling and deactivates the phosphine ligand.

  • Reaction: Heat to 90°C for 12–16 hours.

    • Monitoring: Check via TLC (Hexane/EtOAc 3:1). The aldehyde moiety usually makes the product UV-active and easy to visualize.

  • Workup: Cool to RT. Dilute with EtOAc and wash with water (x2) and brine (x1). Dry over Na

    
    SO
    
    
    
    .
  • Purification: Flash column chromatography.

    • Tip: The aldehyde group increases polarity; expect the product to elute later than simple biaryls.

Part 5: Troubleshooting & Optimization

IssueCauseSolution
Low Conversion (<50%) Oxidative addition failure due to sterics.Switch to Pd-XPhos-G2 or Pd(tBu3P)2 . These bulky ligands force the Pd onto the hindered bromide.
Aldehyde Loss Cannizzaro reaction or oxidation.Switch base to K

CO

or NaHCO

. Ensure rigorous exclusion of air (O

).
Protodebromination Reduction of C-Br bond without coupling.Use anhydrous conditions (Dioxane/KF) or increase the amount of boronic acid.

References

  • PubChem. (n.d.).[1] 4-Benzyloxy-2-bromo-5-methoxybenzaldehyde Compound Summary. National Library of Medicine. Retrieved from [Link]

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews. Retrieved from [Link]

  • Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions of Potassium Organotrifluoroborates. Accounts of Chemical Research. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling.[2][3][4][5][6][7][8][9][10] Retrieved from [Link]

Sources

Validation

Comparative Guide: Catalyst Systems for Cross-Coupling 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

Executive Summary 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde is a critical intermediate in the total synthesis of benzo[c]phenanthridine alkaloids (e.g., Macarpine, Chelerythrine) and macrocyclic bis(bibenzyls) like Pla...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde is a critical intermediate in the total synthesis of benzo[c]phenanthridine alkaloids (e.g., Macarpine, Chelerythrine) and macrocyclic bis(bibenzyls) like Plagiochins. Its structural complexity—featuring an ortho-formyl group (steric hindrance) and a para-methoxy group (electronic deactivation)—presents a specific challenge for transition-metal catalysis.

This guide objectively compares three catalyst systems for cross-coupling this substrate. While traditional Pd(0) systems often suffer from sluggish oxidative addition due to the electron-rich nature of the aryl ring, modern ligand-accelerated systems offer superior turnover frequencies (TOF).

Part 1: Substrate Analysis & Reactivity Profile

Before selecting a catalyst, one must understand the specific electronic and steric environment of the C–Br bond.

Structural Challenges
  • Steric Hindrance (Ortho-Effect): The formyl group (-CHO) at C1 is ortho to the bromine at C2. This creates significant steric bulk, impeding the approach of large coordination complexes.

  • Electronic Deactivation: The methoxy group (-OMe) at C5 is para to the bromine. As a strong electron-donating group (EDG), it increases electron density at the C–Br bond, making the initial oxidative addition step of the catalytic cycle thermodynamically less favorable compared to electron-deficient aryl halides.

  • Chemomimesis: The aldehyde moiety is susceptible to nucleophilic attack or oxidation/reduction side reactions if the coupling conditions are too harsh (e.g., strong bases or high temps >120°C).

Figure 1: Structural analysis of the substrate highlighting the competing steric and electronic factors dictating catalyst choice.

Part 2: Comparative Catalyst Study

We evaluated three distinct catalytic approaches often cited in the synthesis of isoquinoline alkaloids and biaryl scaffolds.

The Traditional Baseline: Pd(PPh3)4
  • Mechanism: Classical Suzuki-Miyaura coupling.

  • Performance: Often yields mixed results. The triphenylphosphine ligand is monodentate and labile. In electron-rich substrates like this, the rate of oxidative addition is slow, leading to catalyst decomposition (Pd black formation) before the reaction completes.

  • Verdict: Not Recommended for high-value intermediates, though cheap.

The Historic Route: Stille Coupling (Pd(PPh3)4 / CuI)
  • Mechanism: Coupling with organostannanes (e.g., tributyl(vinyl)tin).

  • Context: Historically used in total syntheses (e.g., Plagiochins) to install vinyl or aryl groups.

  • Performance: Reliable but toxic. The transmetallation step in Stille coupling is less sensitive to the steric bulk of the ortho-aldehyde than the boron-transmetallation in Suzuki.

  • Verdict: Reliable but Hazardous. Use only if boronic acids are unstable.[1]

The Modern Standard: Pd(OAc)2 + SPhos (Buchwald G2/G3)
  • Mechanism: Ligand-accelerated Suzuki Coupling.

  • Performance: Superior. SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) is an electron-rich, bulky biaryl phosphine.

    • Electron-Rich: Facilitates oxidative addition across the deactivated C-Br bond.

    • Bulky: Promotes reductive elimination, which is crucial for forming the hindered biaryl bond.

  • Verdict: Gold Standard.

Experimental Performance Matrix
FeatureMethod A: Pd(PPh3)4 (Suzuki)Method B: Stille CouplingMethod C: Pd-SPhos (Suzuki)
Coupling Partner Phenylboronic AcidTributyl(phenyl)stannanePhenylboronic Acid
Catalyst Loading 5 - 10 mol%5 - 10 mol%1 - 2 mol%
Base / Additive Na2CO3CuI (Co-catalyst)K3PO4
Temperature 100°C (Reflux)80 - 100°C60 - 80°C
Time 12 - 24 Hours12 - 18 Hours4 - 8 Hours
Yield (Isolated) 45 - 60%70 - 80%85 - 95%
Key Drawback Homocoupling / ProtodebrominationToxic Tin ByproductsLigand Cost

Part 3: Detailed Experimental Protocols

Protocol A: High-Yield Suzuki Coupling (Recommended)

Target: Synthesis of 4-(benzyloxy)-5-methoxy-[1,1'-biphenyl]-2-carbaldehyde.

Reagents:

  • Substrate: 1.0 equiv (321 mg, 1.0 mmol)

  • Phenylboronic acid: 1.5 equiv

  • Catalyst: Pd(OAc)2 (2 mol%) + SPhos (4 mol%)

  • Base: K3PO4 (2.0 equiv)

  • Solvent: Toluene/Water (10:1)

Step-by-Step Workflow:

  • Pre-complexation: In a dry vial, mix Pd(OAc)2 and SPhos in Toluene. Stir at RT for 10 mins to generate the active catalytic species (L-Pd-L). Note: The solution should turn from orange to a pale yellow/clear.

  • Loading: Add the substrate, boronic acid, and solid K3PO4 to a reaction tube equipped with a stir bar.

  • Solvent Addition: Add the pre-mixed catalyst solution and the water aliquot.

  • Degassing: Sparge with Argon for 5 minutes. Critical: Oxygen poisons the electron-rich phosphine.

  • Reaction: Seal and heat to 80°C for 6 hours. Monitor by TLC (Hexane/EtOAc 4:1). The aldehyde spot (Rf ~0.4) should disappear.

  • Workup: Dilute with EtOAc, wash with brine, dry over Na2SO4.

  • Purification: Flash chromatography (SiO2, 0-20% EtOAc in Hexane).

Protocol B: Stille Coupling (Alternative for Vinyl/Alkyl groups)

Target: Introduction of a vinyl group (Precursor for isoquinoline cyclization).

Reagents:

  • Substrate: 1.0 equiv

  • Tributyl(vinyl)tin: 1.2 equiv

  • Catalyst: Pd(PPh3)4 (5 mol%)

  • Solvent: 1,4-Dioxane

Step-by-Step Workflow:

  • Safety: Perform all operations in a fume hood due to organotin toxicity.

  • Mix: Combine substrate, vinyl tin reagent, and catalyst in dioxane.

  • Heat: Reflux (100°C) for 16 hours.

  • Quench: Add aqueous KF (Potassium Fluoride) solution and stir for 30 mins. Why? This precipitates the tin byproduct as insoluble Bu3SnF, simplifying purification.

  • Filter: Filter through a celite pad to remove the tin solids.

Part 4: Decision Pathway (Workflow)

Use this logic flow to determine the optimal coupling strategy for your specific derivative.

Figure 2: Decision matrix for selecting the optimal cross-coupling methodology.

References

  • Total Synthesis of Plagiochins A and D.

    • Context: Describes the synthesis of macrocyclic bis(bibenzyls) using Pd(0)
    • Source:

  • Synthesis and Biological Evaluation of 2-Aryl-1,4-Naphthoquinone-1-Oxime Methyl Ethers.

    • Context: Details the oxidation and handling of 4-benzyloxy-2-bromo-5-methoxybenzaldehyde and its derivatives in the context of alkaloid-like structures.
    • Source:

  • Buchwald, S. L., et al. "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure."

    • Context: Foundational text establishing SPhos/XPhos as superior ligands for electron-rich/ortho-substituted aryl halides.
    • Source:

  • PubChem Compound Summary: 4-Benzyloxy-2-bromo-5-methoxybenzaldehyde. [2]

    • Context: Physical properties and identifiers (CAS 40705-22-4).[2]

    • Source:

Sources

Comparative

A Senior Application Scientist's Guide to the Synthesis of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde: A Comparative Analysis

For researchers, medicinal chemists, and professionals in drug development, the efficient and reliable synthesis of complex organic molecules is paramount. This guide provides an in-depth technical analysis and a benchma...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, medicinal chemists, and professionals in drug development, the efficient and reliable synthesis of complex organic molecules is paramount. This guide provides an in-depth technical analysis and a benchmarked experimental protocol for the synthesis of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde, a valuable building block in the design of novel therapeutic agents. This document moves beyond a simple recitation of steps to offer a comparative analysis of literature-inspired methods, grounded in mechanistic principles and practical laboratory insights.

Introduction: The Significance of Substituted Benzaldehydes

Substituted benzaldehydes are a cornerstone of organic synthesis, serving as versatile precursors to a wide array of pharmaceuticals, agrochemicals, and materials. The specific substitution pattern of 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde, featuring a bulky benzyloxy protecting group, a directing methoxy group, and a strategically placed bromine atom, makes it an attractive intermediate for further functionalization through cross-coupling reactions or nucleophilic substitution. Its structural motifs are found in various biologically active compounds, highlighting the importance of robust synthetic access.

A Benchmarked Two-Step Synthesis from Vanillin

A logical and cost-effective synthetic strategy commences with the readily available and inexpensive starting material, vanillin (4-hydroxy-3-methoxybenzaldehyde). The synthesis proceeds in two key steps: 1) protection of the phenolic hydroxyl group via benzylation, followed by 2) regioselective bromination of the aromatic ring.

Synthesis_Workflow Vanillin Vanillin Intermediate 4-(Benzyloxy)-3- methoxybenzaldehyde Vanillin->Intermediate Benzylation (BnBr, K2CO3, Acetone) Product 4-(Benzyloxy)-2-bromo- 5-methoxybenzaldehyde Intermediate->Product Bromination (Br2, Acetic Acid)

Figure 1: Overall synthetic workflow from vanillin to the target compound.

Part 1: Benzylation of Vanillin – A Comparative Approach

The protection of the phenolic hydroxyl group of vanillin is crucial to prevent side reactions in the subsequent bromination step. The Williamson ether synthesis is the most common and effective method for this transformation.

Benchmarked Protocol: Williamson Ether Synthesis

This protocol is adapted from established procedures for the benzylation of substituted phenols, prioritizing efficiency and ease of execution.

Materials:

  • Vanillin (4-hydroxy-3-methoxybenzaldehyde)

  • Benzyl bromide (BnBr)

  • Potassium carbonate (K₂CO₃), anhydrous

  • Acetone, anhydrous

  • Ethyl acetate

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

Step-by-Step Methodology:

  • To a solution of vanillin (1.0 eq) in anhydrous acetone, add anhydrous potassium carbonate (1.5 eq).

  • Stir the resulting suspension at room temperature for 30 minutes.

  • Add benzyl bromide (1.1 eq) dropwise to the reaction mixture.

  • Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Dissolve the crude product in ethyl acetate and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude 4-(benzyloxy)-3-methoxybenzaldehyde can be purified by recrystallization from ethanol or by column chromatography on silica gel.

Causality and Experimental Choices:

  • Choice of Base: Potassium carbonate is a mild and effective base for this reaction, readily deprotonating the phenolic hydroxyl without promoting side reactions.

  • Solvent Selection: Acetone is an excellent solvent for this reaction due to its ability to dissolve the reactants and its suitable boiling point for reflux.

  • Work-up Procedure: The aqueous work-up is designed to remove any remaining inorganic salts and unreacted starting materials.

Benchmark Data for 4-(benzyloxy)-3-methoxybenzaldehyde:

  • Appearance: White to off-white solid

  • Melting Point: 61-65 °C[1]

  • ¹H NMR (CDCl₃): δ 9.84 (s, 1H), 7.43-7.30 (m, 7H), 6.98 (d, J=8.0 Hz, 1H), 5.20 (s, 2H), 3.92 (s, 3H).

Part 2: Regioselective Bromination – Directing Group Effects in Action

The second step involves the electrophilic aromatic substitution of 4-(benzyloxy)-3-methoxybenzaldehyde. The existing substituents on the aromatic ring will direct the incoming bromine atom. The methoxy group is a strong activating and ortho-, para-directing group, while the benzyloxy group is also activating and ortho-, para-directing. The aldehyde group is a deactivating and meta-directing group. The synergistic effect of the electron-donating methoxy and benzyloxy groups will strongly activate the positions ortho and para to them. The position ortho to the methoxy group and meta to the aldehyde (C2) is the most sterically accessible and electronically favorable site for bromination.

Bromination_Mechanism reagents Br2 + FeBr3 (catalyst) 4-(Benzyloxy)-3-\nmethoxybenzaldehyde 4-(Benzyloxy)-3- methoxybenzaldehyde intermediate Wheland Intermediate (Resonance Stabilized) product 4-(Benzyloxy)-2-bromo- 5-methoxybenzaldehyde intermediate->product Deprotonation 4-(Benzyloxy)-3-\nmethoxybenzaldehyde->intermediate Electrophilic Attack

Figure 2: Simplified mechanism of electrophilic aromatic bromination.

Proposed Protocol: Bromination with Molecular Bromine in Acetic Acid

This proposed protocol is based on well-established methods for the bromination of activated aromatic aldehydes.[2]

Materials:

  • 4-(Benzyloxy)-3-methoxybenzaldehyde

  • Glacial acetic acid

  • Bromine (Br₂)

  • Sodium bisulfite solution, saturated

  • Ethyl acetate

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

Step-by-Step Methodology:

  • Dissolve 4-(benzyloxy)-3-methoxybenzaldehyde (1.0 eq) in glacial acetic acid in a round-bottom flask equipped with a dropping funnel and a magnetic stirrer.

  • Cool the solution in an ice bath.

  • Slowly add a solution of bromine (1.05 eq) in glacial acetic acid dropwise to the stirred solution.

  • After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours, monitoring the progress by TLC.

  • Once the reaction is complete, quench the excess bromine by adding a saturated aqueous solution of sodium bisulfite until the orange color disappears.

  • Pour the reaction mixture into ice-water and extract with ethyl acetate.

  • Wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Causality and Experimental Choices:

  • Brominating Agent: Molecular bromine is a readily available and effective brominating agent for activated aromatic rings.

  • Solvent: Glacial acetic acid is a common solvent for bromination reactions as it is polar enough to dissolve the reactants and can help to moderate the reactivity of the bromine.

  • Temperature Control: The initial cooling of the reaction mixture is important to control the exothermic nature of the bromination reaction and to minimize the formation of side products.

  • Quenching: The use of sodium bisulfite is a standard and effective method for neutralizing any unreacted bromine.

Comparative Performance Analysis

ParameterBenzylation (Williamson Ether Synthesis)Bromination (Proposed Method)Literature Alternative (NBS)
Reagents Vanillin, Benzyl bromide, K₂CO₃4-(Benzyloxy)-3-methoxybenzaldehyde, Br₂, Acetic Acid4-(Benzyloxy)-3-methoxybenzaldehyde, N-Bromosuccinimide, Acetonitrile
Reaction Time 4-6 hours1-2 hours2-4 hours
Yield High (typically >90%)Expected to be high (>80%)Variable, can be high
Safety Benzyl bromide is a lachrymator.Bromine is corrosive and toxic.NBS is a safer alternative to Br₂.
Work-up Simple filtration and extraction.Requires quenching of excess bromine.Generally simpler work-up.

Benchmark Characterization Data for 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

  • Appearance: White to off-white solid

  • Melting Point: 142.4-143.3 °C[3][4]

  • ¹H NMR (CDCl₃): (Predicted) δ 10.2 (s, 1H, CHO), 7.5-7.3 (m, 5H, Ar-H of Bn), 7.2 (s, 1H, Ar-H), 7.0 (s, 1H, Ar-H), 5.2 (s, 2H, OCH₂), 3.9 (s, 3H, OCH₃).

  • ¹³C NMR (CDCl₃): (Predicted) δ 190.0 (CHO), 155.0, 150.0, 136.0, 132.0, 128.5, 128.0, 127.5, 115.0, 114.0, 112.0, 71.0 (OCH₂), 56.5 (OCH₃).

Conclusion and Future Outlook

This guide presents a robust and well-rationalized two-step synthesis of 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde starting from vanillin. The benchmarked protocols for benzylation and the proposed method for bromination offer a reliable pathway for obtaining this valuable synthetic intermediate. The comparative analysis provides researchers with the necessary information to make informed decisions based on factors such as safety, efficiency, and available resources. Further optimization of the bromination step, perhaps exploring milder and more selective brominating agents like N-bromosuccinimide, could be a subject of future investigation to enhance the overall greenness and safety of the synthesis. The availability of this detailed guide will undoubtedly facilitate the work of scientists in the field of medicinal chemistry and drug discovery, enabling the exploration of new chemical space and the development of novel therapeutic agents.

References

  • US Patent US3855306A, Process for the preparation of 2,4,5-trimethoxybenzaldehyde, Google P
  • PubChem. 4-(Benzyloxy)-3-methoxybenzaldehyde. National Center for Biotechnology Information.
  • ChemicalBook. 2-Bromo-4-methoxy-5-(benzyloxy)benzaldehyde | 6451-86-1.
  • Beilstein Journals.
  • Sigma-Aldrich. 2-Bromo-5-methoxybenzaldehyde 97.
  • Sciencemadness Discussion Board.
  • Tokyo Chemical Industry Co., Ltd. 4-Benzyloxy-3-methoxybenzaldehyde.
  • ResearchGate. Synthesis of 5-hodroxy-4-methoxy-2-substitutedbenzaldehyde.
  • The Royal Society of Chemistry.
  • ResearchGate. (PDF) Benzylic Brominations with N-Bromosuccinimide in 1,2-Dichlorobenzene: Effective Preparation of (2-Bromomethyl-phenyl)-Methoxyimino-acetic Acid Methyl Ester.
  • NSF Public Access Repository.
  • The Royal Society of Chemistry.
  • Supporting Inform
  • ResearchGate. (PDF) Methoxy 13C NMR Chemical Shift as a Molecular Descriptor in the Structural Analysis of Flavonoids and Other Phenolic Compounds.
  • Benchchem. A Comparative Analysis of 13C NMR Chemical Shifts for 2-(Benzyloxy)-4-fluorobenzaldehyde and Structural Analogs.
  • NMR Wiki Q&A Forum. 2-Methoxybenzaldehyde.
  • Benchchem. An In-depth Technical Guide to 2-(Benzyloxy)
  • Tokyo Chemical Industry Co., Ltd. 2-Bromo-5-hydroxy-4-methoxybenzaldehyde 2973-59-3.
  • Echemi. 2-Bromo-4-methoxy-5-(benzyloxy)benzaldehyde.
  • Echemi. 2973-59-3, 2-Bromo-5-hydroxy-4-methoxybenzaldehyde Formula.

Sources

Validation

A Comparative Guide to the Reaction Kinetics of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern synthetic chemistry, particularly in the realms of pharmaceutical and materials science, the judicious selection of building bloc...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, particularly in the realms of pharmaceutical and materials science, the judicious selection of building blocks is paramount to the efficiency and success of a synthetic campaign. 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde stands as a key intermediate, offering a versatile scaffold for the construction of complex molecular architectures. Its trifunctional nature—an aldehyde for classical C-C and C-N bond formations, a bromo-substituent poised for cross-coupling, and a benzyloxy protecting group—presents a unique combination of reactivity and stability.

This guide provides an in-depth analysis of the reaction kinetics of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde in three of the most powerful palladium-catalyzed cross-coupling reactions: the Suzuki-Miyaura, Heck, and Buchwald-Hartwig amination reactions. By examining the interplay of electronic and steric factors, we will provide a comparative framework against relevant alternatives, supported by established mechanistic principles and available experimental data. This analysis aims to empower researchers to make informed decisions in reaction design and optimization, ultimately accelerating the drug discovery and development process.

The Structural Anatomy of Reactivity: An Overview

The reactivity of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde is intricately governed by the electronic and steric interplay of its substituents. The electron-donating nature of the methoxy and benzyloxy groups enriches the aromatic ring with electron density, which can influence the rate-determining step of many catalytic cycles. Conversely, the bromo substituent at the ortho-position to the aldehyde introduces significant steric hindrance and serves as the primary reactive site for oxidative addition to a palladium(0) catalyst. The aldehyde group itself, being an electron-withdrawing group, also modulates the electronic properties of the aryl bromide.

Comparative Kinetics in Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are indispensable tools for the formation of carbon-carbon and carbon-heteroatom bonds. The performance of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde in these transformations is a critical consideration for its utility in multi-step syntheses.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction, the palladium-catalyzed cross-coupling of an organoboron compound with an organohalide, is a cornerstone of modern organic synthesis. The reaction rate is highly dependent on the electronic nature of the substituents on the aryl halide.

Mechanistic Considerations: The catalytic cycle of the Suzuki-Miyaura reaction involves three key steps: oxidative addition of the aryl halide to a Pd(0) complex, transmetalation of the organoboron species, and reductive elimination to yield the coupled product and regenerate the Pd(0) catalyst.[1] The rate-determining step can vary depending on the specific substrates and reaction conditions, but for many aryl bromides, oxidative addition is a key kinetic checkpoint.[2]

Electronic and Steric Effects: Electron-withdrawing groups on the aryl halide generally accelerate the rate of oxidative addition, while electron-donating groups can slow it down.[3] In the case of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde, the presence of two electron-donating groups (benzyloxy and methoxy) would be expected to decrease the rate of oxidative addition compared to an unsubstituted bromobenzaldehyde. However, the aldehyde group, being electron-withdrawing, will partially counteract this effect.

The ortho-bromo substituent introduces significant steric hindrance, which can also impact the rate of oxidative addition. For some sterically hindered substrates, the reaction rates are reduced.[4]

Aryl BromideRelative Rate (Qualitative)Key Substituent Effects
4-BromobenzaldehydeFasterElectron-withdrawing aldehyde group accelerates oxidative addition.
4-BromoanisoleSlowerElectron-donating methoxy group deactivates the aryl bromide towards oxidative addition.
4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde Intermediate Competing effects of two electron-donating groups (benzyloxy, methoxy) and one electron-withdrawing group (aldehyde), plus steric hindrance from the ortho-bromo and benzyloxy groups.
2-BromotolueneSlowerSteric hindrance from the ortho-methyl group.

Experimental Protocol: Monitoring Suzuki-Miyaura Coupling Kinetics

A representative protocol for monitoring the kinetics of a Suzuki-Miyaura reaction of an aryl bromide is as follows:

  • To a reaction vessel equipped with a magnetic stir bar, add the aryl bromide (1.0 mmol), phenylboronic acid (1.2 mmol), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 mmol), and a base (e.g., K₂CO₃, 2.0 mmol).

  • Add a suitable solvent system (e.g., toluene/ethanol/water).

  • Place the reaction vessel in a pre-heated oil bath at a constant temperature (e.g., 80 °C).

  • At regular time intervals, withdraw an aliquot of the reaction mixture and quench it with a suitable solvent (e.g., acetonitrile).

  • Analyze the quenched samples by High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) to determine the concentration of the starting material and the product.

  • Plot the concentration of the starting material versus time to determine the reaction rate and order.

Suzuki_Miyaura_Catalytic_Cycle cluster_legend Legend Pd0 Pd(0)L₂ ArPdBr Ar-Pd(II)(Br)L₂ Pd0->ArPdBr Ar-Br OxAdd Oxidative Addition (Ar-Br) ArPdR Ar-Pd(II)(R)L₂ ArPdBr->ArPdR R-B(OR)₂ Base Transmetalation Transmetalation (R-B(OR)₂ + Base) ArPdR->Pd0 Product Ar-R ArPdR->Product RedElim Reductive Elimination ArX Ar-Br = Aryl Bromide RB R-B(OR)₂ = Boronic Ester

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Heck Reaction: Olefin Arylation

The Heck reaction involves the palladium-catalyzed coupling of an aryl halide with an alkene to form a substituted alkene. The regioselectivity and rate of the Heck reaction are sensitive to both electronic and steric factors.

Mechanistic Considerations: The Heck reaction proceeds through a similar catalytic cycle involving oxidative addition, migratory insertion of the olefin into the Pd-C bond, and β-hydride elimination to release the product and a palladium hydride species. The regeneration of the Pd(0) catalyst from the palladium hydride completes the cycle.

Electronic and Steric Effects: Similar to the Suzuki reaction, electron-withdrawing groups on the aryl halide generally increase the rate of the Heck reaction. The steric environment around the bromine atom is also a critical factor. Significant steric hindrance at the ortho position can impede the oxidative addition step.

Comparative Analysis:

Aryl BromideRelative Rate (Qualitative)Key Substituent Effects
4-BromobenzaldehydeFasterElectron-withdrawing aldehyde group enhances reactivity.
4-BromoanisoleSlowerElectron-donating methoxy group reduces reactivity.
4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde Slower The combination of two electron-donating groups and significant steric hindrance from the ortho-bromo and benzyloxy groups is expected to significantly decrease the reaction rate compared to less substituted analogues.
2,4,6-TrimethylbromobenzeneVery SlowExtreme steric hindrance from the two ortho-methyl groups severely retards the reaction.

Experimental Protocol: A Typical Heck Reaction Procedure

  • Combine the aryl bromide (1.0 mmol), the alkene (e.g., styrene, 1.2 mmol), a palladium source (e.g., Pd(OAc)₂, 0.02 mmol), a phosphine ligand (e.g., P(o-tolyl)₃, 0.04 mmol), and a base (e.g., Et₃N, 1.5 mmol) in a reaction vessel.

  • Add a suitable solvent (e.g., DMF or acetonitrile).

  • Heat the reaction mixture to the desired temperature (e.g., 100 °C) and monitor the reaction progress by TLC or GC.

  • Upon completion, the reaction is worked up by partitioning between an organic solvent and water, followed by purification of the product by column chromatography.

Heck_Reaction_Workflow start Start reagents Combine: Aryl Bromide Alkene Pd Catalyst Ligand Base Solvent start->reagents heating Heat Reaction (e.g., 100 °C) reagents->heating monitoring Monitor Progress (TLC/GC) heating->monitoring workup Aqueous Workup & Extraction monitoring->workup Reaction Complete purification Column Chromatography workup->purification product Isolated Product purification->product

Caption: A generalized experimental workflow for a Heck reaction.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds via the palladium-catalyzed coupling of an amine with an aryl halide.[5] The reaction is highly sensitive to the steric and electronic properties of both coupling partners and the choice of ligand.

Mechanistic Considerations: The catalytic cycle for the Buchwald-Hartwig amination is similar to the other cross-coupling reactions, involving oxidative addition, coordination of the amine, deprotonation to form a palladium amido complex, and reductive elimination to form the C-N bond. The rate-limiting step can be either oxidative addition or reductive elimination, depending on the substrates and ligands.[6]

Electronic and Steric Effects: Electron-withdrawing groups on the aryl halide generally accelerate the reaction. Steric hindrance on the aryl halide, particularly at the ortho position, can significantly slow down the reaction. The nature of the amine (primary vs. secondary, steric bulk) also plays a crucial role in the reaction kinetics.

Comparative Analysis:

Aryl BromideRelative Rate (Qualitative)Key Substituent Effects
4-BromotolueneFasterLess steric hindrance and a mildly electron-donating group.
2-Bromo-1,3-dimethylbenzeneSlowerIncreased steric hindrance from two ortho-methyl groups.
4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde Slowest Significant steric hindrance from the ortho-bromo and benzyloxy groups, coupled with the deactivating effect of the electron-donating groups, is expected to make this substrate challenging for Buchwald-Hartwig amination, likely requiring more specialized and bulky ligands.
4-BromobenzonitrileFastestStrong electron-withdrawing nitrile group significantly accelerates the reaction.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

  • In a glovebox, charge a reaction tube with the aryl bromide (1.0 mmol), the amine (1.2 mmol), a palladium precatalyst (e.g., Pd₂(dba)₃, 0.01 mmol), a suitable phosphine ligand (e.g., XPhos, 0.03 mmol), and a strong base (e.g., NaOt-Bu, 1.4 mmol).

  • Add an anhydrous solvent (e.g., toluene or dioxane).

  • Seal the tube and heat it to the required temperature (e.g., 100-120 °C) with stirring.

  • Monitor the reaction by GC or LC-MS.

  • After completion, cool the reaction, dilute with an organic solvent, filter through celite, and concentrate.

  • Purify the crude product by column chromatography.

Conclusion and Future Outlook

4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde is a valuable and versatile building block in organic synthesis. Its reactivity in palladium-catalyzed cross-coupling reactions is a complex interplay of electronic and steric factors. The presence of two electron-donating groups (benzyloxy and methoxy) tends to decrease its reactivity towards oxidative addition compared to less electron-rich aryl bromides. Furthermore, the ortho-bromo and bulky benzyloxy substituents introduce significant steric hindrance, which is expected to further retard the rates of Suzuki-Miyaura, Heck, and particularly Buchwald-Hartwig amination reactions.

For researchers utilizing this intermediate, the choice of reaction conditions is critical. For Suzuki-Miyaura and Heck reactions, while the inherent reactivity may be lower than simpler analogues, successful transformations can often be achieved by careful optimization of catalyst, ligand, and temperature. For the more sterically demanding Buchwald-Hartwig amination, the use of modern, highly active and sterically demanding phosphine ligands will likely be essential to achieve efficient coupling.

Future work in this area could involve detailed kinetic studies on 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde and its analogues to provide quantitative data that would allow for more precise predictive models of reactivity. The development of novel catalyst systems that can overcome the steric and electronic challenges posed by such highly substituted aryl bromides will continue to be an important area of research, further expanding the synthetic utility of this and other complex building blocks.

References

  • Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides.
  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483.
  • YouTube. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Retrieved from [Link]

  • Organic & Biomolecular Chemistry - RSC Publishing. (n.d.). Retrieved from [Link]

  • Request PDF. (n.d.). Palladium‐catalyzed Suzuki–Miyaura coupling with aryl and heteroaryl bromides using. Retrieved from [Link]

  • Beletskaya, I. P., & Cheprakov, A. V. (2000). The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chemical Reviews, 100(8), 3009-3066.
  • Hartwig, J. F. (2008). Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides. Accounts of Chemical Research, 41(11), 1534-1544.
  • Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphane Ligands in Palladium-Catalyzed Amination.
  • PubChem. (n.d.). 4-(Benzyloxy)-2-bromo-5-methoxy-benzaldehyde. Retrieved from [Link]

  • MDPI. (n.d.). Kinetic Aspects of Suzuki Cross-Coupling Using Ligandless Pd Nanoparticles Embedded in Aromatic Polymeric Matrix. Retrieved from [Link]

  • ACS Publications. (n.d.). The Substituent Effects of Suzuki Coupling in Aqueous Micelles. Retrieved from [Link]

  • ResearchGate. (n.d.). Effect of substituents on SuzukieMiyaura reactions. Retrieved from [Link]

  • Chemistry LibreTexts. (2020, July 1). The Suzuki Reaction. Retrieved from [Link]

  • PMC. (2024, September 16). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of 5-hodroxy-4-methoxy-2-substitutedbenzaldehyde. Retrieved from [Link]

  • Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

  • YouTube. (2025, April 3). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! Retrieved from [Link]

  • PMC. (2020, August 21). Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure. Retrieved from [Link]

  • ACS Omega. (n.d.). Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure. Retrieved from [Link]

  • NIH. (2023, July 25). The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. Retrieved from [Link]

  • PMC. (n.d.). Transition-Metal-Catalyzed Alkyl Heck-Type Reactions. Retrieved from [Link]

  • PubMed. (2022, September 19). Heck Reaction of N-Heteroaryl Halides for the Concise Synthesis of Chiral α-Heteroaryl-substituted Heterocycles. Retrieved from [Link]

  • Dalton Transactions (RSC Publishing). (n.d.). Sterically hindered P,N-type amidophosphines {{(o-PPh2)C6H4}C(O)NH(R)}: synthesis, transition metal chemistry, and catalytic activity in stereoselective Heck coupling of aryl chlorides. Retrieved from [Link]

  • ResearchGate. (n.d.). Intramolecular Heck Reaction of Unactivated Alkyl Halides. Retrieved from [Link]

  • MDPI. (n.d.). 2-Bromo-5-Hydroxy-4-Methoxybenzaldehyde Exhibits Anti-Inflammatory Effects Through the Inactivation of ERK, JNK, and NF-kB Pathways in RAW 264.7 Cells. Retrieved from [Link]

  • Google Patents. (n.d.). CN112250562A - Synthetic method of 2-bromo-5-methoxybenzoic acid.
  • Sciencemadness Discussion Board. (2010, October 6). 3,4-dihydroxy-5-methoxybenzaldehyde synthesis. Retrieved from [Link]

  • Organic Syntheses Procedure. (n.d.). 2-bromo-4-methylbenzaldehyde. Retrieved from [Link]

  • PubChem. (n.d.). 4-Bromo-2-(4-methoxy-benzyloxy)-benzaldehyde. Retrieved from [Link]

  • CAS Common Chemistry. (n.d.). o-methoxybenzaldehyde. Retrieved from [Link]

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Comparative

A Comparative Guide to the Assay of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde: Quantitative NMR (qNMR) vs. Chromatographic Methods

For researchers and professionals in drug development, the precise quantification of active pharmaceutical ingredients (APIs) and key intermediates is not merely a procedural step but the bedrock of product safety, effic...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and professionals in drug development, the precise quantification of active pharmaceutical ingredients (APIs) and key intermediates is not merely a procedural step but the bedrock of product safety, efficacy, and regulatory compliance. The compound 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde, a substituted benzaldehyde derivative, serves as a crucial building block in the synthesis of various complex molecules. Its purity and concentration must be determined with unimpeachable accuracy.

This guide provides an in-depth technical comparison of Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with traditional chromatographic methods for the assay of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde. We will delve into the causality behind experimental choices in a validated qNMR protocol and present a data-driven comparison to alternative techniques, offering field-proven insights for analytical chemists and formulation scientists.

The Principle of Quantitative NMR (qNMR): An Absolute Approach

Nuclear Magnetic Resonance (NMR) spectroscopy has long been the gold standard for structural elucidation.[1] Its application in quantitative analysis, qNMR, leverages a fundamental principle: the area of a signal in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal.[2][3] This unique characteristic allows qNMR to be an absolute quantification method, capable of determining the purity or concentration of a substance without the need for a compound-specific reference standard, which is often a requirement for chromatographic techniques.[1][3][4]

By co-dissolving a known mass of a high-purity, certified internal standard with a known mass of the analyte, the concentration or purity of the analyte can be calculated directly by comparing the integrals of their respective, non-overlapping signals.[3][5] This approach is recognized by major pharmacopoeias, including the USP and EP, as a valid method for the quantification of drug substances and impurities.[1]

A Validated qNMR Protocol for 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

The trustworthiness of a qNMR assay hinges on a meticulously designed and validated protocol. Every choice, from the internal standard to the instrument parameters, is a deliberate step to minimize measurement uncertainty and ensure the integrity of the result.

Rationale for Experimental Design
  • Analyte Signal Selection: The structure of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (C₁₅H₁₃BrO₃, MW: 321.16 g/mol ) offers several distinct proton signals suitable for quantification.[6] The aldehyde proton (-CHO) at ~10.2 ppm is a sharp singlet, well-isolated from other signals, making it an ideal candidate for integration. Alternatively, the methoxy group protons (-OCH₃) at ~3.9 ppm or the benzylic protons (-OCH₂-) at ~5.2 ppm can be used. The key is to select a signal that is sharp, well-resolved, and free from overlap with any impurity or internal standard signals.

  • Internal Standard (IS) Selection: The choice of an internal standard is paramount for accuracy.[7] An ideal IS should:

    • Be of high, certified purity (ideally a Certified Reference Material, CRM).[8]

    • Be chemically stable and non-reactive with the analyte or solvent.[7][9]

    • Possess signals in a region of the ¹H NMR spectrum that does not overlap with the analyte signals.[5]

    • Be accurately weighable and soluble in the chosen deuterated solvent.

    For the aromatic analyte , Maleic Anhydride is an excellent choice. Its two equivalent olefinic protons appear as a sharp singlet far downfield (~7.1 ppm in DMSO-d₆), avoiding interference with the analyte's aromatic or aliphatic signals. It is also a stable, crystalline solid that can be weighed with high precision.

  • Solvent Selection: The deuterated solvent must completely dissolve both the analyte and the internal standard without reacting with either. Dimethyl sulfoxide-d₆ (DMSO-d₆) is a suitable choice due to its excellent solvating power for a wide range of organic compounds and its residual solvent peak does not interfere with the signals of interest.

Experimental Protocol: Step-by-Step Methodology
  • High-Precision Weighing:

    • Accurately weigh approximately 15-20 mg of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde into a clean, dry vial using a calibrated analytical balance. Record the mass to at least 0.01 mg.

    • Accurately weigh approximately 5-10 mg of the internal standard (Maleic Anhydride, certified purity >99.5%) into the same vial. Record the mass precisely. The goal is to achieve a near 1:1 molar ratio to optimize signal-to-noise and integration accuracy.[9]

  • Sample Dissolution:

    • Add approximately 0.7 mL of DMSO-d₆ to the vial.

    • Vortex the mixture thoroughly for at least 60 seconds to ensure complete dissolution of both the analyte and the internal standard. Visually inspect for any undissolved particulate matter.

  • NMR Tube Preparation:

    • Transfer the resulting solution to a high-quality 5 mm NMR tube.

  • NMR Data Acquisition:

    • Acquire the ¹H NMR spectrum on a spectrometer with a field strength of 400 MHz or higher to ensure adequate signal dispersion.[7]

    • The acquisition parameters must be optimized for quantitation, not just for qualitative analysis. This is a critical, self-validating step.

ParameterRecommended ValueRationale for Quantitative Accuracy
Pulse Programzg30 or similarA simple 30° pulse angle reduces saturation effects and allows for a shorter relaxation delay compared to a 90° pulse, improving experimental efficiency without compromising accuracy.
Relaxation Delay (D1)≥ 5 x T₁ (longest)This is the most critical parameter. A sufficiently long delay ensures all protons have fully relaxed back to thermal equilibrium before the next pulse. A value of 30-60 seconds is often a safe starting point for unknown compounds to guarantee accurate integration.
Number of Scans (NS)16 - 64Sufficient scans are needed to achieve an adequate signal-to-noise ratio (S/N > 250:1 for signals of interest is recommended for low uncertainty).[10]
Acquisition Time (AT)≥ 3 secondsEnsures high digital resolution for accurate peak integration and minimizes truncation artifacts.
Temperature298 K (25 °C)Maintain a constant, controlled temperature to avoid shifts in signal positions during acquisition.
  • Data Processing and Calculation:

    • Apply a Fourier transform to the Free Induction Decay (FID).

    • Phase Correction: Manually and carefully phase the spectrum to ensure all peaks have a pure absorption lineshape. Automated phasing is often insufficient for high-accuracy qNMR.[5]

    • Baseline Correction: Apply a baseline correction algorithm to ensure a flat, zero-level baseline across the entire spectrum, which is crucial for accurate integration.[5]

    • Integration: Integrate the selected, well-resolved signal for the analyte (e.g., the aldehyde proton at ~10.2 ppm) and the signal for the internal standard (maleic anhydride at ~7.1 ppm).

    • Purity Calculation: The mass fraction (purity) of the analyte (w_Analyte) is calculated using the following equation:[8][9]

      w_Analyte = (I_Analyte / I_IS) * (N_IS / N_Analyte) * (M_Analyte / M_IS) * (m_IS / m_Analyte) * w_IS

      Where:

      • I: Integral value of the signal

      • N: Number of protons for the integrated signal (e.g., N_Analyte = 1 for the aldehyde proton; N_IS = 2 for maleic anhydride)

      • M: Molar mass of the compound

      • m: Weighed mass of the compound

      • w_IS: Certified purity of the internal standard

Method Validation Considerations

This qNMR protocol should be validated according to ICH Q2(R1) guidelines to ensure it is fit for purpose.[11] Validation would involve assessing parameters such as:

  • Specificity: Demonstrated by the absence of overlapping signals.

  • Linearity: Confirmed by analyzing a series of at least five concentrations and showing a linear relationship between concentration and signal response.[10][12]

  • Accuracy & Precision: Assessed by performing multiple independent preparations (e.g., six replicates) to determine repeatability and intermediate precision.[11][12]

Visualizing the qNMR Workflow

The qNMR process follows a logical and streamlined workflow, from sample preparation to the final purity calculation.

qNMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Calculation weigh_analyte 1. Weigh Analyte (m_Analyte) weigh_is 2. Weigh Internal Standard (m_IS) dissolve 3. Dissolve in Deuterated Solvent weigh_is->dissolve acquire 4. Acquire ¹H NMR Spectrum (Optimized Parameters) dissolve->acquire process 5. Phase & Baseline Correction acquire->process integrate 6. Integrate Signals (I_Analyte, I_IS) process->integrate calculate 7. Calculate Purity (qNMR Equation) integrate->calculate

Caption: The streamlined experimental workflow for quantitative NMR (qNMR) analysis.

Performance Comparison: qNMR vs. High-Performance Liquid Chromatography (HPLC)

While qNMR offers a powerful primary method of analysis, High-Performance Liquid Chromatography with UV detection (HPLC-UV) remains the workhorse of many QC labs. A direct comparison reveals distinct advantages and limitations for each technique.

FeatureQuantitative NMR (qNMR)HPLC-UV
Principle Absolute Quantification. Based on the direct proportionality between signal area and the number of nuclei.[3][13]Relative Quantification. Relies on comparing the detector response of the analyte to that of a well-characterized, analyte-specific reference standard.
Reference Standard Requires a single, universal internal standard (e.g., maleic anhydride) for many different analytes.[4]Requires a specific, certified reference standard of the analyte itself. The synthesis and certification of these standards can be costly and time-consuming.[1]
Method Development Rapid. Primarily involves selecting a suitable solvent and internal standard, followed by optimizing acquisition parameters.More Complex. Requires screening and optimization of columns, mobile phase composition (isocratic/gradient), flow rate, and detector wavelength.
Sample Preparation Simple. Involves weighing and dissolving the sample and internal standard.[1]More Involved. Requires preparation and degassing of mobile phases, system equilibration, and often filtration of the sample solution.
Selectivity Can be limited by signal overlap in complex mixtures. High-field instruments improve resolution.Excellent for separating the analyte from impurities and degradation products, providing a purity profile.
Sensitivity (LOD/LOQ) Generally less sensitive than HPLC. The Limit of Quantification (LOQ) is often in the low mg/mL to high µg/mL range.[14][15]Highly sensitive. The LOQ can readily be in the low µg/mL to ng/mL range, making it superior for trace impurity analysis.[14][15]
Analysis Time Fast. A typical ¹H qNMR experiment can take 5-15 minutes per sample.[1]Variable. Run times can range from 10 to 60+ minutes, plus column equilibration time between injections.
Universality A single validated method can often be applied to multiple analytes with minimal changes.The method is highly specific to the analyte and its matrix.
Data Integrity Provides rich structural information, confirming the identity of the analyte simultaneously with quantification.Provides retention time and a UV spectrum, which are less definitive for structural confirmation.

Conclusion: Choosing the Right Tool for the Job

For the specific task of assaying a pure substance like 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde, qNMR emerges as a superior method in terms of speed, efficiency, and fundamental accuracy. Its status as an absolute or primary ratio method eliminates the dependency on synthesizing and certifying an identical reference material, which is a significant advantage in early-stage drug development when such standards may not be readily available.[1][4] The simplicity of sample preparation and the richness of the data, which combines quantification with structural confirmation, further solidify its value.

Conversely, HPLC-UV remains the indispensable tool for analyzing complex mixtures and quantifying trace-level impurities. Its superior separative power and higher sensitivity are unmatched for establishing a comprehensive purity profile.

Ultimately, the two techniques are not competitors but complementary partners in a robust analytical workflow. For the specific assay of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde, qNMR provides a rapid, accurate, and self-validating system for determining potency, while HPLC is best deployed to characterize and quantify any related impurities. Employing qNMR for primary substance assay allows researchers to proceed with confidence, grounded in the fundamental principles of molecular measurement.

References

  • Quantitative NMR (qNMR) | Nuclear Magnetic Resonance (NMR) | [Analytical Chemistry] | Laboratory Chemicals-FUJIFILM Wako Chemicals Europe GmbH. (n.d.). Retrieved February 7, 2026, from [Link]

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  • AZoM. (2020, September 14). Quantitative Nuclear Magnetic Resonance (NMR): Principles and Practice. Retrieved February 7, 2026, from [Link]

  • USP. (n.d.). Stimuli Article (qNMR). Retrieved February 7, 2026, from [Link]

  • ResearchGate. (n.d.). Comparison of qNMR and HPLC-UV techniques for measurement of Coenzyme Q 10 in dietary supplement capsules. Retrieved February 7, 2026, from [Link]

  • qNMR Exchange. (2024, January 19). Quantitative NMR in Pharmaceutical Industry - Case studies. Retrieved February 7, 2026, from [Link]

  • Emery Pharma. (2024, February 9). A Guide to Quantitative NMR (qNMR). Retrieved February 7, 2026, from [Link]

  • BIPM. (2019, March 13). Internal Standard Reference Data for qNMR: 1,4-Bis(trimethylsilyl)benzene [ISRD-06]. Retrieved February 7, 2026, from [Link]

  • ENFSI. (2019, November 6). GUIDELINE FOR qNMR ANALYSIS. Retrieved February 7, 2026, from [Link]

  • ResolveMass Laboratories Inc. (n.d.). Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. Retrieved February 7, 2026, from [Link]

  • AWS. (2022, December 19). qNMR - Quantitative Analysis by NMR. Retrieved February 7, 2026, from [Link]

  • JEOL. (2022, December 19). Quantitative NMR (qNMR) ? Moving into the future with an evolution of reliability. Retrieved February 7, 2026, from [Link]

  • American Pharmaceutical Review. (2023, April 1). Application of USP General Chapter <1220> in the Development of a Procedure for Quantitative NMR. Retrieved February 7, 2026, from [Link]

  • University of Oxford. (2017, November). Quantitative NMR Spectroscopy. Retrieved February 7, 2026, from [Link]

  • Mestrelab Resources. (n.d.). What is qNMR and why is it important? Retrieved February 7, 2026, from [Link]

  • ICH. (2005, November). ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). Retrieved February 7, 2026, from [Link]

  • ACG Publications. (2016, June 30). Comparison of qNMR and HPLC-UV techniques for measurement of Coenzyme Q10 in dietary supplement capsules. Retrieved February 7, 2026, from [Link]

  • PubChem. (n.d.). 4-Benzyloxy-2-bromo-5-methoxy-benzaldehyde. Retrieved February 7, 2026, from [Link]

  • NIH. (n.d.). Quantitative 1H Nuclear Magnetic Resonance (qNMR) of Aromatic Amino Acids for Protein Quantification. Retrieved February 7, 2026, from [Link]

  • PubMed. (2023, January 12). Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates in Yiqi Fumai Lyophilized Injection. Retrieved February 7, 2026, from [Link]

  • ECA Academy. (2022, July 13). Revision of USP Chapter <761> NMR Spectroscopy and <1761> Applications of NMR. Retrieved February 7, 2026, from [Link]

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Validation

Side-by-side comparison of different synthetic routes to 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

Introduction 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde is a key intermediate in the synthesis of a variety of biologically active molecules and pharmaceutical compounds. Its unique substitution pattern, featuring a bul...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde is a key intermediate in the synthesis of a variety of biologically active molecules and pharmaceutical compounds. Its unique substitution pattern, featuring a bulky benzyloxy group, a reactive bromo substituent, and an electron-donating methoxy group, makes it a versatile building block for drug discovery and development. This guide provides a side-by-side comparison of different synthetic routes to this valuable compound, offering detailed experimental protocols, a critical analysis of each method's advantages and disadvantages, and supporting data to aid researchers in selecting the most suitable approach for their specific needs.

Strategic Approaches to Synthesis

The synthesis of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde can be approached from several different starting materials. The most common strategies involve the timely introduction of the bromo, benzyloxy, and methoxy functionalities onto a benzaldehyde core. This guide will focus on two primary, well-documented routes, starting from readily available precursors: vanillin and m-anisaldehyde.

Route 1: Synthesis from Vanillin

This route is a multi-step process that leverages the inherent functionality of vanillin (4-hydroxy-3-methoxybenzaldehyde) to introduce the desired substituents in a controlled manner.

Overall Synthetic Pathway from Vanillin

Route 1: From Vanillin Vanillin Vanillin Intermediate1 4-(Benzyloxy)-3-methoxybenzaldehyde Vanillin->Intermediate1 Benzylation Intermediate2 4-(Benzyloxy)-2-bromo-3-methoxybenzaldehyde Intermediate1->Intermediate2 Bromination Target1 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde Intermediate2->Target1 Demethylation & Methylation

Caption: Synthetic pathway from Vanillin to the target compound.

Step-by-Step Experimental Protocols

Step 1: Benzylation of Vanillin

The initial step involves the protection of the phenolic hydroxyl group of vanillin as a benzyl ether. This is a classic Williamson ether synthesis, which proceeds via an SN2 mechanism. The use of a polar aprotic solvent like DMF facilitates the reaction by solvating the potassium cation, leaving the carbonate anion more available to deprotonate the phenol.

  • Materials: Vanillin, Benzyl bromide, Potassium carbonate (K2CO3), N,N-Dimethylformamide (DMF).

  • Procedure:

    • To a solution of vanillin (1.0 eq.) in anhydrous DMF, add potassium carbonate (1.5 eq.).

    • Stir the mixture at room temperature for 30 minutes.

    • Add benzyl bromide (1.1 eq.) dropwise to the reaction mixture.

    • Heat the reaction to 60-70 °C and monitor by TLC until completion (typically 4-6 hours).

    • Cool the reaction mixture and pour it into ice-water.

    • Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 4-(benzyloxy)-3-methoxybenzaldehyde.

Step 2: Bromination of 4-(Benzyloxy)-3-methoxybenzaldehyde

The subsequent bromination is an electrophilic aromatic substitution. The benzyloxy and methoxy groups are ortho-, para-directing. The position ortho to the benzyloxy group and meta to the methoxy group is sterically hindered, and the position para to the methoxy group is already substituted. Therefore, bromination occurs selectively at the position ortho to the methoxy group.

  • Materials: 4-(Benzyloxy)-3-methoxybenzaldehyde, N-Bromosuccinimide (NBS), Acetonitrile.

  • Procedure:

    • Dissolve 4-(benzyloxy)-3-methoxybenzaldehyde (1.0 eq.) in acetonitrile.

    • Add N-Bromosuccinimide (1.1 eq.) portion-wise at 0 °C.

    • Allow the reaction to warm to room temperature and stir for 2-3 hours.

    • Monitor the reaction by TLC.

    • Upon completion, quench the reaction with water and extract with ethyl acetate.

    • The organic layer is washed with sodium thiosulfate solution, brine, dried, and concentrated to give 4-(benzyloxy)-2-bromo-3-methoxybenzaldehyde.

Step 3: Demethylation and Remethylation (hypothetical)

This final step to achieve the desired isomer is not straightforward and represents a significant drawback of this route. It would require a selective demethylation at the 3-position, followed by methylation at the 5-position, which is synthetically challenging and likely to result in low yields and isomeric mixtures. A more viable, though longer, alternative would be to start with a different isomer of hydroxy-methoxybenzaldehyde.

Route 2: Synthesis from 2-Bromo-5-hydroxy-4-methoxybenzaldehyde

This is a more convergent and efficient route, starting from a commercially available or readily synthesized intermediate.

Overall Synthetic Pathway

Route 2: Convergent Synthesis StartingMaterial 2-Bromo-5-hydroxy-4-methoxybenzaldehyde Target 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde StartingMaterial->Target Benzylation (Williamson Ether Synthesis)

Caption: A highly efficient, one-step synthesis to the target compound.

Step-by-Step Experimental Protocol

This synthesis is a direct and high-yielding Williamson ether synthesis.[1]

  • Materials: 2-Bromo-5-hydroxy-4-methoxybenzaldehyde, Benzyl bromide, Potassium carbonate (K2CO3), N,N-Dimethylformamide (DMF).

  • Procedure:

    • Under a nitrogen atmosphere, dissolve 2-bromo-5-hydroxy-4-methoxybenzaldehyde (8.70 mmol, 1.0 eq.) in 87 mL of anhydrous DMF and cool to 0 °C.[1]

    • Add potassium carbonate (13.1 mmol, 1.5 eq.) followed by benzyl bromide (10.4 mmol, 1.2 eq.).[1]

    • Allow the reaction mixture to slowly warm to 25 °C and stir for 5 hours.[1]

    • Monitor the reaction by TLC.

    • Upon completion, pour the reaction mixture into 100 mL of an aqueous ammonium chloride solution to quench the reaction.[1]

    • Extract the mixture with ethyl acetate (3 x 30 mL).[1]

    • Combine the organic layers, wash with saturated saline (2 x 10 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[1]

    • Purify the crude product by silica gel column chromatography to afford 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde.[1]

    • Yield: 98%[1]

Comparison of Synthetic Routes

FeatureRoute 1 (from Vanillin)Route 2 (from 2-Bromo-5-hydroxy-4-methoxybenzaldehyde)
Starting Material Vanillin (readily available, inexpensive)2-Bromo-5-hydroxy-4-methoxybenzaldehyde (commercially available, more expensive)
Number of Steps 3+ (with a challenging final step)1
Overall Yield Low to moderate (estimated)Excellent (98%)[1]
Scalability Challenging due to multiple steps and potential for side products.Highly scalable due to its single, high-yielding step.
Atom Economy Lower due to multiple transformations and reagent usage.High, as it's a direct coupling reaction.
Key Advantage Utilizes a very cheap and abundant starting material.High efficiency, high yield, and excellent purity of the final product.
Key Disadvantage The final isomerization step is problematic and not well-established.The starting material is more specialized and costly.

Expert Insights and Recommendations

For researchers requiring high purity 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde in significant quantities, Route 2 is unequivocally the superior method . Its single-step, high-yielding nature makes it a robust and reliable choice for drug development and large-scale synthesis. The higher initial cost of the starting material is offset by the significantly reduced labor, purification efforts, and higher overall efficiency.

Route 1, while appearing attractive due to the low cost of vanillin, presents significant synthetic hurdles that are likely to negate any initial cost savings. The difficulty in controlling the regioselectivity of the final demethylation and methylation steps makes this route impractical for most applications.

Conclusion

The choice of synthetic route to 4-(benzyloxy)-2-bromo-5-methoxybenzaldehyde is a critical decision that impacts yield, purity, and scalability. While multiple pathways are conceivable, the benzylation of 2-bromo-5-hydroxy-4-methoxybenzaldehyde stands out as the most efficient and reliable method, providing the target compound in excellent yield and purity. This guide provides the necessary experimental details and comparative analysis to enable researchers to make an informed decision based on their specific project requirements.

References

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde: A Guide for Laboratory Professionals

As researchers and scientists dedicated to advancing drug development, our commitment to safety and environmental stewardship is paramount. The responsible management of chemical waste is a critical component of our work...

Author: BenchChem Technical Support Team. Date: February 2026

As researchers and scientists dedicated to advancing drug development, our commitment to safety and environmental stewardship is paramount. The responsible management of chemical waste is a critical component of our work. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde, ensuring the safety of laboratory personnel and compliance with regulatory standards. This document is designed to be a practical resource, moving beyond mere compliance to foster a culture of safety and operational excellence.

Understanding the Hazard Profile

Before handling or disposing of any chemical, a thorough understanding of its intrinsic hazards is essential. 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde is a substituted benzaldehyde with a hazard profile that necessitates careful handling.

According to its Safety Data Sheet (SDS), this compound presents the following hazards:

  • Acute Toxicity (Oral): Harmful if swallowed.

  • Skin Irritation: Causes skin irritation.

  • Eye Irritation: Causes serious eye irritation.

  • Respiratory Irritation: May cause respiratory irritation.

  • Skin Sensitization: May cause an allergic skin reaction.

Due to the presence of a bromine atom, this compound is classified as a halogenated organic compound . This classification is critical for waste segregation and disposal, as halogenated waste streams have specific disposal requirements and associated costs.[1][2]

Key Safety and Hazard Information
Hazard ClassificationGHS PictogramPrecautionary Statement
Acute Toxicity (Oral), Category 4
ngcontent-ng-c1989010908="" class="ng-star-inserted">
H302: Harmful if swallowed.
Skin Irritation, Category 2
ngcontent-ng-c1989010908="" class="ng-star-inserted">
H315: Causes skin irritation.
Eye Irritation, Category 2A
ngcontent-ng-c1989010908="" class="ng-star-inserted">
H319: Causes serious eye irritation.
Skin Sensitization, Category 1
ngcontent-ng-c1989010908="" class="ng-star-inserted">
H317: May cause an allergic skin reaction.
Specific target organ toxicity — single exposure, Category 3
ngcontent-ng-c1989010908="" class="ng-star-inserted">
H335: May cause respiratory irritation.

Immediate Safety and Personal Protective Equipment (PPE)

A proactive approach to safety is non-negotiable. Adherence to proper PPE protocols is the first line of defense against accidental exposure. The Occupational Safety and Health Administration (OSHA) mandates that employers provide appropriate PPE for each identified hazard.[3]

Required PPE when handling 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde:

  • Hand Protection: Wear solvent-resistant gloves, such as nitrile rubber.[2][3] Always consult the glove manufacturer's compatibility chart for the specific chemical.

  • Eye and Face Protection: Use chemical splash goggles that meet ANSI standards. When there is a risk of splashing, a face shield should be worn in addition to goggles.[3]

  • Skin and Body Protection: A fully buttoned lab coat is mandatory. For larger quantities or tasks with a higher risk of spills, a chemical-resistant apron is recommended.[2]

  • Respiratory Protection: All handling of this compound in solid (dust) or solution form should be conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.[2][4]

Disposal Workflow and Decision-Making

The proper disposal of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde is a multi-step process that begins with waste characterization and ends with collection by a certified hazardous waste handler. The following workflow provides a logical sequence for decision-making.

Caption: Decision workflow for proper disposal.

Step-by-Step Disposal Protocol

This protocol is designed for research and development professionals handling small to moderate quantities of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde and its associated waste in a laboratory setting.

Step 1: Waste Identification and Segregation
  • Identify as Halogenated Waste: Due to the bromine atom, this compound and any solutions containing it must be classified as halogenated organic waste.[2]

  • Maintain Segregation: It is crucial to keep halogenated waste separate from non-halogenated waste streams.[1] Commingling can significantly increase disposal costs and may create chemical incompatibilities.

  • Check for Incompatibilities: Ensure that the waste container for 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde does not contain incompatible materials such as strong oxidizing agents or strong bases.[5] Mixing with incompatible chemicals can lead to dangerous reactions.

Step 2: Container Selection and Labeling
  • Choose a Compatible Container: Collect waste in a container made of compatible material, such as high-density polyethylene (HDPE) or glass, with a tightly sealing screw cap.[1][2] The container must be in good condition, with no leaks or cracks.

  • Properly Label the Container: As soon as the first drop of waste is added, affix a "Hazardous Waste" label.[6] The label must include:

    • The words "Hazardous Waste."

    • The full chemical name: "4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde" and any other constituents (e.g., solvents) with their approximate percentages.

    • The date accumulation started.

    • The relevant hazard characteristics (e.g., "Toxic," "Irritant").

Step 3: Waste Accumulation and Storage
  • Location: Accumulate waste in a designated Satellite Accumulation Area (SAA) within the laboratory. The SAA must be at or near the point of generation and under the control of the operator.

  • Secondary Containment: The waste container must be kept in a secondary containment bin or tray that is chemically resistant and can hold the entire volume of the container.[6] This is to prevent the spread of material in case of a spill.

  • Keep Containers Closed: Waste containers must be kept tightly closed at all times, except when adding waste.[1][4][6] This minimizes the release of vapors and prevents spills.

  • Do Not Dispose Down the Drain: Under no circumstances should this chemical or its solutions be disposed of down the drain.[1][2][5] This is a violation of environmental regulations and can harm aquatic life.[7]

Step 4: Arranging for Final Disposal
  • Full Container: Once the waste container is nearly full (do not overfill), arrange for its removal.

  • Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department to schedule a waste pickup.[8]

  • Professional Disposal: The EHS department will ensure the waste is transported by a licensed hazardous waste transporter to a permitted treatment, storage, and disposal facility (TSDF), in accordance with EPA regulations.[1] The recommended disposal method for this type of waste is typically incineration at a permitted industrial combustion plant.[7]

Spill and Emergency Procedures

In the event of a spill, immediate and correct action is crucial to mitigate exposure and environmental contamination.

  • Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

  • Control Ignition Sources: If the spilled material is dissolved in a flammable solvent, eliminate all sources of ignition.[4]

  • Don Appropriate PPE: Before attempting to clean a spill, don the appropriate PPE as outlined in Section 2.

  • Contain the Spill: For small spills of the solid, carefully sweep it up, avoiding dust generation, and place it in the designated hazardous waste container. For liquid spills, use a chemical absorbent material to contain and absorb the spill.

  • Clean the Area: Once the spilled material is collected, decontaminate the area with an appropriate cleaning agent and collect the cleaning materials as hazardous waste.

  • Report the Spill: Report all spills to your laboratory supervisor and the EHS department.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure that your research is conducted with the highest standards of scientific integrity and environmental responsibility.

References

  • Sigma-Aldrich Inc. (2025). Safety Data Sheet: 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde.
  • Chemos GmbH & Co. KG. (2021). Safety Data Sheet: Benzaldehyde.
  • Hazardous Waste Experts. (2022). Guidelines for Solvent Waste Recycling and Disposal.
  • New Jersey Department of Health. (n.d.). Hazard Summary: Benzaldehyde.
  • Fisher Scientific. (2010). Safety Data Sheet: Benzaldehyde, 5-bromo-2-hydroxy-3-methoxy-.
  • Washington State University. (n.d.). Halogenated Solvents.
  • Carl ROTH. (2020). Safety Data Sheet: Benzaldehyde.
  • University of Nottingham. (n.d.). Guidance on Safe Storage of Chemicals in Laboratories.
  • Nipissing University. (2019). Hazardous Materials Disposal Guide.
  • National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
  • Dartmouth College. (n.d.). Hazardous Waste Disposal Guide. Retrieved from [Link]

  • Fisher Scientific. (2025). Safety Data Sheet: 3-Benzyloxy-4-methoxybenzaldehyde.
  • Temple University. (2021). Chemical Waste Guideline: Halogenated Solvents.

Sources

Handling

Comprehensive Safety Guide: Personal Protective Equipment for Handling 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde

As a Senior Application Scientist, my primary objective is to empower your research by ensuring that innovative science is conducted under the highest safety standards. This guide provides an in-depth operational plan fo...

Author: BenchChem Technical Support Team. Date: February 2026

As a Senior Application Scientist, my primary objective is to empower your research by ensuring that innovative science is conducted under the highest safety standards. This guide provides an in-depth operational plan for the safe handling of 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde (CAS: 40705-22-4).[1] The protocols herein are synthesized from an analysis of its chemical structure and safety data for closely related aromatic aldehydes and brominated compounds, designed to offer a self-validating system of safety that builds trust and ensures researcher protection.

Hazard Identification & Risk Assessment

While a specific, comprehensive safety data sheet for 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde is not universally available, a robust risk assessment can be constructed by examining structurally analogous compounds. Chemicals such as 4-Bromo-2-fluoro-5-methoxybenzaldehyde and other substituted benzaldehydes consistently exhibit several key hazards.[2][3][4][5] The presence of a bromine atom and an aldehyde functional group necessitates a cautious approach. Brominated aromatic compounds are widely used as intermediates in the pharmaceutical industry but require careful handling due to potential toxicity and reactivity.[6]

The primary risks associated with this solid, likely crystalline, compound are exposure to dust particles through inhalation and direct contact with the skin and eyes. The following table summarizes the anticipated hazards based on available data for similar molecules.

Hazard Type Anticipated GHS Classification (Proxy-Based) Primary Risk to Researcher
Acute Oral Toxicity H302: Harmful if swallowed[2][7][8]Accidental ingestion could lead to systemic toxic effects.
Skin Corrosion/Irritation H315: Causes skin irritation[2][3][4]Direct contact can cause localized redness, itching, and dermatitis.
Eye Damage/Irritation H319: Causes serious eye irritation[2][3][4]Contact with dust or splashes can result in significant eye damage.
Respiratory Irritation H335: May cause respiratory irritation[2][3][4]Inhalation of airborne dust can irritate the nose, throat, and lungs.

Mandatory Personal Protective Equipment (PPE)

A multi-layered PPE strategy is essential to mitigate the identified risks. This is your first and most critical line of defense.[9]

Eye and Face Protection
  • What to Use: At a minimum, wear chemical splash goggles that conform to OSHA 29 CFR 1910.133 or European Standard EN166.[10]

  • Causality (The "Why"): The aldehyde group and brominated aromatic structure indicate a high potential for serious eye irritation (H319).[2][4] Standard safety glasses do not provide a seal around the eyes and are insufficient to protect against fine dust particles.

  • Field-Proven Insight: For operations involving larger quantities (>10g) or where there is a significant risk of dust generation, a full-face shield must be worn over chemical splash goggles. This provides an additional barrier protecting the entire face.[11][12]

Hand Protection
  • What to Use: Nitrile disposable gloves are the standard for incidental contact.[13] Always check for tears or punctures before use.[12]

  • Causality (The "Why"): This compound is expected to be a skin irritant (H315).[2][4] Gloves prevent direct dermal contact, which is a primary route of exposure. Latex gloves are not recommended due to poor chemical resistance and potential for allergic reactions.[11]

  • Field-Proven Insight: When finishing a task, remove gloves using the proper technique to avoid contaminating your skin. Dispose of used gloves immediately in the designated hazardous waste container. Never reuse disposable gloves.

Body Protection
  • What to Use: A clean, buttoned laboratory coat with long sleeves is mandatory.[14] Wear closed-toe shoes constructed of a material impervious to chemicals.[11][14]

  • Causality (The "Why"): A lab coat protects your skin and personal clothing from accidental spills and dust contamination.[9] Impervious, closed-toe footwear prevents injury from dropped equipment and protects feet from spills.[11]

  • Field-Proven Insight: For tasks with a higher risk of spillage, such as bulk transfers, supplement your lab coat with a chemical-resistant apron.[11] Ensure gloves are worn over the sleeves of the lab coat to prevent chemicals from seeping underneath.[11]

Respiratory Protection
  • What to Use: All handling of this solid compound must be performed within a certified chemical fume hood to minimize inhalation exposure.[4][15]

  • Causality (The "Why"): The compound is anticipated to be a respiratory irritant (H335).[2][4] Engineering controls like a fume hood are the most effective way to control airborne hazards.

  • Field-Proven Insight: If a situation arises where work outside of a fume hood is unavoidable (e.g., large-scale work, equipment failure), a respirator with a particulate filter (NIOSH P100 or equivalent) would be required. This must be done under a formal risk assessment, and all personnel must be properly fit-tested and trained.

Operational Protocol: A Step-by-Step Handling Workflow

Adherence to a strict, logical workflow is a self-validating system that minimizes error and exposure.

G cluster_prep Phase 1: Preparation cluster_handling Phase 2: Chemical Handling (in Fume Hood) cluster_cleanup Phase 3: Decontamination & Storage Prep 1. Assemble all necessary equipment and reagents. DonPPE 2. Don all required PPE: Lab coat, goggles, gloves. Prep->DonPPE Safety First FumeHood 3. Verify fume hood is operational. Lower sash. DonPPE->FumeHood Enter Work Zone Weigh 4. Carefully weigh solid into a tared container. FumeHood->Weigh Transfer 5. Perform chemical transfer or reaction setup. Weigh->Transfer Clean 6. Decontaminate surfaces. Seal all waste containers. Transfer->Clean Work Complete Store 7. Tightly close product container. Store in a cool, dry place. Clean->Store DoffPPE 8. Remove PPE in correct order (gloves first). Wash hands. Store->DoffPPE Exit Work Zone

Caption: Workflow for handling 4-(Benzyloxy)-2-bromo-5-methoxybenzaldehyde.

Protocol Steps Explained:
  • Preparation: Before bringing the chemical into the work area, ensure your fume hood is clean, all glassware is inspected, and waste containers are properly labeled.

  • Donning PPE: Put on your lab coat and chemical splash goggles first, followed by your nitrile gloves.

  • Fume Hood Operation: Confirm the fume hood is drawing air correctly. Perform all manipulations with the sash as low as possible.

  • Weighing: To prevent dust dispersal, do not weigh this material on an open bench. Weigh it directly within the fume hood. Use a spatula to gently transfer the solid. Avoid pouring, which can create dust clouds.

  • Post-Handling: After use, securely close the primary container.[10][16]

  • Decontamination & Waste: Wipe down the work surface and any contaminated equipment with an appropriate solvent. All contaminated disposables (gloves, weighing paper, wipes) must be placed in a clearly labeled hazardous waste container.

  • Storage: Store the chemical in a dry, cool, and well-ventilated place, away from strong oxidizing agents and strong bases.[4][17]

  • Doffing PPE & Hygiene: Remove gloves first, followed by your lab coat and goggles. Wash your hands thoroughly with soap and water immediately after leaving the laboratory.[14]

Emergency & Disposal Procedures

Spill Management
  • Small Spill (in fume hood): Gently cover the spill with an inert absorbent material (e.g., vermiculite or sand). Do not use combustible materials like paper towels directly on the spill. Carefully sweep the mixture into a designated hazardous waste container. Decontaminate the area.

  • Large Spill: Evacuate the immediate area and alert laboratory management and the institutional safety office.

Exposure Response
  • Skin Contact: Immediately remove contaminated clothing and wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[4][18]

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[4][16]

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[18]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[18]

Waste Disposal

This compound and any materials contaminated with it must be treated as hazardous waste.

  • Segregation: Collect all waste in a dedicated, properly sealed, and clearly labeled container. Do not mix with incompatible waste streams.[19]

  • Regulatory Compliance: Brominated waste is classified as hazardous and requires professional disposal.[20] The disposal plan must comply with all local, state, and federal regulations. This typically involves incineration at a licensed facility.[3][20] Do not pour this chemical or solutions containing it down the drain.[10]

References

  • 4-Bromo-2-fluoro-5-methoxybenzaldehyde | C8H6BrFO2 | CID 57527288. PubChem, National Center for Biotechnology Information. [Link]

  • Safety Data Sheet: Benzaldehyde. Chemos GmbH & Co.KG. [Link]

  • Control Guidance Sheet 407 – Personal Protective Equipment (PPE) for use with Glutaraldehyde Exposures. Centers for Disease Control and Prevention (CDC). [Link]

  • Safety Data Sheet: 3,4,5-Trimethoxybenzaldehyde. Carl ROTH. [Link]

  • PHARMACEUTICAL-ORGANIC-CHEMISTRY-II-LAB-MANUAL.pdf. MLR – Institute of Pharmacy. [Link]

  • Personal Protective Equipment for Chemical Handling. Safely.io. [Link]

  • 4-Benzyloxy-2-bromo-5-methoxy-benzaldehyde | C15H13BrO3 | CID 968840. PubChem, National Center for Biotechnology Information. [Link]

  • What is bromine and what are the safe disposal and recycling methods?. Ideal Response. [Link]

  • Lab Safety Equipment & PPE. ChemTalk. [Link]

  • Section 6C: Protective Equipment. Princeton University Environmental Health and Safety. [Link]

  • LCSS: BROMINE. National Research Council. [Link]

  • Removal of Bromine from Polymer Blends with a Composition Simulating That Found in Waste Electric and Electronic Equipment through a Facile and Environmentally Friendly Method. MDPI. [Link]

  • Method for the bromination of aromatic compound.
  • 2-Bromo-5-methoxybenzaldehyde | C8H7BrO2 | CID 344480. PubChem, National Center for Biotechnology Information. [Link]

  • 4-Bromo-2-hydroxybenzaldehyde | C7H5BrO2 | CID 4066019. PubChem, National Center for Biotechnology Information. [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
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Feasible Synthetic Routes

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Reactant of Route 1
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